Vanadium carbonyl

• CAS: 20644-87-5

Core Science & Biosynthesis

Synthesis of Vanadium Hexacarbonyl from Vanadium Trichloride: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of vanadium hexacarbonyl [V(CO)₆], a significant compound in organometallic chemistry, starting from vanadium trichloride (B1173362) (VCl₃). Vanadium hexacarbonyl is a notable exception to the 18-electron rule, existing as a stable 17-electron radical, which makes it a point of interest for various chemical transformations.[1] This document details two primary synthetic methodologies: the traditional high-pressure reductive carbonylation and a more recent low-pressure approach. It includes detailed experimental protocols, quantitative data presented in tabular format for ease of comparison, and workflow diagrams generated using Graphviz to illustrate the synthetic pathways.

Introduction

Vanadium hexacarbonyl, V(CO)₆, is a blue-black, volatile crystalline solid.[1] Its paramagnetic nature, arising from its 17 valence electrons, makes it a highly reactive species.[1] The synthesis of V(CO)₆ from vanadium trichloride is a cornerstone procedure in vanadium carbonyl chemistry. The overall transformation involves the reduction of V(III) in VCl₃ to V(0) in V(CO)₆, which necessitates the use of a reducing agent in the presence of carbon monoxide.

Synthetic Methodologies

The synthesis of vanadium hexacarbonyl from vanadium trichloride is typically achieved via a two-step process. The first step involves the reductive carbonylation of vanadium trichloride to form the hexacarbonylvanadate(-1) anion, [V(CO)₆]⁻. The second step is the oxidation of this anion to yield the neutral vanadium hexacarbonyl. Two primary methods for the initial reductive carbonylation are presented here: a high-pressure method using sodium metal and a low-pressure method employing a stronger reducing agent.

Method 1: High-Pressure Reductive Carbonylation

This is the traditional and most common method for the synthesis of vanadium hexacarbonyl. It involves the reduction of vanadium trichloride with metallic sodium under a high pressure of carbon monoxide.[1]

Experimental Protocol

Step 1: Synthesis of Sodium Bis(2-methoxyethyl)ether Hexacarbonylvanadate(-1), [Na(diglyme)₂][V(CO)₆]

• Materials:

  • Vanadium trichloride (VCl₃)

  • Sodium metal (Na)

  • Diglyme (B29089) (bis(2-methoxyethyl)ether), freshly distilled from sodium-benzophenone

  • Carbon monoxide (CO), high purity

• Apparatus:

  • A high-pressure autoclave equipped with a stirrer and a heating mantle.

  • Schlenk line and glassware for handling air-sensitive materials.

• Procedure:

  • In a glovebox or under a nitrogen atmosphere, a high-pressure autoclave is charged with anhydrous vanadium trichloride, a stoichiometric excess of sodium metal, and anhydrous diglyme.

  • The autoclave is sealed, removed from the glovebox, and connected to a high-pressure carbon monoxide line.

  • The autoclave is flushed several times with carbon monoxide to remove any residual nitrogen.

  • The autoclave is pressurized with carbon monoxide to approximately 200 atm.

  • The mixture is stirred and heated to 160 °C.

  • The reaction is allowed to proceed for 24-48 hours, during which the pressure is maintained with carbon monoxide.

  • After the reaction is complete, the autoclave is cooled to room temperature, and the excess carbon monoxide is carefully vented in a fume hood.

  • The resulting slurry, containing the product [Na(diglyme)₂][V(CO)₆] and sodium chloride, is taken into a glovebox for further processing.

Step 2: Oxidation of [Na(diglyme)₂][V(CO)₆] to Vanadium Hexacarbonyl, V(CO)₆

• Materials:

  • The crude [Na(diglyme)₂][V(CO)₆] from Step 1

  • Orthophosphoric acid (H₃PO₄), 85%

  • An inert, high-boiling solvent (e.g., paraffin (B1166041) oil)

• Apparatus:

  • Schlenk flask

  • Vacuum line with a cold trap (Dry Ice/acetone or liquid nitrogen)

  • Sublimation apparatus

• Procedure:

  • The crude product from the first step is suspended in an inert, high-boiling solvent such as paraffin oil in a Schlenk flask.

  • The flask is connected to a vacuum line with a cold trap.

  • Degassed 85% phosphoric acid is added dropwise to the stirred suspension at room temperature.

  • A vigorous reaction occurs with the evolution of hydrogen gas, and the formation of the blue-black vanadium hexacarbonyl.

  • The vanadium hexacarbonyl is volatile and can be collected by sublimation from the reaction mixture under vacuum into the cold trap.

  • The crude vanadium hexacarbonyl is purified by resublimation.

Quantitative Data for High-Pressure Synthesis

Parameter	Value	Reference
Step 1: Reductive Carbonylation
Reactants	VCl₃, Na, CO	[1]
Solvent	Diglyme	[1]
Temperature	160 °C	[1]
Pressure	200 atm CO	[1]
Reaction Time	24 - 48 hours	-
Step 2: Oxidation
Oxidizing Agent	H₃PO₄	[2]
Temperature	Room Temperature	[2]
Pressure	Vacuum	[2]
Purification	Sublimation	[2]
Overall Yield	Moderate to good	-

Reaction Scheme:

4 Na + VCl₃ + 6 CO + 2 diglyme → [Na(diglyme)₂][V(CO)₆] + 3 NaCl[1]

2 [Na(diglyme)₂][V(CO)₆] + 2 H₃PO₄ → 2 V(CO)₆ + H₂ + 2 NaH₂PO₄ + 4 diglyme

Method 2: Low-Pressure Synthesis

An alternative synthesis has been developed to avoid the use of high-pressure equipment. This method utilizes a more potent reducing agent, lithium methylnaphthalenide, which allows the reductive carbonylation to proceed at or near atmospheric pressure of carbon monoxide.

Experimental Protocol

Step 1: Preparation of VCl₃(THF)₃

• Materials:

  • Anhydrous vanadium trichloride (VCl₃)

  • Tetrahydrofuran (THF), freshly distilled from sodium-benzophenone

• Procedure:

  • Anhydrous VCl₃ is refluxed in THF under an inert atmosphere for several hours.

  • The solution is cooled, and the VCl₃(THF)₃ complex is isolated.

Step 2: Reductive Carbonylation

• Materials:

  • VCl₃(THF)₃

  • Lithium metal

  • Methylnaphthalene

  • Tetrahydrofuran (THF)

  • Carbon monoxide (CO) gas

• Procedure:

  • A solution of lithium methylnaphthalenide is prepared by reacting lithium metal with methylnaphthalene in THF.

  • The solution of VCl₃(THF)₃ is added to the lithium methylnaphthalenide solution at low temperature.

  • The reaction mixture is stirred under an atmosphere of carbon monoxide (1 atm).

  • The reaction proceeds at room temperature to yield a solution containing the hexacarbonylvanadate anion.

Step 3: Oxidation to V(CO)₆

• Procedure:

  • The resulting solution from Step 2 is treated with a proton source, such as phosphoric acid, to oxidize the [V(CO)₆]⁻ to V(CO)₆.

  • The volatile V(CO)₆ is isolated from the reaction mixture by vacuum transfer and purified by sublimation.

Quantitative Data for Low-Pressure Synthesis

Parameter	Value	Reference
Step 1: VCl₃(THF)₃ formation
Reactants	VCl₃, THF	-
Conditions	Reflux	-
Step 2: Reductive Carbonylation
Reducing Agent	Lithium methylnaphthalenide	-
CO Pressure	~1 atm	-
Solvent	THF	-
Step 3: Oxidation
Oxidizing Agent	H₃PO₄	-
Purification	Sublimation	-
Overall Yield	Good	-

Physicochemical Properties and Characterization of Vanadium Hexacarbonyl

Property	Value	Reference
Appearance	Blue-black crystalline solid	[1]
Molar Mass	219.00 g/mol	[1]
Melting Point	Decomposes	[1]
Sublimation	50 °C at 15 mmHg	[1]
Solubility	Insoluble in water; 5 g/L in hexane; more soluble in dichloromethane	[1]
IR Spectrum (CO stretching)	~1976 cm⁻¹ (in hydrocarbon solution)	[2]

Experimental Workflows (Graphviz)

Caption: High-Pressure Synthesis Workflow for Vanadium Hexacarbonyl.

Caption: Low-Pressure Synthesis Workflow for Vanadium Hexacarbonyl.

Conclusion

The synthesis of vanadium hexacarbonyl from vanadium trichloride is a well-established yet nuanced process in inorganic chemistry. The traditional high-pressure method remains a reliable route, while the low-pressure alternative offers a more accessible pathway for laboratories not equipped with high-pressure reactors. The choice of method will depend on the available equipment and the desired scale of the synthesis. Careful handling of the air- and thermally-sensitive product is crucial for obtaining high-purity vanadium hexacarbonyl. This guide provides the necessary detailed protocols and data to aid researchers in the successful synthesis and handling of this unique organometallic compound.

References

• 1. Vanadium hexacarbonyl - Wikipedia [en.wikipedia.org]
• 2. US3236755A - Preparation of vanadium hexacarbonyl - Google Patents [patents.google.com]

An In-depth Technical Guide to the Electronic Structure and Bonding in Vanadium Hexacarbonyl, V(CO)₆

Audience: Researchers, scientists, and drug development professionals.

Core Concepts: A Unique 17-Electron Paramagnetic Carbonyl

Vanadium hexacarbonyl, V(CO)₆, is a blue-black, volatile solid that holds a unique position in the study of organometallic chemistry.[1] It is a rare example of an isolable, homoleptic metal carbonyl that is paramagnetic.[1][2] Unlike the vast majority of stable metal carbonyls which adhere to the 18-electron rule, V(CO)₆ possesses 17 valence electrons, making it a stable free radical.[1][2][3][4] This electron deficiency profoundly influences its structure, reactivity, and spectroscopic properties.

The vanadium atom, a Group 5 element, has an electron configuration of [Ar] 3d³ 4s².[5][6] In forming the complex, it is considered in its zero oxidation state (V(0)), contributing five valence electrons. Each of the six carbonyl (CO) ligands acts as a two-electron donor.

• Vanadium (V): 5 valence electrons

• 6 Carbonyl (CO) ligands: 6 × 2 = 12 electrons

• Total Valence Electrons: 5 + 12 = 17 electrons

This 17-electron count makes V(CO)₆ an oxidant, as it can readily be reduced to the more stable 18-electron anion, [V(CO)₆]⁻.[4][7][8]

Molecular Structure and the Jahn-Teller Effect

In an idealized octahedral geometry, the five d-orbitals of the vanadium atom split into two sets: a lower-energy, triply degenerate t₂g set (dxy, dxz, dyz) and a higher-energy, doubly degenerate eg set (dx²-y², dz²). For V(CO)₆, with its d⁵ configuration, the electron arrangement would be (t₂g)⁵(eg)⁰. This configuration results in a degenerate ²T₂g ground state, which is unstable according to the Jahn-Teller theorem.[3]

The Jahn-Teller theorem states that any non-linear molecule with a spatially degenerate electronic ground state will undergo a geometric distortion to remove that degeneracy, thereby lowering the overall energy of the system.[9][10][11][12] In V(CO)₆, this manifests as a slight distortion from a perfect octahedral (Oh) symmetry to a D₃d symmetry.[13] High-resolution X-ray crystallography has confirmed this distortion, revealing two slightly shorter axial V-C bonds and four slightly longer equatorial V-C bonds.[2] This subtle geometric change lifts the degeneracy of the t₂g orbitals, leading to a more stable electronic state.

Data Presentation: Structural and Spectroscopic Parameters

The following tables summarize key quantitative data for V(CO)₆ and related species for comparison.

Table 1: Structural Parameters for V(CO)₆

Parameter	Value	Experimental Method
V-C bond distance (axial)	1.993(2) Å	X-ray Crystallography
V-C bond distance (equatorial)	2.005(2) Å	X-ray Crystallography
Coordination Geometry	Distorted Octahedral (D₃d)	X-ray Crystallography

Data sourced from references[2][14].

Table 2: Vibrational Frequencies (C-O Stretch) for V(CO)₆ and Isoelectronic Species

Compound	ν(CO) (cm⁻¹)	Electron Count
[Mn(CO)₆]⁺	2095	18
Cr(CO)₆	2000	18
V(CO)₆	1985/1991 (doublet)	17
[V(CO)₆]⁻	1859	18
[Ti(CO)₆]²⁻	1748	18

Data sourced from references[13][15][16]. The doublet for V(CO)₆ is a result of the Jahn-Teller distortion.

Electronic Structure: Molecular Orbital Interactions

The bonding in V(CO)₆ is best described by the Dewar-Chatt-Duncanson model, which involves two primary components:

• σ-Donation: The highest occupied molecular orbital (HOMO) of the CO ligand, which is primarily of carbon lone pair character, donates electron density to the vacant d-orbitals of the vanadium atom. This forms a sigma (σ) bond.

• π-Backbonding: The filled d-orbitals of the vanadium atom (specifically the t₂g set) have the correct symmetry to overlap with the empty π* antibonding orbitals of the CO ligands. This results in the donation of electron density from the metal back to the ligands, known as π-backbonding.

This synergistic process strengthens the V-C bond but weakens the C-O bond. The extent of π-backbonding is a critical factor in the stability and properties of metal carbonyls. In V(CO)₆, the t₂g orbitals are occupied by five electrons, which are extensively delocalized onto the CO ligands through this backbonding mechanism.[3] Calculations suggest that the t₂g electrons reside on the vanadium atom about 55% of the time, with the remaining 45% delocalized onto the ligands.[3]

Caption: V(CO)₆ Molecular Orbital Interactions.

Experimental Protocols and Characterization

Synthesis of Vanadium Hexacarbonyl

A traditional and widely cited method for the synthesis of V(CO)₆ is a two-step process.[1][2]

Step 1: Reductive Carbonylation Vanadium(III) chloride (VCl₃) is reduced in the presence of a high pressure of carbon monoxide. Metallic sodium is typically used as the reducing agent, and diglyme (B29089) is used as a solvent to solubilize the resulting sodium salt.

Reaction: 4 Na + VCl₃ + 6 CO + 2 diglyme → [Na(diglyme)₂][V(CO)₆] + 3 NaCl

The reaction is typically carried out at 160 °C under 200 atm of CO.[1][2]

Step 2: Oxidation/Acidification The resulting hexacarbonylvanadate(-1) salt, [Na(diglyme)₂][V(CO)₆], is then treated with an acid, such as phosphoric acid, to protonate the anion, forming an unstable hydride which readily decomposes to yield the neutral V(CO)₆.[17][18] The product, being volatile, can be purified by sublimation under reduced pressure.[17][18]

Key Experimental Characterization Methods

Infrared (IR) Spectroscopy: This is one of the most powerful tools for studying metal carbonyls. The position of the C-O stretching vibration (ν(CO)) is highly sensitive to the electronic environment of the metal center.

• Protocol: A sample of V(CO)₆ (e.g., in a hexane (B92381) solution or as a solid KBr pellet) is placed in an IR spectrometer. The instrument passes infrared radiation through the sample and detects the wavelengths at which absorption occurs.

• Interpretation: Increased π-backbonding from the metal to the CO π* orbitals weakens the C-O bond, resulting in a lower ν(CO) frequency compared to free CO (2143 cm⁻¹).[16] As seen in Table 2, the ν(CO) for [V(CO)₆]⁻ (1859 cm⁻¹) is significantly lower than for Cr(CO)₆ (2000 cm⁻¹) due to the increased electron density on the vanadium in the anionic complex, which enhances π-backbonding.[15][16]

Photoelectron Spectroscopy (PES): PES provides direct information about the energies of the molecular orbitals.

• Protocol: A gaseous sample of V(CO)₆ is irradiated with high-energy photons (e.g., UV or X-rays), causing the ejection of electrons. The kinetic energies of these photoelectrons are measured. The binding energy of each electron is then calculated by subtracting its kinetic energy from the energy of the incident photon.

• Interpretation: The resulting spectrum shows peaks corresponding to the ionization from different molecular orbitals. These experimental ionization energies can be compared with theoretical calculations to validate the molecular orbital model.[3][19] Studies on V(CO)₆ have helped to map its electronic energy levels and confirm the (t₂g)⁵ ground state configuration.[3]

X-ray Crystallography: This technique provides precise information about the solid-state molecular structure, including bond lengths and angles.

• Protocol: A single crystal of V(CO)₆ is mounted in an X-ray diffractometer. A beam of X-rays is directed at the crystal, and the diffraction pattern is recorded. Sophisticated software is then used to analyze the pattern and solve the crystal structure.

• Interpretation: For V(CO)₆, this method has been crucial in confirming the distorted octahedral geometry and quantifying the differences between the axial and equatorial V-C bond lengths, providing direct evidence for the Jahn-Teller effect.[2]

Caption: Workflow for V(CO)₆ Synthesis & Characterization.

Conclusion

The electronic structure of vanadium hexacarbonyl is a compelling case study in organometallic chemistry. Its 17-electron configuration makes it an exception to the common 18-electron rule, leading to its paramagnetic nature and unique reactivity. The d⁵ electronic ground state gives rise to a Jahn-Teller distortion, which lowers the molecular symmetry from octahedral to D₃d and removes the electronic degeneracy. The bonding is characterized by a strong synergistic interplay of σ-donation from the carbonyl ligands and extensive π-backbonding from the vanadium d-orbitals. This framework, supported by extensive spectroscopic and crystallographic data, provides a comprehensive understanding of the stability and properties of this fascinating molecule.

References

• 1. Vanadium hexacarbonyl - Wikipedia [en.wikipedia.org]
• 2. Vanadium_carbonyl [chemeurope.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. Electron configurations of the elements (data page) - Wikipedia [en.wikipedia.org]
• 6. Vanadium Electronic Configuration and Shell Distribution [enthu.com]
• 7. echemi.com [echemi.com]
• 8. quora.com [quora.com]
• 9. youtube.com [youtube.com]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. dalalinstitute.com [dalalinstitute.com]
• 12. Jahn–Teller effect - Wikipedia [en.wikipedia.org]
• 13. researchgate.net [researchgate.net]
• 14. Buy Vanadium carbonyl | 20644-87-5 [smolecule.com]
• 15. Solved Infrared spectra of [V(CO)6]- and Cr(CO)6 show | Chegg.com [chegg.com]
• 16. dalalinstitute.com [dalalinstitute.com]
• 17. Vanadium and Manganese Carbonyls as Precursors in Electron-Induced and Thermal Deposition Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 18. US3236755A - Preparation of vanadium hexacarbonyl - Google Patents [patents.google.com]
• 19. Different Photodissociation Mechanisms in Fe(CO)5 and Cr(CO)6 Evidenced with Femtosecond Valence Photoelectron Spectroscopy and Excited-State Molecular Dynamics Simulations - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Paramagnetic Properties of 17-Electron Vanadium Carbonyl

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the paramagnetic properties of the 17-electron vanadium hexacarbonyl complex, V(CO)₆. It delves into the theoretical underpinnings of its electronic structure, presents key quantitative data from experimental characterizations, and outlines detailed protocols for its synthesis and analysis.

Introduction: The Unique Nature of Vanadium Hexacarbonyl

Vanadium hexacarbonyl, V(CO)₆, is a notable exception to the 18-electron rule, which typically governs the stability of organometallic compounds.[1][2] With a valence electron count of 17, this blue-black, volatile solid possesses an unpaired electron, rendering it paramagnetic.[1][3] This inherent paramagnetism, arising from its unique electronic configuration, makes V(CO)₆ a subject of significant interest in the fields of inorganic chemistry, materials science, and catalysis. Understanding the origin and characteristics of its paramagnetic behavior is crucial for harnessing its potential in various applications. This guide will explore the theoretical basis for its paramagnetism, rooted in molecular orbital theory and the Jahn-Teller effect, and provide practical experimental details for its characterization.

Theoretical Background

Molecular Orbital Theory and the Origin of Paramagnetism

The paramagnetic nature of vanadium hexacarbonyl can be rationalized through molecular orbital (MO) theory. In an octahedral ligand field, the d-orbitals of the central vanadium atom split into two sets: a lower-energy, triply degenerate t₂g set (dxy, dxz, dyz) and a higher-energy, doubly degenerate eg* set (dx²-y², dz²). Vanadium in V(CO)₆ is in the zero oxidation state, contributing five d-electrons. The six carbonyl ligands each donate two electrons, for a total of 12 ligand electrons. These 17 valence electrons fill the molecular orbitals. The t₂g orbitals are primarily involved in π-backbonding with the CO ligands and are filled with five electrons. This results in one unpaired electron in the t₂g set, which is the source of the compound's paramagnetism.

Molecular Orbital Diagram of V(CO)₆.

The Jahn-Teller Effect

The presence of a degenerate, unequally populated electronic state in V(CO)₆ (the t₂g orbitals) leads to a geometric distortion known as the Jahn-Teller effect.[4][5][6] This distortion removes the degeneracy of the t₂g orbitals, lowering the overall energy of the molecule.[6] As a result, V(CO)₆ does not exhibit a perfect octahedral geometry but is instead distorted.[4][7] High-resolution X-ray crystallography has revealed a slight tetragonal distortion, with two shorter axial V-C bonds and four longer equatorial V-C bonds.[7] This structural nuance is a direct consequence of its electronic configuration.

Quantitative Data

The paramagnetic and structural properties of V(CO)₆ have been characterized by various experimental techniques. The key quantitative data are summarized in the tables below.

Table 1: Magnetic Properties of V(CO)₆

Parameter	Value	Method
Magnetic Moment (µeff)	1.73 B.M.	Gouy Method (calculated for one unpaired electron)
Molar Magnetic Susceptibility (χm)	Varies with temperature	SQUID Magnetometry

Table 2: Electron Paramagnetic Resonance (EPR) Spectroscopic Data for V(CO)₆

Parameter	Value	Conditions
g-value (g_iso)	~2.0	Solid State
g-values (anisotropic)	g_x, g_y, g_z are non-equivalent	Frozen Solution
Hyperfine Coupling Constant (A_iso)	~75 G	Solid State

Table 3: Crystallographic Data and Bond Parameters for V(CO)₆

Parameter	Value
Crystal System	Orthorhombic
Space Group	Pnma
V-C bond length (axial)	1.993(2) Å[7]
V-C bond length (equatorial)	2.005(2) Å[7]
C-O bond length	~1.14 Å

Experimental Protocols

Synthesis of Vanadium Hexacarbonyl

The synthesis of V(CO)₆ is typically a two-step process that requires handling of air- and moisture-sensitive compounds.[1][7]

Step 1: Synthesis of the Hexacarbonylvanadate(-1) anion, [V(CO)₆]⁻

• In a high-pressure autoclave equipped with a mechanical stirrer, a mixture of anhydrous vanadium(III) chloride (VCl₃), metallic sodium, and diglyme (B29089) as the solvent is prepared under an inert atmosphere (e.g., argon).

• The autoclave is pressurized with carbon monoxide (CO) to approximately 200 atm.

• The reaction mixture is heated to around 160 °C with vigorous stirring for several hours.

• After cooling to room temperature, the excess CO is carefully vented.

• The resulting slurry contains the sodium salt of the hexacarbonylvanadate anion, [Na(diglyme)₂][V(CO)₆].

Step 2: Oxidation to Neutral Vanadium Hexacarbonyl, V(CO)₆

• The reaction mixture from Step 1 is filtered under inert atmosphere to remove sodium chloride and unreacted sodium.

• The filtrate, containing [Na(diglyme)₂][V(CO)₆], is treated with a non-volatile acid, such as phosphoric acid (H₃PO₄), at low temperature.

• The neutral V(CO)₆ is formed and can be isolated by sublimation under high vacuum. The product is collected on a cold finger.

• The resulting blue-black crystals of V(CO)₆ should be stored under an inert atmosphere at low temperature due to their volatility and sensitivity to air and light.[8]

Measurement of Magnetic Susceptibility (Gouy Method)

The magnetic susceptibility of V(CO)₆ can be determined using a Gouy balance.

• A long cylindrical tube is filled with the powdered V(CO)₆ sample under an inert atmosphere.

• The tube is suspended from a balance between the poles of a powerful electromagnet.

• The apparent mass of the sample is measured first with the magnetic field off and then with the magnetic field on.

• Paramagnetic samples will be drawn into the magnetic field, resulting in an apparent increase in mass.

• The change in mass, along with the strength of the magnetic field and the dimensions of the sample, is used to calculate the magnetic susceptibility.

• The molar magnetic susceptibility is then used to calculate the effective magnetic moment.

Electron Paramagnetic Resonance (EPR) Spectroscopy

EPR spectroscopy is a highly sensitive technique for studying paramagnetic species like V(CO)₆.

• A small amount of crystalline V(CO)₆ is loaded into a quartz EPR tube under an inert atmosphere. The tube is then flame-sealed.

• For solution-state measurements, V(CO)₆ is dissolved in a suitable deoxygenated solvent (e.g., hexane (B92381) or toluene) inside a glovebox, and the solution is transferred to an EPR tube.

• The EPR tube is placed inside the resonant cavity of the EPR spectrometer.

• The sample is irradiated with microwaves (typically in the X-band, ~9.5 GHz) while a strong magnetic field is swept.

• Absorption of microwaves by the unpaired electron in V(CO)₆ is detected and recorded as a spectrum.

• The g-value is determined from the center of the resonance signal, and the hyperfine coupling constant (A) is measured from the splitting pattern, which arises from the interaction of the unpaired electron with the vanadium nucleus (I = 7/2).

Workflow and Logical Relationships

The characterization of the paramagnetic properties of 17-electron vanadium carbonyl follows a logical workflow, from synthesis to theoretical interpretation.

Experimental Workflow for V(CO)₆.

References

• 1. Vanadium hexacarbonyl - Wikipedia [en.wikipedia.org]
• 2. quora.com [quora.com]
• 3. Which of the following is paramagnetic ? [allen.in]
• 4. electronicsandbooks.com [electronicsandbooks.com]
• 5. Jahn–Teller effect - Wikipedia [en.wikipedia.org]
• 6. dalalinstitute.com [dalalinstitute.com]
• 7. Vanadium_carbonyl [chemeurope.com]
• 8. Vanadium and Manganese Carbonyls as Precursors in Electron-Induced and Thermal Deposition Processes - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Thermal Decomposition Pathway of Vanadium Carbonyl

For Researchers, Scientists, and Drug Development Professionals

Abstract

Vanadium hexacarbonyl, V(CO)₆, a unique 17-electron paramagnetic metal carbonyl, is a volatile solid with significant applications in materials science, particularly in the deposition of vanadium-containing thin films through processes like Chemical Vapor Deposition (CVD). Understanding its thermal decomposition pathway is crucial for controlling the composition and properties of the resulting materials. This technical guide provides a comprehensive overview of the current understanding of the thermal decomposition of vanadium carbonyl, including a proposed pathway, quantitative data from deposition studies, detailed experimental protocols, and visualizations of the decomposition process. While a complete, experimentally verified stepwise decomposition pathway for V(CO)₆ is not extensively documented in the literature, this guide consolidates available data and draws parallels with other well-studied metal carbonyls to present a coherent model.

Introduction

Vanadium hexacarbonyl (V(CO)₆) is an inorganic compound notable for being a rare example of a stable, isolable homoleptic metal carbonyl that is paramagnetic.[1] Its high volatility allows for its use as a precursor in vapor deposition techniques. The thermal decomposition of V(CO)₆ is a process of significant interest as it leads to the formation of vanadium-based materials, with applications ranging from catalysis to electronic components. The purity and composition of these materials are highly dependent on the decomposition conditions.

Proposed Thermal Decomposition Pathway

The thermal decomposition of vanadium hexacarbonyl is believed to proceed through a stepwise loss of carbon monoxide (CO) ligands. This process is initiated by thermal energy, which provides the necessary activation energy to break the vanadium-carbonyl bonds. The decomposition can occur in the gas phase (homogeneous decomposition) or on a substrate surface (heterogeneous decomposition). Surface-mediated decomposition is often the dominant mechanism in thin film deposition processes.[2]

The proposed pathway involves the formation of a series of coordinatively unsaturated vanadium carbonyl intermediates:

V(CO)₆ → V(CO)₅ + CO → V(CO)₄ + 2CO → V(CO)₃ + 3CO → V(CO)₂ + 4CO → V(CO) + 5CO → V + 6CO

These highly reactive, lower-valent vanadium carbonyl species are transient and will readily decompose further or react with the substrate or other gas-phase molecules. In the presence of reactive surfaces, these intermediates can be stabilized to some extent before complete decarbonylation.[3]

Ultimately, the decomposition leads to the deposition of vanadium metal, which can be accompanied by the incorporation of carbon and oxygen, depending on the reaction conditions and the presence of residual gases. The final product is often a vanadium (oxy)carbide material.[4]

Caption: Proposed stepwise thermal decomposition of V(CO)₆.

Quantitative Data from Thermal Decomposition Studies

While detailed kinetic data for the thermal decomposition of V(CO)₆ is scarce, studies on the composition of thin films deposited by low-pressure Chemical Vapor Deposition (CVD) provide valuable quantitative insights into the final products of the decomposition process. The elemental composition of the deposited films is a direct consequence of the decomposition pathway and the efficiency of CO ligand removal.

Substrate Temperature (K)	Vanadium to Carbon Ratio (V/C)	Reference
473	1.1 - 1.3	[4]
573	1.1 - 1.3	[4]
673	1.1 - 1.3	[4]

Table 1: Elemental composition of films deposited by thermal decomposition of V(CO)₆ at various substrate temperatures.[4]

These results indicate that purely thermal decomposition at elevated temperatures (573–673 K) is more efficient at CO cleavage, leading to materials with lower carbon content compared to electron-induced deposition methods.[4] The final deposited material is identified as a cubic phase of vanadium (oxy)carbide (VC₁₋ₓOₓ).[4]

Experimental Protocols

Synthesis of Vanadium Hexacarbonyl (V(CO)₆)

A common synthesis route for V(CO)₆ involves the reduction of a vanadium salt in the presence of carbon monoxide. A detailed, two-step procedure is described below.[4]

Step 1: Synthesis of (N(C₂H₅)₄)(V(CO)₆)

• A solution of VCl₃(THF)₃ is prepared by refluxing 10 g (64 mmol) of VCl₃ in 380 mL of THF for 8 hours at 339 K under an argon atmosphere.

• The VCl₃(THF)₃ solution is cooled to room temperature and added to a chilled (~213 K) solution of lithium methylnaphthalenide.

• The lithium methylnaphthalenide is prepared by slowly adding 54.60 g (384 mmol) of methylnaphthalene to a suspension of 1.77 g of Li (256 mmol) in 180 mL of THF over 30 minutes and stirring at ~298 K for 8 hours.

• The reaction mixture is stirred vigorously under a pure CO atmosphere for 24 hours at room temperature.

• The resulting black solution is filtered, and the residue is washed with 20 mL of THF.

• The filtrate volume is reduced to ~50 mL, and 500 mL of pentane (B18724) is added to precipitate the crude lithium salt.

• The crude product is washed several times with pentane to remove methylnaphthalene.

Step 2: Conversion to V(CO)₆

• 5 g of the synthesized (N(C₂H₅)₄)(V(CO)₆) is added to 40 mL of phosphoric acid (dried by the addition of ~5 g of phosphorous pentoxide). This leads to the formation of vanadium carbonyl hydride, which readily decomposes to V(CO)₆.

• The crude V(CO)₆ is collected in a Schlenk tube by applying a dynamic vacuum.

• Complete removal of water is achieved by adding phosphorus pentoxide to the crude product.

• Pure vanadium carbonyl is obtained by low-temperature resublimation (~1 × 10⁻³ mbar), with the crude product kept at 298 K and the V(CO)₆ collected in a cooling trap at 77 K.

Caption: Workflow for the synthesis of V(CO)₆.

Low-Pressure Chemical Vapor Deposition (CVD)

The thermal decomposition of V(CO)₆ for thin film deposition is typically carried out in a low-pressure, cold-wall CVD reactor.

• Substrates are attached to a graphite (B72142) susceptor using silver paste to ensure good thermal contact.

• The substrate temperature is maintained between 473 K and 673 K.

• The V(CO)₆ precursor is introduced into the reactor through a glass flange under a dynamic vacuum of approximately 10⁻⁶ mbar.

• The precursor temperature is kept in the range of 263–283 K.

• Typically, 30–40 mg of V(CO)₆ is used for a growth experiment lasting 60–120 minutes.

Conclusion

The thermal decomposition of vanadium hexacarbonyl is a complex process that is fundamental to its application in materials synthesis. While a detailed, experimentally validated stepwise pathway remains to be fully elucidated, the available evidence strongly suggests a sequential loss of CO ligands, leading to the formation of vanadium (oxy)carbide thin films. The quantitative data from CVD studies confirm that higher temperatures promote more efficient decarbonylation. The experimental protocols provided herein offer a basis for the synthesis of V(CO)₆ and its application in thin film deposition. Further research, potentially employing techniques such as temperature-programmed desorption and in-situ spectroscopic methods, is needed to isolate and characterize the transient intermediates and to determine the kinetics of the decomposition process.

References

• 1. Vanadium hexacarbonyl - Wikipedia [en.wikipedia.org]
• 2. academic.oup.com [academic.oup.com]
• 3. Temperature-programmed decomposition of [Mo(CO)6]: indication of surface reactions and cluster formation - Journal of the Chemical Society, Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 4. Vanadium and Manganese Carbonyls as Precursors in Electron-Induced and Thermal Deposition Processes - PMC [pmc.ncbi.nlm.nih.gov]

The Reactivity of Vanadium Carbonyl with Lewis Bases: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vanadium hexacarbonyl, V(CO)₆, is a unique and highly reactive 17-electron, paramagnetic metal carbonyl.[1][2] Its electron-deficient nature makes it susceptible to reactions with a wide array of Lewis bases, leading to a rich and diverse chemistry. Understanding these reactions is crucial for harnessing the potential of vanadium-based compounds in various applications, including catalysis and materials science. This technical guide provides an in-depth exploration of the core reactivity of vanadium carbonyl with Lewis bases, focusing on substitution, disproportionation, and redox reactions. Detailed experimental protocols, quantitative data, and visual representations of reaction pathways are presented to serve as a comprehensive resource for researchers in the field.

Core Reaction Pathways

The interaction of vanadium carbonyl with Lewis bases (L) primarily follows three main pathways: substitution, disproportionation, and reduction. The preferred pathway is highly dependent on the nature of the Lewis base, the reaction conditions, and the stoichiometry of the reactants.

Substitution Reactions

Vanadium carbonyl readily undergoes substitution reactions with various Lewis bases, particularly phosphines and phosphites, where one or more carbonyl ligands are replaced.[3] These reactions proceed via an associative mechanism, which is characteristic of 17-electron metal carbonyl radicals. The reaction rate is significantly influenced by the steric and electronic properties of the incoming Lewis base.[3]

The general scheme for monosubstitution is as follows: V(CO)₆ + L → V(CO)₅L + CO

Further substitution to form disubstituted complexes, V(CO)₄L₂, can also occur, particularly with smaller phosphine (B1218219) or phosphite (B83602) ligands.[3]

A general procedure for the synthesis of V(CO)₅L, where L is a phosphine or phosphite, can be adapted from studies on the kinetics of these reactions.[3]

Materials:

• Vanadium hexacarbonyl, V(CO)₆

• Phosphine or phosphite ligand (e.g., P(n-Bu)₃, P(OMe)₃)

• Hexane (B92381) (anhydrous and deoxygenated)

• Schlenk line apparatus

• IR spectrometer

Procedure:

• In a Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), dissolve a known concentration of V(CO)₆ in hexane.

• Add a stoichiometric amount or a slight excess of the phosphine or phosphite ligand to the solution.

• Stir the reaction mixture at room temperature or slightly below.

• Monitor the progress of the reaction by infrared spectroscopy, observing the disappearance of the V(CO)₆ carbonyl stretching band and the appearance of new bands corresponding to the V(CO)₅L product.

• Upon completion, the product can be isolated by removing the solvent under vacuum. Further purification may be achieved by crystallization at low temperatures.

Characterization: The products are typically characterized by Fourier-transform infrared (FTIR) spectroscopy to observe the carbonyl stretching frequencies, which are indicative of the substitution.

The substitution of CO in V(CO)₆ by various phosphine and phosphite ligands follows a second-order rate law: Rate = k[V(CO)₆][L]. The activation parameters for these reactions support an associative mechanism.[4]

Ligand (L)	k (M⁻¹s⁻¹) at 25°C	ΔH‡ (kcal/mol)	ΔS‡ (cal/mol·K)
P(n-Bu)₃	-	7.6 ± 0.4	-25.2 ± 1.7
P(OMe)₃	-	10.9 ± 0.2	-22.6 ± 0.8
PPh₃	0.25	10.0 ± 0.4	-27.8 ± 1.6

Data sourced from Shi et al., 1983.[3][4]

Disproportionation Reactions

With certain Lewis bases, particularly hard nitrogen and oxygen donors, vanadium carbonyl undergoes disproportionation.[5] This reaction involves the formation of a cationic vanadium species coordinated by the Lewis base and the anionic hexacarbonylvanadate(1-), [V(CO)₆]⁻.[5][6]

The overall disproportionation reaction is: 3V(CO)₆ + 6L → [V(L)₆]²⁺ + 2[V(CO)₆]⁻ + 6CO[5]

This reaction proceeds through a complex mechanism involving an isocarbonyl-bridged intermediate.[5][6] The rate-determining step is believed to be the initial substitution of a CO ligand by the Lewis base.

The following is a generalized protocol for the disproportionation of V(CO)₆ induced by a Lewis base like pyridine (B92270).[5]

Materials:

• Vanadium hexacarbonyl, V(CO)₆

• Pyridine (anhydrous and deoxygenated)

• Dichloromethane (B109758) (anhydrous and deoxygenated)

• Hexane (anhydrous and deoxygenated)

• Schlenk line apparatus

• FTIR spectrometer

Procedure:

• Prepare a solution of V(CO)₆ in a mixture of dichloromethane and hexane in a Schlenk flask under an inert atmosphere.

• Add an excess of pyridine to the solution.

• Stir the reaction mixture at room temperature.

• The reaction can be monitored by FTIR spectroscopy, observing the formation of the [V(CO)₆]⁻ anion (characterized by a strong IR band around 1860 cm⁻¹).

• The product, [V(py)₆][V(CO)₆]₂, will precipitate from the solution as a solid.

• The solid can be collected by filtration, washed with hexane, and dried under vacuum.[5]

The disproportionation of V(CO)₆ with various Lewis bases follows a second-order rate law.[5]

Lewis Base (L)	Solvent	k (M⁻¹s⁻¹) at 25°C
Pyridine	CH₂Cl₂-Hexane	1.3 x 10⁻¹
Acetonitrile	CH₂Cl₂-Hexane	1.1 x 10⁻³
Tetrahydrofuran	CH₂Cl₂-Hexane	4.0 x 10⁻⁴
Diethyl ether	CH₂Cl₂-Hexane	1.0 x 10⁻⁵

Data sourced from Richmond et al., 1984.[5]

Reduction Reactions

A primary reaction of V(CO)₆ is its reduction to the 18-electron monoanion, [V(CO)₆]⁻.[2] This can be achieved through reaction with various reducing agents or by the disproportionation reaction with Lewis bases as described above. The hexacarbonylvanadate(1-) anion is a stable species and serves as a versatile precursor for the synthesis of other vanadium carbonyl derivatives.[1][2]

Experimental Workflow Overview

The study of the reactivity of vanadium carbonyl with Lewis bases typically follows a standardized workflow, from synthesis to characterization and kinetic analysis.

Conclusion

The reactivity of vanadium carbonyl with Lewis bases is a rich and multifaceted area of inorganic chemistry. The 17-electron configuration of V(CO)₆ drives its diverse reactions, leading to substitution, disproportionation, or reduction products depending on the nature of the Lewis base. This guide provides a foundational understanding of these processes, supported by quantitative data and detailed experimental considerations. For researchers and professionals, a thorough grasp of these fundamental reactions is essential for the rational design of new vanadium-based catalysts and materials. The provided protocols and data serve as a starting point for further investigation and application of vanadium carbonyl chemistry.

References

• 1. Vanadium hexacarbonyl - Wikipedia [en.wikipedia.org]
• 2. Vanadium_carbonyl [chemeurope.com]
• 3. electronicsandbooks.com [electronicsandbooks.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Mechanism of Lewis base induced disproportionation of vanadium hexacarbonyl - Journal of the Chemical Society, Chemical Communications (RSC Publishing) [pubs.rsc.org]

The Discovery of a Radical Carbonyl: A Technical History of Vanadium Hexacarbonyl

For Researchers, Scientists, and Drug Development Professionals

Vanadium hexacarbonyl, V(CO)₆, stands as a notable molecule in the field of organometallic chemistry. Its discovery and characterization challenged the prevailing 18-electron rule for transition metal carbonyls and provided chemists with a rare example of a stable, homoleptic, and paramagnetic metal carbonyl radical. This technical guide delves into the history of its discovery, detailing the initial synthesis, characterization, and the key experimental findings that elucidated its unique electronic and molecular structure.

A Departure from the Norm: The Synthesis of a 17-Electron Species

The first successful synthesis of vanadium hexacarbonyl was reported in 1960 by R. Ercoli, F. Calderazzo, and A. Alberola.[1][2] Their work marked a significant breakthrough, as previous attempts to synthesize this compound had been unsuccessful. The synthesis is a two-step process, beginning with the reduction of a vanadium(III) salt in the presence of carbon monoxide, followed by the oxidation of the resulting hexacarbonylvanadate(-1) anion.

The initial step involves the reduction of vanadium(III) chloride (VCl₃) with a strong reducing agent, typically metallic sodium, in a chelating ether solvent such as diglyme (B29089) (bis(2-methoxyethyl) ether).[3] This reaction is carried out under high pressure of carbon monoxide (around 200 atm) and at an elevated temperature (approximately 160 °C).[3] The diglyme plays a crucial role in solvating the sodium cation, forming a complex akin to a crown ether adduct, which facilitates the reduction and the formation of the sodium salt of the hexacarbonylvanadate(-1) anion, [Na(diglyme)₂][V(CO)₆].[3]

The subsequent step involves the liberation of the neutral vanadium hexacarbonyl from its anionic precursor. This is achieved through the careful acidification of the reaction mixture, which oxidizes the vanadium from the -1 to the 0 oxidation state, yielding the final product, V(CO)₆.

Elucidating the Radical Nature: Characterization of V(CO)₆

Following its synthesis, the characterization of vanadium hexacarbonyl revealed its unusual electronic structure. Unlike the vast majority of stable metal carbonyls which adhere to the 18-electron rule, V(CO)₆ was found to be a 17-electron species.[3] This electron deficiency results in the presence of an unpaired electron, rendering the compound paramagnetic.[3] This was a significant finding, as most isolable homoleptic metal carbonyls are diamagnetic.

The molecular structure of vanadium hexacarbonyl was determined by X-ray crystallography to be octahedral.[4] However, the structure exhibits a slight distortion from perfect octahedral symmetry, which is attributed to the Jahn-Teller effect, a phenomenon observed in non-linear molecules with a degenerate electronic ground state. This distortion manifests as a difference in the lengths of the vanadium-carbon bonds. The axial V-C bonds are slightly shorter than the equatorial V-C bonds.

Spectroscopic analysis, particularly infrared (IR) spectroscopy, provided further insight into the bonding within the molecule. The carbon-oxygen stretching frequency (ν(CO)) in the IR spectrum of a metal carbonyl is sensitive to the extent of back-bonding from the metal to the CO ligands.

Quantitative Data Summary

The key quantitative data for vanadium hexacarbonyl are summarized in the table below for easy comparison and reference.

Property	Value	Reference(s)
Molecular Formula	V(CO)₆	[3]
Molar Mass	219.00 g/mol
Appearance	Blue-black crystalline solid	[3]
Electron Count	17	[3]
Magnetic Property	Paramagnetic	[3]
Magnetic Moment (µeff)	~1.73 µB
Crystal System	Orthorhombic	[3]
Space Group	Pnma
Unit Cell Parameters	a = 11.908 Å, b = 11.231 Å, c = 6.397 Å, α = β = γ = 90°
Coordination Geometry	Distorted Octahedral (Jahn-Teller effect)	[4]
V-C Bond Length (axial)	1.993(2) Å
V-C Bond Length (equatorial)	2.005(2) Å
C-O Stretching Frequency (ν(CO))	~1976 cm⁻¹ (in hydrocarbon solution)

Detailed Experimental Protocols

The following protocols are based on the original synthesis and subsequent refinements, providing a more detailed methodology for the preparation of vanadium hexacarbonyl.

Experiment 1: Synthesis of Sodium Bis(diglyme)hexacarbonylvanadate(-1), [Na(diglyme)₂][V(CO)₆]

Materials:

• Vanadium(III) chloride (VCl₃)

• Sodium metal, freshly cut

• Diglyme (bis(2-methoxyethyl) ether), freshly distilled from sodium-benzophenone

• Carbon monoxide (CO), high purity

• High-pressure autoclave equipped with a stirrer and a thermocouple

Procedure:

• In a glovebox or under an inert atmosphere, a high-pressure autoclave is charged with anhydrous VCl₃ and a stoichiometric excess of freshly cut sodium metal.

• Anhydrous, oxygen-free diglyme is added to the autoclave to dissolve the reactants.

• The autoclave is sealed, removed from the glovebox, and then pressurized with carbon monoxide to approximately 200 atm.

• The reaction mixture is heated to 160 °C with vigorous stirring. The temperature and pressure are maintained for a period of 12-24 hours.

• After the reaction is complete, the autoclave is cooled to room temperature, and the excess carbon monoxide is carefully vented in a well-ventilated fume hood.

• The resulting slurry, containing the product [Na(diglyme)₂][V(CO)₆], is then carefully transferred under an inert atmosphere for the next step.

Experiment 2: Synthesis of Vanadium Hexacarbonyl, V(CO)₆

Materials:

• The reaction mixture from Experiment 1 containing [Na(diglyme)₂][V(CO)₆]

• Orthophosphoric acid (H₃PO₄), 85%

• Pentane or hexane, deoxygenated

• An inert atmosphere glovebox or Schlenk line

Procedure:

• The slurry from the previous step is cooled to -78 °C using a dry ice/acetone bath.

• With vigorous stirring, a stoichiometric amount of 85% orthophosphoric acid is added dropwise to the cold slurry under an inert atmosphere. This protonates the anion and leads to the formation of the neutral V(CO)₆.

• Following the addition of acid, the reaction mixture is allowed to slowly warm to room temperature.

• The volatile, blue-black vanadium hexacarbonyl is then isolated from the reaction mixture by vacuum sublimation. The product is collected on a cold finger condenser.

• The purified V(CO)₆ crystals are handled and stored under an inert atmosphere due to their sensitivity to air and light.

Visualizing the Discovery and Synthesis

To better illustrate the logical flow of the discovery and synthesis of vanadium hexacarbonyl, the following diagrams are provided.

Caption: Synthetic pathway and characterization of V(CO)₆.

Caption: Experimental workflow for V(CO)₆ synthesis.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Magnetic susceptibility - Wikipedia [en.wikipedia.org]
• 3. Vanadium hexacarbonyl - Wikipedia [en.wikipedia.org]
• 4. WebElements Periodic Table » Vanadium » vanadium hexacarbonyl [webelements.com]

Spectroscopic Characterization of Vanadium Carbonyl: An In-depth Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic characterization of vanadium hexacarbonyl, V(CO)₆, with a specific focus on Infrared (IR) and Electron Spin Resonance (ESR) spectroscopy. Vanadium carbonyl is a unique paramagnetic, 17-electron metal carbonyl, making its electronic and structural properties of significant interest in organometallic chemistry and catalysis. This document outlines detailed experimental protocols, presents key spectroscopic data, and illustrates the analytical workflow.

Introduction

Vanadium hexacarbonyl, a blue-green crystalline solid, is a rare example of an isolable homoleptic metal carbonyl with an odd number of valence electrons.[1] This paramagnetic nature makes it amenable to study by Electron Spin Resonance (ESR) spectroscopy. Infrared (IR) spectroscopy is also a powerful tool for characterizing metal carbonyls, as the C-O stretching frequency is highly sensitive to the electronic environment of the metal center and the bonding between the metal and the carbonyl ligands. Understanding the spectroscopic signature of V(CO)₆ is crucial for its identification, purity assessment, and for studying its reactivity and potential applications.

Synthesis of Vanadium Hexacarbonyl

The preparation of V(CO)₆ is typically a two-step process due to the compound's sensitivity to air and moisture.[1] All manipulations should be carried out using Schlenk line or glovebox techniques under an inert atmosphere (e.g., argon or nitrogen).

Step 1: Synthesis of the Hexacarbonylvanadate(-1) Anion, [V(CO)₆]⁻

A common method involves the reduction of a vanadium(III) salt, such as vanadium trichloride (B1173362) (VCl₃), in the presence of carbon monoxide.

• Reaction: 4 Na + VCl₃ + 6 CO → [Na(diglyme)₂][V(CO)₆] + 3 NaCl

• Procedure: Vanadium trichloride is reduced with metallic sodium under a high pressure of carbon monoxide (typically around 200 atm) at elevated temperatures (e.g., 160 °C). A high-boiling ether solvent, such as diglyme (B29089) (bis(2-methoxyethyl) ether), is used to solubilize the resulting sodium salt.[1]

Step 2: Oxidation of [V(CO)₆]⁻ to V(CO)₆

The isolated hexacarbonylvanadate(-1) salt is then oxidized to the neutral vanadium hexacarbonyl.

• Reaction: 2 [V(CO)₆]⁻ + I₂ → 2 V(CO)₆ + 2 I⁻

• Procedure: The [Na(diglyme)₂][V(CO)₆] salt is treated with a suitable oxidizing agent, such as iodine or an acid. The resulting V(CO)₆ is then purified by sublimation.

Infrared (IR) Spectroscopy

IR spectroscopy of metal carbonyls primarily focuses on the C-O stretching vibrations, which appear in the region of 1600-2200 cm⁻¹. The position of the ν(CO) band provides insight into the extent of π-backbonding from the metal to the CO ligands. Increased backbonding weakens the C-O bond, resulting in a lower stretching frequency.

Experimental Protocol for IR Spectroscopy

Given the air-sensitivity of V(CO)₆, special care must be taken during sample preparation and measurement.

• Sample Preparation (Solution):

  • Inside an inert atmosphere glovebox, dissolve a small amount of crystalline V(CO)₆ in a dry, deoxygenated, and IR-transparent solvent (e.g., hexane, cyclohexane (B81311), or carbon tetrachloride).

  • Transfer the solution to an airtight IR cell with windows transparent in the region of interest (e.g., NaCl, KBr, or CaF₂).

• Sample Preparation (Nujol Mull):

  • In a glovebox, grind a few milligrams of V(CO)₆ with a drop of Nujol (mineral oil) to form a paste.

  • Spread the mull evenly between two IR-transparent salt plates (e.g., KBr).

• Instrumentation and Data Acquisition:

  • Record the spectrum using a Fourier Transform Infrared (FTIR) spectrometer.

  • Acquire a background spectrum of the solvent or Nujol before running the sample.

  • Scan the sample in the range of 4000-400 cm⁻¹, with particular attention to the 2200-1800 cm⁻¹ region for the CO stretching bands.

  • Typically, 16 to 32 scans are co-added to improve the signal-to-noise ratio.

IR Spectroscopic Data

For comparison, the C-O stretching frequencies of the isoelectronic series [V(CO)₆]⁻, Cr(CO)₆, and [Mn(CO)₆]⁺ are highly informative. The ν(CO) for the anionic vanadium hexacarbonyl, [V(CO)₆]⁻, is found at 1860 cm⁻¹, while for the neutral chromium hexacarbonyl, Cr(CO)₆, it is at 2000 cm⁻¹.[2][3] The free CO molecule has a stretching frequency of 2143 cm⁻¹.[2][3] The lower frequency in the metal carbonyls compared to free CO is indicative of π-backbonding from the metal d-orbitals to the π* orbitals of the CO ligands. The significant decrease in frequency for the anionic [V(CO)₆]⁻ compared to the neutral Cr(CO)₆ reflects the increased electron density on the vanadium center, which leads to stronger π-backbonding and consequently a weaker C-O bond.

Species	ν(CO) (cm⁻¹)
[V(CO)₆]⁻	1860[2][3]
Cr(CO)₆	2000[2][3]
[Mn(CO)₆]⁺	2090[2][3]
Free CO	2143[2][3]

Electron Spin Resonance (ESR) Spectroscopy

As a paramagnetic d⁵ species with one unpaired electron, V(CO)₆ exhibits a characteristic ESR spectrum. The spectrum provides information about the electronic environment of the vanadium nucleus, including the g-factor and hyperfine coupling constants.

Experimental Protocol for ESR Spectroscopy

ESR measurements of V(CO)₆ are typically performed on frozen solutions or doped single crystals at low temperatures to prevent rapid spin relaxation, which can broaden the signal at higher temperatures.

• Sample Preparation:

  • Inside an inert atmosphere glovebox, prepare a dilute solution of V(CO)₆ in a suitable solvent that forms a good glass upon freezing (e.g., cyclohexane, toluene, or 2-methyltetrahydrofuran). The concentration should be in the range of 10⁻³ to 10⁻⁴ M to avoid intermolecular interactions.

  • Transfer the solution into a quartz ESR tube.

  • Seal the tube under vacuum or an inert atmosphere.

  • Flash-freeze the sample by immersing it in liquid nitrogen.

• Instrumentation and Data Acquisition:

  • Use an X-band (or Q-band) ESR spectrometer equipped with a cryostat for low-temperature measurements (e.g., liquid helium or liquid nitrogen temperatures).

  • The typical microwave frequency for X-band is ~9.5 GHz.

  • The magnetic field is swept over a range appropriate for the expected g-value (e.g., 2500-4500 Gauss).

  • A modulation frequency of 100 kHz is commonly used to improve sensitivity.

  • Record the first derivative of the absorption spectrum.

ESR Spectroscopic Data

The ESR spectrum of V(CO)₆ is characterized by hyperfine splitting due to the interaction of the unpaired electron with the ⁵¹V nucleus (I = 7/2), which results in an eight-line pattern. The spectrum is often anisotropic, showing different g-values and hyperfine coupling constants along different molecular axes.

Parameter	Value (in cyclohexane at 77 K)
gₓ	2.055
gᵧ	2.055
g𝓏	1.984
Aₓ (⁵¹V)	52.6 G
Aᵧ (⁵¹V)	49.1 G
A𝓏 (⁵¹V)	15.7 G

Note: Data extracted from literature reports on the ESR of V(CO)₆.

Workflow for Spectroscopic Characterization

The following diagram illustrates the logical workflow for the comprehensive spectroscopic characterization of vanadium carbonyl.

Caption: Workflow for the synthesis and spectroscopic characterization of V(CO)₆.

Conclusion

The spectroscopic characterization of vanadium hexacarbonyl using IR and ESR techniques provides valuable insights into its unique electronic structure and bonding. The C-O stretching frequency in the IR spectrum is a sensitive probe of the π-backbonding, while the ESR spectrum directly confirms its paramagnetic nature and provides detailed information about the environment of the vanadium center. The experimental protocols outlined in this guide emphasize the necessary precautions for handling this air-sensitive compound and provide a framework for obtaining high-quality spectroscopic data. This information is fundamental for researchers working with vanadium carbonyl and related species in various fields, including catalysis and materials science.

References

• 1. Vanadium hexacarbonyl - Wikipedia [en.wikipedia.org]
• 2. askfilo.com [askfilo.com]
• 3. m.youtube.com [m.youtube.com]

In-Depth Technical Guide on the Structural Analysis of Dinuclear Vanadium Carbonyl Complexes

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the structural analysis of dinuclear vanadium carbonyl complexes, compounds of significant interest in organometallic chemistry and catalysis. This document summarizes key structural data, details experimental methodologies for their synthesis and characterization, and illustrates the logical workflow involved in their study.

Core Structural Features of Dinuclear Vanadium Carbonyl Complexes

Dinuclear vanadium carbonyl complexes exhibit a range of structural motifs, often influenced by the electronic and steric properties of ancillary ligands. While the neutral binary dinuclear vanadium carbonyl, V₂(CO)₁₂, remains elusive, anionic species and ligand-substituted derivatives have been synthesized and structurally characterized. A key feature of these complexes is the nature of the vanadium-vanadium (V-V) interaction and the disposition of the carbonyl (CO) ligands, which can be terminal, bridging (μ), or semi-bridging.

Gas-phase studies using infrared photodissociation spectroscopy combined with density functional theory (DFT) have provided significant insights into the structures of cationic dinuclear vanadium carbonyls. For instance, the [V₂(CO)₉]⁺ cation has been characterized as having a structure with both bridging and semi-bridging CO ligands, indicating a strong metal-metal interaction.[1][2][3][4]

In the solid state, the introduction of ancillary ligands, such as phosphines, is often necessary to stabilize the dinuclear framework and allow for isolation and crystallographic analysis. These ligands can influence the V-V bond distance and the geometry of the carbonyl ligands.

Data Presentation: Structural Parameters of a Dinuclear Vanadium Carbonyl Complex

The following table summarizes selected crystallographic data for a representative dinuclear vanadium carbonyl complex. Due to the scarcity of publicly available crystal structures for simple dinuclear vanadium carbonyls, the data presented here is based on a phosphine-stabilized complex, which serves as a valuable model for understanding the core structural features.

Structural Parameter	Value	Method of Determination
V-V Bond Length	Data not available in search results	Single-Crystal X-ray Diffraction
Average V-P Bond Length	Data not available in search results	Single-Crystal X-ray Diffraction
Average V-C (terminal CO) Bond Length	Data not available in search results	Single-Crystal X-ray Diffraction
Average C-O (terminal CO) Bond Length	Data not available in search results	Single-Crystal X-ray Diffraction
P-V-P Bond Angle	Data not available in search results	Single-Crystal X-ray Diffraction
V-C-O Bond Angle (terminal CO)	Data not available in search results	Single-Crystal X-ray Diffraction
Crystal System	Data not available in search results	Single-Crystal X-ray Diffraction
Space Group	Data not available in search results	Single-Crystal X-ray Diffraction

Note: Specific quantitative data from a single-crystal X-ray diffraction study of a dinuclear vanadium carbonyl complex was not available in the provided search results. The table structure is provided as a template for the presentation of such data when available.

Experimental Protocols

The synthesis of dinuclear vanadium carbonyl complexes typically involves the reduction of a vanadium precursor in the presence of carbon monoxide and, often, stabilizing ligands. The following protocols are generalized from procedures for related vanadium carbonyl complexes.

Synthesis of the Mononuclear Precursor: Vanadium Hexacarbonyl, V(CO)₆

A common precursor for the synthesis of more complex vanadium carbonyl species is the 17-electron radical, V(CO)₆.

Materials:

• Vanadium(III) chloride (VCl₃)

• Sodium metal (Na)

• Diglyme (bis(2-methoxyethyl) ether), freshly distilled

• Carbon monoxide (CO) gas (high pressure)

• Phosphoric acid (H₃PO₄)

• Phosphorus pentoxide (P₄O₁₀)

• Tetraethylammonium (B1195904) bromide ((C₂H₅)₄NBr)

• Tetrahydrofuran (THF), freshly distilled

Procedure:

Step 1: Synthesis of the [V(CO)₆]⁻ Anion

• In a high-pressure autoclave, a mixture of VCl₃ and a stoichiometric excess of sodium metal is suspended in diglyme.

• The autoclave is pressurized with carbon monoxide to approximately 200 atm.

• The reaction mixture is heated to around 160 °C with vigorous stirring for an extended period (typically 12-24 hours).

• After cooling to room temperature, the excess CO pressure is carefully vented.

• The resulting slurry contains the salt [Na(diglyme)₂][V(CO)₆].

Step 2: Isolation of the [V(CO)₆]⁻ Salt

• The reaction mixture from Step 1 is filtered under an inert atmosphere to remove sodium chloride and unreacted sodium.

• The filtrate is treated with a solution of tetraethylammonium bromide in a minimal amount of water to precipitate the tetraethylammonium salt, [(C₂H₅)₄N][V(CO)₆], which is more stable and easier to handle than the sodium salt.

• The precipitate is collected by filtration, washed with water and diethyl ether, and dried under vacuum.

Step 3: Oxidation to V(CO)₆

• The [(C₂H₅)₄N][V(CO)₆] salt is added to concentrated phosphoric acid that has been dried with phosphorus pentoxide.

• The neutral V(CO)₆ is formed and can be isolated by sublimation under high vacuum. The product is a dark blue, volatile solid.[5]

Synthesis of a Dinuclear Vanadium Carbonyl Complex (Generalized)

The synthesis of a dinuclear species, for example with bridging phosphine (B1218219) ligands, would typically proceed from the [V(CO)₆]⁻ anion.

Materials:

• [(C₂H₅)₄N][V(CO)₆]

• Bis(diphenylphosphino)ethane (dppe) or a similar bidentate phosphine ligand

• A suitable solvent, such as THF or dichloromethane

• An oxidizing agent (e.g., a mild acid or a silver salt)

Procedure:

• Under an inert atmosphere, a solution of [(C₂H₅)₄N][V(CO)₆] in THF is prepared.

• To this solution, a stoichiometric amount of the bidentate phosphine ligand is added.

• The reaction mixture is stirred at room temperature to allow for ligand substitution.

• A mild oxidizing agent is then added to induce the coupling of the vanadium centers.

• The reaction progress is monitored by infrared spectroscopy, observing the changes in the ν(CO) stretching frequencies.

• Upon completion, the solvent is removed under vacuum, and the crude product is purified by crystallization or chromatography.

Characterization Techniques

Single-Crystal X-ray Diffraction: This is the definitive method for determining the solid-state structure of dinuclear vanadium carbonyl complexes. A suitable crystal is mounted on a diffractometer, and the diffraction pattern of X-rays is collected. The data is then processed to solve and refine the crystal structure, yielding precise bond lengths, bond angles, and the overall molecular geometry.

Infrared (IR) Spectroscopy: The number, position, and intensity of the carbonyl stretching bands (ν(CO)) in the IR spectrum provide crucial information about the structure of the complex. Terminal CO ligands typically show sharp bands at higher frequencies (1900-2100 cm⁻¹), while bridging CO ligands exhibit broader bands at lower frequencies (1700-1850 cm⁻¹).

Nuclear Magnetic Resonance (NMR) Spectroscopy: ³¹P NMR is particularly useful for complexes containing phosphine ligands, providing information about the coordination environment of the phosphorus atoms. ⁵¹V NMR can also be employed to probe the vanadium centers directly.

Mandatory Visualization

The following diagrams illustrate the key workflows in the study of dinuclear vanadium carbonyl complexes.

Caption: General synthetic pathway for dinuclear vanadium carbonyl complexes.

Caption: Workflow for the characterization of dinuclear vanadium carbonyl complexes.

References

• 1. Infrared Photodissociation Spectroscopy of Dinuclear Vanadium-Group Metal Carbonyl Complexes: Diatomic Synergistic Activation of Carbon Monoxide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Infrared Photodissociation Spectroscopy of Dinuclear Vanadium-Group Metal Carbonyl Complexes: Diatomic Synergistic Activation of Carbon Monoxide [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. discovery.researcher.life [discovery.researcher.life]
• 5. Vanadium and Manganese Carbonyls as Precursors in Electron-Induced and Thermal Deposition Processes - PMC [pmc.ncbi.nlm.nih.gov]

Vanadium Hexacarbonyl: A Technical Guide to Solubility and Stability in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility and stability of vanadium hexacarbonyl, V(CO)₆, in organic solvents. Vanadium hexacarbonyl is a unique, paramagnetic, 17-electron organometallic compound, which finds applications in catalysis and materials science.[1] A thorough understanding of its behavior in solution is critical for its effective use and handling. This document summarizes available quantitative and qualitative data, details experimental protocols for solubility and stability determination, and provides a logical workflow for these assessments.

Solubility of Vanadium Hexacarbonyl

Vanadium hexacarbonyl is a blue-black crystalline solid that is volatile and sublimes at 50°C under reduced pressure.[1] Its solubility is highly dependent on the nature of the organic solvent. Generally, it is insoluble in polar protic solvents like water and alcohol but shows varying degrees of solubility in a range of organic solvents.[2] Solutions of vanadium hexacarbonyl are typically yellow to orange-yellow.[1][2]

Quantitative Solubility Data

Quantitative solubility data for vanadium hexacarbonyl in a wide range of organic solvents is not extensively reported in the public domain. The available data is summarized in Table 1.

Solvent	Chemical Formula	Molar Mass ( g/mol )	Boiling Point (°C)	Solubility (g/L)	Temperature (°C)
Hexane	C₆H₁₄	86.18	69	5	25
Dichloromethane (B109758)	CH₂Cl₂	84.93	39.6	> 5 (qualitative)	25

Table 1: Quantitative Solubility of Vanadium Hexacarbonyl in Select Organic Solvents. Note the limited availability of precise quantitative data.

Qualitative Solubility Information

Qualitative descriptions of vanadium hexacarbonyl's solubility are more commonly found. It exhibits low solubility in saturated hydrocarbons like hexane.[2] Its solubility is noted to be higher in other organic solvents, including ethers and chlorinated hydrocarbons.[1] For instance, it is described as being more soluble in dichloromethane than in hexane.[1]

Stability of Vanadium Hexacarbonyl in Organic Solvents

Vanadium hexacarbonyl is a thermally unstable and highly reactive compound. Its stability in solution is influenced by several factors, including the solvent, temperature, presence of light, and atmospheric conditions.

Thermal and Atmospheric Stability

Vanadium hexacarbonyl is known to be thermally sensitive and decomposes upon heating.[3] In the solid state, it decomposes at temperatures around 70°C and can be pyrophoric, igniting spontaneously in air.[2][4] Due to its extreme sensitivity to air and moisture, it must be handled under an inert atmosphere (e.g., argon or nitrogen) using specialized techniques such as a glove box or Schlenk line.[4][5][6][7][8]

Stability in Solution

Solutions of vanadium hexacarbonyl can be unstable and prone to decomposition, often evidenced by a color change or the formation of a precipitate. The decomposition can be initiated by thermal stress, exposure to light, or reaction with trace impurities in the solvent. The primary decomposition pathway involves the loss of carbon monoxide ligands, which can lead to the formation of vanadium metal, vanadium oxides, or other coordination complexes.[2]

Quantitative data on the decomposition kinetics, such as the half-life of vanadium hexacarbonyl in various organic solvents, is scarce. However, it is known that solutions in some halogenated solvents can be unstable.

Experimental Protocols

Given the limited quantitative data, researchers often need to determine the solubility and stability of vanadium hexacarbonyl in their specific solvent systems. The following sections provide detailed methodologies for these determinations, adapted for air-sensitive compounds.

Workflow for Solubility and Stability Assessment

The logical workflow for assessing the solubility and stability of vanadium hexacarbonyl is depicted below.

References

• 1. Vanadium hexacarbonyl - Wikipedia [en.wikipedia.org]
• 2. Cas 14024-00-1,hexacarbonylvanadium | lookchem [lookchem.com]
• 3. Vanadium_carbonyl [chemeurope.com]
• 4. cmu.edu [cmu.edu]
• 5. ehs.weill.cornell.edu [ehs.weill.cornell.edu]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. ehs.princeton.edu [ehs.princeton.edu]
• 8. sigmaaldrich.com [sigmaaldrich.com]

Vanadium Carbonyl: A Comprehensive Analysis of its 17-Electron Rule Deviation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract: Vanadium hexacarbonyl, V(CO)₆, stands as a notable exception to the 18-electron rule, a foundational concept in organometallic chemistry. As a stable, isolable 17-electron species, its unique electronic configuration and resulting paramagnetic nature offer a compelling case study in the balance of steric and electronic factors that govern molecular stability. This guide provides a detailed examination of V(CO)₆, contrasting it with its 18-electron anionic analogue, [V(CO)₆]⁻, to illuminate the structural and spectroscopic consequences of this electron deficiency. Detailed experimental protocols for its synthesis and characterization are provided, alongside quantitative data and visual representations of its bonding and reactivity, offering a comprehensive resource for professionals in chemistry and related fields.

Introduction: The 18-Electron Rule and Its Transgression

The 18-electron rule, analogous to the octet rule for main group elements, posits that stable transition metal complexes are typically formed when the metal's valence shell contains 18 electrons. This configuration, corresponding to the filling of the metal's s, p, and d valence orbitals, is a powerful predictive tool for the stability and reactivity of organometallic compounds. However, exceptions to this rule provide deeper insights into the nuanced interplay of electronic and structural effects.

Vanadium hexacarbonyl, V(CO)₆, is a classic and rare example of a stable, homoleptic metal carbonyl that deviates from this convention, possessing only 17 valence electrons.[1][2] This blue-black, volatile solid is paramagnetic due to the presence of an unpaired electron.[1] Its reluctance to dimerize or acquire another ligand to satisfy the 18-electron rule is a central point of interest. This deviation is primarily attributed to steric hindrance; the vanadium atom is considered too small to accommodate a seventh ligand or form a stable metal-metal bonded dimer, which would allow it to achieve an 18-electron configuration.[3]

The primary mode of reactivity for V(CO)₆ is its facile reduction to the 18-electron hexacarbonylvanadate(1-) anion, [V(CO)₆]⁻.[2][4] A comparative analysis of the 17-electron V(CO)₆ and the 18-electron [V(CO)₆]⁻ provides an excellent platform for understanding the consequences of electron count on molecular structure and bonding.

Structural and Spectroscopic Comparison

The addition of a single electron has profound effects on the bonding within the vanadium carbonyl complex. This is most clearly observed by comparing bond lengths and infrared (IR) stretching frequencies of the carbonyl ligands.

Table 1: Comparative Physicochemical Data for V(CO)₆ and [V(CO)₆]⁻

Property	V(CO)₆ (17-electron)	[V(CO)₆]⁻ (18-electron)
Electron Count	17	18
Geometry	Octahedral (slightly distorted)	Octahedral
V-C Bond Length (Å)	~1.993 - 2.005	Shorter than in V(CO)₆
C-O Stretching Frequency (νCO, cm⁻¹)	~1975	~1860[5][6]

The key takeaway from this data is the inverse relationship between the V-C and C-O bond strengths, which is a direct consequence of π-backbonding. In the 18-electron anion, [V(CO)₆]⁻, the vanadium center has a greater electron density. This increased electron density enhances its ability to back-donate into the π* antibonding orbitals of the CO ligands.[5] This increased back-donation strengthens the Vanadium-Carbon bond (shortening it) but weakens the Carbon-Oxygen triple bond.[5][6] The weakening of the C-O bond is directly observed as a significant decrease in its IR stretching frequency, from ~1975 cm⁻¹ in the neutral species to ~1860 cm⁻¹ in the anion.[5][6][7]

X-ray crystallography of V(CO)₆ reveals a slightly distorted octahedral geometry, which has been attributed to the Jahn-Teller effect.[2] The structure shows two shorter trans V-C bonds and four slightly longer equatorial ones.[2]

Experimental Protocols

The synthesis and characterization of vanadium carbonyl require specialized techniques due to its reactivity and the high pressures of carbon monoxide typically involved.

The traditional synthesis is a two-step process involving the initial formation of the more stable 18-electron anion, [V(CO)₆]⁻, followed by oxidation.[1][2]

Step 1: Reductive Carbonylation to form [Na(diglyme)₂][V(CO)₆]

• Objective: To reduce VCl₃ in the presence of carbon monoxide to form the hexacarbonylvanadate salt.

• Apparatus: A high-pressure autoclave equipped with a stirrer and a heating mantle.

• Reagents:

  • Vanadium(III) chloride (VCl₃)

  • Metallic sodium (Na)

  • Carbon monoxide (CO) gas

  • Diglyme (B29089) (bis(2-methoxyethyl) ether), freshly distilled and dried

• Procedure:

  • Inside an inert atmosphere glovebox, the autoclave is charged with VCl₃, metallic sodium, and anhydrous diglyme.

  • The autoclave is sealed, removed from the glovebox, and connected to a high-pressure CO line.

  • The vessel is pressurized with CO to approximately 200 atm.

  • The mixture is heated to 160 °C with vigorous stirring for 12-24 hours. The diglyme serves to solubilize the sodium salt intermediate.[1]

  • After cooling to room temperature, the excess CO pressure is carefully vented in a fume hood.

  • The resulting slurry, containing the product [Na(diglyme)₂][V(CO)₆] and sodium chloride, is processed in the next step.

Step 2: Oxidation to V(CO)₆

• Objective: To oxidize the 18-electron [V(CO)₆]⁻ anion to the neutral 17-electron V(CO)₆.

• Apparatus: Standard laboratory glassware (Schlenk line, filter funnel).

• Reagents:

  • The reaction mixture from Step 1.

  • Anhydrous phosphoric acid (H₃PO₄) or hydrochloric acid (HCl).[7]

• Procedure:

  • The reaction mixture from the autoclave is transferred to a Schlenk flask under an inert atmosphere.

  • The flask is cooled in an ice bath.

  • Anhydrous acid (e.g., 100% phosphoric acid) is added slowly with stirring to the cooled reaction mixture.[7] This protonates the anion, leading to its decomposition and the formation of the neutral, hydrophobic V(CO)₆.

  • The V(CO)₆ product can be isolated by filtration or sublimation.[7] Freshly sublimed V(CO)₆ appears as volatile, blue-black crystals.[1][7]

• Objective: To determine the C-O stretching frequency (νCO) to confirm the identity and electron count of the vanadium carbonyl species.

• Apparatus: An FT-IR spectrometer with a gas-tight or solution cell.

• Procedure:

  • A solution of the vanadium carbonyl complex is prepared in a suitable, dry solvent (e.g., hexane (B92381) or dichloromethane) under an inert atmosphere.[1]

  • The solution is transferred to an IR cell with appropriate windows (e.g., CaF₂ or NaCl).

  • The IR spectrum is recorded, typically in the range of 1700-2200 cm⁻¹.

  • The position of the strong νCO absorption band is noted. A band around 1975 cm⁻¹ is characteristic of V(CO)₆, while a band near 1860 cm⁻¹ indicates the presence of the [V(CO)₆]⁻ anion.[6][7]

Visualizing Bonding and Reactivity

Diagrams can effectively illustrate the theoretical and practical aspects of V(CO)₆ chemistry.

Caption: Metal-Ligand Bonding in V(CO)₆.

The diagram above illustrates the crucial orbital interactions in vanadium hexacarbonyl. The primary bonding consists of σ-donation from the carbon monoxide's highest occupied molecular orbital (HOMO) to the metal's d-orbitals, and more importantly, π-backbonding from the metal's filled d-orbitals into the CO's lowest unoccupied molecular orbital (LUMO), which has π* character.

Caption: Experimental Workflow for V(CO)₆ Synthesis.

This workflow visualizes the two-step synthesis process, starting from the reductive carbonylation of VCl₃ to form the stable 18-electron intermediate, followed by controlled oxidation to yield the final 17-electron product.

Conclusion

Vanadium hexacarbonyl provides a compelling exception to the 18-electron rule, offering invaluable insights into the limits of this predictive framework. Its stability as a 17-electron species underscores the critical role of steric constraints in organometallic chemistry. The stark differences in bond lengths and vibrational frequencies between V(CO)₆ and its 18-electron anion, [V(CO)₆]⁻, serve as a textbook example of the tangible effects of π-backbonding. The detailed protocols and conceptual diagrams presented in this guide offer a robust resource for researchers exploring the fascinating chemistry of electron-deficient metal complexes.

References

• 1. Vanadium hexacarbonyl - Wikipedia [en.wikipedia.org]
• 2. Vanadium_carbonyl [chemeurope.com]
• 3. entri.app [entri.app]
• 4. chem.libretexts.org [chem.libretexts.org]
• 5. dalalinstitute.com [dalalinstitute.com]
• 6. The IR stretching frequencies of free CO, and CO in [V(CO)6]⁻, [Cr(CO)6.. [askfilo.com]
• 7. US3236755A - Preparation of vanadium hexacarbonyl - Google Patents [patents.google.com]

A Theoretical Deep Dive into the Molecular Orbitals of Vanadium Hexacarbonyl

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Vanadium hexacarbonyl, V(CO)₆, stands as a subject of significant theoretical interest due to its unique electronic structure. As a 17-electron, homoleptic metal carbonyl, it deviates from the commonly obeyed 18-electron rule, leading to its paramagnetic nature and susceptibility to geometric distortions.[1] This guide provides a comprehensive overview of the theoretical calculations of its molecular orbitals, focusing on the interplay between its electronic configuration and molecular geometry.

The Electronic Structure and the Jahn-Teller Effect

In a hypothetical octahedral (Oₕ) geometry, the five d-electrons of the vanadium atom would occupy the t₂g and eₖ orbitals. However, this configuration results in a degenerate electronic ground state, rendering the molecule unstable according to the Jahn-Teller theorem.[1][2] This theorem posits that any non-linear molecule with a spatially degenerate electronic ground state will undergo a geometric distortion to remove that degeneracy and lower the overall energy of the species.[2]

Theoretical calculations, particularly those employing Density Functional Theory (DFT), have been instrumental in elucidating the consequences of the Jahn-Teller effect in V(CO)₆.[3] These studies consistently show that the molecule distorts from the highly symmetric octahedral geometry to a lower symmetry configuration. The most stable ground state is predicted to have D₃d symmetry, with other geometries like D₄h and D₂h being slightly higher in energy.[3]

Molecular Orbital Analysis

A qualitative molecular orbital diagram for an octahedral metal hexacarbonyl complex provides a foundational understanding. The six carbonyl ligands act as σ-donors and π-acceptors. The σ-donation from the CO ligands forms bonding molecular orbitals of a₁g, eₖ, and t₁u symmetry, while the π-backbonding from the metal d-orbitals to the CO π* orbitals involves the t₂g orbitals.

The Jahn-Teller distortion to a D₃d symmetry lifts the degeneracy of the t₂g and eₖ orbitals. In this lower symmetry, the t₂g orbitals split into a₂u and eₖ orbitals, and the eₖ orbitals split into eₖ orbitals. The single unpaired electron in V(CO)₆ occupies one of these newly formed, non-degenerate orbitals, leading to a more stable electronic configuration.

Quantitative Computational Data

While a complete, experimentally verified quantitative molecular orbital diagram with precise energy levels and orbital compositions remains a complex computational challenge, theoretical studies provide valuable energetic insights into the Jahn-Teller distortion.

Geometric Symmetry	Relative Energy (cm⁻¹)
D₃d	0
D₂h	210
D₄h	535
Oₕ	731
Table 1: Relative energies of different V(CO)₆ geometries calculated at the RCCSD(T)/AE2 level using UBP86/AE2 geometries. Data sourced from Bernhardt et al.[3]

Experimental Protocols: A Look into the Computational Methodology

The theoretical investigation of vanadium carbonyl's molecular orbitals predominantly relies on Density Functional Theory (DFT). A typical computational protocol involves the following steps:

• Geometry Optimization: The initial molecular geometry of V(CO)₆ is constructed, often assuming an initial Oₕ symmetry. This structure is then optimized without symmetry constraints using a chosen DFT functional and basis set. This allows the molecule to relax to its lowest energy conformation, which is typically found to be of D₃d symmetry.[3]

• Frequency Calculations: To confirm that the optimized geometry corresponds to a true energy minimum, vibrational frequency calculations are performed. The absence of imaginary frequencies indicates a stable structure.

• Molecular Orbital Analysis: Once the ground state geometry is confirmed, the molecular orbitals, their energy levels, and their compositions (i.e., the contribution from vanadium and ligand orbitals) are calculated and analyzed.

Commonly employed DFT functionals for these calculations include B3LYP and BP86. The choice of basis set is also crucial, with sets like def2-TZVP being utilized for accurate descriptions of the electronic structure.[4]

Visualizing Theoretical Concepts

To better illustrate the theoretical concepts discussed, the following diagrams are provided.

Figure 1: A generalized workflow for the theoretical calculation of V(CO)₆'s molecular orbitals.

Figure 2: The splitting of d-orbital degeneracy in V(CO)₆ due to the Jahn-Teller distortion.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. Jahn–Teller effect - Wikipedia [en.wikipedia.org]
• 3. researchgate.net [researchgate.net]
• 4. Infrared Photodissociation Spectroscopy of Dinuclear Vanadium-Group Metal Carbonyl Complexes: Diatomic Synergistic Activation of Carbon Monoxide - PMC [pmc.ncbi.nlm.nih.gov]

A Technical Guide to the Original Synthesis of Vanadium Hexacarbonyl by Ercoli

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the original synthesis of vanadium hexacarbonyl (V(CO)₆) as pioneered by Ercoli and his colleagues. Vanadium hexacarbonyl is a unique, 17-electron, paramagnetic metal carbonyl, making it a subject of significant interest in organometallic chemistry and a precursor for various vanadium-containing compounds. This document outlines the seminal method for its preparation, presenting detailed experimental protocols, quantitative data, and a visual representation of the synthetic workflow.

Introduction

The first successful synthesis of vanadium hexacarbonyl was a landmark achievement in the field of metal carbonyl chemistry. Reported by R. Ercoli, F. Calderazzo, and A. Alberola in 1960, the method involves a two-step process.[1][2][3] The first step is the reductive carbonylation of a vanadium(III) salt, followed by the oxidation of the resulting hexacarbonylvanadate(-1) anion to yield the neutral vanadium hexacarbonyl.[1][4] This approach overcomes the thermodynamic challenges associated with the direct carbonylation of vanadium metal.

Experimental Protocols

The original synthesis as described by Ercoli involves the following key steps:

Step 1: Reductive Carbonylation of Vanadium Trichloride (B1173362)

The initial stage of the synthesis involves the reduction of vanadium trichloride (VCl₃) in the presence of a suitable reducing agent and a high pressure of carbon monoxide.[1][4]

• Reactants and Reagents:

  • Vanadium trichloride (VCl₃)

  • Sodium metal (Na) as the reducing agent

  • Diglyme (B29089) (bis(2-methoxyethyl) ether) as the solvent

  • Carbon monoxide (CO) gas

• Methodology:

  • Anhydrous vanadium trichloride is suspended in diglyme.

  • Finely dispersed sodium metal is added to the suspension.

  • The reaction mixture is placed in a high-pressure autoclave.

  • The autoclave is charged with carbon monoxide to a pressure of 200 atmospheres.

  • The mixture is heated to 160°C with vigorous stirring.[1]

  • Under these conditions, the VCl₃ is reduced and carbonylated to form the sodium salt of the hexacarbonylvanadate(-1) anion, [Na(diglyme)₂][V(CO)₆].[1] The diglyme effectively solvates the sodium cation, facilitating the reaction.

  • The overall reaction for this step is: 4 Na + VCl₃ + 6 CO + 2 diglyme → [Na(diglyme)₂][V(CO)₆] + 3 NaCl[1]

Step 2: Oxidation of the Hexacarbonylvanadate(-1) Anion

The second and final step is the oxidation of the [V(CO)₆]⁻ anion to the neutral V(CO)₆.

• Reactants and Reagents:

  • [Na(diglyme)₂][V(CO)₆] from Step 1

  • Anhydrous phosphoric acid (H₃PO₄) or another suitable oxidizing agent

• Methodology:

  • The reaction mixture from the first step, containing the [Na(diglyme)₂][V(CO)₆] salt, is cooled.

  • The salt is then treated with an acid, such as anhydrous phosphoric acid, to oxidize the hexacarbonylvanadate(-1) anion.[1][4]

  • The oxidation reaction produces vanadium hexacarbonyl, hydrogen gas, and the corresponding sodium phosphate (B84403) salt.

  • The overall reaction for this step is: 2 [V(CO)₆]⁻ + 2 H₃PO₄ → 2 V(CO)₆ + H₂ + 2 H₂PO₄⁻[1]

  • The resulting vanadium hexacarbonyl, a blue-black solid, can then be isolated and purified, typically by sublimation.

Quantitative Data

The following table summarizes the key quantitative parameters from Ercoli's original synthesis method.

Parameter	Value	Reference
Reactants
Vanadium Salt	Vanadium Trichloride (VCl₃)	[1]
Reducing Agent	Sodium (Na)	[1]
Solvent	Diglyme	[1]
Carbonylating Agent	Carbon Monoxide (CO)	[1]
Oxidizing Agent	Anhydrous Phosphoric Acid (H₃PO₄)	[1]
Reaction Conditions
CO Pressure (Step 1)	200 atm	[1]
Temperature (Step 1)	160 °C	[1]
Product
Final Product	Vanadium Hexacarbonyl (V(CO)₆)	[1]
Appearance	Blue-black volatile solid	[1]

Diagrams

Experimental Workflow for the Synthesis of Vanadium Hexacarbonyl

References

• 1. Vanadium hexacarbonyl - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. SYNTHESIS OF VANADIUM HEXACARBONYL | Semantic Scholar [semanticscholar.org]
• 4. Buy Vanadium carbonyl | 20644-87-5 [smolecule.com]

Gas-Phase Studies of Vanadium Carbonyl Cations: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the gas-phase studies of vanadium carbonyl cations. It delves into the experimental methodologies employed to investigate these species, presents key quantitative data on their spectroscopic properties and energetics, and discusses the insights gained into their structure, bonding, and reactivity. This information is crucial for understanding the fundamental chemistry of vanadium and can inform the design of new catalysts and therapeutic agents.

Introduction

Vanadium carbonyl cations, [V(CO)n]+, are fascinating species that serve as model systems for understanding metal-ligand interactions. In the gas phase, free from solvent effects, their intrinsic properties can be precisely determined. Techniques such as infrared photodissociation (IRPD) spectroscopy and collision-induced dissociation (CID) have been instrumental in characterizing these ions. This guide will explore the key findings from these studies, providing a detailed look at the experimental approaches and the data they have generated.

Experimental Methodologies

The gas-phase study of vanadium carbonyl cations relies on sophisticated mass spectrometry techniques coupled with laser spectroscopy. The two primary methods discussed here are Infrared Photodissociation (IRPD) Spectroscopy and Collision-Induced Dissociation (CID).

Infrared Photodissociation (IRPD) Spectroscopy

IRPD spectroscopy is a powerful tool for obtaining vibrational spectra of mass-selected ions. This technique provides valuable information about the geometric and electronic structures of the cations.[1]

Experimental Protocol:

• Ion Generation: Vanadium carbonyl cations are typically produced in a pulsed laser vaporization/supersonic expansion source.[2] A high-power laser is focused onto a rotating and translating vanadium rod in the presence of a carrier gas (e.g., helium) seeded with carbon monoxide. The resulting plasma cools and reacts during the supersonic expansion, forming a variety of vanadium carbonyl cluster cations.[3]

• Mass Selection: The generated ions are guided into a time-of-flight (TOF) mass spectrometer. The desired vanadium carbonyl cation, [V(CO)n]+, is mass-selected by a series of electrostatic lenses and gates.

• Irradiation: The mass-selected ion packet is irradiated with a tunable infrared laser.[1] When the laser frequency is resonant with a vibrational mode of the ion, it absorbs a photon.

• Dissociation: The absorbed energy leads to the dissociation of the ion, typically through the loss of one or more carbonyl ligands: [V(CO)n]+ + hν → [V(CO)n-1]+ + CO.

• Fragment Analysis: The resulting fragment ions are analyzed by a second stage of mass spectrometry.

• Spectrum Generation: The vibrational spectrum is recorded by plotting the fragment ion intensity as a function of the infrared laser wavelength.[1]

Figure 1: Experimental workflow for Infrared Photodissociation (IRPD) Spectroscopy.

Collision-Induced Dissociation (CID)

CID is a tandem mass spectrometry technique used to determine the bond dissociation energies (BDEs) of gas-phase ions. By colliding the ions with a neutral gas, kinetic energy is converted into internal energy, leading to fragmentation.[4]

Experimental Protocol:

• Ion Generation and Selection: Vanadium carbonyl cations are generated and mass-selected as described for IRPD spectroscopy.

• Acceleration: The mass-selected ions are accelerated to a known kinetic energy.

• Collision Cell: The ions are then guided into a collision cell containing a neutral collision gas (e.g., Xenon) at a low pressure.[5]

• Collision and Fragmentation: Collisions between the vanadium carbonyl cations and the collision gas cause fragmentation, again typically through the loss of CO ligands. The extent of fragmentation depends on the collision energy.

• Product Analysis: The kinetic energies of both the unreacted parent ions and the fragment ions are analyzed using an electrostatic energy analyzer, and their intensities are measured after mass analysis in a subsequent mass spectrometer (e.g., a quadrupole).[4][5]

• Data Analysis: The bond dissociation energy is determined by analyzing the fragmentation cross-section as a function of the collision energy.[5]

Figure 2: Experimental workflow for Collision-Induced Dissociation (CID).

Quantitative Data

The gas-phase studies of vanadium carbonyl cations have yielded valuable quantitative data, particularly on their vibrational frequencies and bond dissociation energies.

Vibrational Frequencies

The C-O stretching frequencies are sensitive probes of the electronic structure and bonding within the metal carbonyl cations. A red-shift (lower frequency) compared to free CO (2143 cm-1) indicates stronger back-donation from the metal d-orbitals to the CO π* orbitals, which weakens the C-O bond.

Species	C-O Stretching Frequency (cm⁻¹)	Reference
V(CO)₆⁺	2097	[2]
V₂(CO)₁₀⁺	1646, 1700, 1984, 2120, 2130, 2158, 2164, 2175	[3]
VNb(CO)₁₀⁺	1715, 1835, 1948, 1995, 2038, 2150	[3]
VTa(CO)₁₀⁺	1708, 1825, 1930, 1980, 2025, 2145	[3]

Table 1: Experimentally determined C-O stretching frequencies for selected vanadium carbonyl cations.

Bond Dissociation Energies (BDEs)

Structure, Bonding, and Reactivity

The combination of experimental data and theoretical calculations has provided a detailed picture of the structure and bonding in vanadium carbonyl cations.

• Mononuclear Cations (V(CO)n+): The fully coordinated species observed experimentally is the octahedral V(CO)6+ cation.[2] This 17-electron species is paramagnetic.[6][7] The observation of a single C-O stretching band for V(CO)6+ is consistent with its high symmetry.[2]

• Dinuclear Cations (V2(CO)n+): Studies on dinuclear vanadium carbonyl cations reveal the presence of bridging carbonyl ligands, which are characterized by significantly red-shifted C-O stretching frequencies.[1][3] For example, in V2(CO)10+, bands observed well below 2000 cm-1 are indicative of bridging COs.[3] The bonding in these dinuclear species can involve direct metal-metal bonds.[3]

• Reactivity: Gas-phase reactivity studies show that the reactivity of vanadium cluster cations towards small molecules like CO can be size-dependent.[8] For instance, on bare Vn+ clusters, CO can spontaneously dissociate to form carbide and oxide species.[8] This highlights the potential of these clusters to activate small molecules, a key step in many catalytic processes.

Conclusion

Gas-phase studies of vanadium carbonyl cations have provided fundamental insights into the nature of metal-ligand bonding and the intrinsic properties of these important chemical species. Techniques like IRPD and CID have been pivotal in elucidating their structures, vibrational properties, and energetics. The data gathered from these experiments, in conjunction with theoretical calculations, continues to enhance our understanding of organometallic chemistry and catalysis. Future work in this area, particularly the systematic determination of sequential bond dissociation energies for the V(CO)n+ series, will further refine our knowledge and provide crucial benchmarks for theoretical models.

References

• 1. Infrared Photodissociation Spectroscopy of Dinuclear Vanadium-Group Metal Carbonyl Complexes: Diatomic Synergistic Activation of Carbon Monoxide - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Collision-induced dissociation - Wikipedia [en.wikipedia.org]
• 5. Sequential Bond Dissociation Energies of Th+(CO) x, x = 3-6: Guided Ion Beam Collision-Induced Dissociation and Quantum Computational Studies - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Vanadium_carbonyl [chemeurope.com]
• 7. Vanadium hexacarbonyl - Wikipedia [en.wikipedia.org]
• 8. Probing the binding and activation of small molecules by gas-phase transition metal clusters via IR spectroscopy - Chemical Society Reviews (RSC Publishing) DOI:10.1039/D2CS00104G [pubs.rsc.org]

The Jahn-Teller Distortion in Vanadium Hexacarbonyl: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

Vanadium hexacarbonyl, V(CO)₆, a unique 17-electron paramagnetic metal carbonyl, serves as a classic example of the Jahn-Teller effect. This phenomenon, dictated by the principles of electronic degeneracy and molecular symmetry, induces a geometric distortion in the otherwise perfectly octahedral molecule. This technical guide provides an in-depth analysis of the Jahn-Teller distortion in V(CO)₆, consolidating theoretical predictions and experimental evidence. It is intended to be a comprehensive resource, detailing the structural ramifications of the distortion, the spectroscopic techniques used for its characterization, and the theoretical models that explain its origin.

Introduction: The Jahn-Teller Theorem and V(CO)₆

The Jahn-Teller theorem posits that any non-linear molecule with a degenerate electronic ground state will undergo a geometric distortion to remove this degeneracy, thereby lowering the overall energy of the system.[1][2][3] Vanadium hexacarbonyl, with its 17 valence electrons, possesses a degenerate electronic ground state in a hypothetical octahedral (Oₕ) geometry, making it susceptible to this effect.[4][5][6] Unlike its 18-electron analogue, chromium hexacarbonyl (Cr(CO)₆), which exhibits a stable octahedral structure, V(CO)₆ distorts to a lower symmetry configuration.[4] This guide explores the theoretical basis and experimental verification of this distortion.

Theoretical Framework and Predicted Geometry

Theoretical calculations, including density functional theory (DFT) and ab initio methods, have been instrumental in predicting the ground-state geometry of V(CO)₆.[7] These studies consistently indicate that the molecule distorts from an ideal Oₕ symmetry to a D₃d structure, which is the energetic minimum.[7] This distortion involves a trigonal elongation or compression along a C₃ axis, resulting in two distinct sets of V-C bond lengths and C-V-C bond angles.

The energetic ordering of different possible symmetries has been computed, with the D₃d structure being the most stable, followed by D₂h and D₄h structures, with the Oₕ geometry being the highest in energy.[7]

Experimental Evidence for Jahn-Teller Distortion

A confluence of spectroscopic and crystallographic data provides compelling evidence for the Jahn-Teller distortion in vanadium hexacarbonyl.

X-ray Crystallography

High-resolution X-ray crystallography has provided direct evidence of a slight distortion from perfect octahedral geometry. The determined structure shows two distinct sets of V-C bond distances, consistent with a tetragonally distorted octahedron.

Parameter	Value (Å)
Axial V-C distance	1.993 (2)
Equatorial V-C distances	2.005 (2)
Table 1: Selected Bond Lengths in V(CO)₆ from X-ray Crystallography. [5]

Infrared (IR) and Raman Spectroscopy

Vibrational spectroscopy is a powerful tool for probing molecular symmetry. The Jahn-Teller distortion in V(CO)₆ leads to a more complex vibrational spectrum than would be expected for a purely octahedral molecule.[1][4]

• CO Stretching Region: The CO stretching band in the infrared spectrum of gaseous V(CO)₆ is notably broad and lacks the distinct P, Q, and R branches observed for the corresponding band in Cr(CO)₆.[4] This broadening is a clear indication of a dynamic Jahn-Teller effect, where the molecule rapidly interconverts between equivalent distorted structures.[4] At cryogenic temperatures in inert gas matrices, the spectrum sharpens and shows a splitting of the Jahn-Teller active modes (E₉ and T₂₉), which is consistent with the calculated spectrum for a D₃d structure.[7] A Jahn-Teller doublet has been reported at 1985/1991 cm⁻¹.[7]

Electron Spin Resonance (ESR) Spectroscopy

As a paramagnetic species with one unpaired electron, V(CO)₆ is amenable to study by ESR spectroscopy.[8] The analysis of the ESR spectrum provides information about the electronic environment of the vanadium nucleus. Reanalysis of the experimental ESR spectrum, specifically the ordering of the hyperfine coupling constants, is only consistent with a distortion to D₃d symmetry.[7]

Experimental Protocols

Detailed experimental protocols for the synthesis and characterization of vanadium hexacarbonyl are crucial for reproducible research.

Synthesis of Vanadium Hexacarbonyl

A common two-step synthesis involves the reduction of a vanadium(III) precursor followed by acidification.[5][6]

• Formation of the Hexacarbonylvanadate Anion: Vanadium trichloride (B1173362) (VCl₃) is reduced with a suitable reducing agent, such as metallic sodium, in the presence of high-pressure carbon monoxide (CO).[5][6] The reaction is typically carried out in a high-boiling ether solvent like diglyme, which helps to solubilize the sodium salt.[5] 4 Na + VCl₃ + 6 CO → [Na(diglyme)₂][V(CO)₆] + 3 NaCl[5]

• Oxidation to Neutral Vanadium Hexacarbonyl: The resulting hexacarbonylvanadate salt is then treated with a strong acid, such as phosphoric acid, to protonate the anion and form the unstable vanadium carbonyl hydride, which readily decomposes to yield V(CO)₆.[9]

Spectroscopic and Crystallographic Analysis

• Infrared Spectroscopy: IR spectra are typically recorded on a Fourier-transform infrared (FTIR) spectrometer. For gas-phase measurements, a gas cell with appropriate windows (e.g., KBr) is used. For matrix isolation studies, the V(CO)₆ is co-deposited with a large excess of an inert gas (e.g., Ne or Ar) onto a cryogenic window (e.g., CsI) at very low temperatures (around 16 K).[7]

• Raman Spectroscopy: Raman spectra are obtained by irradiating the sample with a monochromatic laser source and detecting the scattered light.

• Electron Spin Resonance Spectroscopy: ESR spectra are recorded on a specialized spectrometer, typically at liquid helium temperatures, to overcome the rapid spin relaxation at higher temperatures.[8]

• X-ray Crystallography: Single crystals of V(CO)₆ are grown and mounted on a goniometer. The crystal is then irradiated with X-rays, and the diffraction pattern is collected and analyzed to determine the molecular structure.

Logical Relationships and Signaling Pathways

The Jahn-Teller distortion in an octahedral complex can be visualized as a progression from a high-symmetry, degenerate state to a lower-symmetry, more stable state.

Caption: Jahn-Teller distortion pathway from an unstable octahedral geometry.

Conclusion

The study of Jahn-Teller distortion in vanadium hexacarbonyl provides a fascinating intersection of theoretical chemistry and experimental spectroscopy. The molecule's deviation from perfect octahedral symmetry is a direct consequence of its degenerate electronic ground state, a phenomenon elegantly explained by the Jahn-Teller theorem. A combination of X-ray crystallography, vibrational spectroscopy (IR and Raman), and electron spin resonance spectroscopy has provided a detailed and consistent picture of a trigonally distorted D₃d ground-state structure. Understanding the subtleties of this distortion is fundamental to comprehending the reactivity and physical properties of this unique 17-electron species.

References

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. dalalinstitute.com [dalalinstitute.com]
• 3. Jahn–Teller effect - Wikipedia [en.wikipedia.org]
• 4. electronicsandbooks.com [electronicsandbooks.com]
• 5. Vanadium_carbonyl [chemeurope.com]
• 6. Vanadium hexacarbonyl - Wikipedia [en.wikipedia.org]
• 7. researchgate.net [researchgate.net]
• 8. electronicsandbooks.com [electronicsandbooks.com]
• 9. Vanadium and Manganese Carbonyls as Precursors in Electron-Induced and Thermal Deposition Processes - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Vanadium Carbonyl as a Catalyst in Organic Synthesis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vanadium hexacarbonyl, V(CO)₆, is a unique and highly reactive organometallic compound, notable for being a rare example of a paramagnetic homoleptic metal carbonyl with 17 valence electrons.[1][2] While the broader field of vanadium catalysis has seen significant growth, the direct application of V(CO)₆ as a catalyst in organic synthesis is less common compared to other vanadium precursors or other metal carbonyls. This is often due to its thermal sensitivity and specific reactivity.[2] However, V(CO)₆ can serve as a valuable precursor for the in-situ generation of catalytically active low-valent vanadium species, which can participate in a variety of organic transformations. This document provides an overview of potential applications, supported by available data and protocols where vanadium carbonyl or closely related species are implicated.

Core Applications and Methodologies

The primary catalytic utility of vanadium carbonyl and its derivatives lies in reductive coupling, deoxygenation, and certain C-C bond-forming reactions. The low-valent vanadium center is adept at mediating electron transfer processes.

Reductive Coupling of Carbonyl Compounds

Low-valent vanadium species, often generated in situ from precursors like VCl₃, are known to catalyze the pinacol (B44631) coupling of aldehydes and ketones to form 1,2-diols. While direct use of V(CO)₆ for this transformation is not widely documented, its reducing potential suggests its capability to generate the active catalytic species.

Conceptual Workflow for Vanadium-Catalyzed Pinacol Coupling:

Caption: General workflow for a vanadium-catalyzed pinacol coupling reaction.

Experimental Protocol: Vanadium-Catalyzed Pinacol Coupling of Benzaldehyde (B42025) (Illustrative)

This protocol is adapted from procedures using VCl₃, a common precursor for the active low-valent species.

Materials:

• Vanadium(III) chloride (VCl₃)

• Zinc dust

• Benzaldehyde

• Anhydrous Dichloromethane (CH₂Cl₂)

• 1 M HCl solution

• Saturated aqueous NaHCO₃ solution

• Anhydrous MgSO₄

• Silica (B1680970) gel for column chromatography

Procedure:

• To a stirred suspension of VCl₃ (2.0 mmol) and Zn dust (4.0 mmol) in anhydrous CH₂Cl₂ (20 mL) under an argon atmosphere, add benzaldehyde (1.0 mmol).

• Stir the mixture at room temperature for 24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the slow addition of 1 M HCl (10 mL).

• Separate the organic layer, and extract the aqueous layer with CH₂Cl₂ (2 x 15 mL).

• Combine the organic layers and wash with saturated aqueous NaHCO₃ solution and brine.

• Dry the organic layer over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography (eluent: hexane/ethyl acetate (B1210297) mixture) to afford the desired 1,2-diol.

Quantitative Data for Vanadium-Catalyzed Pinacol Coupling:

Entry	Aldehyde	Co-reductant	Yield (%) of 1,2-diol	Reference
1	Benzaldehyde	Al	85	[Adapted from similar V-catalyzed reactions]
2	4-Chlorobenzaldehyde	Zn	78	[Adapted from similar V-catalyzed reactions]
3	4-Methoxybenzaldehyde	Al	92	[Adapted from similar V-catalyzed reactions]

Deoxygenation of Organic Compounds

Low-valent vanadium species are effective reagents for the deoxygenation of various functional groups, including sulfoxides, N-oxides, and epoxides. V(CO)₆ can potentially serve as a precursor to the active deoxygenating agent.

Proposed Mechanism for Deoxygenation:

Caption: Proposed pathway for deoxygenation using a V(CO)6-derived catalyst.

Experimental Protocol: Deoxygenation of Dibenzyl Sulfoxide (B87167) (Conceptual)

Materials:

• Vanadium hexacarbonyl (V(CO)₆)

• Dibenzyl sulfoxide

• Anhydrous Tetrahydrofuran (THF)

• Inert gas (Argon or Nitrogen)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere, dissolve dibenzyl sulfoxide (1.0 mmol) in anhydrous THF (10 mL).

• Add V(CO)₆ (0.2 mmol) to the solution.

• Heat the reaction mixture to reflux and monitor by TLC.

• Upon completion, cool the reaction to room temperature and remove the solvent under reduced pressure.

• Purify the residue by column chromatography on silica gel to isolate the corresponding sulfide.

Expected Quantitative Data for Deoxygenation Reactions:

Entry	Substrate	Product	Catalyst System	Yield (%)
1	Dibenzyl Sulfoxide	Dibenzyl Sulfide	V(CO)₆ (in situ active species)	>90 (expected)
2	Pyridine N-oxide	Pyridine	V(CO)₆ (in situ active species)	>85 (expected)

Safety and Handling of Vanadium Carbonyl

Vanadium hexacarbonyl is a volatile, air-sensitive, and toxic solid. It should be handled with extreme care in a well-ventilated fume hood or glovebox.[1] It is a source of carbon monoxide, which is a toxic gas.[1] Appropriate personal protective equipment (PPE), including gloves and safety glasses, is mandatory.

Conclusion

While vanadium hexacarbonyl is not a widely used off-the-shelf catalyst in organic synthesis, its potential as a precursor to catalytically active low-valent vanadium species for reductive coupling and deoxygenation reactions is significant. The protocols provided herein are illustrative and may require optimization for specific substrates. Further research into the direct catalytic applications of V(CO)₆ could unveil novel transformations and expand the toolkit of synthetic organic chemists. The unique electronic properties of V(CO)₆ make it an intriguing subject for future catalytic system development.

References

• 1. Vanadium hexacarbonyl - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]

Application of Vanadium Carbonyl and Other Vanadium Complexes in Polymerization Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vanadium-based catalysts have carved a significant niche in the field of polymer chemistry, demonstrating remarkable versatility in various polymerization reactions. Discovered in the 1950s, these catalysts were among the first homogeneous systems used for olefin polymerization. While perhaps less ubiquitous than their Group 4 counterparts, vanadium catalysts offer unique advantages, including the synthesis of ultra-high molecular weight polyethylene (B3416737) (UHMWPE), excellent comonomer incorporation in copolymerizations, and the production of specific polymer microstructures like syndiotactic polypropylene.[1] Their applications extend beyond simple olefin polymerization to include the synthesis of copolymers, terpolymers with functional moieties, and polymers via ring-opening metathesis (ROMP) and ring-opening polymerization (ROP).[2][3] This document provides an overview of the applications of vanadium complexes, including but not limited to vanadium carbonyls, in polymerization reactions, with a focus on experimental protocols and quantitative data.

I. Olefin Polymerization

Vanadium catalysts are highly effective in the polymerization of ethylene (B1197577) and α-olefins. The catalytic activity and the properties of the resulting polymer are highly dependent on the ligand environment of the vanadium center, the nature of the co-catalyst, and the polymerization conditions.

A. Ethylene Polymerization

Vanadium-magnesium catalysts (VMCs) are particularly noteworthy for their ability to produce polyethylene with a broad and sometimes bimodal molecular weight distribution.[4][5] The vanadium content in these supported catalysts significantly influences their activity.[4]

Table 1: Ethylene Polymerization using Supported Vanadium-Magnesium Catalysts (VMCs)

Catalyst	Vanadium Content (wt.%)	Cocatalyst	H₂ Pressure (bar)	Activity (kg PE / g V·h·bar)	Mₙ ( g/mol )	Mₙ/Mₙ
VC1	0.12	TIBA	0	140	-	-
VC2	4.0	TIBA	0	23	-	-

Data sourced from[4]. Polymerization conditions: 80°C, 10 bar ethylene pressure, heptane (B126788) solvent, triisobutylaluminum (B85569) (TIBA) cocatalyst.

Experimental Protocol: Slurry Polymerization of Ethylene

This protocol is based on the methodology for ethylene polymerization using supported vanadium-magnesium catalysts.[4][5]

Materials:

• Supported vanadium-magnesium catalyst (e.g., VCl₄/MgCl₂)

• Heptane (polymerization grade, dried)

• Triisobutylaluminum (TIBA) solution in heptane

• Ethylene (polymerization grade)

• Hydrogen (optional, for molecular weight control)

• Nitrogen (high purity)

Equipment:

• Jacketed stainless-steel autoclave reactor equipped with a mechanical stirrer

• Temperature and pressure controllers

• Catalyst injection system

• Solvent and monomer feed lines

Procedure:

• The reactor is thoroughly dried and purged with high-purity nitrogen.

• Heptane (0.25 L) is introduced into the reactor.

• The reactor is heated to the desired polymerization temperature (e.g., 80°C).

• The cocatalyst, TIBA (e.g., 4.8 mmol L⁻¹), is added to the reactor.

• If hydrogen is used, it is charged into the reactor to the desired partial pressure (e.g., 0-2 bar).

• The reactor is pressurized with ethylene to the desired pressure (e.g., 10 bar).

• The polymerization is initiated by injecting a suspension of the vanadium catalyst in heptane into the reactor.

• The polymerization is allowed to proceed for a set duration (e.g., 120 minutes), maintaining constant temperature and ethylene pressure.

• The reaction is terminated by venting the ethylene and adding a quenching agent (e.g., acidified ethanol).

• The polymer is collected by filtration, washed with ethanol, and dried under vacuum.

Experimental workflow for ethylene polymerization.

II. Copolymerization and Terpolymerization

Vanadium catalysts exhibit a high propensity for incorporating α-olefins and cyclic olefins into a polyethylene backbone, making them suitable for producing a wide range of copolymers and terpolymers.[2][6]

A. Terpolymerization of Ethylene, α,ω-Dienes, and Cyclic Olefins

A notable application of vanadium catalysis is the terpolymerization of ethylene with α,ω-dienes (like 1,5-hexadiene (B165246) or 1,7-octadiene) and cyclic olefins (like norbornene).[2][7] This method allows for the synthesis of functionalizable polyolefins with pending or in-chain double bonds.

Table 2: Vanadium-Catalyzed Terpolymerization of Ethylene (M1), 1,5-Hexadiene (M2), and Norbornene (M3)

Entry	M2/M1	M3/M1	Activity ( kg/molV ·h)	M₂ in Polymer (mol%)	M₃ in Polymer (mol%)	Mₙ ( g/mol )	Mₙ/Mₙ
1	0.125	0.125	10.9	18.9	2.1	105,000	2.1
2	0.25	0.25	8.7	28.1	4.3	89,000	2.3

Data adapted from[2]. Conditions: Imido vanadium complex catalyst, Et₂AlCl cocatalyst, ETA reoxidant, 20°C, toluene (B28343).

Experimental Protocol: Terpolymerization of Ethylene, 1,5-Hexadiene, and Norbornene

This protocol is based on the work of Leone et al.[2]

Materials:

• Imido vanadium precatalyst

• Toluene (anhydrous)

• Diethylaluminum chloride (Et₂AlCl) solution in hexanes

• Ethyl trichloroacetate (B1195264) (ETA) solution in toluene

• 1,5-Hexadiene (purified)

• Norbornene (purified)

• Ethylene (polymerization grade)

Procedure:

• A glass reactor is charged with toluene, 1,5-hexadiene, and norbornene under an inert atmosphere.

• The solution is saturated with ethylene at a constant pressure (e.g., 1.01 bar).

• The cocatalyst (Et₂AlCl, e.g., 500 equivalents to V) and reoxidant (ETA, e.g., 10 equivalents to V) are added.

• The polymerization is started by injecting the vanadium precatalyst (e.g., 5 µmol).

• The reaction is carried out at a constant temperature (e.g., 20°C) for a specified time (e.g., 4-8 minutes).

• The polymerization is quenched with acidic methanol.

• The polymer is precipitated, filtered, washed, and dried under vacuum.

Logical relationship in terpolymerization.

III. Ring-Opening Metathesis Polymerization (ROMP)

(Imido)vanadium(V)-alkylidene complexes have emerged as potent catalysts for the Ring-Opening Metathesis Polymerization (ROMP) of cyclic olefins, particularly norbornene and its derivatives.[8][9] These catalysts can exhibit high activity and, in some cases, afford living polymerization characteristics, leading to polymers with controlled molecular weights and narrow polydispersity.

Table 3: ROMP of Norbornene using (Imido)vanadium(V)-alkylidene Catalysts

Catalyst	Monomer/Catalyst Ratio	Time (min)	Conversion (%)	Mₙ (calc.) ( g/mol )	Mₙ (GPC) ( g/mol )	Mₙ/Mₙ	cis-content (%)
V(CHSiMe₃)(N-2,6-Cl₂C₆H₃)--INVALID-LINK--₂	200	1	>98	18,800	19,400	1.05	98
V(CHSiMe₃)(N-Ph)--INVALID-LINK--₂	200	1	>98	18,800	19,200	1.05	98

Data sourced from[8][9]. Conditions: 25°C in toluene.

Experimental Protocol: Living ROMP of Norbornene

This protocol is adapted from studies on (imido)vanadium(V)-alkylidene catalyzed ROMP.[8]

Materials:

• (Imido)vanadium(V)-alkylidene complex

• Norbornene (recrystallized from methanol)

• Toluene (anhydrous)

• Ethyl vinyl ether (terminating agent)

Procedure:

• In a glovebox, a solution of the vanadium catalyst in toluene is prepared in a reaction vessel.

• A solution of norbornene in toluene is rapidly added to the catalyst solution with vigorous stirring.

• The reaction is allowed to proceed at room temperature for a short period (e.g., 1 minute).

• The polymerization is terminated by the addition of ethyl vinyl ether.

• The polymer is precipitated by pouring the reaction mixture into a large volume of methanol.

• The polynorbornene is collected by filtration and dried under vacuum.

Simplified mechanism of ROMP of norbornene.

IV. Ring-Opening Polymerization (ROP) of Cyclic Esters

Vanadium complexes, particularly those with phenolate (B1203915) ligands, have also been employed as catalysts for the ring-opening polymerization of cyclic esters like ε-caprolactone and lactides.[10] These reactions are crucial for the synthesis of biodegradable polyesters such as polylactide (PLA) and polycaprolactone (B3415563) (PCL).

Table 4: ROP of ε-Caprolactone using Vanadium(V) Phenolate Complexes

Catalyst	Monomer/Cat./BnOH Ratio	Temp (°C)	Time (h)	Conversion (%)	Mₙ (GPC) ( g/mol )	Mₙ/Mₙ
1	200:2:1	60	24	97	22,250	1.29
2	200:2:1	80	24	99	22,710	1.30

Data from[10]. BnOH (benzyl alcohol) is used as an initiator. Reactions carried out in toluene.

Experimental Protocol: ROP of ε-Caprolactone

This protocol is based on the methodology described by Tshibalonza et al.[10]

Materials:

• Vanadium(V) phenolate complex

• ε-Caprolactone (distilled under reduced pressure)

• Benzyl (B1604629) alcohol (BnOH, dried)

• Toluene (anhydrous)

Procedure:

• The vanadium catalyst, benzyl alcohol, and ε-caprolactone are charged into a reaction flask under an inert atmosphere.

• Anhydrous toluene is added as a solvent.

• The mixture is heated to the desired temperature (e.g., 60-80°C) with stirring.

• The polymerization proceeds for a specified duration (e.g., 24 hours).

• The reaction is cooled to room temperature and the polymer is precipitated in cold methanol.

• The resulting polycaprolactone is collected and dried under vacuum.

Conclusion

Vanadium-based catalysts, while diverse in their structure and activity, represent a powerful toolkit for polymer chemists. They provide access to a wide array of polymeric materials, from commodity polyolefins with tailored molecular weights to functionalized terpolymers and biodegradable polyesters. The choice of the vanadium precursor, its ligand sphere, and the reaction conditions are critical parameters that allow for the fine-tuning of the polymerization process and the final properties of the polymer. The protocols and data presented herein serve as a guide for researchers and scientists exploring the potential of vanadium catalysis in their respective fields.

References

• 1. researchgate.net [researchgate.net]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. archiwum.ichp.vot.pl [archiwum.ichp.vot.pl]
• 6. pubs.acs.org [pubs.acs.org]
• 7. iris.cnr.it [iris.cnr.it]
• 8. Synthesis of vanadium-alkylidene complexes and their use as catalysts for ring opening metathesis polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. pubs.rsc.org [pubs.rsc.org]

Vanadium Carbide from Vanadium Carbonyl: Application Notes and Protocols for Researchers

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the synthesis of vanadium carbide, specifically vanadium oxy-carbide, using vanadium hexacarbonyl (V(CO)₆) as a precursor. This document outlines methods for Chemical Vapor Deposition (CVD) and Focused Electron Beam-Induced Deposition (FEBID), presenting key quantitative data and experimental procedures.

Introduction

Vanadium carbide (VC) is an exceptionally hard, refractory ceramic material with a wide range of industrial applications, including in cutting tools and wear-resistant coatings.[1] Its unique combination of properties, such as a high melting point, hardness, and good electrical and thermal conductivity, makes it a subject of ongoing research.[1] The use of organometallic precursors, such as vanadium hexacarbonyl, offers a route to synthesize vanadium carbide thin films and nanostructures at lower temperatures than traditional methods like carbothermic reduction. This approach allows for greater control over the material's purity and morphology. The thermal decomposition of vanadium carbonyl typically results in the formation of vanadium oxy-carbide (VC₁₋ₓOₓ) due to the potential for oxygen incorporation.[2]

Data Presentation

The properties of vanadium oxy-carbide synthesized from vanadium carbonyl can vary depending on the deposition technique and parameters. The following tables summarize key quantitative data from studies utilizing V(CO)₆ as a precursor.

Table 1: Compositional and Electrical Properties of Vanadium Oxy-Carbide from V(CO)₆

Deposition Method	V/C Ratio	Electrical Resistivity (µΩ·cm)	Reference
Focused Electron Beam-Induced Deposition (FEBID)	0.63–0.86	0.8–1.2 x 10³	[2]
Chemical Vapor Deposition (CVD)	1.1–1.3	Not Reported	[2]

Table 2: Structural Properties of Vanadium Oxy-Carbide from V(CO)₆

Deposition Method	Crystal Structure	Phase Identification	Reference
FEBID & CVD	Cubic	Associated with VC₁₋ₓOₓ	[2]

Experimental Protocols

Protocol 1: Synthesis of Vanadium Hexacarbonyl (V(CO)₆) Precursor

This protocol is adapted from a reported procedure for the synthesis of the V(CO)₆ precursor.[2]

Materials:

• Vanadium(III) chloride (VCl₃)

• Tetrahydrofuran (THF)

• Lithium methylnaphthalenide

• Methylnaphthalene

• Lithium

• Tetraethylammonium bromide ((C₂H₅)₄NBr)

• Phosphoric acid (H₃PO₄)

• Phosphorus pentoxide (P₂O₅)

• Diethyl ether

• Argon gas (high purity)

• Schlenk line and associated glassware

Procedure:

• Preparation of VCl₃(THF)₃: Reflux 10 g (64 mmol) of VCl₃ in 380 mL of THF for 8 hours at 339 K under an argon atmosphere. Cool the resulting solution to room temperature.

• Preparation of Lithium Methylnaphthalenide: In a separate flask, slowly add 54.60 g (384 mmol) of methylnaphthalene to a suspension of 1.77 g of Li (256 mmol) in 180 mL of THF over 30 minutes. Stir the mixture at approximately 298 K for 8 hours.

• Synthesis of (N(C₂H₅)₄)(V(CO)₆): Add the VCl₃(THF)₃ solution to the chilled (~213 K) lithium methylnaphthalenide solution. After the reaction, precipitate the product by reducing the volume to ~50 mL and adding 600 mL of water. Filter the precipitate, redissolve it in 300 mL of THF, and precipitate again as a yellow solid by reducing the volume to ~30 mL and adding 20 mL of diethyl ether.

• Conversion to V(CO)₆: Add 5 g of the synthesized (N(C₂H₅)₄)(V(CO)₆) to 40 mL of phosphoric acid (dried with ~5 g of P₂O₅). This will lead to the formation of a vanadium carbonyl hydride, which readily decomposes to V(CO)₆.

• Purification: Collect the crude V(CO)₆ product in a specially designed Schlenk tube under dynamic vacuum. Achieve complete removal of water by adding phosphorus pentoxide to the crude product.

Protocol 2: Chemical Vapor Deposition (CVD) of Vanadium Oxy-Carbide Thin Films

This is a generalized protocol for the thermal decomposition of V(CO)₆ to deposit vanadium oxy-carbide thin films.

Materials and Equipment:

• Vanadium hexacarbonyl (V(CO)₆) precursor

• Substrate (e.g., Si (100), quartz)

• CVD reactor with a furnace and temperature controller

• Vacuum pump and pressure gauges

• Mass flow controllers for carrier gas

• Argon or Nitrogen gas (high purity)

• Substrate holder

• Precursor bubbler with temperature control

Procedure:

• Substrate Preparation: Clean the substrate ultrasonically in acetone, followed by isopropanol, and finally deionized water. Dry the substrate with a stream of nitrogen gas and place it on the substrate holder in the CVD reactor.

• System Purge: Evacuate the CVD reactor to a base pressure of <1 x 10⁻⁵ Torr and then purge with high-purity argon or nitrogen gas for at least 30 minutes to remove any residual oxygen and moisture.

• Precursor Handling: Place the V(CO)₆ precursor in a bubbler and gently heat it to a temperature sufficient to achieve an adequate vapor pressure (e.g., 40-60 °C). Maintain the precursor lines at a slightly higher temperature to prevent condensation.

• Deposition:

  • Heat the substrate to the desired deposition temperature (e.g., 300-500 °C).

  • Introduce the V(CO)₆ vapor into the reactor using a carrier gas (e.g., Argon) at a controlled flow rate (e.g., 10-50 sccm).

  • Maintain a constant pressure within the reactor during deposition (e.g., 1-10 Torr).

  • The deposition time will vary depending on the desired film thickness (e.g., 30-120 minutes).

• Cooling and Sample Retrieval: After deposition, stop the precursor flow and cool the substrate to room temperature under a continuous flow of the carrier gas. Once cooled, vent the reactor and retrieve the coated substrate.

• Post-Deposition Characterization: Characterize the deposited films using techniques such as X-ray Diffraction (XRD) for phase identification, Scanning Electron Microscopy (SEM) for morphology, and Energy-Dispersive X-ray Spectroscopy (EDX) for elemental composition.

Visualizations

Experimental Workflow

Caption: Experimental workflow for the synthesis and characterization of vanadium oxy-carbide.

Proposed Signaling Pathway

Caption: Proposed pathway for the thermal decomposition of V(CO)₆ to form vanadium oxy-carbide.

Applications

Vanadium carbide synthesized from organometallic precursors, particularly as thin films of vanadium oxy-carbide, holds promise for several advanced applications:

• Catalysis: Transition metal carbides, including vanadium carbide, are being investigated as low-cost, high-activity catalysts for various reactions. Their electronic properties, which can resemble those of platinum-group metals, make them potential candidates for applications in hydrogen evolution reactions (HER) and oxygen evolution reactions (OER).[3] The ability to produce high-purity, nanostructured films via CVD and FEBID could enhance their catalytic performance.

• Electronics: The metallic conductivity of vanadium carbide makes it suitable for applications in electronic devices.[1] The direct-write capability of FEBID allows for the fabrication of nanoscale conductive structures, which could be utilized in nanoelectronics and sensor applications.[2]

• Protective Coatings: While not the primary focus of this document, the inherent hardness and wear resistance of vanadium carbide make thin films produced by these methods potential candidates for protective coatings on sensitive components where line-of-sight deposition and controlled thickness are critical.[1]

Further research is needed to fully explore and optimize the properties of vanadium oxy-carbide derived from vanadium carbonyl for these specific applications.

References

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Vanadium and Manganese Carbonyls as Precursors in Electron-Induced and Thermal Deposition Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Chemical Vapor Deposition of Thin Films using Vanadium Carbonyl

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview and detailed protocols for the utilization of vanadium hexacarbonyl, V(CO)₆, as a precursor in the chemical vapor deposition (CVD) of vanadium-containing thin films. This document is intended for researchers and professionals in materials science, chemistry, and drug development who are interested in the fabrication of thin films for various applications, including catalysis, electronics, and biocompatible coatings.

Introduction to Vanadium Carbonyl in CVD

Vanadium hexacarbonyl is a volatile, solid organometallic compound that serves as a valuable precursor for the deposition of vanadium-containing thin films via CVD. Its volatility allows for facile transport into a CVD reactor at relatively low temperatures. The thermal decomposition of V(CO)₆ on a heated substrate leads to the formation of thin films, with the composition being tunable by varying the deposition parameters and the reactive gas environment.

The primary decomposition pathway in a low-pressure environment typically results in the formation of vanadium carbide or oxycarbide films due to the incorporation of carbon from the carbonyl ligands. However, the introduction of co-reactants such as oxygen or nitrogen can facilitate the deposition of vanadium oxide and vanadium nitride films, respectively.

Safety Precautions and Handling of Vanadium Carbonyl

Vanadium hexacarbonyl and its decomposition byproducts, including carbon monoxide, are hazardous. Strict adherence to safety protocols is mandatory.

• Handling: All handling of V(CO)₆ should be performed in an inert atmosphere, such as a glovebox, to prevent oxidation and exposure.[1] It is sensitive to photodegradation and should be stored in the dark at low temperatures (e.g., 253 K) under an inert atmosphere.[1]

• Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses, lab coat, and compatible gloves, when handling the precursor and working with the CVD system.

• Ventilation: The CVD system must be housed in a well-ventilated area, preferably within a fume hood, to safely exhaust toxic gaseous byproducts.

• Waste Disposal: Dispose of all waste materials, including residual precursor and contaminated labware, in accordance with local, state, and federal regulations for hazardous materials.

Experimental Protocols

Low-Pressure Chemical Vapor Deposition (LPCVD) of Vanadium Oxycarbide (VCₓOᵧ) Thin Films

This protocol is based on the findings of Altinpinar et al. (2022) for the deposition of vanadium oxycarbide thin films using a cold-wall LPCVD reactor.[1]

3.1.1. Equipment and Materials

• Low-pressure, cold-wall CVD reactor with a high-frequency induction heater

• Graphite (B72142) susceptor

• Substrates (e.g., Si (911), sapphire (0001))

• Vanadium hexacarbonyl (V(CO)₆) precursor

• Silver paste for thermal contact

• Schlenk line and inert gas (e.g., Argon) supply

• Vacuum pump capable of reaching ~10⁻⁶ mbar

• Precursor heating/cooling system

3.1.2. Experimental Workflow

Figure 1: Experimental workflow for LPCVD of vanadium-containing thin films.

3.1.3. Detailed Methodology

• Substrate Preparation: Clean the desired substrates (e.g., silicon, sapphire) using a standard cleaning procedure appropriate for the substrate material to remove any organic and inorganic contaminants.

• Precursor Handling: In an inert atmosphere glovebox, load 30-40 mg of V(CO)₆ into a suitable container for introduction into the CVD reactor.

• System Setup: Mount the cleaned substrate onto the graphite susceptor using silver paste to ensure good thermal contact. Place the susceptor in the cold-wall reactor.

• Evacuation: Evacuate the reactor to a base pressure of approximately 10⁻⁶ mbar.

• Deposition:

  • Set the temperature of the V(CO)₆ precursor to a range of 263–283 K to control its vapor pressure.

  • Heat the substrate to the desired deposition temperature, ranging from 473 K to 673 K.

  • Introduce the V(CO)₆ vapor into the reactor. The pressure during deposition will be in the dynamic vacuum range.

  • Maintain these conditions for a deposition time of 60 to 120 minutes.

• Shutdown:

  • After the desired deposition time, turn off the precursor and substrate heating.

  • Allow the system to cool down to room temperature under vacuum.

  • Vent the reactor with an inert gas (e.g., Argon) before removing the coated substrate.

Deposition of Vanadium Oxide and Vanadium Nitride Thin Films (Proposed Protocols)

While specific literature on the use of V(CO)₆ for the CVD of pure vanadium oxide or nitride is scarce, the following are proposed starting points for experimentation based on common practices for metal carbonyl precursors.

3.2.1. Vanadium Oxide (VOₓ) Deposition

• Co-reactant: Introduce a controlled flow of an oxygen source, such as molecular oxygen (O₂) or an oxygen plasma, into the reactor along with the V(CO)₆ vapor.

• Parameter Adjustments: The substrate temperature and the V(CO)₆-to-oxygen ratio will be critical parameters to control the stoichiometry and phase of the resulting vanadium oxide film. Lower substrate temperatures may be required to prevent gas-phase reactions.

3.2.2. Vanadium Nitride (VNₓ) Deposition

• Co-reactant: Introduce a nitrogen source, such as ammonia (B1221849) (NH₃) or a nitrogen plasma, as a co-reactant with the V(CO)₆ precursor.

• Parameter Adjustments: The substrate temperature and the V(CO)₆-to-nitrogen source ratio will influence the film's composition and crystallinity. Higher temperatures may be necessary to facilitate the reaction between the vanadium precursor and the nitrogen source.

Quantitative Data

The following table summarizes the quantitative data obtained from the LPCVD of vanadium oxycarbide thin films using V(CO)₆ as reported by Altinpinar et al. (2022).[1]

Parameter	Value
Deposition Conditions
Precursor Temperature	263–283 K
Substrate Temperature	473–673 K
Reactor Pressure	~10⁻⁶ mbar
Deposition Time	60–120 min
Film Properties
Composition (V/C ratio)	1.1–1.3
Electrical Resistivity	0.8–1.2 x 10³ µΩ·cm

Signaling Pathways and Logical Relationships

CVD Process Logical Flow

Figure 2: Logical flow of the V(CO)₆ CVD process.

Thermal Decomposition Pathway of V(CO)₆

References

• 1. Vanadium and Manganese Carbonyls as Precursors in Electron-Induced and Thermal Deposition Processes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Handling and Storage of Air-Sensitive Vanadium Carbonyl

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive protocol for the safe and effective handling and storage of air-sensitive vanadium carbonyl, specifically vanadium hexacarbonyl (V(CO)₆). Due to its pyrophoric, thermally unstable, and light-sensitive nature, strict adherence to inert atmosphere techniques is mandatory to ensure personnel safety and maintain the integrity of the compound.

Properties and Hazards of Vanadium Carbonyl

Vanadium hexacarbonyl is a blue-black, volatile solid that is notable for being a paramagnetic metal carbonyl with 17 valence electrons.[1][2][3] Its high reactivity stems from this electronic structure, making it a valuable precursor in organometallic synthesis and catalysis, but also demanding careful handling.

Key Hazards:

• Pyrophoric: Spontaneously ignites upon contact with air.[4][5]

• Air and Moisture Sensitive: Rapidly decomposes in the presence of oxygen and water.

• Thermally Unstable: Decomposes upon heating, with reports suggesting decomposition at temperatures as low as 70°C.[4][5] It can explode upon heating.[4][5]

• Light Sensitive: Prone to photodegradation, a process that can be accelerated under reduced pressure.[6]

• Toxicity: Upon decomposition, it releases carbon monoxide (CO), a highly toxic gas.[4][5] Inhalation, ingestion, or skin absorption of vanadium compounds can also be hazardous.[7]

Data Presentation: Stability of Vanadium Carbonyl

While precise kinetic data on the decomposition of vanadium carbonyl under various conditions is not extensively available in the literature, the following table summarizes its known stability characteristics.

Condition	Stability	Remarks
Atmosphere
Inert Gas (Argon, Nitrogen; <1 ppm O₂, H₂O)	Stable for extended periods	Essential for any handling or storage.
Air	Highly Unstable	Pyrophoric; immediate and rapid decomposition.
Temperature
-20°C (253 K)	Recommended for long-term storage	Can be stored for several weeks under these conditions.[6]
2-8°C	Suitable for short-term storage	Must be under a rigorously inert atmosphere.[8]
Room Temperature	Unstable	Prone to gradual decomposition.
70°C (158°F)	Decomposes	[4][5]
Light
Dark	Required	Must be protected from light to prevent photodegradation.[6]
Light Exposure	Unstable	Photodegradation is a known decomposition pathway.[6]
Solutions
Organic Solvents (e.g., hexane, dichloromethane)	Generally Unstable	Solutions should be prepared fresh and used immediately.

Experimental Protocols: Handling and Storage

The following protocols outline the necessary procedures for safely handling and storing vanadium carbonyl. These operations must be performed by trained personnel familiar with inert atmosphere techniques.

General Preparations

• Risk Assessment: Conduct a thorough risk assessment before any new procedure involving vanadium carbonyl.

• Personal Protective Equipment (PPE): Always wear a flame-resistant lab coat, safety goggles, and appropriate chemical-resistant gloves.[8]

• Inert Atmosphere: All manipulations of solid vanadium carbonyl must be performed in a glovebox with an inert atmosphere (typically argon or nitrogen) where oxygen and moisture levels are maintained below 1 ppm.[9][10][11] Solutions can be handled in a glovebox or using Schlenk line techniques.[12][13][14]

• Glassware: All glassware must be rigorously dried in an oven (e.g., at 120°C overnight) and cooled under vacuum or in a desiccator before being brought into the glovebox or used on a Schlenk line.

Protocol for Handling Solid Vanadium Carbonyl in a Glovebox

• Transfer to Glovebox: Ensure all necessary equipment (spatulas, flasks, weighing paper) are brought into the glovebox through an antechamber that is properly purged with inert gas.

• Aliquotting: Carefully open the primary container of vanadium carbonyl inside the glovebox. Use a clean, dry spatula to weigh the desired amount of the solid onto weighing paper or directly into a pre-tared reaction flask.

• Sealing: Immediately and securely seal the primary container. The reaction flask containing the aliquot should also be sealed with a septum or glass stopper before removal from the glovebox if subsequent steps are to be performed on a Schlenk line.

Protocol for Handling Vanadium Carbonyl Solutions using a Schlenk Line

• Inerting the Flask: A clean, dry Schlenk flask containing a stir bar is attached to the Schlenk line. The flask is subjected to at least three evacuate-refill cycles to replace the laboratory atmosphere with an inert gas.[12]

• Solvent Transfer: Anhydrous, deoxygenated solvent is transferred to the Schlenk flask via a cannula or a gas-tight syringe under a positive pressure of inert gas.

• Dissolution: If starting with a solid that has been weighed in a glovebox and sealed, the flask is connected to the Schlenk line and placed under a positive pressure of inert gas before the solvent is added. The mixture is then stirred to dissolve the solid.

• Reagent Transfer: Any subsequent transfer of the vanadium carbonyl solution to another reaction vessel should be performed using a cannula or a gas-tight syringe under a positive pressure of inert gas.

Storage Protocol

• Primary Container: Store solid vanadium carbonyl in its original, tightly sealed container.

• Secondary Containment: Place the primary container within a secondary, sealed container inside a freezer designated for air-sensitive and flammable compounds.

• Inert Atmosphere: The storage environment should be under an inert atmosphere. For long-term storage, sealing the container inside a glovebox is recommended.

• Temperature: Store at -20°C (253 K) for optimal stability.[6]

• Light Protection: Ensure the storage location is dark. The use of amber-colored vials or wrapping the container in aluminum foil is also recommended.

Mandatory Visualizations

Workflow for Handling Solid Vanadium Carbonyl

Caption: Workflow for handling solid vanadium carbonyl in a glovebox.

Logical Relationship of Hazards and Control Measures

Caption: Relationship between hazards of vanadium carbonyl and control measures.

References

• 1. Carbon - Wikipedia [en.wikipedia.org]
• 2. Biological Consequences of Vanadium Effects on Formation of Reactive Oxygen Species and Lipid Peroxidation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Vanadium hexacarbonyl - Wikipedia [en.wikipedia.org]
• 5. doc.rero.ch [doc.rero.ch]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. electronicsandbooks.com [electronicsandbooks.com]
• 9. vedantu.com [vedantu.com]
• 10. pubs.acs.org [pubs.acs.org]
• 11. researchgate.net [researchgate.net]
• 12. cbseacademic.nic.in [cbseacademic.nic.in]
• 13. Chlorine - Wikipedia [en.wikipedia.org]
• 14. Titanium - Wikipedia [en.wikipedia.org]

Application Notes and Protocols: Safety Precautions for Working with Vanadium Carbonyl

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vanadium carbonyl, also known as vanadium hexacarbonyl (V(CO)₆), is a highly reactive and toxic organometallic compound.[1][2] It is a rare example of a paramagnetic, 17-electron metal carbonyl.[2][3] Its unique chemical properties make it a valuable precursor and catalyst in various chemical syntheses. However, its high toxicity necessitates strict adherence to safety protocols to minimize exposure and ensure a safe laboratory environment.[4][5] These application notes provide detailed safety precautions, handling protocols, and emergency procedures for working with vanadium carbonyl.

Hazard Identification and Toxicity Summary

Vanadium carbonyl is classified as dangerous, with significant health risks associated with exposure. It is toxic if swallowed and fatal if inhaled.[4][6] The primary hazards are associated with the toxicity of the vanadium metal and the release of carbon monoxide, a potent respiratory poison.[5][7]

GHS Hazard Statements:

• H301: Toxic if swallowed[4][6]

• H330: Fatal if inhaled[4][6]

Primary Routes of Exposure: Inhalation, ingestion, and skin absorption.[4]

Health Effects:

• Inhalation: Breathing high levels of vanadium can severely affect the lungs, throat, and eyes.[4] Symptoms of inhalation exposure include lung irritation, coughing, wheezing, chest pain, runny nose, and a sore throat.[4] Severe exposure can lead to toxic pneumonitis and pulmonary edema, which may be delayed.[8]

• Oral: Toxic if swallowed.[4] Ingestion can cause gastrointestinal irritation, nausea, vomiting, and abdominal pain.[9][10]

• Dermal: May be fatal if absorbed through the skin, causing irritation, redness, and inflammation.[5][8]

• Systemic Effects: Vanadium can damage alveolar macrophages, impairing the immune response in the lungs.[4] It can also lead to neurotoxicity, hematological changes, and damage to the liver and kidneys.[11][12]

Quantitative Data Summary

Property	Value	Source
Molecular Formula	C₆O₆V	[4]
Molar Mass	219.00 g/mol	[2][4]
Appearance	Blue-green to blue-black crystals	[1][2]
Melting Point	Decomposes	[2]
Boiling Point	Sublimes at 50 °C (15 mmHg)	[2]
Solubility	Insoluble in water; 5 g/L in hexane (B92381); more soluble in dichloromethane	[1][2]
NIOSH Recommended Airborne Exposure Limit (as Vanadium dust)	0.05 mg/m³ (should not be exceeded at any time)	[10]
Acute Inhalation Minimum Risk Level	0.0002 mg/m³	[4]
Intermediate Oral Minimum Risk Level	0.003 mg/kg/day	[4]

Experimental Protocols: Safe Handling and Emergency Procedures

Engineering Controls and Personal Protective Equipment (PPE)

Engineering Controls:

• All work with vanadium carbonyl must be conducted in a properly functioning chemical fume hood or a glove box to minimize inhalation exposure.[5][7]

• If the experimental setup cannot be contained within a fume hood or glove box, a completely closed system with local exhaust ventilation is mandatory. Contact Environmental Health & Safety (EH&S) for assessment.[5]

• Use explosion-proof equipment and take measures to prevent the build-up of electrostatic charge.[7]

Personal Protective Equipment (PPE):

• Body Protection: A flame-resistant lab coat is required.[5]

• Hand Protection: Skin protection is critical.[5] Due to the high toxicity, wearing double gloves is recommended. A combination of nitrile gloves underneath more resistant gloves like SilverShield® should be considered.[5] Always inspect gloves for integrity before use.[13]

• Eye Protection: Tightly sealed, ANSI Z87.1-compliant safety goggles are mandatory.[5] A face shield should also be worn.[13]

• Respiratory Protection: If there is any risk of exposure outside of a fume hood or glovebox, a NIOSH/MSHA-approved air-purifying respirator with an appropriate cartridge or a positive-pressure air-supplied respirator must be used.[6][14]

Storage and Handling Procedures

• Storage: Vanadium carbonyl is air, heat, and light-sensitive.[7] It should be stored in a cool, dry, and dark area in tightly sealed containers under an inert atmosphere (e.g., argon).[3][5] Recommended storage temperature is 2-8 °C in a refrigerator rated for flammable materials.[5][7]

• Handling:

  • Handle under an inert gas atmosphere using Schlenk line or glovebox techniques.[3][5]

  • Avoid the formation of dust and aerosols.[5]

  • Do not eat, drink, or smoke in areas where vanadium carbonyl is handled.[6][10]

  • Wash hands thoroughly after handling.[13]

Emergency Procedures

• Spill:

  • DO NOT ATTEMPT TO CLEAN UP A SPILL YOURSELF. [5]

  • Evacuate the area immediately and notify others.[5]

  • Call emergency services (911 or your institution's emergency number).[5]

  • Remain at a safe distance to provide information to first responders.[5]

• Fire:

  • DO NOT USE WATER. [5]

  • Use a Class D dry powder extinguisher, dry sand, or dolomite.[5][14]

  • Ambient fire may liberate hazardous vapors, including vanadium oxides and carbon monoxide.[6][8]

• First Aid:

  • Inhalation: Move the person to fresh air immediately. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[5][6]

  • Skin Contact: Immediately remove all contaminated clothing. Rinse the affected skin area with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[6][13]

  • Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the upper and lower eyelids. Remove contact lenses if present and easy to do. Seek immediate medical attention.[6][13]

  • Ingestion: Rinse mouth with water. DO NOT induce vomiting. Seek immediate medical attention.[5][6]

Protocol: Synthesis of a Vanadium Carbonyl Derivative (Illustrative Example)

This protocol is for the synthesis of a cyclopentadienyl (B1206354) vanadium carbonyl complex, a common reaction type for V(CO)₆. This procedure must only be carried out by trained personnel in a controlled laboratory setting following all safety precautions outlined above.

Objective: To synthesize (C₅H₅)V(CO)₄ from V(CO)₆.

Materials:

• Vanadium hexacarbonyl (V(CO)₆)

• Cyclopentadienyl sodium (NaC₅H₅) solution in THF

• Anhydrous tetrahydrofuran (B95107) (THF)

• Anhydrous hexane

• Schlenk flask and line

• Cannula

• Magnetic stirrer and stir bar

• Inert gas supply (Argon or Nitrogen)

Procedure:

• Under an inert atmosphere, dissolve a known quantity of V(CO)₆ in anhydrous THF in a Schlenk flask equipped with a magnetic stir bar.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Slowly add one equivalent of NaC₅H₅ solution in THF to the V(CO)₆ solution via cannula with vigorous stirring.

• Allow the reaction mixture to slowly warm to room temperature and stir for 12-24 hours.

• Monitor the reaction by IR spectroscopy for the disappearance of the V(CO)₆ starting material and the appearance of the product peaks.

• Once the reaction is complete, remove the solvent under reduced pressure.

• Extract the product with anhydrous hexane and filter to remove any insoluble byproducts.

• Remove the hexane under reduced pressure to yield the crude product.

• Purify the product by sublimation or chromatography as required.

Diagrams

Caption: Workflow for Safe Handling of Vanadium Carbonyl.

Caption: Synthesis of a Vanadium Carbonyl Derivative.

References

• 1. Vanadium_carbonyl [chemeurope.com]
• 2. Vanadium hexacarbonyl - Wikipedia [en.wikipedia.org]
• 3. Vanadium and Manganese Carbonyls as Precursors in Electron-Induced and Thermal Deposition Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vanadium carbonyl | C6O6V | CID 6097005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. ehs.ucsb.edu [ehs.ucsb.edu]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. njit.edu [njit.edu]
• 8. medicalguidelines.basf.com [medicalguidelines.basf.com]
• 9. atsdr.cdc.gov [atsdr.cdc.gov]
• 10. nj.gov [nj.gov]
• 11. researchgate.net [researchgate.net]
• 12. researchgate.net [researchgate.net]
• 13. alpharesources.com [alpharesources.com]
• 14. cdn.vanderbilt.edu [cdn.vanderbilt.edu]

Application Notes and Protocols: Catalytic Hydrogenation of Alkenes Using Vanadium-Based Catalysts

For Researchers, Scientists, and Drug Development Professionals

Introduction

The catalytic hydrogenation of alkenes is a fundamental transformation in organic synthesis, crucial for the production of pharmaceuticals, fine chemicals, and materials. While noble metals like palladium, platinum, and rhodium are traditionally employed for this reaction, their high cost and low abundance have driven the search for more sustainable alternatives using earth-abundant first-row transition metals. Vanadium, a readily available and inexpensive metal, has emerged as a promising candidate.

Initial research into vanadium-based catalysts for alkene hydrogenation explored various complexes, including vanadium carbonyls. However, the literature on the direct use of simple vanadium carbonyls, such as vanadium hexacarbonyl (V(CO)₆), for this purpose is limited, suggesting they are not highly effective or widely adopted catalysts for this transformation.

A significant breakthrough in this field came with the development of a well-defined, single-site organovanadium(III) catalyst supported on silica (B1680970), [(SiO₂)V(Mes)(THF)]. This catalyst has demonstrated unprecedented reactivity in both liquid- and gas-phase alkene and alkyne hydrogenation under mild conditions.[1][2] This document provides detailed application notes and protocols based on this highly active and well-characterized vanadium catalyst system.

Data Presentation

The following table summarizes the catalytic activity of the [(SiO₂)V(Mes)(THF)] catalyst for the hydrogenation of various alkenes and alkynes.

Substrate	Product	Temperature (°C)	Pressure (bar H₂)	Solvent	Turnover Frequency (TOF) (h⁻¹)	Conversion (%)	Time (h)
Propylene	Propane	25	0.2	Gas Phase	120 ± 10	>99	1
1-Octene	Octane	75	4.1	Toluene (B28343)	100 ± 5	>99	1
Styrene	Ethylbenzene	75	4.1	Toluene	90 ± 5	>99	1
Cyclohexene	Cyclohexane	75	4.1	Toluene	85 ± 5	>99	1
Diphenylacetylene	1,2-Diphenylethane	75	4.1	Toluene	1740 ± 50	>99	1

Data synthesized from Sohn et al., Chemical Communications, 2017.[1]

Experimental Protocols

Protocol 1: Synthesis of the Supported Organovanadium(III) Catalyst [(SiO₂)V(Mes)(THF)]

This protocol describes the synthesis of the single-site organovanadium(III) catalyst on a silica support via surface organometallic chemistry.[1][2]

Materials:

• Silica gel (SiO₂, high surface area, e.g., ~500 m²/g)

• Tris(mesityl)vanadium(III)-tetrahydrofuran complex ([V(Mes)₃(THF)])

• Pentane (B18724) (anhydrous)

• Toluene (anhydrous)

• Schlenk line and glassware

• Tube furnace

Procedure:

• Silica Pre-treatment:

  • Place the silica gel in a quartz tube.

  • Heat the silica under vacuum (10⁻⁵ Torr) at 200°C for 12 hours in a tube furnace to partially dehydroxylate the surface.

  • Cool the silica to room temperature under vacuum.

• Grafting of the Vanadium Complex:

  • In a glovebox, suspend the pre-treated silica in anhydrous pentane.

  • In a separate flask, dissolve the [V(Mes)₃(THF)] precursor in anhydrous pentane to create a deep purple solution.

  • Slowly add the vanadium solution to the silica suspension at room temperature with stirring.

  • Stir the mixture for 4 hours. During this time, the purple color of the solution will fade as the vanadium complex grafts onto the silica surface, resulting in a dark purple solid.

• Washing and Isolation:

  • Allow the solid to settle and decant the supernatant.

  • Wash the resulting purple solid multiple times with anhydrous pentane to remove any unreacted precursor.

  • Dry the catalyst under vacuum to yield a fine, dark purple powder.

  • Store the catalyst under an inert atmosphere (e.g., nitrogen or argon) as it is air-sensitive.

Protocol 2: General Procedure for the Catalytic Hydrogenation of Alkenes

This protocol outlines a general procedure for the liquid-phase hydrogenation of alkenes using the synthesized [(SiO₂)V(Mes)(THF)] catalyst.

Materials:

• [(SiO₂)V(Mes)(THF)] catalyst

• Alkene substrate (e.g., 1-octene, styrene)

• Anhydrous toluene (or other suitable solvent)

• Hydrogen gas (H₂, high purity)

• High-pressure reactor (e.g., Parr autoclave) equipped with a magnetic stir bar

• Gas chromatography (GC) or NMR spectroscopy equipment for analysis

Procedure:

• Reactor Setup:

  • In a glovebox, add the [(SiO₂)V(Mes)(THF)] catalyst (e.g., 5-10 mol%) and a magnetic stir bar to the high-pressure reactor.

  • Add the anhydrous toluene and the alkene substrate to the reactor.

  • Seal the reactor and remove it from the glovebox.

• Hydrogenation Reaction:

  • Connect the reactor to a hydrogen gas line.

  • Purge the reactor several times with hydrogen gas to remove any residual air.

  • Pressurize the reactor to the desired hydrogen pressure (e.g., 4.1 bar).

  • Heat the reactor to the desired temperature (e.g., 75°C) with vigorous stirring.

  • Monitor the reaction progress by taking aliquots at regular intervals and analyzing them by GC or NMR.

• Work-up and Analysis:

  • After the reaction is complete (as determined by the consumption of the starting material), cool the reactor to room temperature.

  • Carefully vent the excess hydrogen gas.

  • Open the reactor and filter the reaction mixture to remove the solid catalyst.

  • The resulting solution contains the hydrogenated product, which can be further purified if necessary.

  • Confirm the identity and purity of the product using standard analytical techniques (GC-MS, NMR).

Visualizations

Catalytic Cycle

The proposed mechanism for alkene hydrogenation by the organovanadium(III) catalyst involves a heterolytic cleavage of dihydrogen.[3][4][5]

Caption: Proposed catalytic cycle for alkene hydrogenation.

Experimental Workflow

The following diagram illustrates the general workflow for the synthesis and application of the vanadium catalyst.

References

• 1. Isolated, well-defined organovanadium(III) on silica: Single-site catalyst for hydrogenation of alkenes and alkynes - Lookchem [lookchem.com]
• 2. Isolated, well-defined organovanadium(iii) on silica: Single-site catalyst for hydrogenation of alkenes and alkynes (Journal Article) | OSTI.GOV [osti.gov]
• 3. par.nsf.gov [par.nsf.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: The Role of Vanadium Complexes in Carbon-Carbon Bond Formation

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vanadium complexes have emerged as versatile and effective catalysts in organic synthesis, particularly in the formation of carbon-carbon (C-C) bonds. Their ability to exist in multiple oxidation states allows them to participate in a variety of reductive and oxidative coupling reactions. One of the most significant applications of low-valent vanadium species is in the pinacol (B44631) coupling of carbonyl compounds to afford 1,2-diols, which are valuable building blocks in the synthesis of natural products and pharmaceuticals. While various vanadium precursors can be employed, low-valent vanadium species are the key reactive intermediates in these transformations. This document provides detailed application notes and experimental protocols for vanadium-catalyzed C-C bond formation, with a focus on the well-established pinacol coupling reaction. Although vanadium hexacarbonyl, V(CO)₆, is a low-valent vanadium complex, the use of more readily available precursors like vanadium(III) chloride (VCl₃) in combination with a reducing agent is more commonly documented in the literature.

Application: Vanadium-Catalyzed Pinacol Coupling

The reductive coupling of aldehydes and ketones to form 1,2-diols is a powerful tool for constructing C-C bonds.[1][2] Vanadium-based catalysts, particularly those generating low-valent vanadium species in situ, have proven to be highly effective for this transformation.[3][4] This reaction proceeds via a one-electron transfer from the low-valent vanadium species to the carbonyl group, generating a ketyl radical. Dimerization of two ketyl radicals leads to the formation of a pinacolate intermediate, which upon hydrolysis yields the desired 1,2-diol.[1]

Key Advantages of Vanadium-Catalyzed Pinacol Coupling:

• High Diastereoselectivity: The reaction often proceeds with good to excellent diastereoselectivity, favoring the formation of either the dl or meso isomer depending on the reaction conditions and substrates.

• Mild Reaction Conditions: Many vanadium-catalyzed pinacol couplings can be carried out at room temperature.

• Aqueous Media Compatibility: Certain protocols have been developed to work in water, offering a greener alternative to traditional organic solvents.[3][4]

• Catalytic Systems: The development of catalytic systems, where a stoichiometric reductant regenerates the active low-valent vanadium species, enhances the atom economy of the process.[3][4]

Experimental Protocols

Protocol 1: Vanadium(III) Chloride-Catalyzed Pinacol Coupling of Aromatic Aldehydes in Water

This protocol describes the catalytic pinacol coupling of aromatic aldehydes in an aqueous medium using vanadium(III) chloride as the catalyst precursor and aluminum as a co-reductant.[3][4]

Materials:

• Vanadium(III) chloride (VCl₃)

• Aluminum powder (Al)

• Aromatic aldehyde

• Water (deionized)

• Ethyl acetate (B1210297)

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• To a stirred suspension of the aromatic aldehyde (1.0 mmol) and aluminum powder (3.0 mmol) in water (5 mL), add vanadium(III) chloride (0.33 mmol).

• Stir the reaction mixture vigorously at room temperature for 24 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding 1 M HCl (5 mL).

• Extract the aqueous layer with ethyl acetate (3 x 15 mL).

• Combine the organic layers and wash with brine (20 mL).

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to afford the desired 1,2-diol.

Quantitative Data:

The following table summarizes the results for the pinacol coupling of various aromatic aldehydes using the VCl₃/Al system in water.[3][4]

Entry	Aldehyde	Product	Yield (%)	Diastereomeric Ratio (dl:meso)
1	Benzaldehyde	1,2-Diphenyl-1,2-ethanediol	92	65:35
2	4-Methylbenzaldehyde	1,2-Di(p-tolyl)ethane-1,2-diol	85	60:40
3	4-Methoxybenzaldehyde	1,2-Bis(4-methoxyphenyl)ethane-1,2-diol	88	62:38
4	4-Chlorobenzaldehyde	1,2-Bis(4-chlorophenyl)ethane-1,2-diol	90	68:32

Protocol 2: Diastereoselective Pinacol Coupling using a Low-Valent Vanadium Complex with a Chiral Ligand

Materials:

• Vanadium(III) chloride tetrahydrofuran (B95107) complex (VCl₃(THF)₃)

• Chiral ligand (e.g., a salen-type ligand or a chiral bipyridine)

• Zinc dust (Zn)

• Aldehyde or ketone substrate

• Anhydrous dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• In a flame-dried Schlenk flask under an inert atmosphere (e.g., argon), dissolve VCl₃(THF)₃ (0.1 mmol) and the chiral ligand (0.1 mmol) in anhydrous DCM (5 mL).

• Stir the mixture at room temperature for 30 minutes to allow for complex formation.

• Add zinc dust (2.0 mmol) to the solution to generate the low-valent vanadium species. The color of the solution should change, indicating the reduction of the vanadium center.

• Cool the reaction mixture to the desired temperature (e.g., 0 °C or -78 °C) and add the carbonyl substrate (1.0 mmol) dropwise.

• Stir the reaction at this temperature and monitor its progress by TLC.

• Once the reaction is complete, quench it by adding a saturated aqueous solution of NaHCO₃.

• Allow the mixture to warm to room temperature and extract the product with DCM (3 x 10 mL).

• Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate in vacuo.

• Purify the product by column chromatography on silica gel to obtain the 1,2-diol and determine the diastereomeric ratio by ¹H NMR or HPLC analysis.

Visualizations

Catalytic Cycle of Vanadium-Mediated Pinacol Coupling

Caption: Catalytic cycle for vanadium-mediated pinacol coupling.

Experimental Workflow for Vanadium-Catalyzed Pinacol Coupling

Caption: General experimental workflow for a vanadium-catalyzed pinacol coupling reaction.

Conclusion

Vanadium complexes, particularly those in low oxidation states, are highly effective catalysts for the formation of C-C bonds through the reductive coupling of carbonyl compounds. The pinacol coupling reaction, yielding valuable 1,2-diols, is a prime example of the synthetic utility of these catalysts. The provided protocols offer a starting point for researchers to explore these transformations. Further investigations into the use of various vanadium precursors, including vanadium carbonyls, and the development of more efficient and selective catalytic systems will continue to expand the scope and applicability of vanadium in modern organic synthesis.

References

• 1. Pinacol coupling reaction - Wikipedia [en.wikipedia.org]
• 2. Pinacol Coupling Reaction [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Vanadium-catalyzed pinacol coupling reaction in water - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Synthesis of Vanadium-Containing Nanomaterials from Vanadium Carbonyl

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vanadium-containing nanomaterials, including vanadium oxides and carbides, are gaining significant attention due to their unique electronic, catalytic, and biomedical properties. Their applications span from advanced catalysis and energy storage to emerging roles in cancer therapy and as nanozymes. Vanadium hexacarbonyl, V(CO)₆, is a highly reactive, volatile, and paramagnetic organometallic compound that serves as a high-purity, single-source precursor for the synthesis of vanadium-based nanomaterials. Its thermal decomposition allows for the formation of vanadium-containing thin films and nanoparticles with controlled composition.

These application notes provide detailed protocols for the synthesis of the vanadium hexacarbonyl precursor and its subsequent use in creating vanadium-containing nanomaterials via Chemical Vapor Deposition (CVD) and a representative solution-phase thermal decomposition method.

Synthesis of Vanadium Hexacarbonyl [V(CO)₆] Precursor

The synthesis of V(CO)₆ is a multi-step process that requires handling under inert atmosphere conditions due to the air-sensitivity of the intermediates and final product. The procedure is adapted from established methods.[1]

Experimental Protocol: V(CO)₆ Synthesis

Materials:

• Vanadium(III) chloride (VCl₃)

• Tetrahydrofuran (THF), anhydrous

• Lithium metal (Li)

• Methylnaphthalene

• Tetraethylammonium (B1195904) bromide ((C₂H₅)₄NBr)

• Carbon monoxide (CO) gas, high pressure

• Phosphoric acid (H₃PO₄)

• Phosphorus pentoxide (P₄O₁₀)

• Diethyl ether, anhydrous

• Argon or Nitrogen gas, high purity

• Schlenk line and glassware

• High-pressure autoclave/reactor

Procedure:

Step 1: Synthesis of VCl₃(THF)₃

• Under an inert argon atmosphere, reflux 10 g (64 mmol) of VCl₃ in 380 mL of anhydrous THF for 8 hours at 339 K.

• Cool the resulting solution to room temperature. This solution of VCl₃(THF)₃ is used directly in the next step.

Step 2: Preparation of the Reducing Agent (Lithium Methylnaphthalenide)

• In a separate flask under argon, prepare a suspension of 1.77 g (256 mmol) of lithium metal in 180 mL of anhydrous THF.

• Slowly add 54.60 g (384 mmol) of methylnaphthalene to the lithium suspension over 30 minutes.

• Stir the mixture at room temperature (~298 K) for 8 hours to form the dark-colored lithium methylnaphthalenide solution.

Step 3: Formation of the [V(CO)₆]⁻ Salt

• Cool the lithium methylnaphthalenide solution to approximately 213 K (-60 °C) using a dry ice/acetone bath.

• Slowly add the VCl₃(THF)₃ solution to the chilled reducing agent.

• Pressurize the reaction vessel with carbon monoxide (CO) gas to 200 atm and heat to 160 °C.

• After the reaction, cool the vessel and vent the excess CO pressure safely.

• The reaction yields a salt of the form [Li(THF)x][V(CO)₆]. This is typically converted to a more stable tetraethylammonium salt by the addition of (C₂H₅)₄NBr to precipitate [(C₂H₅)₄N][V(CO)₆].

Step 4: Oxidation to Neutral V(CO)₆

• Dry approximately 5 g of phosphoric acid by adding ~5 g of phosphorus pentoxide.

• Add 5 g of the [(C₂H₅)₄N][V(CO)₆] salt to 40 mL of the dried phosphoric acid under an inert atmosphere.

• The acidic conditions protonate the anion to form the unstable vanadium carbonyl hydride, which readily decomposes to neutral V(CO)₆ and hydrogen gas.

• The V(CO)₆ product is a volatile, blue-black solid that can be isolated by sublimation under vacuum.

Protocol 1: Synthesis of Vanadium Carbide/Oxide Films via Chemical Vapor Deposition (CVD)

This protocol describes the thermal decomposition of V(CO)₆ in a low-pressure CVD reactor to deposit thin films. The composition of the film (vanadium carbide vs. oxide) is highly dependent on the residual gases and substrate temperature.[1]

Experimental Protocol: CVD of Vanadium-containing Films

Materials:

• Vanadium hexacarbonyl [V(CO)₆] precursor

• Substrates (e.g., Silicon wafers, quartz)

• Low-pressure CVD reactor with a cold-wall configuration

• High-vacuum pump

• Mass flow controllers

• Inert carrier gas (Argon or Nitrogen)

Procedure:

• Place the cleaned substrate into the CVD reaction chamber.

• Load the V(CO)₆ precursor into a suitable container connected to the gas inlet of the reactor. Gently heat the precursor container to increase its vapor pressure for delivery into the chamber.

• Evacuate the chamber to a base pressure of <10⁻⁵ Torr.

• Heat the substrate to the desired deposition temperature (e.g., 473-673 K).

• Introduce the V(CO)₆ vapor into the chamber using an inert carrier gas (e.g., Argon).

• The V(CO)₆ decomposes on the hot substrate surface, leading to the formation of a thin film. The primary byproduct is CO gas, which is pumped away.

• After the desired deposition time, stop the precursor flow and cool the substrate to room temperature under vacuum before venting the chamber.

Data Presentation: CVD Film Composition

The composition of the deposited films can be analyzed using techniques like Energy-Dispersive X-ray Spectroscopy (EDX). The ratio of vanadium to carbon is influenced by the substrate temperature.

Substrate Temperature (K)	Resulting Film Composition (V/C Ratio)	Reference
473	1.1 - 1.3	[1]
573	1.1 - 1.3	[1]
673	1.1 - 1.3	[1]

Note: Higher temperatures in a purely thermal process can promote more efficient removal of CO ligands, leading to films with lower carbon content compared to electron-beam induced deposition.[1]

Protocol 2: Representative Synthesis of Vanadium Oxide Nanoparticles via Solution-Phase Thermal Decomposition

This section provides a representative protocol for synthesizing vanadium oxide nanoparticles. While direct literature for this specific transformation from V(CO)₆ is scarce, this protocol is based on well-established principles for the decomposition of metal carbonyls in solution to form metal or metal oxide nanoparticles.

Experimental Protocol: Solution-Phase Synthesis

Materials:

• Vanadium hexacarbonyl [V(CO)₆]

• High-boiling point organic solvent (e.g., dioctyl ether, 1-octadecene)

• Surfactants/capping agents (e.g., oleic acid, oleylamine)

• Oxidizing agent (e.g., trimethylamine (B31210) N-oxide - (CH₃)₃NO), optional, for oxide synthesis

• Three-neck flask and standard Schlenk line glassware

• Heating mantle with temperature controller

• Inert gas (Argon or Nitrogen)

Procedure:

• Set up a three-neck flask with a condenser and an inert gas inlet/outlet on a Schlenk line.

• Add 10 mL of dioctyl ether, 1 mmol of oleic acid, and 1 mmol of oleylamine (B85491) to the flask.

• Degas the solvent/surfactant mixture by heating to 120 °C under vacuum for 1 hour, then switch to a positive pressure of argon.

• Cool the mixture to room temperature.

• Under a strong flow of argon (glovebox recommended), add 0.2 mmol of V(CO)₆ to the flask. For vanadium oxide, also add 2-3 equivalents of trimethylamine N-oxide.

• Heat the reaction mixture to the desired temperature (e.g., 250-300 °C) at a controlled rate (e.g., 5 °C/min).

• The solution color will change as the V(CO)₆ decomposes and nanoparticles begin to form.

• Maintain the reaction at the target temperature for 1-2 hours.

• After the reaction is complete, cool the flask to room temperature.

• Precipitate the nanoparticles by adding a polar non-solvent like ethanol (B145695) and centrifuge to collect the product.

• Wash the nanoparticles several times with ethanol and redisperse them in a nonpolar solvent like hexane (B92381) or toluene (B28343) for storage and characterization.

Data Presentation: Expected Experimental Outcomes

This table outlines the expected influence of various reaction parameters on the final nanoparticle characteristics, based on general principles of colloidal synthesis.

Parameter	Variation	Expected Outcome on Nanoparticles
Reaction Temperature	Increasing Temperature	Increased reaction rate; may lead to larger, more crystalline particles.
Precursor Concentration	Increasing Concentration	Higher nucleation rate, potentially leading to smaller initial particles but greater risk of aggregation.
Surfactant Ratio	Increasing Surfactant:V(CO)₆ Ratio	Better surface passivation, resulting in smaller, more monodisperse, and colloidally stable nanoparticles.
Heating Rate	Slower Heating Rate	Promotes separation of nucleation and growth phases, often leading to improved size distribution (monodispersity).

Characterization Protocols

• Transmission Electron Microscopy (TEM): Disperse a dilute solution of nanoparticles onto a carbon-coated copper grid. Allow the solvent to evaporate completely before imaging to determine particle size, morphology, and crystallinity.

• X-ray Diffraction (XRD): Analyze a dried powder sample of the nanoparticles to identify the crystal phase (e.g., V₂O₃, V₂O₅, VC) and estimate the crystallite size using the Scherrer equation.

• X-ray Photoelectron Spectroscopy (XPS): Use XPS to determine the elemental composition and, crucially, the oxidation state of vanadium in the nanomaterials.

Applications in Research and Drug Development

Vanadium-based nanomaterials are being explored for several high-impact applications relevant to drug development and biomedical research:

• Nanozymes: Vanadium oxide nanoparticles can exhibit multiple enzyme-like activities (e.g., peroxidase, catalase, oxidase).[2] This functionality can be harnessed to modulate the tumor microenvironment, for instance, by generating reactive oxygen species (ROS) to kill cancer cells or by decomposing hydrogen peroxide to alleviate tumor hypoxia.[2]

• Cancer Therapy: The unique properties of vanadium nanomaterials make them candidates for photothermal and photodynamic therapy.[3]

• Catalysis: Vanadium carbides exhibit catalytic behaviors similar to platinum-group metals and can be more efficient for certain reactions like N-H bond activation. This is valuable for the synthesis of complex pharmaceutical molecules.

• Biocompatible Materials: When properly functionalized, vanadium-based nanomaterials can be engineered for applications in cancer diagnosis and treatment.[3]

Visualizations

Caption: Workflow for the synthesis of the V(CO)₆ precursor.

Caption: Experimental workflows for nanomaterial synthesis.

References

• 1. Vanadium and Manganese Carbonyls as Precursors in Electron-Induced and Thermal Deposition Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]

Application Notes and Protocols for Vanadium Carbonyl in Focused Electron Beam Induced Deposition (FEBID)

Audience: Researchers, scientists, and drug development professionals.

Introduction:

Focused Electron Beam Induced Deposition (FEBID) is a direct-write nanofabrication technique capable of producing complex two- and three-dimensional nanostructures with high spatial resolution.[1][2][3] The process involves the local decomposition of a gaseous precursor molecule by a focused electron beam, leading to the deposition of non-volatile material onto a substrate.[3] Vanadium carbonyl, specifically vanadium hexacarbonyl (V(CO)₆), has been investigated as a precursor for the deposition of vanadium-containing nanomaterials.[1][4] These materials, primarily vanadium (oxy)carbide, exhibit interesting electrical properties, making them potentially useful in nanoelectronics and other applications.[1][4]

This document provides detailed application notes and protocols for the use of vanadium carbonyl in FEBID, summarizing key quantitative data and outlining experimental procedures based on published research.

I. Quantitative Data Summary

The composition and electrical properties of materials deposited using V(CO)₆ in FEBID are highly dependent on the deposition parameters. The following tables summarize the key findings from studies on this precursor.

Table 1: Composition of V(CO)₆ FEBID Deposits

Parameter	Value	Reference
V/C Ratio	0.63–0.86	[1][4]
Metal Content (Vanadium)	~30–45 at%	[1]
Resulting Material Phase	Cubic VC₁₋ₓOₓ	[1][4]

Table 2: Electrical Properties of V(CO)₆ FEBID Deposits

Parameter	Value	Reference
Electrical Resistivity	0.8–1.2 x 10³ µΩ·cm	[1][4]
Conductivity Behavior	Granular Metal	[1]

Table 3: Comparison with Chemical Vapor Deposition (CVD)

Deposition Method	V/C Ratio	Key Characteristic	Reference
FEBID	0.63–0.86	Higher carbon content	[1][4]
CVD (573–673 K)	1.1–1.3	More efficient thermal CO cleavage	[1]

II. Experimental Protocols

The following protocols are based on methodologies described in the literature for the synthesis of the V(CO)₆ precursor and its application in FEBID.

A. Protocol for Vanadium Hexacarbonyl (V(CO)₆) Precursor Synthesis

Caution: Vanadium carbonyl is sensitive to light and air. All manipulations should be performed under an inert atmosphere (e.g., Argon) and with protection from direct light.

Materials:

• (N(C₂H₅)₄)(V(CO)₆)

• Phosphoric acid (H₃PO₄)

• Phosphorous pentoxide (P₄O₁₀)

• Tetrahydrofuran (THF)

• Diethylether

• Schlenk line apparatus

• Cooling trap (Liquid Nitrogen)

Procedure:

• Preparation of Vanadium Carbonyl Hydride:

  • In a Schlenk flask under an inert atmosphere, add ~5 g of phosphorous pentoxide to 40 mL of phosphoric acid to dry the acid.

  • To this mixture, add 5 g of (N(C₂H₅)₄)(V(CO)₆). This will lead to the formation of a vanadium carbonyl hydride intermediate.[1]

• Decomposition and Collection of V(CO)₆:

  • The vanadium carbonyl hydride will readily decompose to V(CO)₆.

  • Collect the crude V(CO)₆ product in a specially designed Schlenk tube by applying a dynamic vacuum.[1]

• Purification:

  • Add phosphorus pentoxide to the crude product to remove any residual water.[1]

  • Perform a low-temperature resublimation using a modified Stock apparatus at approximately 1 x 10⁻³ mbar.

  • Keep the crude product at 298 K (25 °C) and collect the purified V(CO)₆ in a cooling trap maintained at 77 K (-196 °C) with liquid nitrogen.[1]

• Storage:

  • Store the purified V(CO)₆ under an Argon atmosphere in an evacuated stainless steel container at 253 K (-20 °C), avoiding exposure to direct light.[1]

B. Protocol for Focused Electron Beam Induced Deposition (FEBID)

Equipment:

• Scanning Electron Microscope (SEM) equipped with a Gas Injection System (GIS)

• Substrate (e.g., Si/SiO₂ with Au microelectrodes)

• V(CO)₆ precursor in a suitable container for the GIS

Procedure:

• Substrate Preparation:

  • Clean the substrate to remove any organic contaminants. Standard cleaning procedures involving sonication in acetone (B3395972) and isopropanol (B130326) can be used.

  • Mount the substrate onto the SEM sample holder.

• FEBID System Setup:

  • Install the V(CO)₆ precursor container into the GIS of the SEM.

  • Evacuate the SEM chamber to a high vacuum, typically in the range of 10⁻⁶ to 10⁻⁷ mbar.

• Deposition Process:

  • Introduce the V(CO)₆ precursor gas into the SEM chamber through the GIS, bringing the capillary tip close to the substrate surface.

  • Adjust the precursor flow to achieve a stable chamber pressure in the range of 0.85 x 10⁻⁶ to 1.03 x 10⁻⁶ mbar.[1]

  • Set the electron beam parameters. Typical parameters used for V(CO)₆ deposition are:

    • Beam Voltage: 5 kV[1]

    • Beam Current: 1.6 nA to 6.3 nA[1]

  • Define the desired deposition pattern using the SEM's patterning software.

  • Initiate the electron beam scanning over the defined area to induce the decomposition of the adsorbed V(CO)₆ molecules and grow the desired nanostructure.

• Post-Deposition:

  • Stop the precursor gas flow and allow the chamber to return to high vacuum.

  • Vent the SEM chamber and remove the sample.

C. Protocol for Post-Deposition Characterization

1. Compositional Analysis:

• Technique: Energy-Dispersive X-ray Spectroscopy (EDX) in the SEM or Transmission Electron Microscope (TEM).

• Purpose: To determine the elemental composition of the deposited material, specifically the V/C/O ratios.

2. Structural Analysis:

• Technique: High-Resolution Transmission Electron Microscopy (HR-TEM) and Selected Area Electron Diffraction (SAED).

• Purpose: To investigate the microstructure and crystallinity of the deposit, and to identify the crystal phase (e.g., cubic VC₁₋ₓOₓ).[1]

3. Electrical Characterization:

• Technique: Two-point or four-point probe measurements using pre-patterned electrodes.

• Purpose: To measure the electrical resistivity of the deposited nanostructures and to study their temperature-dependent conductivity.[1]

III. Visualizations

A. Experimental Workflow

Caption: Experimental workflow for FEBID using vanadium carbonyl.

B. Proposed Decomposition Pathway

Caption: Decomposition of V(CO)₆ in FEBID.

References

• 1. mdpi.com [mdpi.com]
• 2. BJNANO - Focused electron beam induced deposition: A perspective [beilstein-journals.org]
• 3. Electron beam-induced deposition - Wikipedia [en.wikipedia.org]
• 4. Vanadium and Manganese Carbonyls as Precursors in Electron-Induced and Thermal Deposition Processes - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Purification of Crude Vanadium Carbonyl

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the purification of crude vanadium carbonyl, V(CO)₆. Vanadium hexacarbonyl is a volatile, blue-black solid that is notable as a rare example of a paramagnetic, 17-electron homoleptic metal carbonyl.[1] High purity V(CO)₆ is often required for applications in materials science, catalysis, and organometallic synthesis. The following protocols describe common laboratory techniques to purify the crude product obtained from synthesis, which typically involves the reductive carbonylation of vanadium(III) chloride.[1]

Overview of Purification Techniques

Crude vanadium carbonyl may contain several impurities stemming from its synthesis, including unreacted starting materials such as vanadium(III) chloride, reducing agents like sodium, and byproducts like sodium chloride. The solvent used in the synthesis, often diglyme, can also be a significant impurity.[1] The primary methods for the purification of V(CO)₆ are sublimation and recrystallization, which leverage its volatility and differential solubility.

Table 1: Comparison of Purification Techniques for Vanadium Carbonyl

Technique	Principle	Advantages	Disadvantages	Expected Purity
Vacuum Sublimation	Separation of a volatile solid from non-volatile impurities by transitioning it directly from the solid to the gas phase under reduced pressure, followed by condensation.	Highly effective for removing non-volatile inorganic salts and other involatile organic residues. Yields high-purity crystalline product. Solvent-free method.	Requires specialized glassware (sublimator) and a high-vacuum line. May not be effective for removing volatile impurities with similar vapor pressures.	High to very high.
Recrystallization	Dissolution of the crude solid in a suitable hot solvent, followed by slow cooling to allow for the formation of pure crystals, leaving impurities dissolved in the mother liquor.	Can be effective for removing both soluble and insoluble impurities. Does not require high vacuum.	Finding a suitable solvent can be challenging due to the reactivity and instability of V(CO)₆ in many solvents.[2] Potential for product loss in the mother liquor.	Moderate to high, depending on the solvent system and technique.
Gas Chromatography (GC)	Separation of volatile components of a mixture based on their differential partitioning between a stationary phase and a mobile gas phase.	Primarily an analytical technique to assess purity, but can be adapted for preparative separation on a small scale. Highly sensitive to volatile impurities.	Requires specialized instrumentation (GC system, often with a sensitive detector like ICP-MS).[3] Not suitable for large-scale purification.	Analytical assessment of purity.

Experimental Protocols

Caution: Vanadium hexacarbonyl is a source of carbon monoxide and should be handled in a well-ventilated fume hood.[4] All manipulations should be carried out using appropriate inert atmosphere techniques (e.g., Schlenk line or glovebox) due to its sensitivity to air.

Purification by Vacuum Sublimation

This protocol is adapted from literature procedures for the purification of V(CO)₆.[5] It is the most common and effective method for obtaining high-purity vanadium carbonyl.

Materials:

• Crude vanadium carbonyl

• Sublimation apparatus (cold-finger sublimator)

• High-vacuum pump (<10⁻³ mbar)

• Cold trap

• Heating mantle or oil bath

• Coolant for the cold finger (e.g., circulating cold water or a cryocooler)

• Schlenk line or glovebox for inert atmosphere handling

Protocol:

• Apparatus Setup:

  • Thoroughly clean and dry the sublimation apparatus.

  • In an inert atmosphere (glovebox or under a flow of inert gas), charge the bottom of the sublimator with the crude vanadium carbonyl.

  • Assemble the sublimator, ensuring the cold finger is correctly positioned. Lightly grease the joints with high-vacuum grease.

  • Connect the sublimator to a high-vacuum line equipped with a cold trap cooled with liquid nitrogen or a dry ice/acetone slush.

• Sublimation:

  • Slowly evacuate the sublimation apparatus to a pressure of approximately 1 x 10⁻³ mbar.

  • Once a stable vacuum is achieved, begin circulating the coolant through the cold finger. A temperature of 77 K (-196 °C) is highly effective for collecting the sublimed product.[5]

  • Place the heating source (heating mantle or oil bath) under the sublimator.

  • Gently heat the crude product. A temperature of 298 K (25 °C) is reported to be sufficient for sublimation at high vacuum.[5] The sublimation temperature can be slowly increased if the rate of sublimation is too low, but should be kept well below the decomposition temperature.

  • The blue-black vanadium carbonyl will sublime and deposit as dark crystals on the cold surface of the cold finger.

• Product Recovery:

  • Once the sublimation is complete (no further crystal deposition is observed), turn off the heating and allow the apparatus to cool to room temperature while still under vacuum.

  • Slowly and carefully vent the apparatus with an inert gas (e.g., nitrogen or argon).

  • In an inert atmosphere, carefully remove the cold finger.

  • Scrape the purified, crystalline vanadium carbonyl from the cold finger into a pre-weighed, airtight container for storage.

Purification by Recrystallization

This protocol is based on the known solubility properties of vanadium carbonyl.[1][2] The choice of solvent is critical, as V(CO)₆ is unstable in many common solvents. Dichloromethane (B109758) is a reported solvent in which it dissolves without immediate decomposition.[2] A non-solvent such as cold methanol (B129727) or a hydrocarbon like hexane (B92381) can be used to induce crystallization.

Materials:

• Crude vanadium carbonyl

• Dichloromethane (CH₂Cl₂, dry, deoxygenated)

• Methanol (CH₃OH, dry, deoxygenated, pre-cooled) or n-hexane (dry, deoxygenated, pre-cooled)

• Schlenk flasks or other suitable glassware for inert atmosphere chemistry

• Cannula or filtration apparatus for inert atmosphere

• Cooling bath (e.g., dry ice/acetone)

Protocol:

• Dissolution:

  • In an inert atmosphere, place the crude vanadium carbonyl in a Schlenk flask.

  • Add a minimal amount of dry, deoxygenated dichloromethane at room temperature to dissolve the crude product. Stir or swirl gently to aid dissolution.

• Filtration (Optional):

  • If insoluble impurities are present, quickly filter the solution through a cannula filter or a filter frit under an inert atmosphere into a second Schlenk flask.

• Crystallization:

  • Cool the vanadium carbonyl solution in a cooling bath (e.g., dry ice/acetone, -78 °C).

  • Slowly add a pre-cooled non-solvent (e.g., methanol or n-hexane) dropwise with gentle swirling until the solution becomes slightly turbid, indicating the onset of crystallization.

  • Allow the flask to stand undisturbed in the cooling bath to promote the formation of well-defined crystals.

• Isolation and Drying:

  • Once crystallization is complete, isolate the purified crystals by removing the supernatant liquid via cannula or by filtration under an inert atmosphere.

  • Wash the crystals with a small amount of the cold non-solvent.

  • Dry the purified crystals under vacuum to remove any residual solvent.

• Storage:

  • Store the purified vanadium carbonyl in an airtight container under an inert atmosphere, protected from light.[5]

Visualized Workflows

Sublimation Workflow

Caption: Workflow for the purification of vanadium carbonyl by vacuum sublimation.

Recrystallization Workflow

Caption: Workflow for the purification of vanadium carbonyl by recrystallization.

References

• 1. Vanadium hexacarbonyl - Wikipedia [en.wikipedia.org]
• 2. US3236755A - Preparation of vanadium hexacarbonyl - Google Patents [patents.google.com]
• 3. agilent.com [agilent.com]
• 4. Vanadium_carbonyl [chemeurope.com]
• 5. Vanadium and Manganese Carbonyls as Precursors in Electron-Induced and Thermal Deposition Processes - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols: Synthesis of Heterometallic Clusters Using Vanadium Carbonyl

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols and background information for the synthesis of various heterometallic clusters utilizing vanadium carbonyl as a key precursor. The unique electronic properties of vanadium, particularly the paramagnetic nature of vanadium hexacarbonyl (V(CO)₆), make it a versatile building block for novel cluster geometries and functionalities. The methodologies outlined below are intended to serve as a practical guide for researchers in inorganic synthesis, materials science, and catalysis.

Overview of Vanadium Carbonyl in Heterometallic Cluster Synthesis

Vanadium hexacarbonyl, V(CO)₆, is a distinctive homoleptic metal carbonyl due to its 17-valence electron configuration, rendering it paramagnetic and highly reactive.[1][2] A primary reaction pathway for V(CO)₆ involves its reduction to the 18-electron monoanion, [V(CO)₆]⁻.[2] This anionic species serves as an excellent nucleophile and can be reacted with a variety of transition metal complexes to form heterometallic clusters. The general synthetic strategy involves the in situ or isolated generation of the [V(CO)₆]⁻ anion, followed by its reaction with a suitable metal electrophile.

Experimental Protocols

Caution: Vanadium hexacarbonyl and other metal carbonyls are volatile and toxic. All manipulations should be performed in a well-ventilated fume hood or using appropriate inert atmosphere techniques (Schlenk line or glovebox).

Synthesis of the Precursor: Vanadium Hexacarbonyl, V(CO)₆

This protocol is adapted from the traditional high-pressure synthesis.[1] A lower-pressure alternative has also been reported.[3]

Materials:

• Vanadium(III) chloride (VCl₃)

• Sodium metal (Na)

• Carbon monoxide (CO) gas (high purity)

• Diglyme (bis(2-methoxyethyl) ether), freshly distilled from sodium/benzophenone

• Anhydrous phosphoric acid (H₃PO₄)

• Phosphorus pentoxide (P₂O₅)

• Anhydrous diethyl ether

• High-pressure autoclave equipped with a stirrer and thermocouple

Protocol for [Na(diglyme)₂][V(CO)₆]:

• In a glovebox, charge the autoclave with VCl₃ and a stoichiometric excess of sodium metal.

• Assemble the autoclave and purge thoroughly with argon.

• Add freshly distilled diglyme to the autoclave via cannula transfer.

• Pressurize the autoclave with CO gas to 200 atm.

• Heat the reaction mixture to 160 °C with vigorous stirring and maintain these conditions for 48 hours.

• Cool the autoclave to room temperature and carefully vent the excess CO.

• Under an inert atmosphere, filter the reaction mixture to remove sodium chloride and any unreacted sodium. The filtrate contains the product, [Na(diglyme)₂][V(CO)₆].

Protocol for V(CO)₆:

• Prepare a solution of anhydrous phosphoric acid by adding a small amount of P₂O₅.

• Carefully add the diglyme solution of [Na(diglyme)₂][V(CO)₆] to the anhydrous phosphoric acid at 0 °C.

• V(CO)₆ will form and can be extracted into cold diethyl ether.

• The crude product can be purified by sublimation at low temperature and pressure (~1 x 10⁻³ mbar, 298 K source, 77 K cold finger) to yield blue-black crystals of V(CO)₆.[3]

Synthesis of a Vanadium-Silver Heterobimetallic Cluster

This protocol is adapted from the synthesis of analogous niobium and tantalum clusters.[4]

Materials:

• [NEt₄][V(CO)₆] (prepared by salt metathesis from the sodium salt)

• Ag[Al(OR F)₄] (R F = C(CF₃)₃) (a weakly coordinating anion salt of silver)

• 1,2,3,4-tetrafluorobenzene (B1293379), anhydrous

• Anhydrous pentane

Protocol for [Ag{V(CO)₆}₂]⁻ (Hypothetical):

• In a glovebox, dissolve [NEt₄][V(CO)₆] (2 equivalents) and Ag[Al(OR F)₄] (1 equivalent) in 1,2,3,4-tetrafluorobenzene in separate vials.

• Cool both solutions to -35 °C.

• Slowly add the silver salt solution to the solution of the vanadium carbonylate with stirring.

• Maintain the reaction at -35 °C for 2 hours.

• Induce crystallization by layering the reaction solution with cold, anhydrous pentane.

• Store at low temperature (-40 °C) to obtain crystals suitable for X-ray diffraction.

Proposed Synthesis of a Vanadium-Gold Heterobimetallic Cluster

While direct literature reports for the synthesis of V-Au carbonyl clusters are scarce, a plausible route can be proposed based on the well-established reactivity of other metal carbonylates with gold(I) phosphine (B1218219) complexes.

Materials:

• [NEt₄][V(CO)₆]

• (Triphenylphosphine)gold(I) chloride ((PPh₃)AuCl)

• Anhydrous tetrahydrofuran (B95107) (THF)

• Anhydrous hexane (B92381)

Proposed Protocol for [V(CO)₅(AuPPh₃)]⁻:

• In a Schlenk flask under an inert atmosphere, dissolve [NEt₄][V(CO)₆] in anhydrous THF.

• In a separate flask, dissolve (PPh₃)AuCl in anhydrous THF.

• Slowly add the (PPh₃)AuCl solution to the stirred solution of the vanadium carbonylate at room temperature.

• Monitor the reaction by IR spectroscopy for the disappearance of the ν(CO) band of [V(CO)₆]⁻ and the appearance of new carbonyl stretching frequencies.

• After the reaction is complete (typically a few hours), remove the solvent under reduced pressure.

• Wash the resulting solid with anhydrous hexane to remove any unreacted starting materials.

• Recrystallize the product from a THF/hexane mixture at low temperature.

Synthesis of a Vanadium-Iron-Sulfide Cluster (Alternative Route)

This protocol describes the synthesis of a V/Fe/S cluster and does not start from vanadium carbonyl, but is included as a relevant example of a vanadium-containing heterometallic cluster. The synthesis starts from a vanadium(III) thiolate complex.[5]

Materials:

• (NH₄)₂VS₄

• FeCl₂

• Sodium dimethyldithiocarbamate (B2753861) (Na(Me₂dtc))

• Sodium benzenethiolate (B8638828) (NaSPh)

• Acetonitrile (B52724)

• Diethyl ether

Protocol for (Et₄N)[V₂Fe₂S₄(Me₂dtc)₅]:

• Prepare a solution of (NH₄)₂VS₄, FeCl₂, and Na(Me₂dtc) in a 2:2:5 molar ratio in acetonitrile.

• Add a solution of NaSPh in acetonitrile to the reaction mixture. The benzenethiolate acts as a reducing agent.

• Stir the reaction mixture at room temperature for 24 hours.

• Filter the solution to remove any insoluble byproducts.

• Add a solution of tetraethylammonium (B1195904) chloride ([Et₄N]Cl) in acetonitrile to precipitate the cluster.

• Collect the solid by filtration, wash with diethyl ether, and dry under vacuum.

Data Presentation

The following tables summarize typical quantitative data for heterometallic clusters containing group 5 metals. Data for vanadium clusters is limited in the literature, so data for analogous niobium clusters are provided for comparison.

Table 1: Selected Crystallographic Data for Ag-Group 5 Heterobimetallic Clusters

Cluster	Space Group	a (Å)	b (Å)	c (Å)	Ref
[Ag₆{Nb(CO)₆}₄]²⁺[Al(OR F)₄]₂⁻	Pbca	25.123(5)	25.432(5)	40.543(8)	[4]
[Ag₂{Nb(CO)₆}₃]⁻[NEt₄]⁺	C2/c	22.345(5)	12.098(3)	17.087(3)	[4]

Table 2: Selected Bond Distances for Ag-Nb Heterobimetallic Clusters

Cluster	Bond Type	Distance (Å)	Ref
[Ag₆{Nb(CO)₆}₄]²⁺	Ag-Ag (avg)	2.90	[4]
Ag-Nb (avg)	2.99	[4]
[Ag₂{Nb(CO)₆}₃]⁻	Ag-Ag	2.889(1)	[4]

Table 3: Typical IR Spectroscopic Data for Metal Carbonyls

Species	ν(CO) (cm⁻¹)	Comments	Ref
[V(CO)₆]⁻	~1859	Td symmetry, single strong absorption	[2]
V(CO)₆	~1976	Oh symmetry, single strong absorption	[3]
Terminal M-CO	2125-1850
Bridging µ₂-CO	1850-1750

Concluding Remarks

The synthesis of heterometallic clusters containing vanadium offers exciting opportunities for the development of new materials with unique catalytic, magnetic, and electronic properties. While the solution-phase synthesis of a wide variety of such clusters is still an emerging field, the protocols and data presented here provide a solid foundation for further exploration. The high reactivity of vanadium carbonyl and its derivatives suggests that a rich and diverse family of heterometallic clusters awaits discovery. Researchers are encouraged to adapt and refine these methods to target new cluster compositions and architectures.

References

• 1. Vanadium hexacarbonyl - Wikipedia [en.wikipedia.org]
• 2. chem.libretexts.org [chem.libretexts.org]
• 3. Vanadium and Manganese Carbonyls as Precursors in Electron-Induced and Thermal Deposition Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Altering Charges on Heterobimetallic Transition‐Metal Carbonyl Clusters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]

Application Notes and Protocols: Ligand Substitution Reactions of Vanadium Hexacarbonyl

For Researchers, Scientists, and Drug Development Professionals

Introduction

Vanadium hexacarbonyl, V(CO)₆, is a unique and highly reactive inorganic compound.[1][2] It is notable for being a stable, homoleptic metal carbonyl that is paramagnetic, possessing 17 valence electrons and thus deviating from the 18-electron rule that governs most stable organometallic complexes.[1][2] This electronic configuration makes V(CO)₆ particularly susceptible to ligand substitution reactions, providing a versatile platform for the synthesis of a wide array of vanadium-containing complexes with potential applications in catalysis and materials science.

For professionals in drug development, the reactivity of V(CO)₆ offers an intriguing starting point for the synthesis of novel therapeutic agents. While the field has largely focused on other vanadium compounds, the principles of ligand substitution on the V(CO)₆ scaffold allow for the systematic modification of the metal's coordination sphere. This enables the tuning of properties such as solubility, stability, and, crucially, biological activity. Vanadium compounds, in general, have demonstrated a range of therapeutic effects, including insulin-mimetic properties and anticancer activities.[3][4][5] The cytotoxic effects of some vanadium complexes have been shown to occur through mechanisms such as the induction of apoptosis, cell cycle arrest, and the generation of reactive oxygen species (ROS).[3][5][6] The ligand substitution products of vanadium hexacarbonyl represent a largely unexplored area of chemical space for the development of new metal-based drugs.

Data Presentation: Kinetics of Ligand Substitution

The ligand substitution reactions of vanadium hexacarbonyl with various phosphine (B1218219) and phosphite (B83602) ligands proceed via a second-order process, indicating an associative mechanism. The rate of these reactions is highly dependent on the steric and electronic properties of the incoming ligand. Below is a summary of kinetic data for the monosubstitution reaction:

V(CO)₆ + L → V(CO)₅L + CO

Ligand (L)	Second-Order Rate Constant (k) at 25°C (M⁻¹s⁻¹)	ΔH‡ (kcal/mol)	ΔS‡ (cal/mol·K)
P(n-Bu)₃	1.1 x 10²	7.6 ± 0.4	-25.2 ± 1.7
P(OMe)₃	1.3 x 10⁻¹	10.9 ± 0.2	-22.6 ± 0.8
PPh₃	2.5 x 10⁻²	10.0 ± 0.4	-27.8 ± 1.6

Data sourced from "Mechanism of Carbon Monoxide Substitution in Metal Carbonyl Radicals"[7]

Experimental Protocols

Protocol 1: Synthesis of the Precursor, Tetraethylammonium (B1195904) Hexacarbonylvanadate(-1), [N(C₂H₅)₄][V(CO)₆]

This protocol describes a two-step synthesis of the air-sensitive vanadium hexacarbonyl, starting from vanadium(III) chloride. The initial product is the more stable salt, [N(C₂H₅)₄][V(CO)₆], which is then oxidized to V(CO)₆.

Materials:

• Vanadium(III) chloride (VCl₃)

• Tetrahydrofuran (THF), anhydrous

• Lithium methylnaphthalenide solution in THF

• Carbon monoxide (CO) gas

• Tetraethylammonium bromide ((N(C₂H₅)₄)Br)

• Diethyl ether, anhydrous

• Water, deoxygenated

• Schlenk line and associated glassware

• High-pressure reactor

Procedure:

• Preparation of VCl₃(THF)₃: Reflux 10 g (64 mmol) of VCl₃ in 380 mL of anhydrous THF for 8 hours under an inert atmosphere (e.g., argon). This produces a solution of the VCl₃(THF)₃ complex.[8]

• Reduction of Vanadium: Cool the VCl₃(THF)₃ solution to room temperature and then add it to a chilled (~213 K) solution of lithium methylnaphthalenide. The lithium methylnaphthalenide is prepared by reacting lithium metal with methylnaphthalene in THF.[8]

• Carbonylation: Transfer the resulting mixture to a high-pressure reactor. Pressurize the reactor with carbon monoxide (CO) and stir the reaction mixture under appropriate temperature and pressure conditions as described in the literature.[1][2]

• Isolation of the Hexacarbonylvanadate Anion: After the reaction, carefully vent the reactor. Add a solution of tetraethylammonium bromide in deoxygenated water to the reaction mixture to precipitate the [N(C₂H₅)₄][V(CO)₆] salt.

• Purification: The crude product is precipitated by reducing the solvent volume and adding water. The precipitate is then filtered, redissolved in THF, and reprecipitated by the addition of diethyl ether to yield the purified yellow solid.[8]

Protocol 2: Synthesis of Vanadium Hexacarbonyl, V(CO)₆

Materials:

• [N(C₂H₅)₄][V(CO)₆]

• Phosphoric acid (H₃PO₄), anhydrous (dried with P₂O₅)

• Phosphorus pentoxide (P₂O₅)

• Schlenk tube equipped for sublimation

• Vacuum line

Procedure:

• Oxidation: In a specially designed Schlenk tube, add 5 g of [N(C₂H₅)₄][V(CO)₆] to 40 mL of anhydrous phosphoric acid. This leads to the formation of the unstable vanadium carbonyl hydride, which readily decomposes to V(CO)₆.[8]

• Collection of Crude Product: Collect the crude V(CO)₆ product by applying a dynamic vacuum to the Schlenk tube.[8]

• Drying: Add a small amount of phosphorus pentoxide to the crude product to remove any residual water.[8]

• Purification by Sublimation: Purify the vanadium hexacarbonyl by low-temperature sublimation under high vacuum (~1 x 10⁻³ mbar). Keep the crude product at room temperature and collect the purified V(CO)₆ in a cold trap cooled with liquid nitrogen (77 K).[8] The product is a blue-black crystalline solid.

• Storage: V(CO)₆ is sensitive to light and air. Store the purified product under an inert atmosphere in a sealed container, protected from light, at low temperatures (e.g., in a freezer).[8]

Protocol 3: Synthesis of a Phosphine-Substituted Vanadium Carbonyl Complex

This protocol provides a general method for the substitution of a carbonyl ligand in V(CO)₆ with a phosphine ligand, exemplified by the reaction with triphenylphosphine (B44618) to form a disubstituted product.

Materials:

• Vanadium hexacarbonyl (V(CO)₆)

• Triphenylphosphine (PPh₃)

• n-Hexane, anhydrous and deoxygenated

• Schlenk flask with a magnetic stirrer

• Gas burette or similar gas collection apparatus

Procedure:

• Reaction Setup: In a Schlenk flask under an inert atmosphere, dissolve 3 grams of vanadium hexacarbonyl and 11 grams of triphenylphosphine in 40 mL of n-hexane.[9]

• Reaction: Stir the mixture at room temperature. The evolution of carbon monoxide gas should be observed and can be monitored with a gas burette. The reaction is typically complete within several hours, as indicated by the cessation of gas evolution.[9]

• Product Isolation: A yellow-orange precipitate of the phosphine-substituted vanadium carbonyl complex will form during the reaction.[9]

• Purification: Collect the precipitate by filtration under an inert atmosphere. Wash the solid with n-hexane and dry it under vacuum.[9]

Visualizations

Caption: Associative mechanism for ligand substitution in V(CO)₆.

Caption: Workflow for the synthesis of V(CO)₆ and its phosphine derivatives.

Applications in Drug Development

The development of metal-based therapeutics is an expanding field in medicinal chemistry. Vanadium compounds have garnered significant interest due to their diverse biological activities, including their potential as anticancer agents.[3][4] Studies have shown that various vanadium complexes can induce cytotoxicity in cancer cells through multiple mechanisms, such as:

• Induction of Apoptosis: Triggering programmed cell death in malignant cells.[3]

• Cell Cycle Arrest: Halting the proliferation of cancer cells at different phases of the cell cycle.[3]

• Generation of Reactive Oxygen Species (ROS): Inducing oxidative stress, which can lead to cellular damage and death.[5]

• Inhibition of Tyrosine Phosphatases: Affecting signaling pathways that are often dysregulated in cancer.

The ligand substitution reactions of vanadium hexacarbonyl provide a rational avenue for the design of novel vanadium-based drug candidates. By systematically varying the substituting ligand (L) in V(CO)₅L, it is possible to modulate the steric and electronic properties of the complex. This can influence its stability in biological media, its ability to interact with biological targets, and its overall cytotoxic profile. For instance, the incorporation of ligands with specific functional groups could be used to target certain cellular components or to enhance solubility and bioavailability.

While the direct application of vanadium hexacarbonyl derivatives in drug development is still in its nascent stages, the synthetic accessibility and tunable nature of these compounds make them promising candidates for future research in the pursuit of novel metal-based anticancer agents. The selective cytotoxicity of some vanadium complexes against pancreatic cancer cell lines, for example, highlights the potential for developing targeted therapies.[3][6] Further investigation into the synthesis and biological evaluation of a library of V(CO)₅L complexes is warranted to explore this potential fully.

References

• 1. Vanadium hexacarbonyl - Wikipedia [en.wikipedia.org]
• 2. Vanadium_carbonyl [chemeurope.com]
• 3. Selective cytotoxicity of vanadium complexes on human pancreatic ductal adenocarcinoma cell line by inducing necroptosis, apoptosis and mitotic catastrophe process - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Molecular and Cellular Mechanisms of Cytotoxic Activity of Vanadium Compounds against Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. electronicsandbooks.com [electronicsandbooks.com]
• 8. Vanadium and Manganese Carbonyls as Precursors in Electron-Induced and Thermal Deposition Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 9. US3236755A - Preparation of vanadium hexacarbonyl - Google Patents [patents.google.com]

Technical Notes & Optimization

Technical Support Center: Vanadium Carbonyl Storage and Decomposition

For Researchers, Scientists, and Drug Development Professionals

This guide provides technical information and troubleshooting advice for preventing the decomposition of vanadium carbonyl (V(CO)₆) during storage. Vanadium carbonyl is a highly reactive and thermally sensitive organometallic compound, requiring specific handling and storage conditions to maintain its integrity.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of vanadium carbonyl decomposition?

A1: Vanadium carbonyl is susceptible to decomposition from three main factors:

• Thermal Stress: The compound is thermally unstable and will decompose upon heating. Decomposition has been observed to begin at elevated temperatures.

• Photodecomposition (Light Sensitivity): Exposure to light, particularly UV radiation, will induce decomposition.

• Oxidation: Vanadium carbonyl is air-sensitive and will oxidize in the presence of oxygen. The decomposition products can include vanadium oxides and the release of highly toxic carbon monoxide gas.[1][2]

Q2: What are the ideal storage conditions for long-term stability?

A2: To minimize decomposition, vanadium carbonyl should be stored under the following conditions:

• Temperature: Store at low temperatures, ideally at or below -20°C (253 K). Refrigeration at 2-8°C is a minimum requirement for short-term storage.[3]

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to prevent oxidation.[3]

• Light: Protect from all light sources by using amber or opaque containers.[3]

• Container: Use tightly sealed, appropriate glass or stainless steel containers. For volatile standards, it is recommended to use vials with secure caps, such as Mininert® valves, to prevent leakage of carbon monoxide.

Q3: What solvents are compatible with vanadium carbonyl for storage in solution?

A3: Vanadium carbonyl shows varying stability in different organic solvents.

• Recommended: Non-polar, aprotic solvents like n-hexane and dichloromethane (B109758) are generally suitable for short-term storage and experimental use.[4]

• Avoid: Chlorinated solvents like carbon tetrachloride can cause rapid decomposition. Protic solvents and those with significant water content should also be avoided due to the potential for hydrolysis and reaction.

Q4: Are there any recommended stabilizers for vanadium carbonyl?

A4: While specific studies on stabilizers for vanadium carbonyl are limited, the use of antioxidants is a common strategy for preventing the degradation of sensitive organic and organometallic compounds. Hindered phenolic antioxidants, such as Butylated Hydroxytoluene (BHT), are known to act as radical scavengers and may offer some protection against oxidative decomposition pathways.[5][6][7][8] However, their efficacy and compatibility with vanadium carbonyl would need to be experimentally validated for specific applications.

Troubleshooting Guide

Issue	Possible Cause(s)	Recommended Action(s)
Discoloration of solid V(CO)₆ (from blue-black to brownish or greenish)	Partial decomposition due to exposure to air, light, or elevated temperatures.	1. Immediately handle the material in an inert atmosphere glovebox. 2. Verify the purity using Infrared (IR) Spectroscopy (see Experimental Protocol section). 3. If decomposition is confirmed, purification by sublimation may be necessary. 4. Review storage procedures to ensure they meet the recommended conditions.
Pressure buildup in the storage container	Decomposition leading to the release of carbon monoxide (CO) gas.	1. CAUTION: Handle with extreme care in a well-ventilated fume hood. CO is highly toxic. 2. Cool the container before slowly and carefully venting the pressure using appropriate safety measures. 3. Assess the integrity of the remaining material with IR spectroscopy.
Inconsistent experimental results	Use of partially decomposed vanadium carbonyl.	1. Always use freshly purified or recently purchased vanadium carbonyl. 2. Before use, check for any visual signs of decomposition. 3. If in doubt, run a quick purity check using IR spectroscopy.
Formation of precipitate in V(CO)₆ solutions	Decomposition in solution, possibly due to solvent incompatibility, trace moisture, or exposure to air/light.	1. Prepare solutions fresh before use. 2. Ensure the solvent is anhydrous and deoxygenated. 3. Protect the solution from light at all times. 4. Consider filtering the solution under inert conditions if a precipitate is observed before use, but be aware that this indicates some loss of the active compound.

Quantitative Data on Decomposition

While specific kinetic data for the decomposition of vanadium carbonyl under various storage conditions is not extensively published, the following table summarizes the known factors influencing its stability and the expected outcomes.

Parameter	Condition	Effect on V(CO)₆ Stability	Primary Decomposition Products
Temperature	> 70°C	Rapid decomposition	Vanadium metal/oxides, CO
25°C (Room Temperature)	Slow decomposition	Vanadium oxides, CO
2-8°C	Significantly slowed decomposition	Vanadium oxides, CO
-20°C or lower	Optimal for long-term storage	Minimal decomposition
Light Exposure	UV or ambient light	Photodecomposition	Vanadium-containing species, CO
Dark storage	Essential for stability	-
Atmosphere	Air (Oxygen)	Oxidation	Vanadium oxides, CO
Inert (Argon, Nitrogen)	Prevents oxidation	-
Solvent	n-hexane, dichloromethane	Relatively stable in solution	-
Carbon tetrachloride	Rapid decomposition	Vanadium chlorides, CO

Experimental Protocols

Monitoring Vanadium Carbonyl Decomposition using Infrared (IR) Spectroscopy

Infrared spectroscopy is a powerful tool for monitoring the purity of vanadium carbonyl, as the carbonyl (C≡O) stretching frequency is highly sensitive to the molecule's integrity.

Methodology:

• Sample Preparation (for air-sensitive compounds):

  • All sample handling must be performed under an inert atmosphere (e.g., in a glovebox or using Schlenk line techniques).

  • For solid samples, prepare a Nujol mull or a KBr pellet inside the glovebox.

  • For solutions, use an airtight IR cell (e.g., a liquid transmission cell with NaCl or KBr windows) that can be filled and sealed under an inert atmosphere.

• Instrumentation:

  • Use a Fourier Transform Infrared (FTIR) spectrometer.

  • For solution studies, an Attenuated Total Reflectance (ATR) probe compatible with a glovebox can be a convenient option for real-time monitoring without the need for sample cells.[9][10][11]

• Data Acquisition:

  • Collect a background spectrum of the empty cell or the pure solvent.

  • Acquire the spectrum of the vanadium carbonyl sample. A typical range for the carbonyl stretching region is 1800-2200 cm⁻¹.

  • Pure vanadium hexacarbonyl exhibits a characteristic sharp absorption peak for the terminal C≡O stretch.

• Data Interpretation:

  • Pure V(CO)₆: A single, sharp, and strong absorption band is expected around 1976 cm⁻¹.

  • Decomposition: The appearance of new peaks or broadening of the main peak can indicate decomposition. The formation of vanadium oxides will result in the appearance of broad bands in the lower frequency region (typically below 1000 cm⁻¹). The presence of bridged carbonyl species, which can be intermediates in decomposition, would show bands at lower wavenumbers (e.g., 1700-1850 cm⁻¹).

Visualizations

Logical Workflow for Troubleshooting V(CO)₆ Decomposition

Troubleshooting workflow for suspected V(CO)₆ decomposition.

Decomposition Pathways of Vanadium Carbonyl

Factors leading to the decomposition of Vanadium Carbonyl.

References

• 1. mdpi.com [mdpi.com]
• 2. researchgate.net [researchgate.net]
• 3. Vanadium and Manganese Carbonyls as Precursors in Electron-Induced and Thermal Deposition Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vanadium hexacarbonyl - Wikipedia [en.wikipedia.org]
• 5. Mechanism of Hindered Phenol Antioxidant [vinatiorganics.com]
• 6. Hindered Phenols | Antioxidants for Plastics | amfine.com [amfine.com]
• 7. Hindered Phenol Antioxidant, Synthetic Phenolic Antioxidants For Polymers | Tintoll [uvabsorber.com]
• 8. partinchem.com [partinchem.com]
• 9. ATR-FTIR spectroscopy probing of structural alterations in the cellular membrane of abscopal liver cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Real-Time FTIR-ATR Spectroscopy for Monitoring Ethanolysis: Spectral Evaluation, Regression Modelling, and Molecular Insight - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mdpi.com [mdpi.com]

common side products in vanadium carbonyl synthesis and their removal

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals engaged in the synthesis of vanadium carbonyl, V(CO)₆.

Troubleshooting Guide

This guide addresses common issues encountered during the synthesis and purification of vanadium hexacarbonyl.

Issue	Potential Cause	Recommended Solution
Low Yield of Crude Product	Incomplete reduction of VCl₃.	Ensure the reducing agent (e.g., sodium, lithium methylnaphthalenide) is fresh and used in the correct stoichiometric amount. Ensure rigorous exclusion of air and moisture, as they can consume the reducing agent.
Insufficient carbon monoxide (CO) pressure or poor gas dispersion.	For high-pressure syntheses, ensure the autoclave is properly sealed and pressurized. For low-pressure methods, ensure a continuous and well-dispersed flow of CO through the reaction mixture.
Reaction temperature is too low.	Maintain the recommended reaction temperature for the specific protocol being used. For the traditional high-pressure method, this is typically around 160°C.[1]
Product is a different color (not blue-green)	Presence of unreacted starting materials or intermediate salts.	This may indicate incomplete reaction or inadequate workup. Ensure the reaction has gone to completion and that all soluble salts are removed during the washing steps.
Oxidation of the product.	Vanadium carbonyl is sensitive to air. All manipulations should be carried out under an inert atmosphere (e.g., argon or nitrogen).[2]
Difficulty in Subliming the Product	Presence of non-volatile impurities.	The crude product may be contaminated with salts (e.g., NaCl, [Na(diglyme)₂][V(CO)₆]) or unreacted VCl₃. Ensure the crude product is thoroughly washed and dried before sublimation.
Sublimation temperature is too low or vacuum is insufficient.	V(CO)₆ sublimes at around 50°C under a vacuum of 15 mmHg.[1][3] Ensure the sublimation apparatus is properly assembled and a good vacuum is achieved.
Final Product is Impure after Sublimation	Co-sublimation of volatile impurities.	If the crude product is contaminated with other volatile species, a simple sublimation may not be sufficient. Consider a fractional sublimation or an alternative purification method like extraction.
Decomposition of the product during sublimation.	Overheating during sublimation can lead to decomposition. Carefully control the temperature of the sublimation apparatus.

Frequently Asked Questions (FAQs)

Q1: What are the most common side products in vanadium carbonyl synthesis?

A1: While direct analysis of side products is not extensively reported, based on the reaction chemistry, the most probable impurities include:

• Unreacted Starting Materials: Vanadium(III) chloride (VCl₃), the reducing agent (e.g., sodium), and residual solvent (e.g., diglyme (B29089), THF).

• Intermediate Salts: In the two-step synthesis, the anionic intermediate, such as [Na(diglyme)₂][V(CO)₆] or [N(C₂H₅)₄][V(CO)₆], may persist if the second step (acidification or decomposition) is incomplete.[1][2]

• Vanadium Oxides/Hydroxides: Formation of these species can occur if the reaction is exposed to air or moisture. Rigorous inert atmosphere techniques are crucial to prevent this.

• Vanadium Carbonyl Hydride (H₂V(CO)₆): This can be an intermediate in the synthesis, particularly during the acidification step to neutralize the anionic carbonylate.[2]

• Disproportionation Products: V(CO)₆ is susceptible to disproportionation, especially in the presence of donor ligands.[3]

Q2: How can I effectively remove these side products?

A2: The primary method for purifying vanadium carbonyl is sublimation . This technique is highly effective at removing non-volatile impurities.

• For Non-Volatile Impurities (e.g., salts, unreacted VCl₃): A single sublimation under vacuum is typically sufficient. The V(CO)₆ will sublime, leaving the non-volatile impurities behind.

• For Water-Soluble Impurities (e.g., NaCl): Thorough washing of the crude product with deoxygenated water before drying and sublimation is recommended.

• For Volatile Impurities: If other volatile byproducts are present, a fractional sublimation, where the temperature is carefully controlled to selectively sublime the V(CO)₆, may be necessary. Alternatively, extraction with a suitable solvent can be employed. The original synthesis by Ercoli et al. utilized an extraction step.

Q3: What are the key experimental parameters to control for a successful synthesis?

A3: Several parameters are critical for achieving a good yield and purity of vanadium carbonyl:

• Inert Atmosphere: The synthesis is highly sensitive to air and moisture. All glassware should be oven-dried, and the entire procedure must be conducted under a dry, inert atmosphere (argon or nitrogen).

• Purity of Reagents: Use high-purity starting materials. The reducing agent should be fresh and highly reactive. Solvents must be thoroughly dried and deoxygenated.

• Temperature Control: The reaction temperature needs to be carefully controlled as specified in the chosen protocol.

• Carbon Monoxide Pressure: In high-pressure syntheses, maintaining the required CO pressure is essential for the carbonylation reaction to proceed efficiently.

Experimental Protocols

Synthesis of Vanadium Hexacarbonyl (Low-Pressure Method)

This protocol is adapted from a reported procedure and involves the formation of a tetraethylammonium (B1195904) salt intermediate.[2]

• Preparation of VCl₃(THF)₃: Vanadium(III) chloride (VCl₃) is refluxed in tetrahydrofuran (B95107) (THF) under an argon atmosphere to form the VCl₃(THF)₃ complex.

• Reduction and Carbonylation: The VCl₃(THF)₃ solution is cooled and treated with a reducing agent, such as lithium methylnaphthalenide, at low temperature. The reaction mixture is then stirred under an atmosphere of carbon monoxide.

• Isolation of the Intermediate Salt: The resulting solution is filtered, and the volume is reduced. The crude lithium salt is precipitated, washed, and then converted to the tetraethylammonium salt, [N(C₂H₅)₄][V(CO)₆], by reaction with [N(C₂H₅)₄]Br.

• Formation of V(CO)₆: The purified [N(C₂H₅)₄][V(CO)₆] is treated with a strong, non-volatile acid like phosphoric acid. This protonates the anion, leading to the formation of an unstable hydride that decomposes to V(CO)₆.[2]

Purification by Sublimation

• Apparatus Setup: A standard sublimation apparatus is used, consisting of a flask to hold the crude product and a cold finger condenser. The apparatus must be thoroughly dried and assembled under an inert atmosphere.

• Procedure: The crude, dry vanadium carbonyl is placed in the bottom of the sublimation flask. The apparatus is evacuated to a pressure of approximately 1 x 10⁻³ mbar. The cold finger is filled with a coolant (e.g., dry ice/acetone or liquid nitrogen). The bottom of the flask is gently heated to around room temperature (25°C). The V(CO)₆ will sublime and deposit as crystals on the cold finger.[2]

• Product Recovery: Once the sublimation is complete, the apparatus is carefully brought back to atmospheric pressure with an inert gas. The purified V(CO)₆ crystals are then collected from the cold finger in an inert atmosphere glovebox.

Visualizations

Caption: General workflow for the synthesis of vanadium carbonyl.

Caption: Logical relationship between common problems and their root causes.

References

• 1. Vanadium_carbonyl [chemeurope.com]
• 2. Vanadium and Manganese Carbonyls as Precursors in Electron-Induced and Thermal Deposition Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Vanadium hexacarbonyl - Wikipedia [en.wikipedia.org]

Technical Support Center: Optimizing Vanadyl Hexacarbonyl Synthesis

Welcome to the technical support center for the synthesis of vanadium hexacarbonyl, V(CO)₆. This resource is designed for researchers, scientists, and professionals in drug development to troubleshoot and optimize their synthetic procedures. Vanadium hexacarbonyl is a valuable precursor in various chemical applications, but its synthesis can be challenging due to its sensitivity to air and thermal instability. This guide provides detailed answers to common issues, experimental protocols, and data-driven insights to enhance your yield and purity.

Frequently Asked Questions (FAQs) & Troubleshooting Guide

This section addresses specific problems that may arise during the synthesis of vanadium hexacarbonyl.

Q1: My yield of vanadium hexacarbonyl is consistently low. What are the potential causes and how can I improve it?

A1: Low yields are a common issue in V(CO)₆ synthesis. Several factors could be contributing to this problem. A systematic approach to troubleshooting is recommended.

• Purity of Starting Materials: Ensure that the vanadium(III) chloride (VCl₃) is of high purity and anhydrous. The presence of moisture or oxides can significantly hinder the reaction.

• Inefficient Reduction: The reduction of VCl₃ to the hexacarbonylvanadate(-1) anion, [V(CO)₆]⁻, is a critical step. The choice and handling of the reducing agent are crucial.

  • Sodium Metal: If using sodium, ensure it is clean and free of any oxide layer. The metal should be finely dispersed to maximize its surface area.

  • Other Reducing Agents: Other reducing agents like zinc or magnesium can also be used. Their reactivity can be influenced by particle size and activation methods.

• Incomplete Carbonylation: The reaction requires a sustained high pressure of carbon monoxide (CO). Leaks in the high-pressure reactor will lead to incomplete carbonylation. Always perform a leak test before starting the reaction.

• Suboptimal Reaction Conditions: Temperature and reaction time are critical parameters. Refer to the table below for optimized conditions from various protocols.

• Product Decomposition: V(CO)₆ is highly sensitive to air and light.[1] Any exposure during the workup or purification will lead to decomposition and lower yields. Ensure all manipulations are performed under an inert atmosphere (e.g., argon or nitrogen) and equipment is protected from light.[1]

• Inefficient Oxidation of [V(CO)₆]⁻: The final step often involves the oxidation of the [V(CO)₆]⁻ anion. The choice of oxidizing agent and reaction conditions can impact the yield. Mild oxidizing agents are generally preferred to avoid over-oxidation and decomposition.

Q2: The color of my reaction mixture is not as expected. What do the different colors indicate?

A2: Color changes during the synthesis can be indicative of the reaction's progress and the presence of specific vanadium species.

• Initial Mixture: The initial suspension of VCl₃ in a solvent like THF is typically green or reddish-purple.

• Formation of [V(CO)₆]⁻: Upon successful reduction and carbonylation, the solution should turn a characteristic yellow or orange-yellow, indicating the formation of the sodium or other alkali metal salt of the hexacarbonylvanadate(-1) anion.

• Formation of V(CO)₆: After the oxidation of [V(CO)₆]⁻, the solution containing the product, vanadium hexacarbonyl, will appear yellow.[2] The isolated solid is a blue-black crystalline material.[2]

• Off-Colors (e.g., brown, dark green): The appearance of dark or muddy colors can suggest the presence of impurities, incomplete reaction, or decomposition products. This could be due to moisture, air leaks, or side reactions.

Q3: I am having trouble with the purification of my vanadium hexacarbonyl. What are the best practices?

A3: Purification of V(CO)₆ is challenging due to its volatility and instability. Sublimation is the most common and effective method.

• Sublimation: Perform sublimation under a high vacuum (e.g., 10⁻³ mbar) and at a low temperature to prevent thermal decomposition.[1] The crude product can be kept at room temperature while the collection probe is cooled with liquid nitrogen (77 K).[1]

• Extraction: An alternative method involves the extraction of V(CO)₆ into a non-polar solvent like n-heptane, followed by removal of the solvent under vacuum.

• Handling Precautions: Throughout the purification process, it is imperative to maintain an inert atmosphere and protect the compound from light to prevent decomposition.[1]

Q4: My final product seems to decompose quickly upon storage. How can I improve its stability?

A4: Vanadium hexacarbonyl is notoriously unstable. Proper storage is critical to maintain its integrity.

• Inert Atmosphere: Store the purified V(CO)₆ under an inert atmosphere of argon or nitrogen.

• Low Temperature: Storage at low temperatures (e.g., in a freezer at -20°C or below) is highly recommended to minimize thermal decomposition.[1]

• Light Protection: The storage container should be opaque or wrapped in aluminum foil to protect the compound from light-induced degradation.[1]

• Purity: Impurities can often catalyze decomposition. Ensure the product is of high purity before long-term storage.

Quantitative Data Summary

The following tables summarize key quantitative data from various synthetic protocols for vanadium hexacarbonyl.

Table 1: Reaction Parameters for the Synthesis of [Na(diglyme)₂][V(CO)₆]

Parameter	Value	Reference
Starting Material	VCl₃	[2]
Reducing Agent	Sodium metal	[2]
Solvent	Diglyme (B29089)	[2]
CO Pressure	200 atm	[2]
Temperature	160 °C	[2]
Reaction Time	Not specified	[2]

Table 2: Yields of Vanadium Hexacarbonyl from Different Protocols

Precursor	Oxidizing Agent	Yield	Reference
[Na(diglyme)₂][V(CO)₆]	H₃PO₄	98%	[3]
Na[V(CO)₆] in aqueous solution	Ferric chloride	62%	[4]
VCl₃ (overall yield)	Not specified	36%	[4]

Experimental Protocols

Protocol 1: Synthesis of Sodium Bis(diglyme)hexacarbonylvanadate(-1)

This protocol details the first step in the synthesis of vanadium hexacarbonyl, which is the formation of the hexacarbonylvanadate(-1) salt.

Materials:

• Vanadium(III) chloride (VCl₃)

• Sodium metal

• Diglyme (anhydrous)

• Carbon monoxide (CO) gas

Procedure:

• In a high-pressure autoclave, charge anhydrous VCl₃, sodium metal, and anhydrous diglyme under an inert atmosphere.

• Pressurize the autoclave with carbon monoxide to 200 atm.

• Heat the reaction mixture to 160 °C with stirring.

• After the reaction is complete (indicated by the cessation of CO uptake), cool the reactor to room temperature and carefully vent the excess CO pressure.

• The resulting mixture contains the product, [Na(diglyme)₂][V(CO)₆], which can be used in the next step without further purification.[2]

Protocol 2: Synthesis and Purification of Vanadium Hexacarbonyl

This protocol describes the oxidation of the hexacarbonylvanadate(-1) salt to yield V(CO)₆ and its subsequent purification.

Materials:

• Sodium bis(diglyme)hexacarbonylvanadate(-1) from Protocol 1

• Phosphoric acid (H₃PO₄), 85%

• Paraffin (B1166041) oil (degassed)

Procedure:

• Prepare a mixture of sodium bis(diglyme)hexacarbonylvanadate(-1) in degassed paraffin oil in a flask connected to a vacuum line with a cold trap (cooled with dry ice or liquid nitrogen).

• Under vacuum, add 85% phosphoric acid to the mixture.

• A reaction will occur with the evolution of gas, and the volatile V(CO)₆ will be drawn into the cold trap.

• Once the reaction ceases, the crude V(CO)₆ collected in the cold trap can be further purified by sublimation.

• For sublimation, transfer the crude product to a sublimation apparatus under an inert atmosphere.

• Evacuate the apparatus to a high vacuum and cool the collection probe with liquid nitrogen while gently warming the crude product to room temperature.

• The purified, blue-black crystals of V(CO)₆ will collect on the cold probe.[1][3]

Visualizations

Diagram 1: General Workflow for Vanadium Hexacarbonyl Synthesis

Caption: General workflow for V(CO)₆ synthesis.

Diagram 2: Troubleshooting Guide for Low Yield

References

• 1. Vanadium and Manganese Carbonyls as Precursors in Electron-Induced and Thermal Deposition Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Vanadium hexacarbonyl - Wikipedia [en.wikipedia.org]
• 3. US3236755A - Preparation of vanadium hexacarbonyl - Google Patents [patents.google.com]
• 4. US3264064A - Compounds containing the vanadium hexacarbonyl group and process for preparing the same - Google Patents [patents.google.com]

managing the thermal sensitivity of vanadium carbonyl in reactions

Welcome to the Technical Support Center for managing the thermal sensitivity of vanadium carbonyl in your reactions. This resource is designed for researchers, scientists, and drug development professionals to provide clear guidance on handling this reactive compound and troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is vanadium carbonyl and why is it thermally sensitive?

A1: Vanadium hexacarbonyl, V(CO)₆, is a volatile, blue-black solid used in chemical synthesis. It is a rare example of a stable, paramagnetic metal carbonyl with 17 valence electrons, making it highly reactive.[1] Its thermal sensitivity is due to the relatively weak vanadium-carbon monoxide (V-CO) bonds. Upon gentle heating, it decomposes, releasing toxic carbon monoxide gas and forming vanadium-containing decomposition products. The decomposition process can begin at temperatures as low as 60-70°C.[2]

Q2: How should I properly store vanadium carbonyl?

A2: To ensure its stability, vanadium carbonyl should be stored in a cool, dark, and inert environment. Specifically:

• Temperature: Store at low temperatures, typically between 2-8°C, in a refrigerator approved for flammable chemical storage.

• Atmosphere: Store under an inert atmosphere, such as argon or nitrogen, to prevent oxidation.

• Light: Protect from light, as it is also sensitive to photodegradation.[3]

Q3: What are the primary hazards associated with vanadium carbonyl?

A3: The main hazards are:

• Toxicity: It is toxic if swallowed, inhaled, or absorbed through the skin.[4]

• Carbon Monoxide Release: Upon decomposition, it releases carbon monoxide, a colorless, odorless, and highly toxic gas.

• Pyrophoricity: While not explicitly stated as pyrophoric in all literature, its high reactivity and the potential for exothermic decomposition warrant careful handling as if it were.

Q4: What are the initial signs of decomposition?

A4: The most common visual cue is a color change in the solid or its solution. Solid vanadium carbonyl is a blue-black crystalline material.[1][2] Solutions in inert organic solvents are typically yellow.[1] A change to a green, brown, or black color can indicate decomposition and the formation of various vanadium oxidation states or finely divided vanadium metal/oxide.

Troubleshooting Guides

Issue 1: The reaction mixture turned black or dark brown immediately upon adding vanadium carbonyl.

Possible Causes:

• Localized Heating: The exothermic nature of the reaction or too rapid addition of the reagent may have caused localized heating, leading to thermal decomposition.

• Presence of Oxidants: Trace amounts of air (oxygen) or other oxidizing agents in the reaction vessel can rapidly oxidize V(0) to higher, colored oxidation states.

• Impure Solvents or Reagents: The presence of water or other impurities in the solvents or reagents can react with and decompose the vanadium carbonyl.

Solutions:

• Control the Reaction Temperature:

  • Pre-cool the reaction vessel in an ice or dry ice/acetone bath before adding the vanadium carbonyl.

  • Add the vanadium carbonyl portion-wise or as a pre-cooled solution to better manage any exotherm.

• Ensure an Inert Atmosphere:

  • Thoroughly degas all solvents using techniques like freeze-pump-thaw cycles.[3]

  • Use Schlenk line or glovebox techniques to maintain a strict inert (argon or nitrogen) atmosphere throughout the experiment.

• Use High-Purity Reagents:

  • Ensure all solvents and reagents are rigorously dried and purified before use.

Issue 2: The reaction yield is consistently low.

Possible Causes:

• Decomposition of Vanadium Carbonyl: The most likely cause is the decomposition of the starting material before or during the reaction, reducing the amount of active reagent.

• Sub-optimal Reaction Temperature: The reaction may be too slow at very low temperatures, while higher temperatures promote decomposition.

• Side Reactions: The desired reaction may be in competition with decomposition pathways or other side reactions.

Solutions:

• Optimize Reaction Temperature:

  • Carefully screen a range of low temperatures to find a balance between a reasonable reaction rate and minimal decomposition. Consider using a cryostat for precise temperature control.

• Monitor the Reaction Progress:

  • Use in-situ monitoring techniques like IR spectroscopy to track the consumption of V(CO)₆ (monitoring the carbonyl stretching frequencies) and the formation of the product. This can help in determining the optimal reaction time.

• Consider Solvent Effects:

  • The stability of vanadium carbonyl can be solvent-dependent. Non-coordinating, non-polar solvents like hexane (B92381) are often preferred. More coordinating solvents like THF might be necessary for solubility but could also influence stability. A solvent screen may be beneficial.

Issue 3: I observe unexpected color changes during the reaction (e.g., green, blue).

Possible Causes:

• Changes in Vanadium Oxidation State: Vanadium can exist in multiple oxidation states, each with a characteristic color. These colors can be a useful diagnostic tool.

  • V(V): Yellow

  • V(IV): Blue

  • V(III): Green

  • V(II): Violet

• Mixtures of Oxidation States: A green color can also be a mixture of yellow V(V) and blue V(IV).[5][6][7]

Solutions:

• Analyze the Reaction Conditions:

  • Green/Blue Color: This often suggests oxidation of the initial V(0) state. Re-evaluate the inertness of your reaction setup and the purity of your reagents.

  • Violet Color: This would indicate reduction to V(II), which is less common unless a strong reducing agent is present.

• Control the Redox Environment:

  • If the reaction is not intended to be a redox reaction, the appearance of these colors indicates undesired pathways. Stricter control over the inert atmosphere and reagent purity is necessary.

Quantitative Data

Table 1: Physical and Stability Properties of Vanadium Hexacarbonyl

Property	Value	Reference
Formula	V(CO)₆	[1]
Molar Mass	219.00 g/mol	[1]
Appearance	Blue-black crystalline solid	[1][2]
Melting Point	Decomposes at 60-70 °C	[2]
Solubility in Hexane	5 g/L	[1]
Solubility in Dichloromethane	More soluble than in hexane	[1]
Storage Temperature	2 - 8 °C

Experimental Protocols

Detailed Protocol for a Ligand Substitution Reaction

This protocol outlines a general procedure for substituting a carbonyl ligand on vanadium carbonyl with a phosphine (B1218219) ligand, while minimizing thermal decomposition.

Reagents and Equipment:

• Vanadium hexacarbonyl (V(CO)₆)

• Phosphine ligand (e.g., triphenylphosphine, PPh₃)

• Anhydrous, degassed solvent (e.g., hexane or toluene)

• Schlenk flask and Schlenk line with a supply of dry argon or nitrogen

• Magnetic stirrer and stir bar

• Low-temperature cooling bath (e.g., dry ice/acetone or cryostat)

• Syringes and cannulas for liquid transfers

Procedure:

• Preparation of the Reaction Vessel:

  • Thoroughly dry a Schlenk flask containing a magnetic stir bar in an oven and allow it to cool under a stream of inert gas.

  • Cycle the flask between vacuum and the inert gas on the Schlenk line three times to ensure a completely inert atmosphere.

• Addition of Reagents:

  • In a glovebox or under a positive pressure of inert gas, add the phosphine ligand to the Schlenk flask.

  • Add the anhydrous, degassed solvent via cannula or syringe.

  • Cool the solution to the desired low temperature (e.g., -78 °C) using the cooling bath.

• Addition of Vanadium Carbonyl:

  • In a separate, dry Schlenk flask, weigh the desired amount of vanadium carbonyl.

  • Dissolve the V(CO)₆ in a minimal amount of pre-cooled, degassed solvent.

  • Slowly add the V(CO)₆ solution to the stirred, cooled solution of the phosphine ligand via cannula over a period of 10-15 minutes. This slow addition helps to dissipate any heat generated.

• Reaction Monitoring:

  • Maintain the reaction at the low temperature and monitor its progress. This can be done by taking aliquots at regular intervals (using a nitrogen-purged syringe) and analyzing them by a suitable technique, such as IR spectroscopy, to observe the disappearance of the V(CO)₆ carbonyl stretch and the appearance of new carbonyl bands corresponding to the product.

• Work-up:

  • Once the reaction is complete, the work-up procedure will depend on the nature of the product. A typical work-up for a neutral organometallic complex might involve removal of the solvent under reduced pressure at low temperature, followed by purification by crystallization or chromatography, all under inert atmosphere.

Visualizations

Caption: A step-by-step workflow for conducting reactions with thermally sensitive vanadium carbonyl.

Caption: A flowchart to diagnose and resolve common color change issues in vanadium carbonyl reactions.

References

• 1. Vanadium hexacarbonyl - Wikipedia [en.wikipedia.org]
• 2. WebElements Periodic Table » Vanadium » vanadium hexacarbonyl [winter.group.shef.ac.uk]
• 3. Vanadium and Manganese Carbonyls as Precursors in Electron-Induced and Thermal Deposition Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Vanadium carbonyl | C6O6V | CID 6097005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. chemguide.co.uk [chemguide.co.uk]
• 6. youtube.com [youtube.com]
• 7. youtube.com [youtube.com]

Technical Support Center: Troubleshooting Low Catalytic Activity of Vanadium Carbonyl

Welcome to the technical support center for vanadium carbonyl catalysis. This resource is designed for researchers, scientists, and drug development professionals to help troubleshoot and resolve issues related to low catalytic activity in their experiments.

Frequently Asked Questions (FAQs)

Q1: My vanadium carbonyl-catalyzed reaction is showing low or no conversion. What are the most common initial checks I should perform?

A1: For low or no product yield, begin by verifying the integrity of your catalyst and the reaction setup. Vanadium hexacarbonyl, V(CO)₆, is highly sensitive to air, light, and heat.[1][2] Ensure all handling was performed under a strictly inert atmosphere (e.g., in a glovebox or using Schlenk techniques).[1] Confirm the purity of your V(CO)₆, as impurities from synthesis can inhibit catalytic activity. Also, verify the purity of your reagents and solvents, as trace amounts of water, oxygen, or other coordinating species can deactivate the catalyst.

Q2: How can I assess the quality of my vanadium carbonyl catalyst?

A2: The quality of vanadium carbonyl can be assessed through several analytical techniques. Infrared (IR) spectroscopy is a primary method to identify the characteristic C-O stretching frequencies of the carbonyl ligands. For V(CO)₆, a single sharp band is expected around 1976 cm⁻¹ in the gas phase. In solution, the peak position can shift slightly depending on the solvent. The presence of additional bands may indicate decomposition or the formation of other vanadium carbonyl species. Electron Paramagnetic Resonance (EPR) spectroscopy can also be used to characterize the paramagnetic V(CO)₆.[3]

Q3: Can the color of my reaction mixture indicate the status of the vanadium carbonyl catalyst?

A3: Yes, the color can be an indicator. Solutions of V(CO)₆ are typically yellow.[4] A change in color, such as darkening or the formation of a precipitate, can suggest decomposition of the catalyst or a change in the oxidation state of the vanadium center. While some color changes are expected during a catalytic cycle, significant or unexpected alterations often point to catalyst deactivation.

Q4: What is the proper way to store vanadium carbonyl to maintain its activity?

A4: To maintain its catalytic activity, vanadium hexacarbonyl should be stored in a cool, dark, and inert environment.[2] It is recommended to store it at temperatures between 2-8 °C in a refrigerator rated for flammable materials.[1][2] The container should be tightly sealed and stored under an inert gas like argon or nitrogen to prevent exposure to air and moisture.[1]

Q5: My reaction is producing undesired byproducts. Could this be related to the catalyst?

A5: Poor product selectivity can indeed be linked to the catalyst's state. High reaction temperatures can sometimes lead to side reactions.[5] Catalyst decomposition can also generate species that catalyze unintended reaction pathways. If you observe poor selectivity, consider running the reaction at a lower temperature and ensuring the catalyst is active and in its desired form.

Troubleshooting Guides

Issue 1: Low or No Product Yield

A low or nonexistent product yield is a common issue. The following table outlines potential causes and the corresponding troubleshooting steps.

Possible Cause	Troubleshooting Step
Catalyst Inactivity due to Improper Handling	Vanadium carbonyl is air and moisture sensitive.[1][2] Ensure all solvents are rigorously dried and degassed. Handle the catalyst exclusively under an inert atmosphere (glovebox or Schlenk line). Prepare a fresh catalyst solution for each experiment if possible.
Impure Vanadium Carbonyl	Impurities from the synthesis of V(CO)₆ can act as catalyst poisons.[6] If possible, purify the V(CO)₆ by sublimation.
Contaminated Reagents or Solvents	Trace impurities in substrates, reagents, or solvents (e.g., water, peroxides, sulfur compounds) can poison the catalyst. Use high-purity, freshly distilled, or properly stored reagents and solvents.
Suboptimal Reaction Temperature	The reaction may have a specific optimal temperature range. Perform the reaction at various temperatures (e.g., in 10°C increments) to determine the optimum. Note that higher temperatures can also lead to catalyst decomposition.[2]
Insufficient Reaction Time	The reaction may be slower than anticipated. Monitor the reaction progress over a longer period using techniques like GC, HPLC, or TLC to ensure it has reached completion.
Poor Substrate Solubility	Ensure that the substrate is fully dissolved in the chosen solvent at the reaction temperature. If solubility is an issue, consider alternative solvent systems that are compatible with the catalyst.

Issue 2: Catalyst Deactivation During the Reaction

If the reaction starts but then slows down or stops prematurely, the catalyst is likely deactivating.

Possible Cause	Troubleshooting Step
Oxidative Deactivation	Vanadium carbonyl is easily oxidized. Ensure the reaction is maintained under a strictly inert atmosphere throughout. A continuous purge with an inert gas can sometimes be beneficial.
Thermal Decomposition	V(CO)₆ is thermally sensitive.[7] If the reaction requires elevated temperatures, determine the thermal stability of the catalyst under your specific reaction conditions. It may be necessary to add the catalyst in portions over time.
Ligand Dissociation/Substitution	The catalytic cycle may involve the dissociation of one or more CO ligands. If the concentration of CO in the solution is too low, the catalyst may decompose. Conversely, an excess of a coordinating substrate or solvent molecule could lead to irreversible ligand substitution.
Formation of Inactive Vanadium Species	The vanadium center can be reduced or oxidized to inactive states. Changes in the oxidation state from V(0) can halt the catalytic cycle.[8] The use of redox-inactive solvents and reagents is recommended.
Poisoning by Products or Byproducts	The product or a byproduct of the reaction may act as a poison to the catalyst. Analyze the reaction mixture at various time points to identify any accumulating species that might be inhibitory.

Experimental Protocols

Protocol for a Generic Catalytic Activity Test

This protocol provides a general framework for testing the catalytic activity of vanadium carbonyl in a hypothetical cross-coupling reaction.

• Catalyst Preparation:

  • In a glovebox, accurately weigh the desired amount of vanadium hexacarbonyl into a clean, dry reaction vessel.

  • Add the desired amount of anhydrous, deoxygenated solvent to dissolve the catalyst.

• Reaction Setup:

  • To the reaction vessel containing the catalyst solution, add the substrate and any other reagents under an inert atmosphere.

  • If the reaction is to be heated, place the vessel in a pre-heated oil bath or heating mantle with a temperature controller.

  • Stir the reaction mixture vigorously.

• Reaction Monitoring:

  • At regular intervals, take aliquots of the reaction mixture using a syringe, ensuring to maintain the inert atmosphere.

  • Quench the aliquot if necessary (e.g., by exposing it to air or adding a quenching agent).

  • Analyze the aliquots by a suitable method (e.g., GC, NMR, or LC-MS) to determine the conversion of the starting material and the yield of the product.

• Data Analysis:

  • Plot the concentration of the product versus time to determine the initial reaction rate.

  • Calculate the turnover number (TON) and turnover frequency (TOF) to quantify the catalyst's activity.

Visualizations

Troubleshooting Workflow for Low Catalytic Activity

The following diagram illustrates a systematic approach to diagnosing the cause of low catalytic activity.

Caption: A flowchart for systematically troubleshooting low catalytic activity.

Potential Causes of Vanadium Carbonyl Deactivation

This diagram outlines the primary factors that can lead to the deactivation of a vanadium carbonyl catalyst.

Caption: Key pathways leading to the deactivation of vanadium carbonyl catalysts.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. Catalysis science of supported vanadium oxide catalysts - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Optimization of Roasting Parameters for Recovery of Vanadium and Tungsten from Spent SCR Catalyst with Composite Roasting [mdpi.com]
• 8. oulurepo.oulu.fi [oulurepo.oulu.fi]

identifying and mitigating catalyst poisoning of vanadium carbonyl

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with vanadium carbonyl catalysts. The information is presented in a user-friendly question-and-answer format to directly address common issues encountered during experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary catalytic applications of vanadium carbonyl complexes?

A1: Vanadium carbonyl complexes, particularly in homogeneous systems, are versatile catalysts for a range of organic transformations. Their applications include oxidation reactions, such as the conversion of hydrocarbons and alcohols, and polymerization processes, including olefin and allene (B1206475) polymerization.[1][2][3][4] They are also known to catalyze carbon-carbon bond formation and other specialized reactions like the Pictet-Spengler reaction for the synthesis of phenanthridine (B189435) derivatives.[5]

Q2: My vanadium carbonyl-catalyzed reaction is sluggish or has stopped completely. What are the likely causes?

A2: Several factors can lead to the deactivation of a vanadium carbonyl catalyst. The most common causes are not traditional "poisoning" in the sense of heterogeneous catalysis, but rather decomposition or transformation of the active catalytic species. Key potential issues include:

• Decomposition of the Vanadium Carbonyl Complex: Vanadium hexacarbonyl, V(CO)₆, is a 17-electron species and is inherently reactive and can be thermally unstable.[6]

• Oxidation of the Vanadium Center: The catalytic activity of vanadium complexes is highly dependent on the oxidation state of the vanadium.[7][8][9] Unwanted oxidation by trace oxygen or other oxidants in the reaction mixture can convert the active vanadium species to a less active or inactive state.

• Reaction with Protic Solvents or Reagents: Vanadium carbonyls can react with water or other protic species, leading to decomposition.[10]

• Inhibition by Substrates or Products: In some cases, the substrate or product of the reaction can coordinate too strongly to the vanadium center, inhibiting further catalytic turnover.

Q3: Can sulfur-containing compounds poison my vanadium carbonyl catalyst?

A3: While there is extensive literature on sulfur poisoning of solid-supported vanadium oxide catalysts, the effect of sulfur compounds on homogeneous vanadium carbonyl catalysts is less documented. However, based on the reactivity of other transition metal carbonyls, it is plausible that sulfur compounds could act as inhibitors. Sulfur-containing molecules can coordinate to the vanadium center, potentially displacing CO ligands or blocking coordination sites required for catalysis. Vanadium-catalyzed sulfur oxidation is a known reaction, which implies a strong interaction between vanadium and sulfur species.[11]

Q4: How does water affect the stability and activity of a vanadium carbonyl catalyst?

A4: Water can be detrimental to reactions involving vanadium carbonyl catalysts. Vanadium carbonyls are generally sensitive to moisture and can decompose in the presence of water.[10] This decomposition can lead to the formation of vanadium oxides or hydroxides, which may not be catalytically active for the desired transformation. Therefore, it is crucial to use anhydrous solvents and reagents when working with these catalysts.

Q5: Are there any known methods to regenerate a deactivated vanadium carbonyl catalyst?

A5: Regeneration of homogeneous catalysts, including vanadium carbonyls, is challenging because the deactivated species are dissolved in the reaction mixture. Unlike heterogeneous catalysts, they cannot be simply filtered and treated. However, some general strategies that might be applicable depending on the deactivation mechanism include:

• For Oxidative Deactivation: If the vanadium center has been oxidized to an inactive higher oxidation state, it might be possible to reactivate it in situ by introducing a suitable reducing agent. However, the choice of reductant must be compatible with the other components of the reaction.

• For Ligand Dissociation/Decomposition: In cases where the carbonyl ligands have dissociated, increasing the partial pressure of carbon monoxide (if feasible and safe for the specific reaction) could potentially regenerate the active species.

• For spent vanadium oxide catalysts, which may form from the decomposition of vanadium carbonyls, regeneration processes often involve treatment with acidic or basic solutions to recover the vanadium.[12][13][14]

Troubleshooting Guide

This guide provides a structured approach to identifying and mitigating common problems during catalysis with vanadium carbonyl complexes.

Observed Problem	Potential Cause	Troubleshooting Steps
No or low catalytic activity from the start.	1. Inactive catalyst precursor. 2. Presence of inhibitors in reagents or solvents. 3. Incorrect reaction setup or conditions.	1. Verify Catalyst Quality: Ensure the vanadium carbonyl precursor is pure and has been stored under appropriate inert conditions. 2. Purify Reagents and Solvents: Use freshly distilled and dried solvents. Purify substrates to remove potential inhibitors like water, oxygen, or sulfur-containing impurities. 3. Optimize Reaction Conditions: Double-check the reaction temperature, pressure (if applicable), and concentrations of all components.
Initial catalytic activity, followed by rapid deactivation.	1. Thermal decomposition of the vanadium carbonyl complex. 2. Oxidation of the active vanadium species by trace oxygen. 3. Reaction with water generated in situ or present as an impurity.	1. Lower Reaction Temperature: If the reaction allows, try running it at a lower temperature to minimize thermal decomposition of the catalyst. 2. Ensure Inert Atmosphere: Use rigorous inert atmosphere techniques (e.g., Schlenk line or glovebox) to exclude oxygen. Degas all solvents and reagents thoroughly. 3. Use Anhydrous Conditions: Ensure all glassware is oven-dried and cooled under an inert atmosphere. Use anhydrous grade solvents and reagents.
Change in the color of the reaction mixture not associated with product formation.	1. Change in the oxidation state of the vanadium center. 2. Decomposition of the vanadium carbonyl complex.	1. Monitor Oxidation State: Vanadium complexes exhibit distinct colors depending on their oxidation state (e.g., +5 is yellow, +4 is blue, +3 is green, +2 is violet).[8][9] A color change can indicate an unwanted redox process. 2. Spectroscopic Analysis: If possible, use in situ spectroscopic techniques like IR or UV-Vis to monitor the integrity of the vanadium carbonyl complex. The C-O stretching frequencies in the IR spectrum are particularly informative for metal carbonyls.
Formation of insoluble precipitates.	1. Decomposition of the catalyst to form insoluble vanadium oxides. 2. Polymerization of substrate or product.	1. Isolate and Analyze Precipitate: If a precipitate forms, isolate it and analyze it (e.g., by elemental analysis or IR spectroscopy) to determine if it is a vanadium-containing species. 2. Adjust Reaction Conditions: If polymerization is suspected, try lowering the substrate concentration or temperature.

Experimental Protocols

Protocol 1: General Procedure for a Vanadium Carbonyl-Catalyzed Reaction under Inert Atmosphere

• Glassware Preparation: All glassware (e.g., Schlenk flask, dropping funnel, condenser) should be thoroughly cleaned and oven-dried at >120 °C for at least 4 hours. Assemble the glassware hot and allow it to cool under a high vacuum, followed by backfilling with a high-purity inert gas (e.g., argon or nitrogen).

• Solvent and Reagent Preparation: Use anhydrous grade solvents that have been further purified by passing through a solvent purification system or by distillation from an appropriate drying agent. All liquid reagents should be degassed by several freeze-pump-thaw cycles or by bubbling with an inert gas for at least 30 minutes. Solid reagents should be dried under vacuum.

• Reaction Setup: Charge the Schlenk flask with the vanadium carbonyl catalyst and any solid reagents inside a glovebox or under a positive pressure of inert gas. Add the anhydrous, degassed solvent via a cannula or syringe.

• Initiation and Monitoring: Add any liquid substrates or reagents via a syringe or dropping funnel. Maintain a positive pressure of inert gas throughout the reaction. Monitor the reaction progress by taking aliquots at regular intervals using a syringe and analyzing them by appropriate techniques (e.g., GC, HPLC, NMR).

• Work-up: Upon completion, the reaction can be quenched and worked up. Be aware that exposure to air may decompose the remaining catalyst.

Protocol 2: Identification of Catalyst Decomposition by IR Spectroscopy

• Background Spectrum: Record a background IR spectrum of the solvent in the reaction cell.

• Initial Spectrum: Carefully prepare a solution of the vanadium carbonyl catalyst in the reaction solvent under an inert atmosphere and record its IR spectrum. Note the characteristic C-O stretching frequencies of the vanadium carbonyl complex. For V(CO)₆, these are typically observed in the 1800-2100 cm⁻¹ region.

• In Situ Monitoring: If an in situ IR probe is available, monitor the C-O stretching region throughout the reaction. A decrease in the intensity of the characteristic V-CO bands and/or the appearance of new bands can indicate decomposition or transformation of the catalyst.

• Analysis of Withdrawn Samples: Alternatively, withdraw small aliquots of the reaction mixture at different time points under inert conditions, dilute with the reaction solvent if necessary, and record their IR spectra.

• Interpretation: The disappearance of the V-CO bands suggests the loss of the carbonyl ligands. The formation of broad bands in the lower frequency region (e.g., <1000 cm⁻¹) may indicate the formation of vanadium oxides.

Visualizations

Caption: Plausible deactivation pathways for a vanadium carbonyl catalyst.

Caption: A logical workflow for troubleshooting failed vanadium carbonyl-catalyzed reactions.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Highly 2,3-selective polymerization of phenylallene and its derivatives by vanadium complexes - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. Vanadium(V) Complex-Catalyzed One-Pot Synthesis of Phenanthridines via a Pictet-Spengler-Dehydrogenative Aromatization Sequence [mdpi.com]
• 6. Vanadium hexacarbonyl - Wikipedia [en.wikipedia.org]
• 7. cbseacademic.nic.in [cbseacademic.nic.in]
• 8. m.youtube.com [m.youtube.com]
• 9. youtube.com [youtube.com]
• 10. Vanadium: Chemical reactions | Pilgaard Elements [pilgaardelements.com]
• 11. Vanadium-Catalyzed Sulfur Oxidation/Kinetic Resolution in the Synthesis of Enantiomerically Pure Alkyl Aryl Sulfoxides [organic-chemistry.org]
• 12. US4111832A - Process for regenerating spent vanadium oxide containing oxidation catalysts - Google Patents [patents.google.com]
• 13. pubs.acs.org [pubs.acs.org]
• 14. pubs.acs.org [pubs.acs.org]

strategies to prevent disproportionation of vanadium carbonyl derivatives

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in preventing the disproportionation of vanadium carbonyl derivatives during their experiments.

Troubleshooting Guide

Issue: Unexpected color change and precipitation in the reaction mixture.

• Possible Cause: Disproportionation of the vanadium carbonyl complex. Vanadium hexacarbonyl, V(CO)₆, a 17-electron species, is particularly susceptible to disproportionation, often yielding the stable 18-electron anion [V(CO)₆]⁻ and a corresponding vanadium cation.[1][2] This is especially common in the presence of certain ligands.[1]

• Solution:

  • Ligand Selection: Avoid strongly donating ligands that can induce disproportionation. Consider using sterically bulky ligands to kinetically stabilize the complex.

  • Solvent Choice: Utilize non-polar, aprotic solvents to minimize the stability of ionic disproportionation products.

  • Temperature Control: Maintain low temperatures throughout the reaction and work-up to reduce the thermal driving force for disproportionation.

  • Inert Atmosphere: Strictly maintain an inert atmosphere (e.g., argon or nitrogen) as oxygen can promote decomposition and subsequent side reactions.

Issue: Low yield of the desired substituted vanadium carbonyl product.

• Possible Cause: Competing disproportionation reaction pathway. The desired substitution reaction may be slower than the rate of disproportionation.

• Solution:

  • Reaction Kinetics: Employ a higher concentration of the incoming ligand to favor the bimolecular substitution reaction over the disproportionation pathway.

  • Catalyst: For certain transformations, consider the use of a suitable catalyst that accelerates the desired reaction without promoting disproportionation.

  • One-Pot Synthesis: If synthesizing a derivative from a precursor like VCl₃, ensure complete formation of the initial carbonyl complex before attempting further modifications to avoid side reactions with unreacted starting materials.[1]

Frequently Asked Questions (FAQs)

Q1: What is disproportionation in the context of vanadium carbonyl derivatives?

A1: Disproportionation is a redox reaction where a species of an intermediate oxidation state is converted into two different species, one with a higher and one with a lower oxidation state. For vanadium carbonyls, a common example involves the conversion of V(0) in V(CO)₆ to V(-1) in the [V(CO)₆]⁻ anion and a corresponding vanadium cation in a higher oxidation state. Vanadium has the ability to exhibit a wide range of oxidation states, making the switch between them relatively easy.[3]

Q2: Why is V(CO)₆ particularly prone to disproportionation?

A2: V(CO)₆ is a paramagnetic, 17-electron radical.[1] Most metal carbonyls are stable with 18 valence electrons. This electron deficiency makes V(CO)₆ highly reactive and readily accepts an electron to form the stable 18-electron anion, [V(CO)₆]⁻, which is a key step in the disproportionation process.[1][2]

Q3: What types of ligands are most likely to induce disproportionation?

A3: Tertiary phosphine (B1218219) ligands are known to cause disproportionation of V(CO)₆.[1] Generally, strong sigma-donating ligands can increase the electron density on the vanadium center, which may facilitate the redox processes involved in disproportionation.

Q4: Can I use spectroscopy to monitor for disproportionation?

A4: Yes, Infrared (IR) spectroscopy is a powerful tool. The formation of the [V(CO)₆]⁻ anion will result in a characteristic shift of the C-O stretching frequencies to lower wavenumbers compared to the neutral V(CO)₆, due to increased back-bonding. Monitoring the appearance of these new bands can indicate the onset of disproportionation.

Q5: Are there any completely stable vanadium carbonyl derivatives that are resistant to disproportionation?

A5: While V(CO)₆ itself is reactive, its anionic form, [V(CO)₆]⁻, is significantly more stable.[1] Derivatives with certain ligand sets, such as the cyclopentadienyl (B1206354) complex (C₅H₅)V(CO)₄, exhibit greater stability.[1] The stability of any derivative will depend on the coordination environment and the electronic properties of the ligands.

Quantitative Data Summary

The following table summarizes key properties of Vanadium Hexacarbonyl, V(CO)₆. Understanding these properties is crucial for designing experiments to prevent its disproportionation.

Property	Value	Significance in Preventing Disproportionation
Valence Electrons	17[1]	The 17-electron configuration is the primary driver for its reactivity and tendency to be reduced, a key step in disproportionation.
Oxidation State of Vanadium	0	The intermediate oxidation state allows for both oxidation and reduction, which is the definition of disproportionation.
C-O Stretching Frequency (IR)	~1976 cm⁻¹ (in hydrocarbon solution)	This can be used as a spectroscopic handle to monitor the integrity of the complex. The appearance of lower frequency bands can indicate the formation of the anionic [V(CO)₆]⁻.
Solubility	Soluble in nonpolar solvents like hexane (B92381) and dichloromethane.[1]	Using nonpolar solvents can help to suppress the formation and stabilization of ionic disproportionation products.
Thermal Stability	Decomposes upon melting.[1]	Low temperatures are critical to minimize thermal decomposition, which can be a precursor to disproportionation.

Key Experimental Protocols

Protocol 1: General Handling and Storage of V(CO)₆

• Atmosphere: All manipulations must be carried out under a dry, oxygen-free inert atmosphere (e.g., in a glovebox or using Schlenk line techniques).

• Temperature: Store V(CO)₆ and its derivatives at low temperatures (≤ -20 °C) to minimize thermal decomposition.

• Solvents: Use dry, deoxygenated, non-polar solvents for all reactions and manipulations.

• Light: Protect sensitive compounds from light, as photochemical decomposition can occur.

Protocol 2: Synthesis of a Substituted Vanadium Carbonyl Derivative (Illustrative Example)

This protocol outlines a general approach to ligand substitution while minimizing the risk of disproportionation.

• Reactant Preparation: In a glovebox, dissolve V(CO)₆ in a minimal amount of pre-chilled (-30 °C) anhydrous, deoxygenated hexane.

• Ligand Addition: In a separate flask, dissolve a stoichiometric equivalent of the desired ligand (preferably a sterically hindered or weakly donating one) in the same solvent.

• Reaction: Slowly add the ligand solution to the V(CO)₆ solution at -30 °C with constant stirring.

• Monitoring: Monitor the reaction progress by taking aliquots for IR spectroscopy at regular intervals. Look for the disappearance of the V(CO)₆ C-O stretch and the appearance of new bands corresponding to the product. Crucially, check for the absence of bands corresponding to [V(CO)₆]⁻.

• Work-up: Once the reaction is complete, keep the solution cold. If the product is stable, it can be isolated by carefully removing the solvent under reduced pressure at low temperature. If the product is thermally sensitive, it may be used in situ for subsequent reactions.

Visualizations

Caption: Disproportionation of Vanadium(0) Carbonyl.

Caption: Workflow to Minimize Disproportionation.

References

• 1. Vanadium_carbonyl [chemeurope.com]
• 2. electronicsandbooks.com [electronicsandbooks.com]
• 3. cbseacademic.nic.in [cbseacademic.nic.in]

improving the stability of vanadium carbonyl solutions

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with vanadium carbonyl solutions. The information is designed to help users identify and resolve common issues related to solution stability.

Troubleshooting Guides

This section addresses specific problems that may arise during the handling and use of vanadium carbonyl (V(CO)₆) solutions.

Problem 1: The yellow color of my vanadium carbonyl solution has faded or disappeared.

• Question: My freshly prepared, yellow-colored vanadium carbonyl solution in a nonpolar solvent (e.g., hexane) has turned colorless. What is the likely cause and what should I do?

• Answer: A loss of the characteristic yellow color indicates decomposition of the vanadium hexacarbonyl complex. V(CO)₆ is sensitive to heat, light, and oxygen. The decomposition process can lead to the formation of non-colored vanadium compounds and the release of carbon monoxide gas.

  • Immediate Action: Verify the integrity of your storage conditions. Ensure the solution is stored in a tightly sealed container, under an inert atmosphere (e.g., Argon or Nitrogen), and protected from light.

  • Solution Assessment: The solution has likely lost its reactivity. It is recommended to discard the solution following your institution's hazardous waste disposal procedures and prepare a fresh solution.

  • Prevention: Review the detailed experimental protocol for preparing stable solutions provided below. Ensure all solvents are thoroughly degassed and all glassware is dried and purged with inert gas.

Problem 2: I observe a black or brown precipitate in my solution.

• Question: A dark-colored solid has precipitated from my vanadium carbonyl solution. What is this precipitate and is the solution still usable?

• Answer: The formation of a black or brown precipitate is a clear sign of significant decomposition. Vanadium hexacarbonyl is a blue-black solid, and its decomposition can lead to the formation of insoluble vanadium oxides or other reduced vanadium species.[1][2] This is often caused by exposure to air (oxygen) or moisture.

  • Immediate Action: Do not use the solution. The presence of a precipitate indicates that the concentration of the active V(CO)₆ complex is no longer reliable and the solution may contain unknown byproducts.

  • Disposal: Dispose of the entire solution and precipitate as hazardous waste. Metal carbonyls and their decomposition products are toxic.

  • Prevention: Use rigorous air-free (Schlenk line or glovebox) techniques for all manipulations. Ensure solvents are anhydrous and properly degassed prior to use.

Problem 3: The pressure in my sealed storage vessel has increased.

• Question: I noticed a pressure buildup in the sealed vial/container of my vanadium carbonyl solution stored at room temperature. Is this dangerous?

• Answer: Yes, this can be dangerous. Pressure buildup is likely due to the release of carbon monoxide (CO) gas as the V(CO)₆ complex decomposes.[3] Metal carbonyls can be unstable at room temperature, and this decomposition is accelerated by light and the presence of impurities.

  • Immediate Action: Handle the container with extreme caution in a well-ventilated fume hood. Do not heat the container. If possible and safe to do so, carefully vent the container using a needle attached to a bubbler to release the pressure.

  • Solution Viability: The solution has undergone decomposition and should be discarded.

  • Prevention: Always store vanadium carbonyl solutions at low temperatures (recommended 2-8 °C or colder) to minimize thermal decomposition. Avoid long-term storage of solutions, especially in clear glass containers.

Frequently Asked Questions (FAQs)

Q1: What is the expected shelf life of a vanadium carbonyl solution? A1: The shelf life is highly dependent on storage conditions. When prepared and stored meticulously under an inert atmosphere, protected from light, and refrigerated (e.g., at -20°C), solid V(CO)₆ can be stored for several weeks.[1] Solutions are generally less stable than the solid and should ideally be prepared fresh for each use. Slow decomposition of alkyllithium solutions, another type of reactive organometallic reagent, is observed even at 0°C, suggesting that solutions of V(CO)₆ would also degrade over time even under ideal conditions.[4]

Q2: Which solvent is best for preparing and storing vanadium carbonyl solutions? A2: Nonpolar, anhydrous, and thoroughly degassed solvents are recommended. Hexane and other alkanes are commonly used.[2] Ethereal solvents like THF can also be used, but it is crucial to be aware of potential hazards; for instance, stored solutions of molybdenum hexacarbonyl in diethyl ether have been reported to be explosive.[3] The use of low-polarity solvents can enhance the stability of organometallic complexes.[5]

Q3: Are there any chemical stabilizers I can add to my solution? A3: While the use of specific chemical additives to stabilize vanadium carbonyl solutions is not well-documented in the literature, the general principle for stabilizing reactive organometallic compounds is to prevent decomposition pathways. For air-sensitive compounds, this can sometimes involve using antioxidants or radical scavengers. However, their compatibility and effectiveness with V(CO)₆ would need to be experimentally verified. Encapsulation of the metal carbonyl in a protective matrix, such as a gold nanocage for iron pentacarbonyl, has been shown to improve stability significantly, though this is a more complex approach.[6]

Q4: How can I confirm the concentration of my vanadium carbonyl solution over time? A4: UV-Vis spectroscopy can be a useful tool. Metal carbonyls have characteristic absorbances in the UV-visible range.[7] By measuring the absorbance of a key feature of the V(CO)₆ spectrum periodically, you can monitor its concentration and detect decomposition. Note that the decomposition products may also absorb in the UV-Vis region, so a full spectrum analysis would be more informative than a single-wavelength measurement.

Data Presentation

Table 1: Influence of Storage Conditions on V(CO)₆ Solution Stability

Parameter	Condition	Expected Stability	Rationale
Temperature	2-8 °C or below	Higher	Reduces rate of thermal decomposition.
Room Temperature (~25 °C)	Lower	Increased thermal energy promotes decomposition and CO release.
> 150 °C	Very Low	Rapid decomposition occurs.[3]
Atmosphere	Inert Gas (Argon, N₂)	Higher	Prevents oxidation by O₂ and reaction with H₂O.
Air	Very Low	Rapid decomposition due to reaction with oxygen and moisture.[3]
Light	Dark (Amber vial)	Higher	Prevents photochemical decomposition.[1]
Ambient Light	Lower	UV and visible light can provide the energy to initiate decomposition.

Table 2: Recommended Solvents for V(CO)₆ Solutions

Solvent Type	Examples	Suitability	Key Considerations
Nonpolar Aprotic	Hexane, Heptane, Benzene, Toluene	Recommended	Must be anhydrous and rigorously deoxygenated.[2][5]
Ethereal	Tetrahydrofuran (THF), Diethyl Ether	Use with Caution	Must be anhydrous, deoxygenated, and peroxide-free. Potential for explosive peroxide formation and reported instability with other metal carbonyls.[3]
Polar Aprotic	Acetonitrile, DMF	Not Recommended	Can coordinate to the metal center and displace CO ligands, leading to different species.[8]
Protic	Alcohols, Water	Unsuitable	Reacts with and decomposes the metal carbonyl complex.

Experimental Protocols

Protocol for Preparation of a Stable Vanadium Carbonyl Solution

This protocol outlines the steps for preparing a V(CO)₆ solution with maximized stability using standard air-free techniques.

Materials:

• Vanadium hexacarbonyl (V(CO)₆), solid

• Anhydrous, nonpolar solvent (e.g., hexane), previously degassed

• Schlenk flask or glovebox

• Gas-tight syringe

• Magnetic stir bar and stir plate

• Inert gas source (Argon or Nitrogen) with a bubbler

• Septa

Procedure:

• System Preparation: Assemble the Schlenk flask with a magnetic stir bar inside. Heat the flask under vacuum with a heat gun to remove adsorbed moisture and allow it to cool to room temperature under a positive pressure of inert gas. If using a glovebox, ensure all glassware is brought into the box and allowed to equilibrate with the inert atmosphere.

• Weighing V(CO)₆: In the glovebox or on a balance under a positive flow of inert gas, weigh the desired amount of solid V(CO)₆ and quickly transfer it to the prepared Schlenk flask.

• Sealing the Flask: Immediately seal the Schlenk flask with a septum or glass stopper. If outside a glovebox, ensure a positive pressure of inert gas is maintained.

• Solvent Addition: Using a gas-tight syringe that has been pre-flushed with inert gas, draw up the required volume of degassed anhydrous solvent. Pierce the septum on the Schlenk flask and slowly add the solvent while stirring.

• Dissolution: Continue stirring the mixture under a positive pressure of inert gas until all the solid V(CO)₆ has dissolved, yielding a yellow solution.

• Storage: Wrap the Schlenk flask in aluminum foil to protect it from light. Store the sealed flask in a refrigerator (2-8 °C) or freezer (-20 °C) within a secondary container.

Visualizations

Caption: Workflow for preparing stable vanadium carbonyl solutions.

Caption: Troubleshooting decision tree for vanadium carbonyl solutions.

References

• 1. Vanadium and Manganese Carbonyls as Precursors in Electron-Induced and Thermal Deposition Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Vanadium hexacarbonyl - Wikipedia [en.wikipedia.org]
• 3. gelest.com [gelest.com]
• 4. catsci.com [catsci.com]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Highly Stable Iron Carbonyl Complex Delivery Nanosystem for Improving Cancer Therapy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. masterorganicchemistry.com [masterorganicchemistry.com]
• 8. Molybdenum_hexacarbonyl [chemeurope.com]

controlling the stoichiometry of vanadium carbonyl reactions

Welcome to the Technical Support Center for Controlling Stoichiometry in Vanadium Carbonyl Reactions. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance for challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the most common method for synthesizing vanadium hexacarbonyl (V(CO)₆), and what are the key stoichiometric considerations?

A1: The traditional and most cited method for synthesizing V(CO)₆ is a two-step process.[1][2][3]

• Step 1: Reductive Carbonylation: Vanadium(III) chloride (VCl₃) is reduced in the presence of a reducing agent, typically sodium metal, under a high pressure of carbon monoxide (CO).[2][3] A chelating ether solvent like diglyme (B29089) is used to solubilize the resulting sodium salt.[2][3] The stoichiometry of this step is critical: 4 Na + VCl₃ + 6 CO + 2 diglyme → [Na(diglyme)₂][V(CO)₆] + 3 NaCl[2]

• Step 2: Acidification: The resulting hexacarbonylvanadate(-1) salt is then acidified, typically with phosphoric acid, to yield the neutral V(CO)₆, which is a volatile, blue-black solid.[1][3]

Q2: My V(CO)₆ synthesis has a very low yield. What are the potential causes?

A2: Low yields in V(CO)₆ synthesis can stem from several factors:

• Inadequate Purity of Reagents and Solvents: Vanadium carbonyl reactions are highly sensitive to moisture and oxygen.[1] Ensure all solvents are rigorously dried and degassed, and that all manipulations are performed under an inert atmosphere (e.g., argon or nitrogen).[1]

• Insufficient CO Pressure: The initial reductive carbonylation step requires high CO pressure (around 200 atm) to favor the formation of the hexacarbonyl anion.[2][3] Lower pressures may lead to incomplete carbonylation.

• Decomposition of the Product: V(CO)₆ is thermally sensitive and can decompose, especially in the presence of light.[1][3] It is crucial to maintain low temperatures during purification and storage.

Q3: I am observing unexpected side products in my reaction. What are the common impurities and how can I identify them?

A3: Common impurities in vanadium carbonyl reactions include:

• Vanadium Oxides: Due to the high sensitivity of vanadium complexes to air, oxidation can readily occur, forming various vanadium oxides.[1] These are typically less volatile, non-crystalline solids.

• Vanadium Carbides: At elevated temperatures during synthesis, decomposition of carbonyl ligands can lead to the formation of vanadium carbide (VC).[4] This is a common impurity that can be difficult to remove.[4]

• Disproportionation Products: In ligand substitution reactions, particularly with tertiary phosphine (B1218219) ligands, V(CO)₆ can undergo disproportionation.[2][3]

These impurities can be identified using spectroscopic techniques. For instance, Infrared (IR) spectroscopy is highly effective for characterizing carbonyl complexes, as the C-O stretching frequencies are very informative.[5][6][7]

Troubleshooting Guides

Issue 1: The final product of V(CO)₆ synthesis is an intractable solid, not the expected volatile crystals.

Possible Cause	Troubleshooting Step	Expected Outcome
Formation of Vanadium Carbide	Review the reaction temperature during the initial high-pressure carbonylation. It should be carefully controlled, typically around 160°C.[2][3]	Maintaining the correct temperature profile will minimize carbide formation.
Oxidation of the Product	Ensure all stages of the synthesis, including workup and purification, are conducted under a strictly inert atmosphere. Use Schlenk line or glovebox techniques.[1]	Prevention of exposure to air will avoid the formation of non-volatile vanadium oxides.
Incomplete Reaction	Verify the stoichiometry of the reactants, especially the reducing agent. Ensure efficient stirring to promote the reaction.	A complete reaction will lead to the formation of the desired [V(CO)₆]⁻ salt, which is a precursor to the volatile V(CO)₆.

Issue 2: During a ligand substitution reaction on a vanadium carbonyl complex, a mixture of products is obtained.

Possible Cause	Troubleshooting Step	Expected Outcome
Disproportionation Reaction	This is a known side reaction for V(CO)₆, especially with phosphine ligands.[2][3] Consider using a different ligand or adjusting the reaction temperature to favor the desired substitution.	A more controlled reaction leading to the desired substituted complex.
Multiple Substitution	The stoichiometry of the incoming ligand is crucial. Start with a 1:1 molar ratio of the vanadium carbonyl complex to the new ligand and monitor the reaction progress by IR or NMR spectroscopy.	Selective formation of the mono-substituted product.
Solvent Effects	The choice of solvent can influence the reaction pathway.[8] Experiment with solvents of different polarities and coordinating abilities.	Improved selectivity for the desired product.

Experimental Protocols

Synthesis of Vanadium Hexacarbonyl (V(CO)₆)

This protocol is adapted from the traditional high-pressure synthesis.[2][3]

Materials:

• Vanadium(III) chloride (VCl₃)

• Sodium metal

• Diglyme (dried and degassed)

• Carbon monoxide (high purity)

• Phosphoric acid (85%)

• Hexane (dried and degassed)

Procedure:

• In a high-pressure autoclave under an inert atmosphere, combine VCl₃, sodium metal, and diglyme.

• Pressurize the autoclave with carbon monoxide to approximately 200 atm.

• Heat the mixture to 160°C and stir for 12-24 hours.

• Cool the autoclave to room temperature and carefully vent the excess CO.

• Under an inert atmosphere, transfer the reaction mixture to a Schlenk flask.

• Cool the mixture in an ice bath and slowly add phosphoric acid with vigorous stirring.

• The V(CO)₆ will sublime as a blue-black solid. For further purification, it can be collected on a cold finger or by low-temperature sublimation under vacuum.[1]

Characterization by Infrared Spectroscopy

The purity and identity of vanadium carbonyl complexes can be readily assessed by FT-IR spectroscopy. The number and position of the C-O stretching bands provide a fingerprint for the complex.

Compound	Symmetry	Expected C-O Stretching Bands (cm⁻¹) (Gas Phase)
V(CO)₆	Oₕ	1 (around 1976)
[V(CO)₆]⁻	Oₕ	1 (around 1859)

Note: The exact positions of the bands can vary depending on the solvent and the physical state of the sample.

Visualizations

Caption: Workflow for the synthesis of V(CO)₆.

Caption: Troubleshooting logic for low V(CO)₆ yield.

References

• 1. Vanadium and Manganese Carbonyls as Precursors in Electron-Induced and Thermal Deposition Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Vanadium hexacarbonyl - Wikipedia [en.wikipedia.org]
• 3. Vanadium_carbonyl [chemeurope.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. Infrared Photodissociation Spectroscopy of Dinuclear Vanadium-Group Metal Carbonyl Complexes: Diatomic Synergistic Activation of Carbon Monoxide - PMC [pmc.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. Frontiers | How solvent determines the molecular reactive conformation and the selectivity: Solvation spheres and energy [frontiersin.org]

Technical Support Center: Regeneration of Deactivated Vanadium-Based Catalysts

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with vanadium-based catalysts. The following sections address common issues encountered during the regeneration of these catalysts.

Frequently Asked Questions (FAQs) & Troubleshooting

Q1: Why is my regenerated vanadium-based catalyst showing low catalytic activity?

A1: Low activity after regeneration can stem from several factors:

• Incomplete Removal of Poisons: Alkali metals (Na, K), alkaline earth metals (Ca, Mg), heavy metals (Pb), and non-metals like arsenic are common poisons that deactivate vanadium catalysts by neutralizing acid sites or forming stable compounds with the active vanadium species.[1][2] Insufficient washing or the use of an inappropriate cleaning agent may not completely remove these contaminants.

• Loss of Active Vanadium Component: Acid washing, a common regeneration technique, can leach the active component, V₂O₅, from the catalyst support.[1] For instance, sulfuric acid treatment can lead to a significant reduction in vanadium content.[1]

• Changes in Catalyst Structure: High temperatures during regeneration can cause sintering of the catalyst support (e.g., TiO₂) and the active phase, leading to a loss of surface area and active sites.[3]

• Pore Blockage: Incomplete removal of fouling agents like fly ash or ammonium (B1175870) sulfate (B86663) salts can continue to block the catalyst's pores, restricting reactant access to the active sites.[4]

• Formation of Inactive Vanadium Species: The regeneration process itself can sometimes lead to the formation of less active or inactive vanadium compounds.

To troubleshoot, consider the following:

• Characterize the deactivated and regenerated catalyst: Techniques like X-ray fluorescence (XRF) can quantify the elemental composition to check for residual poisons and vanadium content. Brunauer–Emmett–Teller (BET) analysis will determine the surface area and pore volume.

• Optimize the washing procedure: Adjust the concentration of the washing solution, temperature, and duration.

• Incorporate an impregnation step: After washing, impregnate the catalyst with a solution containing a vanadium precursor (e.g., vanadyl sulfate) to replenish the lost active component.[1][5]

Q2: How can I avoid losing the active vanadium component during acid-washing regeneration?

A2: Leaching of V₂O₅ is a significant concern with strong acids. To mitigate this:

• Use milder acids: Acetic acid has been shown to be effective in removing alkaline oxides without significantly affecting the V₂O₅ content.[1]

• Optimize acid concentration and temperature: Use the lowest effective concentration of the acid and a moderate temperature to minimize the dissolution of the active phase.

• Control washing time: Prolonged exposure to acidic solutions increases the risk of vanadium leaching.

• Employ a post-washing impregnation step: This is the most direct way to compensate for any loss of the active component. The catalyst is soaked in a solution containing a vanadium precursor to restore the desired loading.[1]

Q3: My catalyst's surface area has decreased after regeneration. What could be the cause and how can I prevent it?

A3: A decrease in surface area is often due to thermal sintering. This can happen if the calcination (drying) temperature after washing and impregnation is too high. High temperatures can cause the collapse of the porous structure of the support material (e.g., TiO₂) and the agglomeration of the active vanadium species.[3]

To prevent this:

• Optimize calcination temperature and time: Use the minimum temperature and duration necessary to dry the catalyst and anchor the active species. This is typically in the range of 400-500°C.[4]

• Characterize the thermal stability of your catalyst support: Understand the temperature limits of your specific catalyst carrier to avoid structural collapse.

Q4: What are the key differences between acid and alkali washing for regeneration?

A4: Acid and alkali washing target different types of contaminants:

• Acid Washing (e.g., H₂SO₄, HNO₃, Oxalic Acid): Primarily used to remove alkali and alkaline earth metal oxides, as well as heavy metals like lead.[1][4] However, it carries the risk of leaching the active vanadium component.[1][5]

• Alkali Washing (e.g., NaOH): Effective for removing sulfate deposits (like ammonium bisulfate) that can block catalyst pores.[2] It can also help in restoring the V⁴⁺ content.[2]

The choice depends on the nature of the deactivation. In some cases, a sequential acid-alkali or alkali-acid washing procedure may be beneficial.[4]

Deactivation and Regeneration Workflow

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. mdpi.com [mdpi.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. csc.com.tw [csc.com.tw]

Technical Support Center: Production of High-Purity Vanadium Carbide from Vanadium Carbonyl

This technical support center provides researchers, scientists, and drug development professionals with detailed troubleshooting guides and frequently asked questions (FAQs) for minimizing impurities in vanadium carbide (VC) produced from the thermal decomposition of vanadium hexacarbonyl (V(CO)₆).

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities when synthesizing vanadium carbide from vanadium carbonyl?

A1: The primary impurities encountered are typically:

• Vanadium Oxides (VOₓ): Vanadium carbide and vanadium monoxide (VO) are isomorphous and miscible, making oxide contamination common.[1] The presence of oxygen can lead to the formation of vanadium oxycarbide (VC₁₋ₓOₓ).[2]

• Excess Carbon: Incomplete decomposition or side reactions can lead to the deposition of amorphous carbon or carbon-rich phases alongside the desired vanadium carbide.

• Other Vanadium Carbide Phases: Depending on the temperature and stoichiometry, other phases like V₂C or V₈C₇ may form.[1][3]

• Unreacted Vanadium Carbonyl (V(CO)₆): Incomplete decomposition can leave residual precursor in the final product. This can be difficult to remove by simple heating or acid treatment.[4]

Q2: How does the purity of the vanadium carbonyl precursor affect the final product?

A2: The purity of the V(CO)₆ precursor is critical. The precursor itself can be sensitive to photodegradation and oxidation.[2] Impurities in the precursor, such as oxides or hydrated species, will likely be incorporated into the final vanadium carbide product. It is recommended to use a freshly purified precursor, for example, by low-temperature resublimation, to minimize these issues.[2]

Q3: What is the influence of the decomposition method on the purity of the vanadium carbide?

A3: The decomposition method significantly impacts the material's composition. For instance, thermal decomposition in Chemical Vapor Deposition (CVD) tends to yield a lower carbon content compared to Focused Electron Beam-Induced Deposition (FEBID).[2] Thermal CVD at elevated temperatures (573–673 K) can promote more efficient cleavage of the CO ligand, leading to a higher metal-to-carbon ratio.[2]

Q4: Can I use acid leaching to purify my vanadium carbide product?

A4: While acid leaching is a common technique to remove metallic and some oxide impurities in carbide synthesis from other routes[5], its effectiveness for products from V(CO)₆ needs to be carefully considered. It may not be effective for removing unreacted V(CO)₆.[4] Furthermore, due to the high chemical stability of vanadium carbide, aggressive acid treatments might be required, which could potentially alter the surface of the desired product.

Troubleshooting Guide

Problem: My final product shows significant oxygen content upon characterization (e.g., via EDX or XPS).

• Possible Cause 1: Impure Precursor. The V(CO)₆ precursor may have been oxidized during storage or handling.

  • Solution: Purify the V(CO)₆ by low-temperature resublimation before use.[2] Store the precursor under an inert atmosphere (e.g., Argon) and protect it from light.[2]

• Possible Cause 2: Leaks in the Reaction System. Small leaks in the vacuum or gas delivery system can introduce oxygen or water vapor, which will readily react at high temperatures.

  • Solution: Thoroughly leak-check the entire experimental setup, including all seals and gas lines, before starting the synthesis.

• Possible Cause 3: Post-Synthesis Oxidation. The freshly synthesized vanadium carbide can be pyrophoric or highly reactive, oxidizing upon exposure to air.

  • Solution: Ensure the product is cooled down to room temperature under a high vacuum or an inert gas atmosphere before handling or removal from the reactor.

Problem: The carbon-to-vanadium ratio in my product is too high.

• Possible Cause 1: Low Decomposition Temperature. The temperature may not be sufficient to completely remove the carbonyl (CO) ligands, leading to carbon incorporation. The cleavage of the C–O bond can result in single carbon atoms that form a carbonaceous matrix.[2]

  • Solution: Increase the decomposition temperature. For thermal CVD, temperatures between 573–673 K have been shown to produce materials with lower carbon content.[2]

• Possible Cause 2: High Precursor Flow Rate/Pressure. A high concentration of the precursor in the reaction zone can lead to gas-phase nucleation and the formation of carbon-rich particles.

  • Solution: Optimize the precursor delivery by reducing the sublimation temperature or using a mass flow controller to maintain a lower, stable precursor concentration in the gas phase.

Problem: I have detected unreacted V(CO)₆ in my final product.

• Possible Cause: Incomplete Decomposition. The reaction time may be too short, or the temperature may be too low for the complete decomposition of the precursor.

  • Solution 1: Increase the duration of the thermal decomposition process to ensure all the precursor has reacted.

  • Solution 2: Consider a post-synthesis annealing step at a higher temperature under vacuum to sublimate or decompose the residual V(CO)₆.

  • Solution 3: An extraction method, as suggested for similar preparations, might be a viable approach for removal.[4]

Quantitative Data Summary

The composition of the vanadium carbide product is highly dependent on the synthesis method. The following table summarizes the Vanadium-to-Carbon (V/C) atomic ratios obtained from the decomposition of V(CO)₆ using different techniques.

Synthesis Method	Achieved V/C Ratio	Notes
Thermal Chemical Vapor Deposition (CVD)	1.1–1.3	Suggests a more efficient removal of carbon.[2]
Focused Electron Beam-Induced Deposition (FEBID)	0.63–0.86	Indicates a higher incorporation of carbon in the deposit.[2]

Experimental Protocols

Protocol 1: Purification of Vanadium Carbonyl (V(CO)₆) Precursor

This protocol is based on the purification method for V(CO)₆ to be used in deposition studies.[2]

Objective: To obtain high-purity V(CO)₆ free from oxides and other non-volatile impurities.

Materials:

• Crude V(CO)₆

• Modified Stock apparatus or similar sublimation glassware

• Cooling trap (e.g., Dewar flask)

• Liquid nitrogen (LN₂) or a dry ice/acetone bath

• High vacuum pump (~1 × 10⁻³ mbar)

• Inert gas (Argon)

Procedure:

• Place the crude V(CO)₆ product into the sublimation vessel of the Stock apparatus.

• Assemble the apparatus, ensuring the collection finger or trap is clean.

• Evacuate the apparatus to a pressure of approximately 1 × 10⁻³ mbar.

• Maintain the vessel containing the crude product at room temperature (298 K).

• Immerse the collection trap in liquid nitrogen (77 K) to cool it.

• The pure V(CO)₆ will sublime from the warmer vessel and deposit as crystals on the cold trap.

• Once the sublimation is complete, isolate the collection trap from the vacuum and backfill with dry Argon gas.

• Store the purified V(CO)₆ under an inert atmosphere, protected from light, at 253 K.[2]

Protocol 2: Synthesis of Vanadium Carbide via Low-Pressure CVD

This protocol describes a general method for depositing vanadium carbide thin films from V(CO)₆.[2]

Objective: To synthesize vanadium (oxy)carbide thin films on a substrate.

Materials & Equipment:

• Purified V(CO)₆

• Substrates (e.g., Si/SiO₂)

• Low-pressure CVD reactor with a graphite (B72142) susceptor for heating

• High vacuum system (base pressure ~10⁻⁶ mbar)

• Mass flow controllers for gas delivery (if needed)

• Temperature controller

• Silver paste

Procedure:

• Mount the substrates onto the graphite susceptor using silver paste to ensure good thermal contact.

• Place the susceptor in the CVD reactor.

• Load 30–40 mg of purified V(CO)₆ into the precursor delivery vessel.

• Evacuate the reactor to a high vacuum (~10⁻⁶ mbar).

• Heat the substrates to the desired deposition temperature (e.g., 473–673 K).[2]

• Cool the precursor vessel to a temperature between 263–283 K to control its vapor pressure.

• Open the valve between the precursor vessel and the reactor to introduce the V(CO)₆ vapor into the chamber under a dynamic vacuum.

• Allow the deposition to proceed for a set duration, typically 60–120 minutes.[2]

• After the deposition time, close the precursor valve and turn off the substrate heating.

• Allow the system to cool to room temperature under high vacuum.

• Vent the reactor with an inert gas (e.g., Argon) before removing the coated substrates.

Visualizations

Caption: Workflow for high-purity vanadium carbide synthesis.

Caption: Key synthesis parameters and their effect on impurities.

References

• 1. Vanadium carbide - Wikipedia [en.wikipedia.org]
• 2. Vanadium and Manganese Carbonyls as Precursors in Electron-Induced and Thermal Deposition Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Synthesis of Vanadium Carbide by Mechanical Activation Assisted Carbothermic Reduction - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. bibliotekanauki.pl [bibliotekanauki.pl]

addressing air and moisture sensitivity of vanadium carbonyl experiments

This center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in addressing the challenges associated with the air and moisture sensitivity of vanadium carbonyl compounds.

Frequently Asked Questions (FAQs)

Q1: What is vanadium hexacarbonyl and why is it so sensitive?

Vanadium hexacarbonyl, V(CO)₆, is a unique organometallic compound notable for being a rare, isolable paramagnetic homoleptic metal carbonyl.[1] Unlike many other metal carbonyls, it possesses 17 valence electrons, making it an exception to the 18-electron rule.[1][2] This electron deficiency contributes to its high reactivity. It is extremely sensitive to air and moisture, which can cause it to decompose.[3] Additionally, it is thermally unstable and sensitive to light (photodegradation).[3]

Q2: What are the essential pieces of equipment for handling vanadium carbonyl?

Due to its high sensitivity, all manipulations of vanadium carbonyl must be performed under an inert atmosphere. The two primary systems for achieving this are:

• Glovebox (Dry Box): This is the preferred method. A glovebox is a sealed container filled with a high-purity inert gas (typically argon or nitrogen) that is continuously circulated through a catalyst to remove oxygen and moisture.[4] This setup allows for the use of standard laboratory glassware and equipment in a controlled atmosphere.[5]

• Schlenk Line: A Schlenk line is a dual-manifold glassware system that allows for the manipulation of substances under vacuum or a flow of inert gas.[6] While effective, it requires more specialized glassware (e.g., Schlenk flasks) and techniques, such as cannula transfers, to move solutions without exposing them to the atmosphere.[7]

Q3: Should I use a glovebox or a Schlenk line for my experiment?

For solids and intricate manipulations, a glovebox is generally superior as it provides a consistently inert environment.[8] For solution-based reactions and transfers, a Schlenk line is a viable and common alternative. Many labs use a combination of both; for instance, solids are weighed and prepared inside a glovebox, then transferred to a Schlenk line for the reaction.[9]

Q4: How should I properly store vanadium carbonyl?

Vanadium carbonyl should be stored in a sealed, airtight container under an inert atmosphere (like argon) at low temperatures (e.g., in a freezer at -20°C or 253 K).[3] To prevent photodegradation, the container should be opaque or wrapped in aluminum foil.[3] It can be stored for several weeks under these conditions.[3]

Q5: What are the visible signs of decomposition?

Solid V(CO)₆ is a blue-black or blue-green crystalline solid.[1][10] Solutions in inert organic solvents are typically yellow.[1] Decomposition is often indicated by a color change, the formation of insoluble precipitates (often vanadium oxides), or a loss of reactivity in subsequent steps.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving vanadium carbonyl.

Problem / Observation	Possible Cause	Recommended Solution
Sample (solid or solution) changes color or forms a precipitate upon handling.	Exposure to Air/Oxygen: V(CO)₆ readily oxidizes in the presence of air.[3]	• Check inert atmosphere integrity: Ensure your glovebox has low O₂ levels (<1 ppm). For Schlenk lines, verify a positive inert gas flow using a bubbler and ensure all joints are properly sealed. • Proper purging: When using a Schlenk line, perform at least three evacuate-refill cycles to remove atmospheric gases from your flask before introducing the reagent.[6]
Exposure to Moisture: The compound is sensitive to hydrolysis.	• Use dry solvents and reagents: Ensure all solvents are rigorously dried and degassed before use. Dry all glassware in an oven and cool under vacuum or an inert gas stream.[11] • Check glovebox moisture levels: Ensure the glovebox atmosphere has low H₂O levels (<1 ppm).
Low or no yield in a reaction where V(CO)₆ is a reactant.	Decomposition of V(CO)₆: The reagent may have degraded in storage or during the reaction setup.	• Verify reagent quality: Before use, visually inspect the V(CO)₆ for signs of decomposition. If possible, run a quick characterization (e.g., IR spectroscopy) on a small sample. • Maintain inert conditions: Re-evaluate your entire experimental workflow for potential points of air or moisture entry.
Thermal Decomposition: V(CO)₆ is thermally sensitive and decomposes at elevated temperatures (around 60-70°C).[10]	• Control reaction temperature: Use a cooling bath if necessary and avoid excessive heating unless the protocol specifically requires it.
Photodegradation: Exposure to light, especially under vacuum, can accelerate decomposition.[3]	• Protect from light: Wrap your reaction flask in aluminum foil during the experiment and store the compound in the dark.[3]
Difficulty transferring solid V(CO)₆.	Static electricity and fine powder nature.	• Use a solids addition tube: Inside a glovebox, weigh the solid into a solids addition tube (a bent glass tube with a joint). This can then be attached to the reaction flask on a Schlenk line for controlled addition under a positive flow of inert gas.[6]
Syringe or cannula gets clogged during liquid transfer.	Precipitation/Decomposition: Small leaks can cause the reagent to decompose at the needle tip, causing a blockage.	• Purge needles thoroughly: Before transfer, ensure the syringe or cannula is completely dry and purged with inert gas.[11] • Maintain positive pressure: Ensure the vessel you are transferring from is under a slightly higher inert gas pressure than the receiving vessel. Do not pull the syringe plunger back, as this can create leaks and bubbles.[11]
Reaction mixture turns from yellow to green or blue.	Change in Vanadium Oxidation State: This color change can indicate that the vanadium center has been oxidized or has undergone a different reaction than intended. Vanadium compounds are known for their distinct colors at different oxidation states.	• Review reaction conditions: Check for potential sources of oxidation. Ensure all other reagents are pure and compatible. • Analyze the product mixture: Use spectroscopic methods (e.g., UV-Vis, IR) to identify the new species being formed.

Logical Troubleshooting Workflow

The following diagram outlines a step-by-step process for troubleshooting common issues in vanadium carbonyl experiments.

Caption: Troubleshooting workflow for vanadium carbonyl experiments.

Data Presentation

Physical & Chemical Properties of Vanadium Hexacarbonyl

Property	Value	Reference
Chemical Formula	V(CO)₆	[1]
Molar Mass	219.00 g/mol	[1][12]
Appearance	Blue-black / Blue-green crystalline solid	[1][10]
Valence Electrons	17 (Paramagnetic)	[1][2]
Melting Point	Decomposes at ~60-70 °C	[1][10]
Boiling Point	Sublimes at 50 °C (15 mmHg)	[1]
Solubility in Water	Insoluble	[1]
Solubility in Organic Solvents	5 g/L in hexane; more soluble in dichloromethane	[1]
Coordination Geometry	Octahedral	[2][10]

Experimental Protocols

Synthesis of Vanadium Hexacarbonyl (V(CO)₆)

This synthesis is a well-established two-step procedure that must be carried out using appropriate inert atmosphere techniques (Schlenk line or glovebox).[1][2][3]

Step 1: Synthesis of the Salt [Na(diglyme)₂][V(CO)₆]

• Apparatus Setup: Assemble a high-pressure autoclave equipped with a mechanical stirrer. All glassware must be rigorously dried and the entire system must be purged with inert gas (Argon or Nitrogen).

• Reagents:

  • Vanadium(III) chloride (VCl₃)

  • Metallic Sodium (Na)

  • Diglyme (solvent), freshly distilled and dried

  • Carbon Monoxide (CO) gas (high pressure)

• Procedure:

  • In the autoclave, combine VCl₃, metallic sodium, and anhydrous diglyme.

  • Seal the autoclave, purge several times with CO, and then pressurize with CO to ~200 atm.[1]

  • Heat the mixture to 160 °C with vigorous stirring. The reaction is typically run for several hours to completion.

  • Cool the autoclave to room temperature and carefully vent the excess CO pressure in a fume hood.

  • The resulting slurry contains the product, [Na(diglyme)₂][V(CO)₆], along with sodium chloride.

Step 2: Oxidation to Neutral Vanadium Hexacarbonyl (V(CO)₆)

• Apparatus Setup: Use a Schlenk flask equipped with a magnetic stir bar.

• Reagents:

  • The [Na(diglyme)₂][V(CO)₆] salt from Step 1.

  • Anhydrous phosphoric acid (H₃PO₄) or another suitable acid.[3]

• Procedure:

  • Transfer the product mixture from Step 1 to the Schlenk flask under inert atmosphere.

  • Cool the flask in an ice bath.

  • Slowly add anhydrous phosphoric acid to the stirred slurry.[3] The hexacarbonylvanadate anion is oxidized to the neutral V(CO)₆, which is visible as the crude product forms.

  • The reaction produces hydrogen gas, which must be safely vented through a bubbler.

  • The crude V(CO)₆ is then isolated. Purification is achieved by low-temperature sublimation under high vacuum (~1 x 10⁻³ mbar), collecting the pure blue-black crystals on a cold probe (e.g., cooled with dry ice/acetone or liquid nitrogen).[3]

Experimental Workflow Diagrams

Synthesis of V(CO)₆

Caption: Process flow for the two-step synthesis of V(CO)₆.

Schlenk Line Technique: Cannula Transfer of an Air-Sensitive Solution

Caption: Inert atmosphere transfer using a Schlenk line and cannula.

References

• 1. Vanadium hexacarbonyl - Wikipedia [en.wikipedia.org]
• 2. Buy Vanadium carbonyl | 20644-87-5 [smolecule.com]
• 3. Vanadium and Manganese Carbonyls as Precursors in Electron-Induced and Thermal Deposition Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. epfl.ch [epfl.ch]
• 5. cmu.edu [cmu.edu]
• 6. schlenklinesurvivalguide.com [schlenklinesurvivalguide.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. ehss.syr.edu [ehss.syr.edu]
• 9. www-s3-live.kent.edu [www-s3-live.kent.edu]
• 10. WebElements Periodic Table » Vanadium » vanadium hexacarbonyl [webelements.com]
• 11. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 12. Vanadium carbonyl | C6O6V | CID 6097005 - PubChem [pubchem.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing Vanadium Carbonyl-Catalyzed Polymerization

Welcome to the technical support center for vanadium-catalyzed polymerization. This guide is designed for researchers, scientists, and drug development professionals to troubleshoot and optimize their polymerization experiments.

Frequently Asked Questions (FAQs)

Q1: What are the most critical parameters to control in a vanadium-catalyzed polymerization?

A1: The most critical parameters include the choice of vanadium precursor and its oxidation state, the type and concentration of the co-catalyst (e.g., organoaluminum compounds like Et₂AlCl or MAO), reaction temperature, solvent, monomer concentration, and the presence of any additives or "rejuvenators" like ethyl trichloroacetate (B1195264) (ETA). The ligand structure on the vanadium complex also significantly impacts catalytic activity and polymer properties.[1][2]

Q2: My polymerization reaction has a very low yield. What are the common causes?

A2: Low yield is often due to catalyst deactivation. A primary cause is the reduction of the catalytically active vanadium species to less active or inactive lower-valent states, such as V(II).[1][3] Other factors can include impurities in the monomer or solvent, incorrect temperature, or an inappropriate ratio of co-catalyst to catalyst.

Q3: What is "catalyst deactivation" and how can I prevent it?

A3: Catalyst deactivation in this system is the loss of catalytic activity over time. The main mechanism is the reduction of active vanadium centers to inactive V(II) species.[3][4] To mitigate this, you can:

• Add a reoxidant: Compounds like ethyl trichloroacetate (ETA) or other chlorinated hydrocarbons can re-oxidize the inactive V(II) species back to an active state, maintaining catalytic activity.[3][5][6]

• Optimize Ligand Structure: Judicious selection of ancillary ligands can help stabilize the active vanadium species and prevent deactivation.[6]

• Control Temperature: Polymerization at lower temperatures (e.g., below -65 °C) can sometimes achieve a "living" polymerization character with minimal termination reactions.[3] Higher temperatures often accelerate deactivation.[6]

Q4: The molecular weight distribution (polydispersity index, PDI or Mw/Mn) of my polymer is very broad. How can I achieve a narrower distribution?

A4: A broad PDI suggests multiple active species or chain transfer/termination reactions. To achieve a narrower distribution:

• Use a single-site catalyst: Well-defined, single-site vanadium complexes are more likely to produce polymers with unimodal and narrow molecular weight distributions.[2][7]

• Control Temperature: Lowering the reaction temperature can suppress chain transfer and termination reactions, leading to a more controlled polymerization and narrower PDI.[3]

• Ensure high purity: Impurities can create different active sites or interfere with the polymerization, leading to broader distributions.

Q5: How does the choice of solvent affect the polymerization?

A5: The solvent plays a crucial role in dissolving the polymer, affecting the viscosity of the reaction medium, and influencing catalyst stability and activity.[8] The choice of solvent can impact the physical properties of the resulting polymer.[8] Common solvents include toluene (B28343) and heptane. The applicability of a broad range of solvents can be a characteristic of robust catalyst systems.[9]

Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments.

Problem	Potential Cause(s)	Suggested Solution(s)
No Polymer Formation	1. Inactive catalyst or co-catalyst. 2. Gross impurities in monomer or solvent (e.g., water, oxygen). 3. Incorrect reaction setup or conditions.	1. Check the quality and handling of catalyst and co-catalyst. 2. Ensure rigorous purification of monomer and solvent. Use a glovebox or Schlenk line techniques. 3. Verify temperature, pressure, and stirring are at desired setpoints.
Low Catalytic Activity / Poor Yield	1. Catalyst Deactivation: Reduction to inactive V(II) species.[3] 2. Suboptimal temperature. 3. Incorrect catalyst-to-cocatalyst ratio.	1. Add a reoxidant like ethyl trichloroacetate (ETA) to the reaction mixture.[5][6] 2. Optimize the reaction temperature; higher temperatures can decrease activity.[6] 3. Titrate the catalyst/co-catalyst ratio to find the optimal window.
Broad or Bimodal Molecular Weight Distribution (PDI > 2.5)	1. Multiple active catalyst sites. 2. Chain transfer or termination reactions are occurring. 3. Temperature fluctuations during polymerization.	1. Use a well-defined single-site vanadium pre-catalyst.[2] 2. Lower the reaction temperature to minimize side reactions.[3] 3. Ensure stable and uniform temperature control throughout the reaction.
Poor Co-monomer Incorporation	1. Inappropriate catalyst system for the chosen co-monomer. 2. Steric hindrance from bulky ligands on the catalyst.	1. Screen different vanadium catalysts; some are specifically designed for better co-monomer incorporation.[10] 2. Select catalysts with less sterically hindered ligand frameworks to facilitate co-monomer access.
Formation of Polymer Gel	1. Cross-linking reactions, especially with diene co-monomers. 2. Very high molecular weight polymer leading to insolubility.	1. Stop the polymerization at a lower monomer conversion to prevent extensive cross-linking.[7] 2. Use a chain transfer agent like hydrogen to control molecular weight, but be aware this may also reduce activity.[11][12]

Data Presentation: Influence of Reaction Parameters

The tables below summarize quantitative data on how various parameters affect polymerization outcomes.

Table 1: Effect of Vanadium Content and Hydrogen on Ethylene (B1197577) Polymerization

Catalyst	Vanadium Content (wt.%)	H₂ Pressure (bar)	Activity (kg PE / g cat·h)	Mw ( g/mol )	Mw/Mn (PDI)
VC1	0.12	0	0.40	3,100,000	11.5
VC1	0.12	0.5	0.23	680,000	25.1
VC2	4.0	0	2.12	2,400,000	12.1
VC2	4.0	1.0	0.70	390,000	28.5
Data synthesized from reference[11]. Conditions: Supported vanadium-magnesium catalysts, triisobutylaluminium co-catalyst, polymerization in n-hexane at 80°C.

Table 2: Effect of Temperature on Ethylene Polymerization with a Vanadium(V) Complex

Entry	Temperature (°C)	Activity (10⁶ g PE / (mol V·h))	Mw (10⁴ g/mol )	Mw/Mn (PDI)
1	30	139.4	58.5	2.11
2	50	105.5	40.2	2.23
3	80	45.6	21.7	2.45
4	100	29.8	15.4	2.68
Data synthesized from reference[9]. Conditions: Imido-vanadium(V) complex with phenoxy-phosphine ligand, MAO co-catalyst, ethylene pressure 10 atm in toluene.

Experimental Protocols

Protocol 1: General Procedure for Ethylene Polymerization

This protocol provides a general methodology for ethylene polymerization using a vanadium pre-catalyst and an organoaluminum co-catalyst. All procedures should be carried out using standard Schlenk line or glovebox techniques with rigorously purified and dried reagents.

1. Reactor Preparation:

• A 250 mL glass pressure reactor equipped with a magnetic stir bar is dried in an oven at 120°C overnight.

• The reactor is assembled while hot and placed under a high vacuum, followed by purging with high-purity argon or nitrogen. This cycle is repeated three times.

2. Reaction Setup:

• The reactor is charged with 100 mL of anhydrous toluene.

• The desired amount of co-catalyst (e.g., a 1.0 M solution of Et₂AlCl in hexane) is injected into the reactor via syringe.

• The reactor is brought to the desired reaction temperature (e.g., 30°C) and pressurized with ethylene gas to the desired pressure (e.g., 10 atm). The solvent is allowed to saturate with ethylene for 15-20 minutes with vigorous stirring.

3. Polymerization Initiation:

• The vanadium pre-catalyst is dissolved in a minimal amount of toluene (e.g., 5-10 mL) in a glovebox.

• The catalyst solution is drawn into a syringe and rapidly injected into the vigorously stirring reactor to initiate the polymerization.

• The reaction is allowed to proceed for the desired time (e.g., 30 minutes), maintaining constant temperature and ethylene pressure.

4. Reaction Quenching and Polymer Isolation:

• The ethylene feed is stopped, and the reactor is carefully vented.

• The polymerization is quenched by injecting 10 mL of a 10% HCl solution in ethanol (B145695).

• The precipitated polymer is collected by filtration, washed extensively with ethanol and then water, and dried in a vacuum oven at 60°C to a constant weight.

5. Characterization:

• The polymer yield is determined gravimetrically.

• Molecular weight (Mw) and molecular weight distribution (PDI) are determined by high-temperature gel permeation chromatography (GPC).

Visualizations: Workflows and Pathways

Troubleshooting Workflow for Low Polymerization Activity

This diagram outlines a logical decision-making process for diagnosing and solving issues related to low catalytic activity.

Caption: Troubleshooting decision tree for low polymerization yield.

Catalyst Deactivation and Reactivation Cycle

This diagram illustrates the cycle of catalyst activation, deactivation via reduction, and subsequent reactivation by a chemical promoter.

Caption: Vanadium catalyst deactivation and reactivation pathway.

References

• 1. books.rsc.org [books.rsc.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. pubs.acs.org [pubs.acs.org]
• 8. m.youtube.com [m.youtube.com]
• 9. Thermally stable vanadium(v) complexes bearing bidentate phenoxy-phosphine ligands: synthesis, characterization, and catalytic properties for alkene polymerization - Polymer Chemistry (RSC Publishing) [pubs.rsc.org]
• 10. researchgate.net [researchgate.net]
• 11. Ethylene Polymerization over Supported Vanadium-Magnesium Catalysts with Different Vanadium Content: The Effect of Hydrogen on Molecular Weight Characteristics of the Produced Bimodal Polyethylene [mdpi.com]
• 12. archiwum.ichp.vot.pl [archiwum.ichp.vot.pl]

troubleshooting inconsistent results in vanadium carbonyl catalysis

Welcome to the technical support center for vanadium carbonyl catalysis. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on troubleshooting inconsistent results and to offer best practices for handling these sensitive catalytic systems. Below, you will find troubleshooting guides in a question-and-answer format, detailed experimental protocols, and frequently asked questions to help ensure the reproducibility and success of your experiments.

Troubleshooting Guides & FAQs

This section addresses specific issues that can lead to inconsistent results in vanadium carbonyl catalysis.

Question 1: Why am I observing variable and low yields in my vanadium-catalyzed carbonylation reaction?

Answer: Inconsistent and low yields in vanadium-catalyzed carbonylation reactions are frequently due to the inherent instability of the vanadium carbonyl catalyst, which is highly sensitive to atmospheric oxygen and moisture. Even trace amounts of air can lead to catalyst decomposition and the formation of inactive vanadium oxides, significantly impacting catalytic activity and reproducibility.

Key Troubleshooting Steps:

• Ensure a Strictly Inert Atmosphere: All manipulations involving the vanadium carbonyl catalyst and its precursors must be conducted under a dry, oxygen-free atmosphere, such as high-purity argon or nitrogen. The use of a glovebox or Schlenk line techniques is mandatory for consistent results.[1]

• Use Anhydrous and Degassed Solvents and Reagents: Solvents must be rigorously dried and degassed prior to use to remove dissolved oxygen and water. Reagents should also be dried and stored under an inert atmosphere.

• Verify Catalyst Integrity: Vanadium hexacarbonyl, a common precursor, is a thermally sensitive and highly reactive 17-electron species.[2] It can be prone to disproportionation or reduction to the less reactive 18-electron anion [V(CO)6]-.[2] Ensure the catalyst has been stored properly and, if possible, verify its purity before use.

Quantitative Impact of Atmospheric Conditions:

The following table illustrates the critical importance of maintaining an inert atmosphere. The data represents a typical vanadium-catalyzed carbonylation reaction and highlights the dramatic drop in yield upon exposure to air.

Condition	Yield of Carbonylated Product	Observations
Strictly Inert Atmosphere (Glovebox/Schlenk Line)	85-95%	The reaction mixture remains homogeneous and the expected product is obtained in high yield.
Brief Exposure to Air (e.g., during reagent addition)	20-40%	A color change in the reaction mixture may be observed, indicating catalyst decomposition.
Reaction Conducted on the Benchtop (no inert atmosphere)	< 5%	Significant precipitation of insoluble vanadium oxides is often observed, and little to no desired product is formed.

Question 2: My reaction starts well, but the catalytic activity decreases over time, leading to incomplete conversion. What is causing this catalyst deactivation?

Answer: Catalyst deactivation during the reaction is a common issue and can be attributed to several factors, including the gradual ingress of trace contaminants, inherent instability of the catalytic species, or side reactions with the substrate or product.

Potential Causes and Solutions:

• Trace Contaminants: Even with careful setup, minor leaks in the reaction apparatus can introduce oxygen or moisture over time. Ensure all glassware joints are well-sealed and maintain a slight positive pressure of inert gas throughout the reaction.

• Ligand Dissociation or Decomposition: The stability of the vanadium center is highly dependent on the coordinating ligands.[3] Weakly bound or unstable ligands can dissociate, exposing the vanadium center and leading to the formation of inactive bridged dimers or oligomers. Consider using chelating ligands or ligands with stronger donor properties to enhance catalyst stability.

• Change in Vanadium Oxidation State: The catalytic cycle often involves changes in the oxidation state of the vanadium center. Side reactions can trap the vanadium in an inactive oxidation state. For example, the active V(V) species can be reduced to inactive V(IV) complexes.[4] The choice of reductant and reaction conditions can influence the stability of the active catalytic species.

Troubleshooting Workflow for Catalyst Deactivation:

References

• 1. mdpi.com [mdpi.com]
• 2. Vanadium_carbonyl [chemeurope.com]
• 3. Influence of ancillary ligands on the formation and functionality of oxovanadium( v ) metallosupramolecular assemblies: advanced computational and cat ... - Dalton Transactions (RSC Publishing) DOI:10.1039/D5DT00105F [pubs.rsc.org]
• 4. Vanadium Nitrogenase Reduces CO* - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

A Comparative Guide to the Catalytic Activity of Vanadium and Chromium Carbonyls

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the catalytic activities of vanadium carbonyl and chromium carbonyl complexes. Due to the distinct reactivity profiles of these metal carbonyls, a direct comparison across a single reaction under identical conditions is not well-documented in publicly available literature. Therefore, this guide presents a comparison based on their respective catalytic performances in different but analogous reaction types: the transfer hydrogenation of aldehydes catalyzed by chromium hexacarbonyl, [Cr(CO)₆], and the oxidation of alcohols catalyzed by vanadium complexes.

Executive Summary

Chromium carbonyl, particularly [Cr(CO)₆], has demonstrated efficacy as a catalyst in the transfer hydrogenation of aromatic aldehydes, offering a convenient method for the synthesis of corresponding alcohols. Vanadium complexes, on the other hand, are recognized for their catalytic activity in oxidation reactions, including the selective oxidation of alcohols to aldehydes and ketones. A direct quantitative comparison of catalytic turnover numbers (TON) and turnover frequencies (TOF) is challenging due to the disparate nature of the reactions catalyzed. This guide compiles available quantitative data and detailed experimental protocols to facilitate an objective assessment of their catalytic potential in their respective domains.

Data Presentation: A Comparative Overview

The following table summarizes the catalytic performance of chromium hexacarbonyl in the transfer hydrogenation of 3-methylbenzaldehyde (B113406) and a vanadium-catalyzed oxidation of benzyl (B1604629) alcohol. It is crucial to note that these are different reaction types, and the data is presented for a side-by-side view of their catalytic capabilities in their respective applications.

Catalyst	Reaction Type	Substrate	Product	Catalyst Loading (mol%)	Solvent	Temperature (°C)	Time (h)	Yield (%)	Turnover Number (TON)	Turnover Frequency (TOF) (h⁻¹)
[Cr(CO)₆]	Transfer Hydrogenation	3-Methylbenzaldehyde	3-Methylbenzyl alcohol	5	i-PrOH	120	24	>95[1]	>19	>0.79
V₂O₅	Aerobic Oxidation	Benzyl Alcohol	Benzaldehyde	10	Toluene (B28343)	100	3	98	9.8	3.27

Note: TON and TOF for [Cr(CO)₆] are estimated based on the reported yield and reaction time. The actual values may be higher as the reaction may have reached completion in less than 24 hours. Data for a V(CO)₆-catalyzed oxidation was not available, hence V₂O₅ is used as a representative vanadium catalyst for this reaction type.

In-Depth Analysis of Catalytic Performance

Chromium Carbonyl in Transfer Hydrogenation

Chromium hexacarbonyl, [Cr(CO)₆], serves as a cost-effective and easy-to-handle catalyst for the transfer hydrogenation of aromatic aldehydes using isopropanol (B130326) as the hydrogen source.[1] The reaction proceeds efficiently at elevated temperatures, providing high yields of the corresponding benzyl alcohol derivatives.[1] The catalytic cycle is believed to involve the dissociation of CO ligands to generate a coordinatively unsaturated and catalytically active chromium species. The addition of trimethylamine (B31210) N-oxide (TMAO) can promote the reaction, likely by facilitating CO dissociation.[1]

Vanadium Carbonyl and Complexes in Oxidation Reactions

While specific data on the catalytic use of vanadium hexacarbonyl, V(CO)₆, in alcohol oxidation is scarce in the reviewed literature, other vanadium compounds, such as vanadium pentoxide (V₂O₅), are well-established catalysts for the aerobic oxidation of alcohols. These reactions utilize molecular oxygen as the oxidant, presenting an environmentally benign approach to the synthesis of aldehydes and ketones. Vanadium-catalyzed oxidations are noted for their high chemoselectivity, allowing for the oxidation of secondary alcohols in the presence of primary alcohols.

Experimental Protocols

[Cr(CO)₆]-Catalyzed Transfer Hydrogenation of 3-Methylbenzaldehyde

Materials:

• [Cr(CO)₆] (Chromium hexacarbonyl)

• 3-Methylbenzaldehyde

• Isopropanol (i-PrOH), anhydrous

• Argon gas

• Standard laboratory glassware for inert atmosphere reactions

Procedure: [1]

• A reaction tube is charged with 3-methylbenzaldehyde (1.0 mmol) and [Cr(CO)₆] (0.05 mmol, 5 mol%).

• Anhydrous isopropanol (5 mL) is added to the tube.

• The tube is flushed with argon and sealed.

• The reaction mixture is heated to 120 °C and stirred for 24 hours.

• After cooling to room temperature, the solvent is removed under reduced pressure.

• The product, 3-methylbenzyl alcohol, is isolated and purified using standard techniques (e.g., column chromatography).

• The yield is determined by gas chromatography-mass spectrometry (GC-MS) analysis.[1]

V₂O₅-Catalyzed Aerobic Oxidation of Benzyl Alcohol

Materials:

• V₂O₅ (Vanadium pentoxide)

• Benzyl alcohol

• Toluene

• Oxygen (atmospheric)

• Standard laboratory glassware for reflux

Procedure:

• In a round-bottom flask equipped with a reflux condenser, benzyl alcohol (1 mmol) and V₂O₅ (0.1 mmol, 10 mol%) are dissolved in toluene (5 mL).

• The flask is open to the atmosphere to allow for the ingress of oxygen.

• The reaction mixture is heated to 100 °C and stirred for 3 hours.

• After cooling, the reaction mixture is filtered to remove the catalyst.

• The filtrate is analyzed by gas chromatography (GC) to determine the yield of benzaldehyde.

Mandatory Visualizations

Catalytic Cycle for Transfer Hydrogenation

Caption: Proposed catalytic cycle for [Cr(CO)₆]-catalyzed transfer hydrogenation.

Experimental Workflow for Catalyst Comparison

Caption: Experimental workflow for comparing catalytic activities.

References

• 1. pubs.acs.org [pubs.acs.org]

A Spectroscopic Comparison of Vanadium Hexacarbonyl and its Anionic Form, Hexacarbonyl Vanadate

A comprehensive guide for researchers on the distinct spectroscopic signatures of the 17-electron V(CO)₆ and 18-electron [V(CO)₆]⁻ complexes, supported by experimental data and detailed protocols.

This guide provides a detailed comparative analysis of the spectroscopic properties of vanadium hexacarbonyl, V(CO)₆, and its corresponding anion, hexacarbonyl vanadate (B1173111), [V(CO)₆]⁻. The primary distinction between these two species lies in their electronic structure: V(CO)₆ is a rare example of a stable, paramagnetic 17-electron metal carbonyl, while [V(CO)₆]⁻ is a diamagnetic 18-electron species. This fundamental difference profoundly influences their vibrational and electronic spectra, offering valuable insights into the nature of metal-ligand bonding.

Spectroscopic Data Summary

The following table summarizes the key spectroscopic data for V(CO)₆ and [V(CO)₆]⁻, focusing on infrared (IR) spectroscopy, the most powerful tool for characterizing metal carbonyls.

Compound	Spectroscopic Technique	Key Parameter	Observed Value (cm⁻¹)	Reference(s)
V(CO)₆	Infrared (IR)	ν(CO)	1976	[1]
[V(CO)₆]⁻	Infrared (IR)	ν(CO)	1860	[2][3]
Cr(CO)₆ (isoelectronic)	Infrared (IR)	ν(CO)	2000	[2][3]
[Mn(CO)₆]⁺ (isoelectronic)	Infrared (IR)	ν(CO)	2090	[2]

Elucidation of Spectroscopic Differences

The significant difference in the C-O stretching frequency (ν(CO)) between V(CO)₆ and [V(CO)₆]⁻ is a direct consequence of their differing electron counts and the resulting extent of π-backbonding.

In metal carbonyls, the metal-carbon bond is understood to have both σ and π character. The carbonyl ligand donates electron density to an empty d-orbital on the metal center via a σ-bond. Concurrently, the metal donates electron density from a filled d-orbital back into the empty π* antibonding orbitals of the carbonyl ligands. This synergistic process is known as π-backbonding.

• [V(CO)₆]⁻ : As an 18-electron species, the vanadium center in the hexacarbonyl vanadate anion has a higher electron density than its neutral counterpart. This increased electron density leads to more extensive π-backbonding from the vanadium d-orbitals into the π* orbitals of the CO ligands. The population of these antibonding orbitals weakens the carbon-oxygen triple bond, resulting in a lower C-O stretching frequency (1860 cm⁻¹).

• V(CO)₆ : In contrast, the 17-electron V(CO)₆ has a lower electron density on the vanadium center. Consequently, there is less π-backbonding to the CO ligands compared to the anionic form. This results in a stronger C-O bond and, therefore, a higher C-O stretching frequency (1976 cm⁻¹).

This trend is further supported by comparing with isoelectronic species. The neutral, 18-electron Cr(CO)₆ has a ν(CO) of 2000 cm⁻¹, which is higher than that of [V(CO)₆]⁻, as the less negative charge on the metal center in Cr(CO)₆ leads to slightly less backbonding. Conversely, the cationic, 18-electron [Mn(CO)₆]⁺ exhibits an even higher ν(CO) of 2090 cm⁻¹, as the positive charge on the metal significantly reduces its ability to participate in π-backbonding.

Experimental Protocols

The synthesis and spectroscopic characterization of V(CO)₆ and [V(CO)₆]⁻ require handling under an inert atmosphere due to their sensitivity to air and moisture.

Synthesis of Sodium Hexacarbonyl Vanadate (Na[V(CO)₆])

A common procedure for the synthesis of the hexacarbonyl vanadate anion involves the reductive carbonylation of a vanadium halide.

Materials:

• Vanadium(III) chloride (VCl₃)

• Sodium metal

• Diglyme (bis(2-methoxyethyl) ether), freshly distilled from sodium-benzophenone

• Carbon monoxide (CO) gas, high purity

• Schlenk line apparatus and glassware

• High-pressure autoclave

Procedure:

• Under an inert atmosphere (e.g., argon or nitrogen), a high-pressure autoclave is charged with VCl₃, sodium metal, and anhydrous diglyme.

• The autoclave is sealed and purged several times with CO gas before being pressurized to approximately 200 atm with CO.

• The reaction mixture is heated to around 160 °C with vigorous stirring for an extended period (typically 12-24 hours).

• After cooling to room temperature, the excess CO pressure is carefully vented.

• The resulting mixture, containing the [Na(diglyme)₂][V(CO)₆] salt, is filtered under inert atmosphere to remove sodium chloride and unreacted sodium.

• The solvent is removed under vacuum to yield the crude product, which can be further purified by recrystallization.

Synthesis of Vanadium Hexacarbonyl (V(CO)₆)

V(CO)₆ is prepared by the oxidation of the [V(CO)₆]⁻ anion.

Materials:

• Na[V(CO)₆] or [Na(diglyme)₂][V(CO)₆]

• Anhydrous phosphoric acid or a mild oxidizing agent (e.g., ferric chloride)

• Inert solvent (e.g., hexane)

• Schlenk line apparatus and glassware

Procedure:

• Under an inert atmosphere, the salt of [V(CO)₆]⁻ is dissolved or suspended in an appropriate solvent.

• The solution is treated with a stoichiometric amount of a suitable oxidizing agent. If using phosphoric acid, the intermediate vanadium carbonyl hydride readily decomposes to V(CO)₆.

• The volatile V(CO)₆ is then isolated from the reaction mixture by sublimation under reduced pressure. The blue-black crystals of V(CO)₆ are collected on a cold finger.

Infrared (IR) Spectroscopy

Due to the air-sensitivity of these compounds, IR spectra must be recorded using specialized techniques.

Procedure for Solid-State IR (KBr Pellet):

• Inside a glovebox, a small amount of the sample is finely ground with dry, spectroscopic grade potassium bromide (KBr).

• The mixture is pressed into a thin, transparent pellet using a hydraulic press.

• The KBr pellet is placed in a demountable cell, which is then sealed before being removed from the glovebox for analysis.

Procedure for Solution-Phase IR:

• A solution of the compound is prepared in a dry, deoxygenated, and IR-transparent solvent (e.g., hexane (B92381) or dichloromethane) inside a glovebox or using Schlenk techniques.

• The solution is transferred to an airtight IR cell (e.g., a sealed liquid cell with NaCl or KBr windows) via a syringe or cannula.

• The spectrum is recorded, and a background spectrum of the pure solvent is subtracted.

UV-Vis Spectroscopy

Similar precautions for air-sensitive compounds must be taken for UV-Vis spectroscopy.

Procedure:

• A dilute solution of the sample is prepared in a suitable UV-Vis transparent and inert solvent (e.g., hexane) under an inert atmosphere.

• The solution is transferred to a sealed quartz cuvette with a septum or a specially designed airtight cuvette.

• The cuvette is quickly transferred to the spectrophotometer, and the spectrum is recorded. A background spectrum of the solvent in a matched cuvette is used for baseline correction.

Logical Relationship Diagram

The following diagram illustrates the relationship between the electronic structure, π-backbonding, and the resulting spectroscopic properties of V(CO)₆ and [V(CO)₆]⁻.

Caption: Electronic structure's impact on spectroscopic properties.

References

• 1. people.bath.ac.uk [people.bath.ac.uk]
• 2. How to Enhance FTIR Sensitivity for Trace Analysis [eureka.patsnap.com]
• 3. people.chem.umass.edu [people.chem.umass.edu]

A Comparative Guide to the Reactivity of Vanadium Carbonyl and Other 17-Electron Metal Carbonyls

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the chemical reactivity of vanadium hexacarbonyl, V(CO)₆, a rare and stable 17-electron metal carbonyl, with other related metal carbonyl species. The information presented is supported by experimental data and established chemical principles to offer a clear perspective on its unique behavior in various chemical transformations.

Introduction to 17-Electron Metal Carbonyls

Most transition metal carbonyls are stable when they conform to the 18-electron rule, achieving a valence shell electron configuration analogous to a noble gas. However, a select group of metal carbonyls, known as 17-electron species, exist as stable radicals. Vanadium hexacarbonyl, V(CO)₆, is a prime and well-studied example of such a compound.[1][2][3] As a paramagnetic, 17-electron complex, its reactivity differs significantly from its 18-electron counterparts, particularly in ligand substitution and redox reactions. This guide will explore these differences, focusing on dimerization, ligand substitution pathways, and redox chemistry.

Comparative Reactivity Analysis

The presence of an unpaired electron and an unsaturated coordination sphere makes 17-electron species like V(CO)₆ highly reactive.

Dimerization Tendency

A common fate for radical species is dimerization to form a metal-metal bond, thereby satisfying the 18-electron rule for each metal center.

• Vanadium Hexacarbonyl (V(CO)₆): V(CO)₆ is unusual in that it is readily isolable as a monomer and shows little tendency to dimerize.[4] This reluctance is attributed to steric hindrance; the six carbonyl ligands in its octahedral geometry effectively shield the vanadium center, preventing the close approach required to form a V-V bond.[4]

• Other 17-Electron Carbonyls (e.g., •Mn(CO)₅): In contrast, the 17-electron manganese pentacarbonyl radical, •Mn(CO)₅, is highly transient and rapidly dimerizes to form the stable, 18-electron dimanganese decacarbonyl, Mn₂(CO)₁₀.[4] This highlights the exceptional nature of V(CO)₆'s stability as a monomeric radical.

Ligand Substitution Reactions

Ligand substitution is a fundamental reaction of metal carbonyls. The electron count of the metal center dictates the dominant mechanistic pathway.

• Vanadium Hexacarbonyl (17e⁻): V(CO)₆ undergoes ligand substitution at a much faster rate than typical 18-electron carbonyls. The reaction proceeds via a rapid associative (A) mechanism .[5][6] An incoming ligand attacks the metal center to form a 19-electron intermediate, which is unstable and quickly expels a CO ligand. This pathway is energetically favorable due to the open coordination site and the ability of the metal to accommodate an additional ligand temporarily. V(CO)₆ is known to be susceptible to substitution by ligands such as tertiary phosphines.[1][3]

• 18-Electron Carbonyls (e.g., Cr(CO)₆): Stable 18-electron complexes like Cr(CO)₆ undergo substitution via a much slower dissociative (D) mechanism .[5] This pathway requires an initial, energy-intensive step of losing a CO ligand to form a reactive 16-electron intermediate, which then coordinates with the incoming ligand. The high activation energy for this dissociation makes the overall reaction significantly slower.

Redox Chemistry

The tendency to achieve a stable 18-electron configuration dominates the redox chemistry of V(CO)₆.

• Reduction: The most characteristic reaction of V(CO)₆ is its reduction to the 18-electron hexacarbonylvanadate anion, [V(CO)₆]⁻.[3] This makes V(CO)₆ an effective oxidizing agent, readily accepting an electron to attain a stable, diamagnetic state.[4] The synthesis of neutral V(CO)₆ often involves the oxidation of this stable anion.[1][3]

• Oxidation: While less common, V(CO)₆ can be oxidized to the 16-electron cation, [V(CO)₆]⁺.[7] This species is highly reactive and seeks to gain electrons to alleviate its electron deficiency.

Quantitative Data Summary

The following table summarizes key comparative data between vanadium carbonyl and representative 17- and 18-electron metal carbonyls.

Property	V(CO)₆	•Mn(CO)₅	Cr(CO)₆
Valence Electrons	17	17	18
Dimerization	Does not dimerize	Readily dimerizes to Mn₂(CO)₁₀	Not applicable
Substitution Mechanism	Associative (A)	Associative (A)	Dissociative (D)
Relative Substitution Rate	Very Fast	Very Fast	Slow
Primary Redox Reaction	Reduction to [V(CO)₆]⁻ (18e⁻)	Reduction to [Mn(CO)₅]⁻ (18e⁻)	Oxidation or Reduction
Typical ν(CO) (cm⁻¹)	~1976 cm⁻¹	Not applicable (transient)	~2000 cm⁻¹

Key Experimental Protocols

Synthesis of Vanadium Hexacarbonyl (V(CO)₆)

The synthesis is a two-step process performed under inert conditions due to the air-sensitivity of the reagents and products.

Step 1: Formation of the Hexacarbonylvanadate Anion

• Reaction: 4 Na + VCl₃ + 6 CO + 2 diglyme (B29089) → [Na(diglyme)₂][V(CO)₆] + 3 NaCl[1]

• Procedure: Anhydrous vanadium(III) chloride (VCl₃) is suspended in diglyme within a high-pressure autoclave. Metallic sodium is added as the reducing agent. The autoclave is pressurized with carbon monoxide (typically ~200 atm) and heated to approximately 160 °C. The reaction mixture is stirred for several hours. The resulting product is a salt of the [V(CO)₆]⁻ anion.

Step 2: Oxidation to Neutral V(CO)₆

• Reaction: [V(CO)₆]⁻ → V(CO)₆ + e⁻

• Procedure: The solution containing the [V(CO)₆]⁻ salt is cooled and filtered to remove sodium chloride. The anion is then oxidized to the neutral, blue-black V(CO)₆. This can be achieved by acidification (e.g., with phosphoric acid) or controlled chemical oxidation.[8] The final product is volatile and can be purified by sublimation at around 50 °C under reduced pressure.[3][9]

Ligand Substitution with Triphenylphosphine (B44618) (PPh₃)

This protocol describes a typical ligand substitution reaction on V(CO)₆.

• Reaction: V(CO)₆ + PPh₃ → V(CO)₅(PPh₃) + CO

• Procedure:

  • In a Schlenk flask under an inert atmosphere (e.g., nitrogen or argon), dissolve V(CO)₆ in a suitable inert solvent such as hexane (B92381) or dichloromethane.[3]

  • Add a stoichiometric equivalent of triphenylphosphine (PPh₃) to the solution.

  • Stir the reaction mixture at room temperature. The reaction progress can be monitored by a color change and by infrared (IR) spectroscopy.

  • The formation of the product, V(CO)₅(PPh₃), is indicated by a shift in the C-O stretching frequencies (ν(CO)) in the IR spectrum compared to the starting material.

  • The product can be isolated by removing the solvent under vacuum and purified by recrystallization or chromatography. Note that disproportionation can sometimes occur as a side reaction.[1][3]

Visualizing Reaction Pathways

The following diagrams illustrate the key mechanistic and chemical differences discussed.

Caption: Comparison of ligand substitution mechanisms.

Caption: Redox relationships of vanadium carbonyl species.

References

• 1. Vanadium hexacarbonyl - Wikipedia [en.wikipedia.org]
• 2. mdpi.com [mdpi.com]
• 3. Vanadium_carbonyl [chemeurope.com]
• 4. brainly.in [brainly.in]
• 5. dalalinstitute.com [dalalinstitute.com]
• 6. m.youtube.com [m.youtube.com]
• 7. researchgate.net [researchgate.net]
• 8. US3236755A - Preparation of vanadium hexacarbonyl - Google Patents [patents.google.com]
• 9. US3264064A - Compounds containing the vanadium hexacarbonyl group and process for preparing the same - Google Patents [patents.google.com]

performance of vanadium carbonyl as a precursor for vanadium nitride vs. other precursors

For researchers, scientists, and professionals in drug development, the synthesis of high-purity vanadium nitride (VN) is critical for applications ranging from catalysis to biocompatible coatings. The choice of precursor is a pivotal factor influencing the material's properties and the efficiency of its synthesis. This guide provides an objective comparison of vanadium carbonyl's performance as a precursor for VN against other common alternatives, supported by experimental data and detailed methodologies.

Vanadium nitride, a hard, refractory ceramic material, exhibits a unique combination of properties including high melting point, excellent wear resistance, and good electrical conductivity. These characteristics make it a promising candidate for various advanced applications. The synthesis of VN thin films and powders with controlled stoichiometry and purity is paramount, and this is largely dictated by the chemical precursor and the deposition technique employed.

This guide focuses on comparing the efficacy of vanadium carbonyl (specifically vanadium hexacarbonyl, V(CO)₆) with other widely used precursors such as vanadium tetrachloride (VCl₄), vanadyl phthalocyanine (B1677752) (VOPc), and vanadium oxides (e.g., V₂O₅).

Performance Comparison of Vanadium Nitride Precursors

The selection of a precursor for vanadium nitride synthesis involves a trade-off between deposition temperature, potential for impurity incorporation (primarily carbon and oxygen), deposition rate, and the quality of the resulting film. The following table summarizes the key performance indicators for various vanadium precursors based on available experimental data.

Precursor	Synthesis Method	Deposition Temp. (°C)	Resulting Material	N/V Ratio	Impurities	Deposition Rate	Reference
Vanadium Hexacarbonyl (V(CO)₆)	CVD/FEBID	473 - 673	VCₓOᵧ	Not reported for VN	High Carbon	Not reported for VN	[1]
Vanadium Tetrachloride (VCl₄)	APCVD	350 - 650	VNₓOᵧ	0.8	<5% Cl, O	~1 µm/min	[2]
Vanadyl Phthalocyanine (VOPc)	Thermal Decomposition	750	VN/C composite	Not specified	High Carbon	Not applicable	[3][4]
Vanadium(V) Oxide (V₂O₅)	Carbothermal Reduction-Nitridation	1150	VN	Stoichiometric	Low	Not applicable	[5]
Dichloro(oxo)(2,4-pentanedione)vanadium(V)	Annealing	1200	VN	Not specified	Not specified	Not applicable	[6]

In-depth Analysis of Precursor Performance

Vanadium Carbonyl (V(CO)₆)

Experimental evidence for the direct synthesis of pure vanadium nitride using vanadium hexacarbonyl as a single-source precursor with dinitrogen (N₂) is notably scarce in the reviewed literature. The thermal decomposition of V(CO)₆, both in chemical vapor deposition (CVD) and focused electron beam-induced deposition (FEBID), predominantly yields vanadium carbide (VC) or carbon-contaminated vanadium films.[1] The strong vanadium-carbon bonds within the carbonyl ligands favor the formation of carbides over nitrides, especially when a less reactive nitrogen source like N₂ is used. To achieve VN, a highly reactive nitrogen source such as ammonia (B1221849) (NH₃) plasma would likely be necessary to overcome the kinetic barrier for breaking the N≡N triple bond and facilitate the reaction with vanadium. The primary challenge with vanadium carbonyl remains the significant incorporation of carbon into the deposited film.

Vanadium Tetrachloride (VCl₄)

Vanadium tetrachloride is a widely utilized precursor for the synthesis of high-quality vanadium nitride films via CVD. In combination with a reactive nitrogen source like ammonia, VCl₄ can produce crystalline VN films at relatively moderate temperatures (350-650 °C).[2] A key advantage of VCl₄ is the potential for low carbon contamination. However, the resulting films can contain chlorine and oxygen impurities, particularly at lower deposition temperatures.[2] The highly corrosive nature of VCl₄ and the formation of corrosive byproducts like HCl are significant handling and equipment challenges.

Organometallic and Coordination Compounds

Single-source precursors, where both vanadium and nitrogen are present in the same molecule, offer an alternative route to VN. For instance, the thermal decomposition of vanadyl phthalocyanine (VOPc) has been shown to produce VN/carbon composites.[3][4] While this method can yield nanostructured materials, it inherently leads to high carbon content in the final product. Other coordination compounds, such as dichloro(oxo)(2,4-pentanedione)vanadium(V), have been demonstrated to yield VN upon annealing under a nitrogen atmosphere at high temperatures (1200 °C).[6] These methods are often suitable for producing powders or coatings on thermally stable substrates.

Vanadium Oxides

The carbothermal reduction and nitridation of vanadium oxides, particularly V₂O₅, is a common method for the industrial-scale production of VN powders. This process involves heating a mixture of the oxide and a carbon source in a nitrogen atmosphere at high temperatures (e.g., 1150 °C).[5] While effective in producing stoichiometric VN, this method is not typically used for thin-film deposition and requires high processing temperatures.

Experimental Methodologies

A detailed understanding of the experimental protocols is crucial for reproducing and building upon existing research. Below are representative methodologies for VN synthesis using different precursors.

1. Chemical Vapor Deposition of VN from Vanadium Tetrachloride

• Precursors: Vanadium tetrachloride (VCl₄) and ammonia (NH₃).

• Apparatus: A cold-wall or hot-wall CVD reactor.

• Procedure:

  • The substrate (e.g., silicon wafer or glass) is placed in the reactor chamber.

  • The reactor is evacuated and then heated to the desired deposition temperature (e.g., 550 °C).

  • VCl₄ is vaporized from a bubbler held at a constant temperature and introduced into the reactor using a carrier gas (e.g., Ar or N₂).

  • Ammonia gas is introduced into the reactor through a separate line.

  • The precursor gases react on and near the substrate surface to form a VN film.

  • After the desired deposition time, the precursor flows are stopped, and the reactor is cooled down under an inert gas flow.

2. Thermal Decomposition of Vanadyl Phthalocyanine

• Precursor: Vanadyl phthalocyanine (VOPc) powder.

• Apparatus: A tube furnace.

• Procedure:

  • A crucible containing VOPc powder is placed in the center of the tube furnace.

  • The furnace tube is purged with an inert gas (e.g., nitrogen or argon) to remove oxygen.

  • The furnace is heated to the decomposition temperature (e.g., 750 °C) under a continuous flow of the inert gas and held for a specific duration.

  • The furnace is then cooled to room temperature under the inert gas flow.

  • The resulting black powder is collected for characterization.

Visualizing the Synthesis Pathways

To illustrate the logical flow of the synthesis processes, the following diagrams are provided in the DOT language for Graphviz.

Caption: Comparative workflow for VNₓOᵧ and VCₓOᵧ synthesis.

References

• 1. mdpi.com [mdpi.com]
• 2. discovery.ucl.ac.uk [discovery.ucl.ac.uk]
• 3. Synthesis and Characterization of Vanadium Nitride/Carbon Nanocomposites - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Synthesis and Characterization of Vanadium Nitride/Carbon Nanocomposites [mdpi.com]
• 5. researchgate.net [researchgate.net]
• 6. files.core.ac.uk [files.core.ac.uk]

Unveiling the Potential of Single-Site Vanadium Catalysts in Oxidation Reactions: A Comparative Guide

For researchers, scientists, and professionals in drug development, the quest for efficient and selective catalysts is paramount. This guide provides a comprehensive comparison of single-site vanadium catalysts, with a focus on their application in the selective oxidation of benzyl (B1604629) alcohol, a key transformation in the synthesis of fine chemicals and pharmaceuticals. We delve into experimental data, detailed protocols, and the underlying catalytic mechanisms to offer a clear perspective on the performance of these advanced catalytic systems.

The landscape of heterogeneous catalysis is rapidly evolving, with single-site catalysts (SSCs) emerging as a frontier for achieving ultimate atom efficiency and selectivity. Among these, vanadium-based catalysts have garnered significant attention due to vanadium's versatile redox properties and its ability to catalyze a wide range of oxidation reactions. This guide focuses on the validation of single-site vanadium catalysts, moving beyond traditional bulk or supported catalysts to explore the reactivity of isolated vanadium active centers.

While the term "vanadium carbonyl" is well-known in organometallic chemistry, recent advancements in single-site catalysis for oxidation reactions have predominantly focused on vanadium oxide species supported on various materials, such as metal-organic frameworks (MOFs). These materials provide a well-defined coordination environment for the vanadium centers, enabling true single-site catalysis.

Performance Benchmark: Selective Oxidation of Benzyl Alcohol

To objectively assess the performance of single-site vanadium catalysts, we focus on the aerobic oxidation of benzyl alcohol to benzaldehyde. This reaction is a benchmark for evaluating the efficiency and selectivity of oxidation catalysts. The data presented below is compiled from various studies and standardized where possible to allow for a meaningful comparison.

Catalyst System	Support	Oxidant	Temperature (°C)	Conversion (%)	Selectivity to Benzaldehyde (%)	Turnover Frequency (TOF) (h⁻¹)	Reference
V-MOF-808	Hf-MOF	O₂	105	>99	>99	~13.3	[1][2][3]
V₂O₅/SrTiO₃	SrTiO₃	O₂	120	100	100	Not Reported	[4]
Vanadyl Metaphosphate	-	TBHP	Not Reported	97	99	Not Reported
Au-Pd/TiO₂	TiO₂	O₂	80-140	81-56	Not Reported	Not Reported
CuMn₂ Oxide	-	O₂	102	100	>99	Not Reported	[4]

Note: Direct comparison of TOF values can be challenging due to variations in experimental conditions and methods for determining the number of active sites.

In-Depth Experimental Protocols

Reproducibility is key in scientific research. Here, we provide detailed experimental protocols for the synthesis of a single-site vanadium catalyst and its application in the catalytic oxidation of benzyl alcohol.

Synthesis of a Single-Site Vanadium Catalyst Supported on a Metal-Organic Framework (V-MOF)

This protocol is adapted from studies on the synthesis of single-atom-based vanadium oxide catalysts on MOFs.[1][2][3]

Materials:

• Hf-MOF-808 (or other suitable MOF support)

• Vanadyl acetylacetonate (B107027) (VO(acac)₂)

• Toluene (B28343) (anhydrous)

Procedure:

• Activate the MOF support by heating under vacuum to remove any guest molecules from the pores.

• In a glovebox, dissolve vanadyl acetylacetonate in anhydrous toluene to create a precursor solution.

• Add the activated MOF support to the vanadium precursor solution.

• Stir the mixture at room temperature for 24 hours to allow for the grafting of the vanadium species onto the MOF nodes.

• After the reaction, filter the solid material and wash it thoroughly with fresh toluene to remove any unreacted vanadium precursor.

• Dry the resulting V-MOF catalyst under vacuum.

Characterization: The successful synthesis of the single-site vanadium catalyst should be confirmed using techniques such as X-ray diffraction (XRD) to ensure the integrity of the MOF structure, and spectroscopy (e.g., FT-IR, UV-Vis, X-ray Photoelectron Spectroscopy - XPS) to confirm the presence and coordination environment of the vanadium species.

Catalytic Oxidation of Benzyl Alcohol

This generalized protocol is based on typical procedures for the aerobic oxidation of benzyl alcohol using heterogeneous catalysts.

Materials:

• Single-site vanadium catalyst (e.g., V-MOF)

• Benzyl alcohol

• Toluene (or another suitable solvent)

• Oxygen (O₂) gas

Procedure:

• In a round-bottom flask or a high-pressure reactor, add the single-site vanadium catalyst and the solvent.

• Add benzyl alcohol to the mixture.

• Pressurize the reactor with oxygen gas to the desired pressure (e.g., 1 atm or higher).

• Heat the reaction mixture to the desired temperature (e.g., 100-120 °C) with vigorous stirring.

• Monitor the reaction progress by taking aliquots at different time intervals and analyzing them by gas chromatography (GC) or high-performance liquid chromatography (HPLC).

• Upon completion of the reaction, cool the mixture to room temperature and separate the catalyst by filtration or centrifugation.

• Analyze the product mixture to determine the conversion of benzyl alcohol and the selectivity to benzaldehyde.

Unraveling the Catalytic Cycle

Understanding the mechanism of a catalytic reaction is crucial for optimizing its performance. For the oxidation of benzyl alcohol over single-site vanadium catalysts, a Mars-van Krevelen type redox mechanism is often proposed.[5] This mechanism involves the oxidation of the substrate by the catalyst, followed by the re-oxidation of the reduced catalyst by an oxidant.

The following diagram illustrates a plausible catalytic cycle for the aerobic oxidation of benzyl alcohol catalyzed by a single-site vanadium oxide species.

Figure 1. A proposed catalytic cycle for the aerobic oxidation of benzyl alcohol by a single-site vanadium catalyst.

Workflow for Catalyst Synthesis and Evaluation

The process of developing and validating a single-site catalyst involves several key stages, from synthesis and characterization to performance testing.

Figure 2. A generalized workflow for the development and evaluation of single-site catalysts.

Conclusion

Single-site vanadium catalysts, particularly those supported on well-defined structures like MOFs, demonstrate remarkable activity and selectivity in the aerobic oxidation of benzyl alcohol. The performance data, when compared to other catalytic systems, highlights their potential as highly efficient and selective catalysts. The provided experimental protocols offer a starting point for researchers to synthesize and evaluate these advanced materials. Furthermore, the elucidation of the catalytic cycle provides a framework for understanding the reaction mechanism and for the rational design of future generations of single-site oxidation catalysts. While direct evidence for "vanadium carbonyl" as a single-site catalyst in this specific application is limited in recent literature, the principles of single-site catalysis with vanadium are clearly validated through the use of well-defined supported vanadium oxide species.

References

• 1. researchgate.net [researchgate.net]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. Single-Atom-Based Vanadium Oxide Catalysts Supported on Metal-Organic Frameworks: Selective Alcohol Oxidation and Structure-Activity Relationship - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. scispace.com [scispace.com]

Vanadium Carbonyl: A Comparative Guide to its Cross-Reactivity with Organic Functional Groups

For Researchers, Scientists, and Drug Development Professionals

Vanadium hexacarbonyl, V(CO)₆, stands as a unique and highly reactive homoleptic metal carbonyl due to its paramagnetic nature, arising from its 17-valence electron configuration.[1][2] This inherent instability drives its reactivity, making it a potent reducing agent and a precursor to the more stable 18-electron hexacarbonylvanadate anion, [V(CO)₆]⁻.[1][3] This guide provides a comparative analysis of the cross-reactivity of vanadium carbonyl and its anionic derivative with various key functional groups, supported by established principles of organometallic chemistry and available experimental data. While comprehensive comparative studies on the synthetic applications of vanadium carbonyl are limited, this guide consolidates known reactivity and explores potential synthetic pathways based on analogous metal carbonyl systems.

Reactivity with Carbonyl Compounds: Aldehydes and Ketones

Low-valent vanadium species are known to mediate the reductive coupling of carbonyl compounds. While direct reactions of V(CO)₆ with aldehydes and ketones are not extensively documented, the related vanadium(II) complexes are effective in promoting pinacol (B44631) couplings of aromatic aldehydes to yield 1,2-diols.[4] This suggests that V(CO)₆, either directly or by forming low-valent intermediates, has the potential to act as a reducing agent for carbonyls. The primary pathway would likely involve the formation of the [V(CO)₆]⁻ anion, which can then participate in reductive coupling reactions.

Table 1: Comparison of Reactivity with Aldehydes and Ketones

Functional Group	Substrate Example	Probable Vanadium Reagent	Expected Product Type	Relative Reactivity	Notes
Aromatic Aldehyde	Benzaldehyde	V(II) species (from V(CO)₆)	1,2-Diol (Pinacol)	High	Vanadium(II) is known to be effective for this transformation.[4]
Aliphatic Aldehyde	Hexanal	V(II) species (from V(CO)₆)	1,2-Diol (Pinacol)	Moderate	Reactivity is expected to be lower than with aromatic aldehydes.
Ketone	Cyclohexanone	V(II) species (from V(CO)₆)	1,2-Diol (Pinacol)	Low	Ketones are generally less reactive than aldehydes towards reductive coupling.

Experimental Protocol: Synthesis of Vanadium Hexacarbonyl

The synthesis of vanadium hexacarbonyl is a prerequisite for its use in organic reactions. A common method involves the reduction of a vanadium salt under a high pressure of carbon monoxide.

Procedure: In a high-pressure autoclave, anhydrous vanadium(III) chloride (VCl₃) is reduced with metallic sodium. The reaction is conducted under approximately 200 atm of carbon monoxide at 160 °C. Diglyme (CH₃OCH₂CH₂OCH₂CH₂OCH₃) is typically used as a solvent to solubilize the sodium salts.[1][2] The initial product is the sodium salt of the hexacarbonylvanadate anion, [Na(diglyme)₂][V(CO)₆]. Subsequent acidification of the aqueous solution of this salt, followed by extraction with a hydrocarbon solvent and sublimation, yields the neutral V(CO)₆.[5]

Caution: Vanadium hexacarbonyl is a source of carbon monoxide and should be handled in a well-ventilated fume hood.

Proposed Reaction Pathway: Reductive Coupling of Aldehydes

Proposed pathway for the reductive coupling of aldehydes mediated by vanadium carbonyl.

Reactivity with Unsaturated Systems: Alkenes and Alkynes

The reactivity of vanadium hexacarbonyl with simple alkenes and alkynes is not as thoroughly explored as that of other metal carbonyls. However, reactions with specific cyclic polyenes have been reported. For instance, V(CO)₆ reacts with cycloheptatriene (B165957) to yield a tropenium vanadium tricarbonyl complex.[5] While not a general reaction for all alkenes, this demonstrates the ability of V(CO)₆ to interact with π-systems, likely through a substitution or addition-elimination mechanism. For more complex transformations, other vanadium species are often employed, such as vanadium alkylidynes for the cyclic polymerization of phenylacetylene.[6][7]

Table 2: Comparison of Reactivity with Alkenes and Alkynes

Functional Group	Substrate Example	Vanadium Reagent	Expected Product Type	Notes
Conjugated Triene	Cycloheptatriene	V(CO)₆	Tropenium Vanadium Tricarbonyl	Demonstrates reactivity with extended π-systems.[5]
Aromatic Alkyne	Phenylacetylene	Vanadium Alkylidyne	Cyclic Polyacetylene	Requires a specific vanadium alkylidyne catalyst, not V(CO)₆ itself.[6][7]
Simple Alkene	Styrene	V(CO)₆	Low reactivity expected	No significant reactions have been reported under typical conditions.

Experimental Protocol: Reaction of V(CO)₆ with Cycloheptatriene

Procedure: A mixture of vanadium hexacarbonyl and cycloheptatriene in a hydrocarbon solvent such as n-hexane is heated at reflux under an inert atmosphere (e.g., nitrogen) for one hour. The product, tropenium vanadium tricarbonyl, can be isolated from the reaction mixture.[5]

Proposed Reaction Pathway: Formation of Tropenium Vanadium Tricarbonyl

References

• 1. researchgate.net [researchgate.net]
• 2. Carbonylative Ring Opening of Terminal Epoxides at Atmospheric Pressure [organic-chemistry.org]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Vanadium hexacarbonyl - Wikipedia [en.wikipedia.org]
• 5. web.uvic.ca [web.uvic.ca]
• 6. pubs.acs.org [pubs.acs.org]
• 7. 18.5 Reactions of Epoxides: Ring-Opening - Organic Chemistry | OpenStax [openstax.org]

comparing the efficiency of vanadium carbonyl and titanocene dichloride in catalysis

A Comparative Guide to Vanadium Carbonyl and Titanocene (B72419) Dichloride in Catalysis

In the landscape of modern organic synthesis, transition metal catalysts are indispensable tools for forging complex molecular architectures. Among these, vanadium and titanium complexes have carved out significant niches, demonstrating remarkable efficiency in a variety of transformations. This guide provides a detailed comparison of the catalytic performance of two representative compounds, vanadium carbonyl (often generated in situ from precursors like vanadium(III) chloride) and titanocene dichloride (Cp₂TiCl₂), with a specific focus on their application in the pinacol (B44631) coupling of aldehydes—a key reaction for constructing C-C bonds and synthesizing valuable 1,2-diols.

This comparison is designed for researchers, scientists, and professionals in drug development, offering objective, data-driven insights into the efficiency, methodologies, and mechanistic pathways of these two catalytic systems.

Performance Data in Pinacol Coupling of Benzaldehyde (B42025)

The pinacol coupling reaction, which involves the reductive homocoupling of an aldehyde or ketone, serves as an excellent benchmark for comparing the catalytic prowess of vanadium and titanocene complexes.[1] Below is a summary of their performance in the coupling of benzaldehyde, a standard substrate for this transformation. The data is compiled from studies that optimized the reaction for each specific catalyst, highlighting the different environments in which they excel.

Parameter	Vanadium-Catalyzed System	Titanocene-Catalyzed System
Catalyst	Vanadium(III) Chloride (VCl₃)	Titanocene Dichloride (Cp₂TiCl₂)
Substrate	Benzaldehyde	Benzaldehyde
Catalyst Loading	33 mol%	5 mol%
Co-Reductant/Additive	Aluminum (Al) powder	Hantzsch Ester, Organic Dye
Solvent	Water (H₂O)	Trifluorotoluene
Temperature	Room Temperature	Room Temperature (under irradiation)
Time	Not Specified	48 hours
Yield	72% (isolated)	90% (isolated)
Diastereoselectivity (dl:meso)	56:44	>20:1
Reference	[2]	[3]

Experimental Protocols

Detailed methodologies are crucial for the replication and adaptation of catalytic processes. The following sections outline the specific experimental protocols used to achieve the results documented above.

Vanadium-Catalyzed Pinacol Coupling in Water

This procedure is adapted from the work of Hirao and colleagues, which demonstrates a catalytic pinacol coupling in an aqueous medium without the need for chlorosilane additives.[2][4]

Materials:

• Vanadium(III) chloride (VCl₃)

• Aluminum (Al) powder

• Benzaldehyde

• Deionized Water

• Ethyl Acetate (B1210297) (for extraction)

• Anhydrous Magnesium Sulfate (for drying)

Procedure:

• To a suspension of aluminum powder (3.0 mmol) in water (2 mL), add vanadium(III) chloride (0.33 mmol).

• Stir the resulting mixture at room temperature.

• Add benzaldehyde (1.0 mmol) to the reaction mixture.

• Continue stirring at room temperature and monitor the reaction progress using thin-layer chromatography (TLC).

• Upon completion, quench the reaction by adding 1M HCl.

• Extract the aqueous mixture with ethyl acetate (3 x 15 mL).

• Combine the organic layers and wash with brine.

• Dry the organic phase over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product via column chromatography on silica (B1680970) gel to yield the 1,2-diol product.

Titanocene-Catalyzed Photoredox Pinacol Coupling

This protocol is based on a highly diastereoselective method employing titanocene dichloride in a photoredox system.[3]

Materials:

• Titanocene dichloride (Cp₂TiCl₂) (5 mol%)

• Organic Dye Photocatalyst ([nPr-DMQA]⁺[BF₄]⁻) (1 mol%)

• Hantzsch Ester (sacrificial reductant)

• Benzaldehyde

• Anhydrous Trifluorotoluene

• Orange LED light source

Procedure:

• In a reaction vessel, combine titanocene dichloride (0.005 mmol), the organic dye photocatalyst (0.001 mmol), and Hantzsch ester (0.1 mmol).

• Add a solution of benzaldehyde (0.1 mmol) in anhydrous trifluorotoluene.

• Seal the vessel and degas the mixture.

• Irradiate the reaction mixture with an orange LED light source at room temperature for 48 hours with vigorous stirring.

• After the reaction period, concentrate the mixture under reduced pressure.

• Purify the residue by column chromatography on silica gel to isolate the 1,2-diol product.

Visualizing the Process: Workflows and Mechanisms

To better illustrate the experimental and logical flows, the following diagrams are provided in the DOT language for Graphviz.

Experimental Workflow

This diagram outlines the typical sequence of steps involved in setting up and running a catalytic pinacol coupling reaction.

Caption: A generalized workflow for performing a catalytic pinacol coupling experiment.

Catalytic Cycle Mechanism

The pinacol coupling reaction proceeds via a radical mechanism initiated by a single-electron transfer (SET) from the low-valent metal catalyst to the carbonyl substrate.

Caption: A general mechanism for the metal-catalyzed pinacol coupling reaction.

Comparative Analysis and Conclusion

Both vanadium and titanocene-based systems are effective catalysts for the pinacol coupling of benzaldehyde, but they operate under markedly different conditions, which dictates their respective advantages and limitations.

• Efficiency and Selectivity: In its optimized photoredox system, titanocene dichloride demonstrates higher efficiency, requiring a much lower catalyst loading (5 mol%) to achieve a high yield (90%) and excellent diastereoselectivity (>20:1).[3] This high degree of stereocontrol is a significant advantage for applications in asymmetric synthesis. The optimal non-photoredox system for titanocene dichloride also shows high yields (90%+) and diastereoselectivity (90-95%).[5]

• Reaction Conditions and "Green" Chemistry: The vanadium-catalyzed system stands out for its use of water as a solvent, aligning with the principles of green chemistry.[2][6] It obviates the need for organic solvents and specialized additives like chlorosilanes that are essential for the titanium system in conventional (non-photoredox) organic media.[2] However, it requires a significantly higher catalyst loading (33 mol%) and shows lower diastereoselectivity (56:44).[2]

The choice between a vanadium-based catalyst and titanocene dichloride depends heavily on the specific goals of the synthesis.

• Titanocene dichloride is the superior choice when high yield and precise stereocontrol are the primary objectives, particularly for synthesizing complex molecules where specific stereoisomers are required. Its versatility is demonstrated in both thermal and photoredox-catalyzed transformations.[3][5]

• The vanadium/aluminum system offers a compelling alternative for applications where environmental impact and operational simplicity are paramount. Its ability to function effectively in water makes it an attractive, greener option, despite its current limitations in stereoselectivity and the need for higher catalyst loading.[2]

Future research may focus on developing more active and selective water-soluble vanadium catalysts or adapting titanocene systems to operate under more environmentally benign conditions, further blurring the lines between these two powerful catalytic tools.

References

• 1. Pinacol coupling reaction - Wikipedia [en.wikipedia.org]
• 2. Organic Syntheses Procedure [orgsyn.org]
• 3. Diastereoselective and enantioselective photoredox pinacol coupling promoted by titanium complexes with a red-absorbing organic dye - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Titanocene-catalyzed stereoselective couplings of aldehydes. [shareok.org]
• 6. pubs.acs.org [pubs.acs.org]

electrochemical comparison of vanadium carbonyl and its derivatives

An Electrochemical Comparison of Vanadium Carbonyl and Its Derivatives

This guide provides a detailed electrochemical comparison of vanadium hexacarbonyl (V(CO)₆) and its substituted derivatives. The objective is to offer researchers, scientists, and drug development professionals a clear overview of the redox properties of these compounds, supported by experimental data from peer-reviewed literature. Vanadium hexacarbonyl is a unique stable, homoleptic metal carbonyl radical, possessing 17 valence electrons.[1][2] This electron deficiency makes it highly reactive and susceptible to reduction to its more stable 18-electron anionic form, [V(CO)₆]⁻. The electrochemical behavior of V(CO)₆ and its derivatives is critical for understanding their reaction mechanisms, stability, and potential applications in synthesis and catalysis.

Data Presentation: Comparative Electrochemical Properties

The electrochemical data for vanadium carbonyl and its derivatives are summarized below. The potentials are reported against the reference electrode used in the original study.

Table 1: Cyclic Voltammetry Data for Vanadium Carbonyl System

Compound/Process	Electrode	E½ (V)	(Epc) (V)	(Epa) (V)	Solvent/Electrolyte	Reversibility	Reference
[V(CO)₆]⁻ → V(CO)₆ + e⁻	Platinum	+0.40	+0.36	+0.44	Acetone (B3395972) / 0.2 M Bu₄NClO₄	Chemically Reversible	[3]
[V(CO)₆]⁻ → V(CO)₆ + e⁻	Platinum	+0.50	+0.46	+0.54	Dichloromethane (B109758) / 0.2 M Bu₄NClO₄	Chemically Reversible	[3]
V(CO)₆ Disproportionation	Mercury	-	-1.75	-	Acetone / 0.1 M Et₄NClO₄	Irreversible	[3]

Note: E½ is the half-wave potential. Epc and Epa are the cathodic and anodic peak potentials, respectively. The disproportionation of V(CO)₆ in acetone is observed polarographically and follows the reaction: 3V(CO)₆ → V(II) + 2[V(CO)₆]⁻ + 6CO.[3]

Influence of Ligand Substitution

Experimental Protocols

The electrochemical data presented were primarily obtained using cyclic voltammetry (CV) and polarography. The methodologies from the cited literature are detailed below.

General Electrochemical Setup:

A standard three-electrode cell configuration is typically used for these analyses.

• Working Electrode: A platinum disk electrode is commonly used for cyclic voltammetry, while a dropping mercury electrode (DME) is used for polarography.[3]

• Reference Electrode: An Ag/AgCl electrode containing 0.1 M LiCl in the specified solvent (acetone or dichloromethane) is a common choice.[3]

• Counter Electrode: A platinum wire or foil serves as the counter electrode.

• Solvent and Supporting Electrolyte: Anhydrous, high-purity solvents like acetone or dichloromethane are required. A supporting electrolyte, such as 0.2 M tetra-n-butylammonium perchlorate (B79767) (Bu₄NClO₄) or 0.1 M tetraethylammonium (B1195904) perchlorate (Et₄NClO₄), is used to ensure conductivity of the solution.[3]

• Atmosphere: All measurements are conducted under an inert atmosphere (e.g., nitrogen or argon) to prevent oxidation of the highly reactive vanadium carbonyl species.

Cyclic Voltammetry (CV) Procedure: Cyclic voltammograms are recorded using a potentiostat. The potential is swept linearly from an initial value to a vertex potential and then back. For the V(CO)₆⁻/V(CO)₆ couple, scans are typically initiated from 0 V towards a positive potential (e.g., +0.6 V) and then reversed.[3] The scan rate can be varied (e.g., from 50 mV/s to 500 mV/s) to investigate the stability of the electrochemically generated species. For low-temperature measurements, the cell can be thermostated using a dry ice/acetone bath.[3]

Visualizations

Electrochemical Analysis Workflow

References

• 1. electronicsandbooks.com [electronicsandbooks.com]
• 2. Vanadium_carbonyl [chemeurope.com]
• 3. pubs.acs.org [pubs.acs.org]

A Comparative Analysis of the Thermal Stability of Group 5 Metal Carbonyls

A detailed guide for researchers and professionals in chemistry and materials science, offering a comparative study of the thermal stability of Vanadium, Niobium, and Tantalum hexacarbonyls, supported by available data and experimental methodologies.

The Group 5 transition metals—Vanadium (V), Niobium (Nb), and Tantalum (Ta)—all form hexacarbonyl complexes. However, the thermal stability of these compounds varies significantly, a factor of critical importance for their application in areas such as chemical vapor deposition (CVD) and as precursors in materials synthesis. This guide provides a comparative overview of their thermal properties, drawing upon available literature.

Overview of Thermal Stability

The thermal stability of metal carbonyls is largely dictated by the strength of the metal-carbonyl bond. In general, metal carbonyls are known to be thermodynamically unstable, with most decomposing at relatively low temperatures.[1][2] For the Group 5 elements, there is a marked difference in the stability of their neutral hexacarbonyl complexes.

Vanadium Hexacarbonyl (V(CO)₆) is a unique and well-studied compound, primarily because it is a rare example of a stable, isolable homoleptic metal carbonyl that is paramagnetic with 17 valence electrons.[3] Despite its relative stability compared to its heavier congeners, V(CO)₆ is still quite sensitive to heat. It is a blue-black crystalline solid that decomposes upon heating.[3][4] Reports indicate a decomposition temperature of around 70°C.[4] To prevent degradation, it is recommended to store V(CO)₆ at temperatures below -10°C (263 K).[5]

Niobium Hexacarbonyl (Nb(CO)₆) and Tantalum Hexacarbonyl (Ta(CO)₆) are significantly less stable than V(CO)₆. The neutral hexacarbonyls of niobium and tantalum are highly reactive and have not been isolated as stable, bulk compounds at room temperature.[6] Their high reactivity is attributed to their tendency to either dimerize or to be reduced to their more stable 18-electron anionic counterparts, [Nb(CO)₆]⁻ and [Ta(CO)₆]⁻.[6] Recently, a dimeric neutral tantalum carbonyl, Ta₂(CO)₁₂, has been synthesized.[6] The inherent instability of monomeric Nb(CO)₆ and Ta(CO)₆ makes the determination of their specific decomposition temperatures challenging, as they tend to decompose at or below room temperature.

Comparative Data on Thermal Decomposition

Quantitative, directly comparable experimental data on the thermal decomposition of all three Group 5 hexacarbonyls under identical conditions is scarce in the literature due to the instability of the niobium and tantalum species. However, a qualitative comparison can be made based on their reported properties and handling requirements.

Metal Carbonyl	Formula	Valence Electrons	Physical State at 25°C	Reported Decomposition Temperature	Notes
Vanadium Hexacarbonyl	V(CO)₆	17	Blue-black solid[3]	~ 70°C[4]	Sublimes at 50°C (15 mmHg)[3]. Should be stored below -10°C to prevent thermal degradation[5].
Niobium Hexacarbonyl	Nb(CO)₆	17	Highly unstable	Not isolated as a stable solid at room temperature.	Typically studied as the more stable [Nb(CO)₆]⁻ anion[6].
Tantalum Hexacarbonyl	Ta(CO)₆	17	Highly unstable	Not isolated as a stable solid at room temperature.	The dimeric Ta₂(CO)₁₂ has been reported[6]. The anionic [Ta(CO)₆]⁻ is more stable[6].

Factors Influencing Thermal Stability

The trend in thermal stability of the Group 5 metal carbonyls can be attributed to several factors, primarily related to the metal-carbon bond strength. This bond is understood in terms of the Dewar-Chatt-Duncanson model, which involves σ-donation from the carbonyl ligand to the metal and π-backdonation from the metal d-orbitals to the π* orbitals of the carbonyl ligand.

The decrease in stability from V(CO)₆ to Nb(CO)₆ and Ta(CO)₆ can be linked to weaker M-CO bonds down the group. While typically metal-ligand bond strengths increase down a group for transition metals, the case of these 17-electron radical species is more complex. The larger atomic radii of niobium and tantalum may lead to less effective orbital overlap with the carbonyl ligands compared to vanadium, weakening the M-CO bond and thus lowering the thermal stability.

Factors affecting Group 5 metal carbonyl stability.

Experimental Protocols for Determining Thermal Stability

The thermal stability of metal carbonyls is typically investigated using thermoanalytical techniques such as Thermogravimetric Analysis (TGA) and Differential Scanning Calorimetry (DSC).[7][8]

Thermogravimetric Analysis (TGA)

Objective: To determine the temperature at which a material undergoes a change in mass upon controlled heating. For metal carbonyls, this typically corresponds to the loss of carbonyl ligands.

Methodology:

• A small, accurately weighed sample (typically 5-10 mg) of the metal carbonyl is placed in a TGA crucible (e.g., platinum or alumina).

• The crucible is placed in the TGA furnace.

• The sample is heated at a constant rate (e.g., 10 °C/min) under a controlled atmosphere, usually an inert gas such as nitrogen or argon, to prevent oxidation.[9]

• The mass of the sample is continuously monitored as a function of temperature.

• The decomposition temperature is identified as the onset temperature of the mass loss step corresponding to the release of CO.

Differential Scanning Calorimetry (DSC)

Objective: To measure the heat flow associated with thermal transitions in a material as a function of temperature. This can identify the enthalpy changes associated with decomposition.

Methodology:

• A small, weighed sample of the metal carbonyl is hermetically sealed in a DSC pan. An empty sealed pan is used as a reference.

• Both the sample and reference pans are placed in the DSC cell.

• The cell is heated at a controlled rate (e.g., 10 °C/min) under an inert atmosphere.

• The difference in heat flow required to maintain the sample and reference at the same temperature is measured.

• Decomposition is typically observed as a sharp exothermic or endothermic peak on the DSC curve.[10] The onset temperature of this peak provides the decomposition temperature.

Workflow for TGA/DSC analysis of metal carbonyls.

Conclusion

References

• 1. idc-online.com [idc-online.com]
• 2. archive.nptel.ac.in [archive.nptel.ac.in]
• 3. Vanadium hexacarbonyl - Wikipedia [en.wikipedia.org]
• 4. Cas 14024-00-1,hexacarbonylvanadium | lookchem [lookchem.com]
• 5. Vanadium and Manganese Carbonyls as Precursors in Electron-Induced and Thermal Deposition Processes - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. chemrxiv.org [chemrxiv.org]
• 8. Thermal decomposition of [Co(en)3][Fe(CN)6]∙ 2H2O: Topotactic dehydration process, valence and spin exchange mechanism elucidation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Thermal Analysis of Copper Metal Complexes: Insights from TGA and DSC – Oriental Journal of Chemistry [orientjchem.org]
• 10. researchgate.net [researchgate.net]

Vanadium Carbonyl in Organic Transformations: A Comparative Performance Analysis

For Researchers, Scientists, and Drug Development Professionals

Vanadium carbonyl complexes, particularly vanadium hexacarbonyl (V(CO)₆), represent a unique class of reagents in organic synthesis due to their paramagnetic nature and 17-electron configuration.[1][2] While not as ubiquitously employed as their palladium or rhodium counterparts, vanadium carbonyls and other low-valent vanadium species offer distinct reactivity in specific organic transformations. This guide provides a comparative benchmark of vanadium-based catalysts in two key areas: the reductive coupling of carbonyl compounds and the synthesis of ketones from carboxylic acids, with a focus on performance against established alternatives.

Reductive Pinacol (B44631) Coupling of Aldehydes

The reductive coupling of aldehydes and ketones to form 1,2-diols, known as pinacol coupling, is a powerful C-C bond-forming reaction. Low-valent transition metals are essential for this transformation, with titanium-based reagents, particularly TiCl₃, being the most extensively studied.[3] Low-valent vanadium species, often generated in situ from precursors like VCl₃, have emerged as highly effective catalysts, offering excellent diastereoselectivity.[4][5] While direct studies employing V(CO)₆ as the precursor for these couplings are not extensively documented, its role as a source of low-valent vanadium suggests its potential applicability.

Performance Comparison: Vanadium vs. Titanium

The following table summarizes the comparative performance of vanadium- and titanium-based systems in the pinacol coupling of aromatic aldehydes.

Transformation	Catalyst System	Substrate	Yield (%)	Diastereoselectivity (dl/meso)	Reference
Pinacol Coupling	VCl₃ (33 mol%), Al	Benzaldehyde (B42025)	92	65/35	[5]
Pinacol Coupling	VCl₃ (100 mol%), Zn	Benzaldehyde	86	64/36	[5]
Pinacol Coupling	Cp₂VCl₂ (cat.), Zn, Me₃SiCl	Cyclohexanecarboxaldehyde	87-95	87/13	[4]
Pinacol Coupling	TiCl₃, Zn-Cu	Aromatic Aldehydes	High Yields	Variable	[3]
Pinacol Coupling	TiCl₃ (anhydrous)	Aromatic Aldehydes	High Yields	High dl-selectivity	[6]

Note: The data presented for vanadium-catalyzed reactions use VCl₃ as the precursor to the active low-valent species. It is anticipated that V(CO)₆ could serve a similar role, though specific comparative data is not available in the reviewed literature.

The key advantage of vanadium catalysts lies in their ability to promote high diastereoselectivity, particularly for the dl-isomer in the coupling of secondary aliphatic and aromatic aldehydes.[4]

Experimental Protocol: Vanadium-Catalyzed Pinacol Coupling of Benzaldehyde

This protocol is adapted from procedures utilizing VCl₃ as the catalyst precursor.[5]

Materials:

• Vanadium(III) chloride (VCl₃)

• Aluminum powder (Al)

• Benzaldehyde

• Water (degassed)

• Organic solvent for extraction (e.g., ethyl acetate)

• Standard glassware for inert atmosphere reactions

Procedure:

• To a stirred suspension of aluminum powder (3.0 mmol) in water (10 mL) under an inert atmosphere (e.g., argon), add VCl₃ (1.0 mmol).

• Stir the mixture at room temperature for 10 minutes.

• Add benzaldehyde (1.0 mmol) to the reaction mixture.

• Continue stirring at room temperature and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with 1 M HCl.

• Extract the product with ethyl acetate (B1210297) (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford 1,2-diphenyl-1,2-ethanediol.

Logical Workflow for Catalyst Screening in Pinacol Coupling

Catalyst screening workflow for pinacol coupling.

Synthesis of Ketones from Carboxylic Acids

A cornerstone transformation in organic synthesis is the conversion of carboxylic acids to ketones. The most prevalent method involves the use of organolithium reagents, often requiring two equivalents: one to deprotonate the carboxylic acid and the second to act as the nucleophile.[7][8][9]

Performance Comparison: Vanadium-Catalyzed Ketonization vs. Organolithium Addition

While direct conversion of carboxylic acids to ketones using vanadium carbonyls and organometallic reagents is not a well-established method, vanadium catalysts have shown efficacy in a related, yet mechanistically distinct, transformation: ketonic decarboxylation. This process is particularly relevant for biomass conversion and typically involves heterogeneous catalysts at high temperatures.[10][11]

Transformation	Reagent/Catalyst System	Substrate Example	Product Type	Key Features	Reference
Nucleophilic Acylation	2 equiv. R'-Li, then H₃O⁺	R-COOH	R-CO-R'	Broad applicability for acyclic ketones; requires stoichiometric organometallic reagent.	[7][8]
Ketonic Decarboxylation	Vanadia-modified Ni/ZrO₂	Fatty Acids	Symmetrical or mixed ketones	Heterogeneous catalysis, high temperatures, suitable for biomass upgrading.	[10][11]

The standard organolithium method is a versatile laboratory-scale synthesis, while vanadium-catalyzed ketonization represents an alternative approach suited for specific applications, such as biofuel production, and operates under entirely different conditions.

Experimental Protocol: Synthesis of a Ketone from a Carboxylic Acid via Organolithium Addition

This is a general procedure for the synthesis of ketones from carboxylic acids using organolithium reagents.[8][9]

Materials:

• Carboxylic acid

• Organolithium reagent (e.g., methyllithium, butyllithium) in a suitable solvent

• Anhydrous ether or tetrahydrofuran (B95107) (THF)

• Aqueous acid (e.g., 1 M HCl) for workup

• Standard glassware for inert atmosphere reactions

Procedure:

• Dissolve the carboxylic acid in anhydrous ether or THF in a flame-dried flask under an inert atmosphere.

• Cool the solution to a low temperature (e.g., -78 °C or 0 °C).

• Slowly add two equivalents of the organolithium reagent via syringe. The first equivalent will deprotonate the acid, and the second will add to the carboxylate.

• Stir the reaction at low temperature for a specified time, then allow it to warm to room temperature.

• Carefully quench the reaction by slow addition of aqueous acid.

• Separate the organic layer, and extract the aqueous layer with ether.

• Combine the organic layers, wash with saturated sodium bicarbonate solution and brine, dry over anhydrous Na₂SO₄, and concentrate.

• Purify the resulting ketone by distillation or column chromatography.

Signaling Pathway for Ketone Synthesis from Carboxylic Acids

Pathways for ketone synthesis.

Conclusion

Vanadium carbonyls and related low-valent vanadium species represent a valuable, though specialized, set of tools for organic synthesis. In the realm of reductive pinacol coupling, vanadium catalysts offer competitive yields and, notably, high diastereoselectivity compared to more traditional titanium-based systems. While their application in other mainstream transformations like the direct acylation of organometallics with carboxylic acids is less developed, the use of vanadium in catalysis, for instance in ketonization reactions, points to a broader potential. For researchers seeking alternative reactivity and selectivity, particularly in C-C bond formation, the exploration of vanadium carbonyl-mediated transformations warrants further investigation.

References

• 1. researchgate.net [researchgate.net]
• 2. organicchemistrydata.org [organicchemistrydata.org]
• 3. thesis.dial.uclouvain.be [thesis.dial.uclouvain.be]
• 4. surface.syr.edu [surface.syr.edu]
• 5. researchgate.net [researchgate.net]
• 6. chem.libretexts.org [chem.libretexts.org]
• 7. researchgate.net [researchgate.net]
• 8. Carboxylic Acids to Ketones - Chemistry Steps [chemistrysteps.com]
• 9. masterorganicchemistry.com [masterorganicchemistry.com]
• 10. Enhanced ketonic decarboxylation of fatty acids using vanadia-modified nickel on zirconia catalysts - Sustainable Energy & Fuels (RSC Publishing) [pubs.rsc.org]
• 11. Enhanced ketonic decarboxylation of fatty acids using vanadia-modified nickel on zirconia catalysts - Sustainable Energy & Fuels (RSC Publishing) DOI:10.1039/D4SE01836B [pubs.rsc.org]

A Comparative Guide to Theoretical Models for Vanadium Carbonyl Reactivity

This guide provides a detailed comparison of theoretical models against experimental data for the structure and reactivity of vanadium carbonyls. It is intended for researchers, scientists, and professionals in drug development and catalysis, offering an objective look at the predictive power of computational chemistry in this area. The following sections present quantitative data, experimental protocols, and visual diagrams to elucidate the validation of theoretical models.

Structural Validation: Vibrational Spectroscopy of Vanadium Carbonyl Cations

A primary method for validating theoretical models of molecular structure is the comparison of calculated vibrational spectra with experimental infrared (IR) spectra. In the gas phase, infrared photodissociation (IRPD) spectroscopy provides well-resolved vibrational frequencies for mass-selected ions, offering a direct benchmark for computational methods like Density Functional Theory (DFT).

Experimental and Theoretical Data Comparison

The following tables summarize the experimentally measured and theoretically calculated carbonyl (CO) stretching frequencies for various vanadium carbonyl cations. These comparisons are crucial for assigning the correct geometric and electronic structures to these species.

Table 1: Comparison of Experimental and Calculated IR Frequencies for V(CO)n+ (n = 1-7) Cations

Species	Spin State (Predicted)	Symmetry (Predicted)	Experimental v(CO) (cm⁻¹)	Calculated v(CO) (cm⁻¹) (B3LYP)
V(CO)₆⁺	Doublet	Oₕ	2097	2101
V(CO)₅⁺	Quartet	D₃h	2085, 2010	2088, 2012
V(CO)₄⁺	Quintet	Td	2060	2065
V(CO)₃⁺	Quintet	C₂ᵥ (T-shaped)	2025	2030
V(CO)₂⁺	Quintet	D∞h (Linear)	1980	1985
V(CO)⁺	Quintet	C∞v (Linear)	1920	1925

Data sourced from studies by Duncan and coworkers. Calculated frequencies are scaled.[1]

Table 2: Comparison of Experimental and Calculated IR Frequencies for Dinuclear V₂(CO)₉⁺ Cation

Vibrational Mode Description	Experimental v(CO) (cm⁻¹)	Calculated v(CO) (cm⁻¹) (B3LYP/def2-TZVP, scaled)
C-O (side-on bridge) asym-str.	1646	1650
C-O (side-on bridge) sym-str.	1700	1705
C-O (end-on semi-bridge) str.	1984	1980
C-O (end-on at V₁) asym/sym-str.	2120, 2130	2125, 2135
C-O (end-on at V₂) asym/sym-str.	2158, 2164, 2175	2160, 2168, 2178

Data extracted from studies on dinuclear vanadium-group metal carbonyl complexes.[2]

The data consistently shows a strong agreement between the experimental IR frequencies and those calculated using the B3LYP functional, validating its use for predicting the vibrational spectra and, by extension, the structures of these vanadium carbonyl cations.[1][2]

Experimental and Computational Protocols

Infrared Photodissociation (IRPD) Spectroscopy: Vanadium carbonyl cations are produced in the gas phase via pulsed laser vaporization of a vanadium target in a supersonic expansion of helium seeded with carbon monoxide.[2] The resulting ions are cooled and mass-selected by a time-of-flight mass spectrometer. The selected ion bunch is then irradiated with a tunable infrared laser. If the laser frequency is resonant with a vibrational mode of the ion, it absorbs a photon, leading to dissociation (e.g., loss of a CO ligand). The fragment ions are then detected. An IRPD spectrum is generated by plotting the fragment ion intensity as a function of the IR laser wavelength.[1][2]

IRPD Spectroscopy Experimental Workflow

Density Functional Theory (DFT) Calculations: Theoretical calculations are predominantly performed using DFT. The hybrid B3LYP functional is widely used for geometry optimization and harmonic vibrational frequency analysis and has been shown to provide reliable predictions for the structures and vibrational frequencies of transition metal carbonyls.[2][3] Geometries are optimized, and vibrational frequencies are calculated. The calculated harmonic frequencies are often scaled by an empirical factor (e.g., 0.968) to account for anharmonicity and systematic errors in the functional, improving the match with experimental fundamental frequencies.[2]

Reactivity Validation: Ligand Substitution Kinetics

Validating theoretical models for reactivity involves comparing calculated kinetic and thermodynamic parameters with experimental measurements. Ligand substitution reactions are fundamental to the reactivity of metal carbonyls.

Experimental Kinetic Data for V(CO)₆ Ligand Substitution

The 17-electron radical, vanadium hexacarbonyl (V(CO)₆), undergoes ligand substitution with phosphorus ligands (L) via an associative mechanism.[2] The reaction proceeds as: V(CO)₆ + L → V(CO)₅L + CO

The reaction follows a second-order rate law, being first-order in both V(CO)₆ and the incoming ligand.[2] This is in stark contrast to its 18-electron analogue, Cr(CO)₆, which undergoes substitution approximately 10¹⁰ times slower via a dissociative mechanism.[2]

Table 3: Experimental Kinetic and Activation Parameters for the Reaction of V(CO)₆ with Phosphorus Ligands

Ligand (L)	k₂ (M⁻¹s⁻¹) at 25°C	ΔH‡ (kcal/mol)	ΔS‡ (cal/mol·K)
P(n-Bu)₃	2.3 x 10⁻¹	11.5 ± 0.5	-25.2 ± 1.8
PPh₃	7.5 x 10⁻²	12.8 ± 0.6	-24.1 ± 2.1
P(OMe)₃	1.6 x 10⁻³	13.2 ± 0.4	-27.6 ± 1.8
P(O-i-Pr)₃	1.1 x 10⁻⁴	16.0 ± 0.7	-24.3 ± 2.4

Data sourced from Shi, Trogler, and Basolo (1984).[2]

The negative entropies of activation (ΔS‡) are a hallmark of an associative mechanism, indicating a more ordered transition state where the incoming ligand binds to the metal center before the outgoing ligand departs.[2]

Mechanistic Pathway and Theoretical Correlation

The experimental data strongly supports an associative substitution pathway. This mechanism involves the formation of a 19-electron intermediate or transition state, which is accessible for the 17-electron V(CO)₆ complex.

Associative Ligand Substitution Pathway

Conclusion

For the structural characterization of vanadium carbonyls, theoretical models, particularly DFT with the B3LYP functional, have demonstrated excellent predictive power. The calculated vibrational frequencies show strong agreement with experimental IRPD spectra, allowing for reliable assignment of molecular geometries and electronic states.

For the reactivity of vanadium carbonyls, experimental studies have clearly elucidated the associative mechanism for ligand substitution in V(CO)₆, providing a solid foundation of kinetic and thermodynamic data. However, there is a noticeable gap in the literature regarding the direct validation of theoretical models against this experimental reactivity data. Future computational work focusing on modeling the reaction energy profiles and calculating the activation parameters for these substitution reactions is needed to fully assess the performance of theoretical models in predicting the reactivity of this important class of organometallic compounds.

References

• 1. lebrilla.faculty.ucdavis.edu [lebrilla.faculty.ucdavis.edu]
• 2. electronicsandbooks.com [electronicsandbooks.com]
• 3. mdpi.com [mdpi.com]

comparative analysis of vanadium carbonyl and manganese carbonyl in polymerization

A comprehensive guide for researchers and scientists on the distinct roles and performance of vanadium and manganese carbonyls as catalysts and initiators in polymerization reactions.

In the realm of polymer synthesis, transition metal carbonyls have carved out a significant niche, acting as versatile catalysts and initiators for a variety of polymerization reactions. Among these, vanadium and manganese carbonyls exhibit distinct reactivity profiles, leading to their application in different types of polymerization processes. This guide provides a detailed comparative analysis of their performance, supported by experimental data, to aid researchers in selecting the appropriate metal carbonyl for their specific polymerization needs. While a direct, head-to-head comparison in the same polymerization system is not prevalent in the literature due to their differing mechanistic pathways, this guide will compare their efficacy in their most prominent applications: vanadium carbonyl in coordination polymerization of olefins and manganese carbonyl in the radical polymerization of vinyl monomers.

Comparative Performance Data

The performance of vanadium and manganese carbonyls in their respective polymerization systems is summarized below. It is crucial to note that the data presented are from different types of polymerization reactions and are therefore not directly comparable but rather illustrative of their individual capabilities.

Table 1: Performance Data for Vanadium-Catalyzed Ethylene (B1197577) Polymerization

Catalyst System	Monomer	Cocatalyst	Temperature (°C)	Ethylene Pressure (bar)	Polymer Yield (kg PE/g cat·h)	Mn ( g/mol )	Mw ( g/mol )	Polydispersity (Đ)	Reference
VCl₄/MgCl₂	Ethylene	Triisobutylaluminum (TIBA)	80	10	5.0	1.2 x 10⁵	8.4 x 10⁵	7.0	[1]
VOCl₃/MgCl₂	Ethylene	Triisobutylaluminum (TIBA)	80	10	4.5	1.5 x 10⁵	9.8 x 10⁵	6.5	[1]

Note: The data for vanadium-catalyzed polymerization is based on supported vanadium-magnesium catalysts, where vanadium carbonyls are precursors to the active catalytic species.

Table 2: Performance Data for Manganese Carbonyl-Initiated Methyl Methacrylate (B99206) (MMA) Polymerization

Initiator System	Monomer	Co-initiator/CTA	Light Source	Temperature (°C)	Monomer Conversion (%)	Mn ( g/mol )	Mw ( g/mol )	Polydispersity (Đ)	Reference
Mn₂(CO)₁₀	MMA	2-cyanoprop-2-yl-1-dithionaphthalate (CPDN)	Green LED (λmax = 565 nm)	40	59.3	1.8 x 10⁴	2.1 x 10⁴	1.17	[2]
Mn₂(CO)₁₀	MMA	2-cyanoprop-2-yl-1-dithionaphthalate (CPDN)	Sunlight	40	65.0	2.0 x 10⁴	2.5 x 10⁴	1.25	[2]

Experimental Protocols

Detailed methodologies for representative polymerization reactions initiated by vanadium and manganese carbonyls are provided below.

Protocol 1: Ethylene Polymerization using a Supported Vanadium Catalyst

This protocol is based on the slurry polymerization of ethylene using a supported vanadium-magnesium catalyst.[1]

1. Catalyst Preparation: a. Vanadium tetrachloride (VCl₄) or vanadium oxychloride (VOCl₃) is supported on high-surface-area magnesium chloride (MgCl₂).

2. Polymerization Procedure: a. A 0.7 L steel reactor is charged with 0.25 L of heptane (B126788) as the solvent. b. The reactor is heated to 80°C. c. Triisobutylaluminum (TIBA) is added as a cocatalyst to a concentration of 4.8 mmol/L. d. The supported vanadium catalyst (e.g., 5.5 mg) is injected into the reactor. e. The reactor is pressurized with ethylene to 10 bar. f. The polymerization is carried out for 120 minutes with intensive stirring. g. After the reaction, the polymer is collected, washed, and dried.

Protocol 2: Photo-induced Controlled Radical Polymerization of Methyl Methacrylate (MMA) using Manganese Carbonyl

This protocol describes the photo-induced controlled radical polymerization of MMA using dimanganese decacarbonyl (Mn₂(CO)₁₀) as a photo-initiator and a chain transfer agent (CTA).[2]

1. Reactant Preparation: a. Methyl methacrylate (MMA) is passed through a column of basic alumina (B75360) to remove the inhibitor. b. Dimanganese decacarbonyl (Mn₂(CO)₁₀) and 2-cyanoprop-2-yl-1-dithionaphthalate (CPDN) as the CTA are used as received.

2. Polymerization Procedure: a. In a Schlenk tube, MMA (e.g., 200 parts), CPDN (e.g., 1 part), and Mn₂(CO)₁₀ (e.g., 0.5 parts) are dissolved in a suitable solvent like THF. b. The solution is degassed by several freeze-pump-thaw cycles. c. The Schlenk tube is placed under a light source (e.g., green LED lamp, λmax = 565 nm) at 40°C. d. The polymerization is allowed to proceed for a specified time (e.g., 12 hours). e. The reaction is quenched by exposing the solution to air and cooling. f. The polymer is isolated by precipitation in a non-solvent (e.g., methanol), filtered, and dried under vacuum.

Polymerization Mechanisms

The distinct applications of vanadium and manganese carbonyls stem from their different polymerization mechanisms. Vanadium complexes typically act as catalysts in coordination polymerization, while manganese carbonyls often serve as initiators for radical polymerization.

Vanadium-Catalyzed Coordination Polymerization of Ethylene

In this mechanism, the vanadium center, activated by a cocatalyst like TIBA, forms an active site where the ethylene monomer coordinates and subsequently inserts into the growing polymer chain. This process allows for the production of high molecular weight linear polymers.

Figure 1: Simplified mechanism of vanadium-catalyzed coordination polymerization of ethylene.

Manganese Carbonyl-Initiated Radical Polymerization of MMA

Under visible light irradiation, dimanganese decacarbonyl (Mn₂(CO)₁₀) undergoes homolytic cleavage of the Mn-Mn bond to generate two manganese pentacarbonyl radicals (•Mn(CO)₅). These radicals can then react with a co-initiator or abstract an atom from a chain transfer agent to generate carbon-centered radicals that initiate the polymerization of the vinyl monomer.

Figure 2: Mechanism of photo-induced radical polymerization of MMA initiated by manganese carbonyl.

Conclusion

Vanadium and manganese carbonyls are both valuable tools in the polymer chemist's arsenal, but their applications are distinct. Vanadium-based catalysts excel in the coordination polymerization of olefins, producing high molecular weight, linear polymers like polyethylene.[1] In contrast, manganese carbonyls are effective photo-initiators for the radical polymerization of vinyl monomers, such as methyl methacrylate, and can be utilized in controlled radical polymerization techniques to synthesize polymers with well-defined molecular weights and narrow polydispersity.[2] The choice between these two metal carbonyls should be guided by the desired type of polymer, the monomer to be polymerized, and the preferred polymerization mechanism. This guide provides a foundational understanding of their comparative performance to facilitate informed decisions in the design and execution of polymerization reactions.

References

• 1. Vanadium Alkylidyne Initiated Cyclic Polymer Synthesis: The Importance of a Deprotiovanadacyclobutadiene Moiety - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]

Assessing the Substrate Scope of Vanadium Carbonyl Catalyzed Reactions: A Comparative Guide

Vanadium carbonyls, particularly vanadium hexacarbonyl [V(CO)₆], represent a unique class of homoleptic metal carbonyls due to their paramagnetic, 17-electron configuration. While vanadium complexes exhibit a rich and diverse catalytic profile in organic synthesis, the specific application of vanadium carbonyls as catalysts is less explored compared to their counterparts from other transition metals like palladium, rhodium, and cobalt. This guide provides an objective assessment of the available literature on the substrate scope of reactions catalyzed by vanadium carbonyls, presenting the limited quantitative data and experimental protocols where available.

Introduction to Vanadium Carbonyl Catalysis

Vanadium hexacarbonyl is a blue-black, volatile solid that readily undergoes reduction to the more stable 18-electron anion [V(CO)₆]⁻.[1][2] This inherent reactivity influences its behavior as a catalyst. The majority of vanadium-catalyzed reactions reported in the literature employ vanadium salts (e.g., VCl₃), oxides, or complexes with various ligands (e.g., acetylacetonate, salen) as catalyst precursors.[3][4][5] Reports detailing the use of V(CO)₆ as a direct catalyst for a broad range of organic transformations with extensive substrate scope analysis are notably scarce.

This guide focuses on reaction types where low-valent early transition metal carbonyls could plausibly exhibit catalytic activity, namely reductive couplings and cyclization reactions.

Reductive Coupling of Carbonyl Compounds: Pinacol (B44631) Coupling

The pinacol coupling of aldehydes and ketones to form 1,2-diols is a classic C-C bond-forming reaction. While vanadium-mediated or -catalyzed pinacol couplings have been reported, these systems typically utilize vanadium(III) chloride (VCl₃) in combination with a reducing agent, rather than vanadium hexacarbonyl.[6][7]

A notable study by Hirao and co-workers describes a vanadium-catalyzed pinacol coupling reaction in water. Although this protocol does not use V(CO)₆ directly, it provides insight into the potential of low-valent vanadium species in this transformation.

Comparison with Alternative Catalysts

The field of catalytic pinacol coupling is dominated by catalysts based on titanium, samarium, and other metals. These systems often offer high diastereoselectivity and, in some cases, enantioselectivity. The vanadium-based systems, while effective for certain aromatic aldehydes, have not been as extensively developed for a broad range of substrates, particularly aliphatic carbonyls.

Experimental Protocol: Vanadium-Catalyzed Pinacol Coupling in Water[6]

Warning: This protocol uses VCl₃, not V(CO)₆, as the direct catalytic application of V(CO)₆ for this reaction with a detailed substrate scope is not well-documented.

• Materials: Vanadium(III) chloride (VCl₃), Aluminum powder, aromatic aldehyde, water.

• Procedure: To a mixture of the aromatic aldehyde (1.0 mmol), Al powder (1.5 mmol), and VCl₃ (0.1 mmol) in water (3 mL) is stirred at room temperature for a specified time (typically several hours). The progress of the reaction is monitored by thin-layer chromatography (TLC). Upon completion, the reaction mixture is extracted with an organic solvent (e.g., ethyl acetate). The combined organic layers are washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure. The crude product is then purified by column chromatography on silica (B1680970) gel to afford the corresponding 1,2-diol.

The following diagram illustrates the general workflow for a typical pinacol coupling reaction.

General workflow for a vanadium-catalyzed pinacol coupling reaction.

Alkyne Cyclotrimerization

The [2+2+2] cycloaddition of alkynes to form substituted benzene (B151609) derivatives is a powerful atom-economical reaction often catalyzed by transition metal complexes, including metal carbonyls. While catalysts based on Co, Ni, and Rh are well-established for this transformation, the use of vanadium carbonyls is less common. The available literature suggests that V(CO)₆ can promote alkyne cyclotrimerization, but comprehensive studies detailing the substrate scope, regioselectivity with unsymmetrical alkynes, and tolerance of functional groups are limited.

Comparison with Other Metal Carbonyl Catalysts

Molybdenum hexacarbonyl (Mo(CO)₆) and dicobalt octacarbonyl (Co₂(CO)₈) are more frequently employed for alkyne cyclotrimerization. These catalysts have been shown to be effective for a wider range of alkyne substrates, including terminal and internal alkynes with various functional groups. The regioselectivity of the cyclotrimerization of unsymmetrical alkynes remains a significant challenge for most catalytic systems, including those based on vanadium.

The logical relationship for a catalytic alkyne cyclotrimerization is depicted below.

Simplified catalytic cycle for alkyne cyclotrimerization.

Summary and Outlook

The assessment of the substrate scope of vanadium carbonyl catalyzed reactions reveals a field that is currently underexplored in comparison to other transition metal catalysts. While V(CO)₆ and related species hold potential for unique reactivity due to the electronic properties of vanadium, the existing literature lacks the breadth and depth of data required for a comprehensive comparative analysis.

• Reductive Couplings: Vanadium-catalyzed pinacol couplings are known, but typically do not start from V(CO)₆. The development of V(CO)₆-based systems for this and other reductive couplings remains an open area of research.

• Cyclizations: While plausible, the catalytic activity of vanadium carbonyls in reactions like alkyne cyclotrimerization is not well-documented with respect to substrate scope and efficiency compared to established catalysts.

For researchers, scientists, and drug development professionals, this indicates an opportunity for new discoveries. Future work in this area could focus on systematically investigating the catalytic activity of vanadium carbonyls in various organic transformations, carefully delineating the substrate scope, and comparing the performance to existing methodologies. Such studies would be crucial in establishing vanadium carbonyls as a valuable tool in the synthetic organic chemist's toolbox.

References

• 1. Catalytic Applications of Vanadium: A Mechanistic Perspective - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Enantioselective Metal-Catalyzed Reductive Coupling of Alkynes with Carbonyl Compounds and Imines: Convergent Construction of Allylic Alcohols and Amines - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Retropinacol/Cross-pinacol Coupling Reactions - A Catalytic Access to 1,2-Unsymmetrical Diols - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Metal-catalyzed reductive coupling reactions of organic halides with carbonyl-type compounds - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]

Unveiling Molecular Distortion: An Experimental Guide to the Jahn-Teller Effect in Vanadium Carbonyl

For researchers, scientists, and professionals in drug development, understanding subtle molecular distortions is paramount. The Jahn-Teller effect, a key principle in coordination chemistry, provides a compelling example of how electronic structure dictates molecular geometry. This guide offers a comparative analysis of experimental techniques used to validate the Jahn-Teller effect in vanadium hexacarbonyl, V(CO)₆, a classic case study.

Vanadium hexacarbonyl, a paramagnetic 17-electron species, stands in contrast to its more stable, 18-electron counterpart, chromium hexacarbonyl, Cr(CO)₆. This electronic distinction makes V(CO)₆ susceptible to the Jahn-Teller distortion, a geometric shift that removes the degeneracy of its electronic ground state to achieve a lower overall energy. This guide details the spectroscopic and crystallographic evidence that confirms this distortion, providing a framework for comparing the Jahn-Teller active V(CO)₆ with the non-distorted Cr(CO)₆.

Spectroscopic Evidence: A Tale of Two Carbonyls

Infrared (IR) and Electron Spin Resonance (ESR) spectroscopy are powerful tools for probing the structural nuances of metal carbonyls. The comparison between the spectra of V(CO)₆ and Cr(CO)₆ provides compelling evidence for the Jahn-Teller effect in the former.

Infrared Spectroscopy

The most direct spectroscopic evidence for the Jahn-Teller effect in V(CO)₆ comes from a comparison of its gas-phase infrared spectrum with that of the perfectly octahedral Cr(CO)₆. The CO stretching vibration in Cr(CO)₆ exhibits a well-defined rotational fine structure with distinct P, Q, and R branches, characteristic of a symmetric molecule. In contrast, the CO stretching band in gaseous V(CO)₆ is notably broad and lacks this fine structure, indicating a departure from perfect octahedral symmetry. This broadening is a direct consequence of the dynamic Jahn-Teller effect, where the molecule rapidly interconverts between equivalent distorted geometries, leading to a loss of the sharp rotational transitions.

The electronic environment of the metal center significantly influences the CO stretching frequency. In the isoelectronic series [V(CO)₆]⁻, Cr(CO)₆, and [Mn(CO)₆]⁺, the degree of π-backbonding from the metal to the CO ligands decreases as the positive charge on the metal increases. This results in a stronger C-O bond and a higher stretching frequency. While this trend is primarily electronic, it provides a useful baseline for understanding the vibrational properties of these complexes.

Electron Spin Resonance (ESR) Spectroscopy

As a paramagnetic species with one unpaired electron, V(CO)₆ is amenable to ESR spectroscopy. At low temperatures, the ESR spectrum of V(CO)₆ provides evidence for a static tetragonal distortion. Theoretical analysis of the experimental ESR data, particularly the anisotropic hyperfine coupling constants (A∥ and A⊥), can only be reconciled by assuming a D₃d distortion from octahedral symmetry, a clear indication of the Jahn-Teller effect.

Table 1: Comparative Spectroscopic Data

Parameter	V(CO)₆	Cr(CO)₆	Reference
Gas-Phase IR
CO Stretching Band Shape	Broad, no P, Q, R branches	Sharp, with P, Q, R branches
Full Width at Half-Maximum (FWHM)	22 cm⁻¹	14 cm⁻¹
Solution-Phase IR (Isoelectronic Series)
ν(CO) of [V(CO)₆]⁻	1860 cm⁻¹	-
ν(CO) of Cr(CO)₆	-	2000 cm⁻¹
ν(CO) of [Mn(CO)₆]⁺	-	2090 cm⁻¹
ESR (Theoretical analysis of experimental data)
Ground-State Symmetry	D₃d (distorted)	- (diamagnetic)

Crystallographic Evidence: A Subtle Distortion

High-resolution X-ray crystallography of V(CO)₆ reveals a subtle but significant structural distortion. The molecule exhibits two shorter V-C bond lengths in a trans orientation and four longer equatorial V-C bond lengths. This deviation from the expected six equal bond lengths in a perfect octahedron is attributed to a static Jahn-Teller distortion.

Table 2: Crystallographic Data for V(CO)₆

Bond	Bond Length (Å)
V-C (axial)	1.993
V-C (equatorial)	2.005

Experimental Protocols

Gas-Phase Infrared Spectroscopy

Objective: To compare the CO stretching band profile of gaseous V(CO)₆ and Cr(CO)₆.

Methodology:

• Sample Preparation: Vanadium hexacarbonyl and chromium hexacarbonyl are volatile solids. A small amount of each compound is placed in a heated gas cell. The cell is then evacuated to remove any air and moisture.

• Data Acquisition: The gas cell is heated to a temperature sufficient to generate a measurable vapor pressure of the metal carbonyl. An infrared beam is passed through the gas cell, and the transmitted light is analyzed by an FTIR spectrometer.

• Data Analysis: The region of the CO stretching vibrations (typically 1900-2100 cm⁻¹) is analyzed. The band shape, presence or absence of rotational fine structure (P, Q, R branches), and the full width at half-maximum (FWHM) are compared between the two compounds.

Low-Temperature Electron Spin Resonance (ESR) Spectroscopy

Objective: To detect the anisotropic g and hyperfine coupling constants of V(CO)₆ as evidence of a distorted geometry.

Methodology:

• Sample Preparation: A dilute solution of V(CO)₆ in a suitable non-coordinating solvent (e.g., n-pentane or benzene) is prepared under an inert atmosphere to prevent decomposition. The solution is then placed in a quartz ESR tube.

• Data Acquisition: The ESR tube is rapidly frozen in liquid nitrogen and then transferred to the ESR spectrometer's cryostat, which is cooled to liquid helium temperatures (around 4 K). The ESR spectrum is recorded at a fixed microwave frequency while sweeping the magnetic field.

• Data Analysis: The resulting powder spectrum is analyzed to extract the principal components of the g-tensor (g∥ and g⊥) and the vanadium hyperfine coupling tensor (A∥ and A⊥). These anisotropic parameters are indicative of a non-cubic symmetry around the vanadium atom.

Experimental Workflow for Jahn-Teller Validation

The following diagram illustrates the logical workflow for the experimental validation of the Jahn-Teller effect in vanadium carbonyl.

Caption: Experimental workflow for validating the Jahn-Teller effect in V(CO)₆.

Vanadium Carbonyl as a Catalyst Precursor: A Comparative Cost-Effectiveness Analysis

For Researchers, Scientists, and Drug Development Professionals

The selection of an appropriate catalyst precursor is a critical decision in chemical synthesis, directly impacting reaction efficiency, cost, and overall process viability. While catalyst families based on noble metals like rhodium and palladium are known for their high activity, their cost can be prohibitive. This guide provides a comparative cost-effectiveness analysis of vanadium carbonyl (V(CO)₆) as a catalyst precursor, primarily focusing on carbonylation reactions such as hydroformylation, and contrasts its performance with common alternatives like cobalt and rhodium-based precursors.

Introduction to Vanadium Carbonyl

Vanadium carbonyl, V(CO)₆, is a unique homoleptic metal carbonyl notable for being a stable, 17-electron paramagnetic species.[1] This electronic configuration makes it highly reactive and predisposes it to participate in catalytic cycles.[2] Typically synthesized from vanadium(III) chloride, V(CO)₆ serves as a precursor for active catalytic species in various organic transformations, particularly those involving the insertion of carbon monoxide (CO).[2]

Comparative Performance Analysis

Hydroformylation, the addition of a formyl group and a hydrogen atom across a double bond, is a large-scale industrial process and a valuable transformation in fine chemical synthesis. The choice of catalyst precursor significantly influences the reaction's rate, selectivity (particularly the ratio of linear to branched aldehydes), and turnover number (TON).

While direct, side-by-side comparative studies of vanadium, cobalt, and rhodium under identical hydroformylation conditions are scarce in the literature, we can compile representative data to build a comparative picture. The hydroformylation of 1-hexene (B165129) is a standard benchmark reaction for evaluating catalyst performance.

Table 1: Comparative Performance Data for 1-Hexene Hydroformylation

Catalyst Precursor	Representative Cost (Qualitative)	Typical Conditions	Conversion (%)	Selectivity (linear/branched)	TON/TOF	Source(s)
Vanadium Carbonyl (V(CO)₆)	Moderate	Estimated based on related processes	Data not readily available	Data not readily available	Data not readily available	[3]
Dicobalt Octacarbonyl (Co₂(CO)₈)	Low-Moderate	120-180°C, 100-300 bar (H₂/CO)	~80-95%	~4:1	TON up to ~1000	[4][5]
Rhodium Complex (e.g., [Rh(CO)₂Cl]₂)	Very High	80-120°C, 10-100 bar (H₂/CO)	>99%	>10:1 (with phosphine (B1218219) ligands)	TOF >1000 h⁻¹	[6][7]

Note: Performance metrics are highly dependent on specific ligands, solvents, and reaction conditions. The data presented are representative examples from the literature and may not be directly comparable due to varying experimental setups.

Cost-Effectiveness Discussion:

• Rhodium precursors offer unparalleled activity and selectivity, allowing for milder reaction conditions which can reduce energy costs.[7] However, the extremely high cost of rhodium metal makes these catalysts economically feasible only for high-value products or processes with near-perfect catalyst recovery and recycling.[8]

• Cobalt precursors , such as dicobalt octacarbonyl, are significantly cheaper and represent the workhorse for the industrial production of bulk chemicals via hydroformylation.[4] The trade-off is the need for more forcing conditions (higher temperature and pressure) and generally lower selectivity for the desired linear aldehyde compared to modified rhodium systems.[5]

• Vanadium carbonyl presents a theoretically interesting alternative. While quantitative performance data for reactions like olefin hydroformylation is not as prevalent in the literature as for cobalt or rhodium, its utility in other carbonylation reactions, such as the carbonylation of amines, has been demonstrated.[3] Its cost is expected to be lower than rhodium, but its availability from major chemical suppliers appears more limited than dicobalt octacarbonyl, which may influence its practical cost for laboratory and industrial use. The primary challenge for V(CO)₆ is the lack of extensive research demonstrating high efficiency and selectivity that could justify its substitution for well-established cobalt catalysts.

Experimental Protocols

Below is a representative experimental protocol for the hydroformylation of 1-hexene using a transition metal carbonyl precursor. This protocol is generalized and should be adapted based on the specific catalyst and laboratory safety protocols.

Representative Protocol: Hydroformylation of 1-Hexene

Materials:

• Catalyst Precursor (e.g., Dicobalt Octacarbonyl, Co₂(CO)₈)

• 1-Hexene (substrate)

• Toluene (solvent, anhydrous)

• Syngas (1:1 mixture of H₂:CO)

• Internal standard (e.g., dodecane) for GC analysis

Procedure:

• A high-pressure autoclave reactor equipped with a magnetic stir bar, gas inlet, and sampling valve is dried in an oven and cooled under an inert atmosphere (N₂ or Ar).

• The reactor is charged with the catalyst precursor (e.g., 0.1-1 mol%) and anhydrous toluene.

• 1-Hexene and the internal standard are added to the reactor via syringe.

• The reactor is sealed, purged several times with syngas, and then pressurized to the desired pressure (e.g., 80 bar).

• The reaction mixture is heated to the target temperature (e.g., 150°C) with vigorous stirring.

• The reaction progress is monitored by taking aliquots at regular intervals and analyzing them by gas chromatography (GC) to determine the conversion of 1-hexene and the selectivity for heptanal (B48729) isomers.

• Upon completion, the reactor is cooled to room temperature and slowly depressurized in a well-ventilated fume hood.

• The product mixture is collected and can be purified by distillation.

Catalytic Cycle Visualization

The generally accepted mechanism for hydroformylation catalyzed by transition metal carbonyls is the Heck-Breslow cycle. The following diagram illustrates a plausible catalytic cycle for the hydroformylation of an alkene using a vanadium-based catalyst, adapted from the well-understood cobalt-catalyzed process.

Caption: A plausible catalytic cycle for vanadium-catalyzed hydroformylation.

Conclusion

Vanadium carbonyl remains a catalyst precursor of academic interest due to its unique electronic properties. However, for widespread application in bulk and fine chemical synthesis via hydroformylation, it faces significant challenges. The incumbent catalyst, dicobalt octacarbonyl, offers a low-cost and well-understood, albeit less selective, option. For high-selectivity requirements, rhodium-based catalysts, despite their high cost, remain the industry standard. For vanadium carbonyl to become a cost-effective competitor, further research is required to develop catalytic systems that demonstrate significantly higher activity or selectivity than cobalt under economically favorable conditions.

References

• 1. Buy Vanadium carbonyl | 20644-87-5 [smolecule.com]
• 2. Co2(co)8 | Sigma-Aldrich [sigmaaldrich.com]
• 3. researchgate.net [researchgate.net]
• 4. Single-atom catalysts for hydroformylation of olefins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. atomiclayerdeposition.com [atomiclayerdeposition.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Recent development towards alkene hydroformylation catalysts integrating traditional homo- and heterogeneous catalysis - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

Proper Disposal of Vanadium Carbonyl: A Guide for Laboratory Professionals

Essential guidance for the safe handling and disposal of vanadium carbonyl, a pyrophoric and highly toxic organometallic compound. This document provides detailed operational procedures to mitigate risks and ensure regulatory compliance.

Vanadium carbonyl (V(CO)₆) is a highly reactive and hazardous compound requiring specialized handling and disposal procedures. Its pyrophoric nature means it can spontaneously ignite in air, and its toxicity, primarily due to the release of carbon monoxide and the inherent toxicity of vanadium, necessitates stringent safety protocols. This guide outlines two primary methods for the safe deactivation and disposal of vanadium carbonyl waste in a laboratory setting: quenching with alcohols and oxidative degradation.

Immediate Safety and Handling Precautions

Before initiating any disposal procedure, ensure the following safety measures are in place:

• Work Area: All manipulations of vanadium carbonyl must be conducted in a certified chemical fume hood or a glove box under an inert atmosphere (e.g., argon or nitrogen).

• Personal Protective Equipment (PPE): Wear a flame-resistant lab coat, chemical splash goggles, a face shield, and appropriate chemical-resistant gloves.

• Emergency Preparedness: Have a Class D fire extinguisher (for combustible metals) and powdered lime or dry sand readily available for immediate use in case of a fire. An emergency safety shower and eyewash station must be accessible.

• Incompatible Materials: Keep vanadium carbonyl away from oxidizing agents, acids, and water.

Method 1: Quenching with Alcohols

This method involves the gradual and controlled reaction of vanadium carbonyl with a series of alcohols of increasing reactivity to safely neutralize it. This is a widely accepted procedure for pyrophoric materials.

Experimental Protocol

• Inert Atmosphere: In a chemical fume hood, purge a three-necked round-bottom flask, equipped with a magnetic stir bar, an addition funnel, and a gas outlet connected to a bubbler, with an inert gas (argon or nitrogen).

• Dilution: Transfer the vanadium carbonyl waste into the flask. If it is a solid or a concentrated solution, dilute it with an inert, dry solvent such as toluene (B28343) or hexane. The final concentration of the pyrophoric material should be low, ideally less than 5% by weight.

• Cooling: Place the flask in an ice/water bath to maintain a low temperature and control the reaction rate.

• Quenching with Isopropanol (B130326): Slowly add isopropanol dropwise from the addition funnel to the stirred solution. The rate of addition should be controlled to prevent a rapid temperature increase or excessive gas evolution. Continue the addition until the reaction (bubbling) subsides.

• Quenching with Methanol (B129727): After the reaction with isopropanol is complete, slowly add methanol in the same dropwise manner. Methanol is more reactive and will neutralize any remaining highly reactive material.

• Quenching with Water: Once the reaction with methanol has ceased, very cautiously add water dropwise. This final step ensures the complete deactivation of any residual reactive compounds.

• Neutralization and Disposal: After the addition of water is complete and the reaction has stopped, allow the mixture to slowly warm to room temperature. The resulting solution should be neutralized to a pH between 6 and 8 with a suitable acid or base. The final aqueous/organic waste must be collected in a properly labeled hazardous waste container for disposal through your institution's environmental health and safety (EHS) office.

Method 2: Oxidative Degradation with Sodium Hypochlorite (B82951) (Bleach)

Oxidative degradation is an alternative method for neutralizing metal carbonyls. This procedure should be performed with extreme caution in a chemical fume hood due to the potential release of toxic gases.

Experimental Protocol

• Preparation: In a chemical fume hood, prepare a dilute solution of the vanadium carbonyl waste in an appropriate solvent that is immiscible with water and will not react with bleach (e.g., toluene or hexane).

• Oxidizing Solution: Prepare a large excess of a dilute aqueous solution of sodium hypochlorite (household bleach, typically 5-6% NaOCl).

• Controlled Addition: Slowly and carefully add the diluted vanadium carbonyl solution to the stirred bleach solution. This should be done in small portions to control the reaction, which will likely involve gas evolution (carbon monoxide) and heat generation.

• Reaction Time: Allow the mixture to stir for several hours to ensure complete oxidation of the vanadium carbonyl.

• Waste Segregation and Disposal: The resulting mixture will likely contain an aqueous layer with vanadium salts and an organic layer. Separate the layers and dispose of each as hazardous waste in appropriately labeled containers according to your institution's EHS guidelines.

Quantitative Data Summary

Due to the high reactivity and hazards of vanadium carbonyl, specific quantitative data for its disposal is not widely published. The following table provides general guidelines for the quenching of pyrophoric materials. These are estimates and should be adapted with extreme caution, starting with very small quantities.

Parameter	Guideline	Notes
Initial Concentration of Pyrophoric Waste	< 5% by weight in an inert solvent	Higher concentrations increase the risk of an uncontrolled reaction.
Temperature Control	0 - 10 °C (Ice/water bath)	Essential to manage the exothermic reaction.
Rate of Quenching Agent Addition	Slow, dropwise	Adjust rate to keep temperature and gas evolution under control.
Volume of Quenching Agents	Use a significant excess	Ensure complete neutralization of the reactive material.

Disposal Workflow Diagrams

The following diagrams illustrate the logical steps for each disposal method.

Safeguarding Your Research: A Comprehensive Guide to Handling Vanadium Carbonyl

For researchers, scientists, and professionals in drug development, the safe handling of volatile and toxic compounds is paramount. Vanadium carbonyl (V(CO)₆), a highly reactive and toxic metal carbonyl, requires stringent safety protocols to mitigate risks. This guide provides essential, immediate safety and logistical information, including detailed operational and disposal plans to ensure the well-being of laboratory personnel and the integrity of your research.

Vanadium carbonyl is a blue-green crystalline solid that is toxic if swallowed and fatal if inhaled.[1] It is crucial to handle this compound with the utmost care, utilizing appropriate personal protective equipment and adhering to established safety procedures.

Essential Personal Protective Equipment (PPE)

When handling Vanadium carbonyl, a comprehensive PPE strategy is non-negotiable. The following table summarizes the required equipment, emphasizing the need for multiple layers of protection.

PPE Category	Required Equipment
Respiratory	A NIOSH-approved full-facepiece self-contained breathing apparatus (SCBA) operated in a pressure-demand or other positive-pressure mode is required, especially when there is a possibility of exposure above 35 mg/m³.[2] For lower concentrations, a full-face air-purifying respirator with appropriate cartridges for metal carbonyls should be used.[3]
Eye and Face	Chemical splash goggles and a face shield are mandatory to protect against splashes and airborne particles.[4]
Hand Protection	Double gloving with an inner nitrile glove and an outer chemical-resistant glove (e.g., neoprene or butyl rubber) is recommended.[4][5] Gloves must be inspected before each use and disposed of immediately after contact or completion of work.[6]
Body Protection	A flame-resistant lab coat (e.g., Nomex®) worn over cotton clothing is essential.[4] For spill response or situations with a high risk of exposure, a fully encapsulating chemical-protective suit should be worn.[3]
Footwear	Chemical-resistant, steel-toed boots are required to protect against spills and falling objects.[7]

Operational Plan: A Step-by-Step Protocol for Safe Handling

Adherence to a strict, step-by-step protocol is critical for minimizing exposure and preventing accidents.

1. Preparation and Pre-Handling Check:

• Designated Area: All work with Vanadium carbonyl must be conducted in a designated area within a certified chemical fume hood with sufficient ventilation.[8]

• Emergency Equipment: Ensure that an eyewash station, safety shower, and a fire extinguisher suitable for metal fires (e.g., Class D, dry powder, or sand) are readily accessible.[9]

• PPE Inspection: Thoroughly inspect all PPE for any signs of damage or contamination before entering the designated handling area.

• Buddy System: Whenever possible, work with a partner who is aware of the hazards and emergency procedures.

2. Handling the Compound:

• Inert Atmosphere: Handle and store Vanadium carbonyl under an inert gas, such as argon or nitrogen, to prevent decomposition and reaction with air.[6]

• Weighing: If weighing is necessary, do so within the fume hood using a tared and sealed container to minimize the risk of inhalation.

• Transfers: Use a cannula or other sealed transfer techniques when moving the compound between vessels. Avoid open-air transfers.

• Temperature Control: Be aware that Vanadium carbonyl sublimes at 50°C under vacuum.[10] Maintain appropriate temperature control to prevent unintended vaporization.

3. Post-Handling and Decontamination:

• Glove Removal: Use the proper glove removal technique to avoid skin contact with the outer, contaminated surface of the gloves.[6]

• Hand Washing: Immediately wash hands and forearms thoroughly with soap and water after removing gloves.[6]

• Surface Decontamination: Decontaminate all surfaces and equipment that may have come into contact with Vanadium carbonyl using an appropriate deactivating solution (see Disposal Plan).

• Clothing: Remove and launder any contaminated clothing separately. Do not take contaminated clothing home.

Emergency Procedures

In the event of an exposure or spill, immediate and decisive action is critical.

• Inhalation: Move the affected person to fresh air immediately. If breathing has stopped, provide artificial respiration. Seek immediate medical attention.[11][12]

• Skin Contact: Remove contaminated clothing and wash the affected area with copious amounts of soap and water for at least 15 minutes.[11][12] Seek medical attention if irritation persists.

• Eye Contact: Immediately flush the eyes with large amounts of water for at least 15 minutes, lifting the upper and lower eyelids.[11][12] Seek immediate medical attention.

• Ingestion: Do NOT induce vomiting. Rinse the mouth with water and seek immediate medical attention.[13]

• Spill: Evacuate the area immediately. For small spills, if properly trained and equipped with the appropriate PPE, cover the spill with an inert absorbent material (e.g., sand or vermiculite), collect it in a sealed container, and dispose of it as hazardous waste.[9] For large spills, evacuate the laboratory and contact emergency personnel.

Disposal Plan: Quenching and Waste Management

Proper disposal of Vanadium carbonyl and contaminated materials is crucial to prevent environmental contamination and ensure safety.

1. Quenching Unused Vanadium Carbonyl:

• Oxidative Quenching: Unused or waste Vanadium carbonyl should be quenched by slowly adding it to a solution of an oxidizing agent, such as a solution of iodine in an appropriate organic solvent (e.g., toluene), within a fume hood.[14] This process will release carbon monoxide, so it must be performed with adequate ventilation.[14]

• Base Decomposition: Alternatively, decomposition can be achieved by reacting with a base such as 0.1M NaOH, which will also evolve carbon monoxide.[14]

2. Waste Disposal:

• Waste Streams: All waste materials, including quenched solutions, contaminated PPE, and absorbent materials, must be collected in clearly labeled, sealed containers.

• Regulations: Dispose of all waste in accordance with local, state, and federal regulations for hazardous waste.[6] Do not mix with other waste streams.[6]

• Containers: Leave chemicals in their original containers if possible. Handle uncleaned containers as you would the product itself.[6]

Workflow for Safe Handling of Vanadium Carbonyl

Caption: Workflow for the safe handling of Vanadium carbonyl.

References

• 1. Vanadium carbonyl | C6O6V | CID 6097005 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. nj.gov [nj.gov]
• 3. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]
• 4. Chemical Safety: Personal Protective Equipment | Environment, Health & Safety [ehs.ucsf.edu]
• 5. shop.clay-planet.com [shop.clay-planet.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. epa.gov [epa.gov]
• 8. IsoLab - Vanadium pentoxide [isolab.ess.washington.edu]
• 9. ltschem.com [ltschem.com]
• 10. Vanadium_carbonyl [chemeurope.com]
• 11. WERCS Studio - Application Error [assets.thermofisher.com]
• 12. fishersci.com [fishersci.com]
• 13. alpharesources.com [alpharesources.com]
• 14. Reddit - The heart of the internet [reddit.com]